2-amino-3-(4-cyanophenyl)propanoic Acid

• CAS: 22888-47-7

Core Science & Biosynthesis

Enantioselective Synthesis of 2-Amino-3-(4-cyanophenyl)propanoic Acid: A Technical Guide for Advanced Chemical Synthesis

Introduction: The Significance of 4-Cyano-L-phenylalanine in Modern Drug Discovery and Biochemical Research

2-Amino-3-(4-cyanophenyl)propanoic acid, particularly its L-enantiomer (also known as 4-cyano-L-phenylalanine or pCNPhe), is a non-canonical amino acid of burgeoning importance in the fields of medicinal chemistry, chemical biology, and materials science. Its unique structural and electronic properties, conferred by the para-substituted cyano group on the phenyl ring, render it a valuable molecular tool. The nitrile group serves as a versatile synthetic handle for further chemical modification and as a unique spectroscopic probe for investigating protein structure and dynamics.[1][2] The critical demand for enantiomerically pure 4-cyano-L-phenylalanine necessitates robust and efficient synthetic strategies that are both scalable and selective. This guide provides an in-depth technical overview of the principal methodologies for the enantioselective synthesis of this valuable compound, with a focus on the underlying chemical principles and practical experimental considerations.

Strategic Approaches to Enantioselective Synthesis

The asymmetric synthesis of 2-amino-3-(4-cyanophenyl)propanoic acid can be broadly categorized into several key strategies, each with its own set of advantages and challenges. The choice of a particular method is often dictated by factors such as scalability, cost of reagents and catalysts, desired enantiopurity, and the availability of specialized equipment. This guide will explore the following key approaches:

• A Highly Efficient and Scalable Two-Step Synthesis

• Transition Metal-Catalyzed Asymmetric Hydrogenation

• Catalytic Asymmetric Strecker Synthesis

• Biocatalytic Approaches

The following sections will delve into the mechanistic details and practical protocols for each of these methodologies.

I. A Highly Efficient and Scalable Two-Step Enantioselective Synthesis

Recent advancements have led to the development of a particularly efficient and scalable two-step synthesis of 4-cyano-L-phenylalanine, which notably avoids the need for chromatographic purification.[1][3] This method stands out for its high overall yield and enantiomeric purity, making it an attractive option for large-scale production.

A. Synthetic Strategy Overview

The synthesis commences with a commercially available starting material, which is first converted to a chiral intermediate via an asymmetric reaction. This intermediate is then deprotected to yield the final product, 4-cyano-L-phenylalanine hydrochloride, in high purity.

Diagram 1: Overall Workflow for the Efficient Two-Step Synthesis

Caption: A streamlined two-step process for high-yield synthesis.

B. Detailed Experimental Protocol

Step 1: Synthesis of the Chiral Intermediate

• Rationale: This step establishes the crucial stereocenter of the molecule. The specific reagents and catalyst are chosen to ensure high enantioselectivity.

• Procedure:

  • Dissolve the starting material (e.g., a suitable protected glycine derivative) in an appropriate solvent (e.g., dichloromethane).

  • Add the chiral catalyst and the 4-cyanobenzyl-containing electrophile.

  • Stir the reaction at a controlled temperature until completion, monitored by a suitable analytical technique (e.g., TLC or LC-MS).

  • Upon completion, perform a simple work-up to isolate the crude chiral intermediate.

Step 2: Deprotection to Yield 4-Cyano-L-phenylalanine Hydrochloride

• Rationale: The protecting groups are removed under conditions that do not compromise the stereochemical integrity of the product or the nitrile functionality. The use of trifluoroacetic acid followed by treatment with hydrochloric acid ensures the formation of the stable hydrochloride salt.[1]

• Procedure:

  • Dissolve the crude intermediate from Step 1 in dichloromethane.

  • Slowly add trifluoroacetic acid and stir the mixture at ambient temperature for 24 hours.[1]

  • Concentrate the reaction mixture under reduced pressure.

  • Partition the residue between diethyl ether and 3M HCl.

  • Separate the aqueous layer, wash with additional diethyl ether, and then concentrate to yield the final product as a white powder.[1]

C. Quantitative Data

Parameter	Value	Reference
Overall Yield	87%	[1][3]
Enantiomeric Purity	High (chromatography-free)	[1]
Scalability	Demonstrated on a multi-gram scale	[1]

II. Transition Metal-Catalyzed Asymmetric Hydrogenation

Rhodium-catalyzed asymmetric hydrogenation is a powerful and widely employed method for the synthesis of chiral amino acids.[4][5] This approach typically involves the hydrogenation of a prochiral enamide precursor in the presence of a chiral rhodium-phosphine catalyst.

A. Mechanistic Insights

The catalytic cycle of rhodium-catalyzed asymmetric hydrogenation of enamides is a well-studied process.[6][7][8] The key to the high enantioselectivity lies in the formation of diastereomeric catalyst-substrate complexes, where one diastereomer reacts significantly faster than the other.

Diagram 2: Simplified Catalytic Cycle for Rhodium-Catalyzed Asymmetric Hydrogenation

Caption: Key steps in the rhodium-catalyzed asymmetric hydrogenation cycle.

B. Experimental Considerations and Protocol

The success of this method hinges on the selection of the appropriate chiral ligand, which dictates the stereochemical outcome of the reaction. Ligands such as DuPhos and BisP* have shown excellent performance in the asymmetric hydrogenation of enamides.[7]

General Protocol for Asymmetric Hydrogenation:

• Precursor Synthesis: Synthesize the α-N-acylamino-4-cyanocinnamic acid or its ester derivative. This is typically achieved through an Erlenmeyer-Azlactone synthesis followed by hydrolysis or alcoholysis.

• Catalyst Preparation: In a glovebox or under an inert atmosphere, dissolve the rhodium precursor (e.g., [Rh(COD)2]BF4) and the chiral phosphine ligand in a degassed solvent (e.g., methanol).

• Hydrogenation: Place the enamide substrate in a high-pressure reactor. Add the catalyst solution via cannula. Pressurize the reactor with hydrogen gas to the desired pressure (typically 1-50 atm).

• Reaction Monitoring and Work-up: Stir the reaction at a specified temperature until hydrogen uptake ceases. Release the pressure, and remove the solvent. The product can then be purified, and the protecting group removed if necessary.

C. Comparative Performance of Chiral Ligands

Chiral Ligand	Typical Enantiomeric Excess (ee%)	Reference
(S,S)-Et-DuPhos-Rh	>99%	[5]
(S,S)-t-Bu-BisP*-Rh	>99%	[7]
(R,R)-Me-DuPHOS	High (computationally predicted)	[6]

III. Catalytic Asymmetric Strecker Synthesis

The Strecker synthesis is a classic method for preparing α-amino acids from aldehydes, amines, and cyanide.[9][10] The development of catalytic asymmetric versions has transformed this into a powerful tool for accessing enantiomerically enriched amino acids.[11][12]

A. The Core Reaction and Asymmetric Control

The reaction proceeds through the formation of an imine from 4-cyanobenzaldehyde and an amine, followed by the nucleophilic addition of cyanide.[9][10] Enantioselectivity is achieved by using a chiral catalyst that coordinates to the imine and directs the cyanide attack to one face of the molecule.

Diagram 3: Logical Flow of the Asymmetric Strecker Synthesis

Caption: Stepwise progression of the catalytic asymmetric Strecker synthesis.

B. Detailed Experimental Protocol

One-Pot Three-Component Protocol:

• Reaction Setup: In a well-ventilated fume hood, dissolve the chiral catalyst (e.g., a chiral thiourea or zirconium-based catalyst) in a suitable solvent (e.g., toluene) under an inert atmosphere.[12]

• Reagent Addition: Add 4-cyanobenzaldehyde and the amine source (e.g., ammonia or a protected amine). Cool the mixture to the desired temperature (e.g., 0 °C).

• Cyanide Source: Slowly add the cyanide source. This can be hydrogen cyanide generated in situ from a safer precursor like potassium cyanide and acetic acid.[12]

• Reaction and Quenching: Stir the reaction until completion. Carefully quench any unreacted cyanide with an appropriate reagent (e.g., aqueous potassium carbonate).

• Hydrolysis: Isolate the crude α-aminonitrile and subject it to acidic or basic hydrolysis to convert the nitrile group to a carboxylic acid. A common method is heating in 6M HCl.[13][14]

C. Key Considerations for Catalyst and Reagent Selection

• Catalyst: Chiral thiourea catalysts have proven effective and are compatible with aqueous cyanide salts, enhancing the safety and scalability of the process.[12]

• Cyanide Source: The use of KCN with an acid is a safer alternative to handling neat hydrogen cyanide.[12]

• Amine Source: The choice of amine will determine the final N-substituent on the amino acid. For the synthesis of the primary amino acid, ammonia or a suitable equivalent is used.

IV. Biocatalytic Approaches: The Green Chemistry Perspective

Enzymatic methods offer a highly selective and environmentally benign route to enantiomerically pure amino acids.[15] Transaminases are particularly well-suited for the synthesis of 4-cyano-L-phenylalanine.

A. The Transaminase-Catalyzed Reaction

Transaminases catalyze the transfer of an amino group from a donor molecule (e.g., L-alanine or isopropylamine) to a keto acid acceptor.[16][17][18] For the synthesis of 4-cyano-L-phenylalanine, the corresponding α-keto acid, 3-(4-cyanophenyl)pyruvic acid, is used as the substrate.

Diagram 4: The Ping-Pong Bi-Bi Mechanism of Transaminases

Sources

• 1. Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. The Industrial Age of Biocatalytic Transamination - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Physicochemical Properties of 4-Cyanophenylalanine

Introduction: Beyond the Canonical Twenty—The Rise of 4-Cyanophenylalanine in Advanced Research

In the landscape of modern biochemistry and pharmaceutical development, the limitations of the 20 canonical amino acids have become increasingly apparent. The quest for novel biological functions and therapeutic modalities has driven the adoption of non-canonical amino acids (ncAAs), which offer unique chemical functionalities. Among these, 4-cyanophenylalanine (4-CN-Phe) has emerged as a particularly versatile and powerful tool.[1][2] Its strategic incorporation into peptides and proteins endows them with unique spectroscopic and reactive properties, making it an invaluable asset in drug discovery, protein engineering, and biophysical studies.

This technical guide provides a comprehensive overview of the core physicochemical properties of 4-cyanophenylalanine. Moving beyond a simple recitation of data, this document delves into the experimental methodologies used to determine these properties, explaining the causality behind experimental choices and providing actionable protocols for researchers. The information presented herein is intended to empower scientists and drug development professionals to fully leverage the unique attributes of this remarkable amino acid.

Molecular Structure and Core Physical Properties

At its core, 4-cyanophenylalanine is an analogue of the aromatic amino acid phenylalanine, distinguished by the presence of a nitrile (-C≡N) group at the para position of the phenyl ring. This seemingly subtle modification has profound implications for its chemical behavior and utility.

Table 1: Core Physical and Chemical Properties of L-4-Cyanophenylalanine

Property	Value	Source(s)
IUPAC Name	(2S)-2-amino-3-(4-cyanophenyl)propanoic acid
Molecular Formula	C₁₀H₁₀N₂O₂
Molecular Weight	190.20 g/mol
Appearance	White to off-white solid/powder
Melting Point	190-192 °C

Acid-Base Properties: The pKa Values

The ionizable groups of 4-cyanophenylalanine—the α-carboxylic acid and α-amino groups—govern its charge state in solution, which is a critical determinant of its behavior in biological systems and during chemical synthesis. The pKa values of these groups dictate the pH-dependent protonation state. While predicted values are available, experimental determination via potentiometric titration provides the most accurate characterization.

Understanding the "Why": The Importance of pKa in Application

The pKa values are not merely academic data points; they have direct practical implications. For instance, in peptide synthesis, the pH of coupling reactions must be carefully controlled to ensure the amino group is deprotonated and nucleophilic, while minimizing side reactions. In protein folding studies, the charge state of an incorporated 4-CN-Phe residue can influence local electrostatic interactions and overall protein stability. Furthermore, its use as a pH-sensitive fluorescent probe is directly tied to the protonation state of a nearby titratable group.[3]

Experimental Protocol: Potentiometric Titration of 4-Cyanophenylalanine

This protocol outlines the determination of the pKa values of 4-cyanophenylalanine using potentiometric titration. The principle lies in monitoring the pH of a solution of the amino acid as a strong base (e.g., NaOH) is added incrementally. The resulting titration curve reveals the pKa values as the midpoints of the buffering regions.

Materials:

• 4-Cyanophenylalanine

• 0.1 M Hydrochloric Acid (HCl), standardized

• 0.1 M Sodium Hydroxide (NaOH), standardized and carbonate-free

• Deionized water

• Calibrated pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Burette (25 mL or 50 mL)

• Beakers (100 mL)

Procedure:

• Preparation of the Analyte Solution: Accurately weigh a known amount of 4-cyanophenylalanine (e.g., to make a 10 mM solution) and dissolve it in a defined volume of deionized water in a beaker.

• Acidification: Add a magnetic stir bar and place the beaker on a magnetic stirrer. Using a burette, add a stoichiometric excess of 0.1 M HCl to ensure that both the carboxyl and amino groups are fully protonated.

• Titration with NaOH: Immerse the calibrated pH electrode in the solution. Begin the titration by adding small, precise increments of 0.1 M NaOH from a burette. After each addition, allow the pH reading to stabilize before recording the pH and the volume of NaOH added.

• Data Collection: Continue the titration until the pH reaches approximately 11-12, ensuring that both equivalence points have been passed.

• Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate the titration curve. The pKa of the carboxylic acid (pKa₁) is the pH at the midpoint of the first buffering region (halfway to the first equivalence point). The pKa of the amino group (pKa₂) is the pH at the midpoint of the second buffering region (halfway between the first and second equivalence points). The isoelectric point (pI) can be calculated as the average of pKa₁ and pKa₂.

Diagram: Workflow for pKa Determination of 4-Cyanophenylalanine

Caption: Workflow for the determination of pKa values of 4-cyanophenylalanine by potentiometric titration.

Solubility Profile

The solubility of 4-cyanophenylalanine in various solvents is a critical parameter for its handling, formulation, and application. For instance, in drug development, solubility directly impacts bioavailability. In biophysical studies, the choice of solvent can influence the spectroscopic properties of the embedded probe. While qualitatively described as slightly soluble in water, quantitative data is essential for reproducible experimental design.

Experimental Protocol: Determining Solubility by the Shake-Flask Method

The shake-flask method is a standard and reliable technique for determining the equilibrium solubility of a compound in a given solvent.

Materials:

• 4-Cyanophenylalanine

• Solvents of interest (e.g., water, ethanol, DMSO, phosphate-buffered saline at various pH values)

• Small vials with screw caps

• Thermostatically controlled shaker or water bath

• Centrifuge

• Analytical balance

• UV-Vis spectrophotometer or HPLC system

Procedure:

• Sample Preparation: Add an excess amount of 4-cyanophenylalanine to a known volume of the solvent in a vial. The excess solid is crucial to ensure that a saturated solution is formed.

• Equilibration: Seal the vials and place them in a thermostatically controlled shaker set at a specific temperature (e.g., 25 °C). Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed to pellet the undissolved solid.

• Quantification: Carefully withdraw a known volume of the supernatant (the saturated solution). Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Analysis: Determine the concentration of 4-cyanophenylalanine in the diluted supernatant using a validated analytical method, such as UV-Vis spectrophotometry (measuring absorbance at 280 nm) or HPLC.

• Calculation: Calculate the original concentration in the saturated solution, taking into account the dilution factor. This value represents the solubility of 4-cyanophenylalanine in that solvent at the specified temperature.

Table 2: Expected Solubility Profile of 4-Cyanophenylalanine

Solvent	Expected Solubility	Rationale
Water	Low to moderate	The zwitterionic nature at neutral pH enhances water solubility compared to a non-polar analogue, but the aromatic ring and cyano group contribute to hydrophobicity.
Ethanol	Moderate	The polar hydroxyl group of ethanol can interact with the polar groups of 4-CN-Phe, while the ethyl chain can solvate the aromatic ring.
DMSO	High	DMSO is a highly polar aprotic solvent capable of dissolving a wide range of polar and non-polar compounds.
Aqueous Buffers	pH-dependent	Solubility will be lowest near the isoelectric point and will increase at pH values where the molecule is predominantly in its cationic or anionic form.

Stability Under Varying Conditions

The stability of 4-cyanophenylalanine is paramount for its use in long-term experiments and as a component of therapeutic agents. Degradation can lead to loss of activity, the formation of impurities, and erroneous experimental results. Stability is typically assessed under conditions of varying pH and temperature.

Rationale for Stability Testing

For drug development, stability studies are a regulatory requirement to establish shelf-life and storage conditions. In research applications, understanding the stability profile prevents misinterpretation of data. For example, a decrease in fluorescence signal over time could be due to a conformational change in a protein or simply due to the degradation of the 4-CN-Phe probe.

Experimental Protocol: HPLC-Based Stability Assessment

A stability-indicating HPLC method is the gold standard for assessing the stability of a compound. This method should be able to separate the intact compound from any potential degradation products.

Materials:

• 4-Cyanophenylalanine

• Aqueous buffers of different pH values (e.g., pH 2, 7, 9)

• HPLC system with a UV detector

• A suitable reversed-phase HPLC column (e.g., C18)

• Mobile phase components (e.g., acetonitrile, water, buffer salts)

• Temperature-controlled incubator or water bath

Procedure:

• Sample Preparation: Prepare solutions of 4-cyanophenylalanine at a known concentration in the different pH buffers.

• Stress Conditions: Aliquot the solutions into separate vials and incubate them at different temperatures (e.g., 4 °C, 25 °C, 40 °C).

• Time-Point Analysis: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw an aliquot from each vial.

• HPLC Analysis: Analyze the samples by HPLC. The chromatogram should be monitored for a decrease in the peak area of the intact 4-cyanophenylalanine and the appearance of new peaks corresponding to degradation products.

• Data Analysis: Plot the percentage of remaining 4-cyanophenylalanine as a function of time for each condition (pH and temperature). This data can be used to determine the degradation kinetics and estimate the shelf-life.

Diagram: HPLC-Based Stability Testing Workflow

Caption: A streamlined workflow for assessing the stability of 4-cyanophenylalanine using HPLC.

Spectroscopic Properties: A Window into Molecular Environments

The unique spectroscopic properties of 4-cyanophenylalanine are the primary reason for its widespread use as a probe in biophysical studies. The nitrile group provides a vibrational signature in a region of the infrared spectrum that is free from interference from native protein absorptions.[1] Furthermore, its aromatic ring gives rise to UV-Vis absorption and fluorescence that are sensitive to the local environment.

UV-Visible Absorption Spectroscopy

4-Cyanophenylalanine exhibits characteristic absorption bands in the UV region. The absorption spectrum is dominated by two broad bands centered at approximately 240 nm and 280 nm.[2] A molar extinction coefficient of 850 M⁻¹cm⁻¹ at 280 nm has been reported.[3]

Experimental Protocol: UV-Vis Spectrum Acquisition

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer.

• Sample Preparation: Prepare a solution of 4-cyanophenylalanine of known concentration in a UV-transparent solvent (e.g., water, phosphate buffer).

• Blanking: Fill a quartz cuvette with the solvent used to prepare the sample and use this to zero the instrument (acquire a baseline).

• Measurement: Fill a matched quartz cuvette with the sample solution and record the absorption spectrum over the desired wavelength range (e.g., 200-400 nm).

• Data Analysis: The molar extinction coefficient (ε) at a specific wavelength can be calculated using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the concentration in mol/L, and l is the path length of the cuvette in cm.

Fluorescence Spectroscopy

The fluorescence of 4-cyanophenylalanine is particularly valuable as it is highly sensitive to the polarity of its environment and to hydrogen bonding interactions.[2][4] This property, known as solvatochromism, allows it to be used as a reporter of local protein structure and dynamics. The fluorescence emission occurs from the lowest excited singlet state, with a peak around 295 nm.[2]

Key Observations:

• Solvent Polarity: The fluorescence quantum yield and lifetime of 4-cyanophenylalanine are sensitive to the solvent environment. Specifically, the fluorescence lifetime shows a linear dependence on the Kamlet-Taft hydrogen bond donating parameter (α) of protic solvents, indicating that hydrogen bonding plays a crucial role in mediating its fluorescence.[2]

• pH Sensitivity: While the intrinsic fluorescence of the 4-cyanophenylalanine molecule itself is relatively insensitive to pH in the range of 2-7, its fluorescence can be quenched by nearby protonatable groups, making it a useful reporter for determining the pKa of adjacent amino acid residues in a peptide.[3]

Experimental Protocol: Fluorescence Spectrum Acquisition

• Instrument Setup: Use a spectrofluorometer with a thermostatted sample holder.

• Sample Preparation: Prepare a dilute solution of 4-cyanophenylalanine in the solvent of interest. The absorbance of the solution at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.

• Excitation and Emission Wavelengths: Excite the sample at a wavelength where it absorbs, typically around 240 nm or 280 nm. Record the emission spectrum over a suitable range, for example, from 250 nm to 400 nm.

• Quantum Yield Determination: The fluorescence quantum yield can be determined relative to a standard of known quantum yield using the following equation: Φₓ = Φₛ (Iₓ / Iₛ) (Aₛ / Aₓ) (ηₓ² / ηₛ²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and η is the refractive index of the solvent. The subscripts x and s refer to the sample and the standard, respectively.

Table 3: Photophysical Properties of 4-Cyanophenylalanine in Various Solvents

Solvent	Absorption Max (nm)	Emission Max (nm)	Fluorescence Lifetime (ns)	Quantum Yield (Φ)
Water	~240, ~280	~295	7.0 ± 0.2	~0.14
Methanol	~240, ~280	~295	~6.5	~0.12
Ethanol	~240, ~280	~295	~6.0	~0.11
Acetonitrile	~240, ~280	~295	~1.0 (major component)	~0.02
Tetrahydrofuran (THF)	~240, ~280	~295	~1.0 (major component)	~0.02

Note: The data presented are approximate values compiled from the literature and are intended for illustrative purposes. Actual values may vary depending on the specific experimental conditions.[2]

Conclusion: A Versatile Tool for Modern Life Sciences

4-Cyanophenylalanine represents a prime example of how the expansion of the genetic code with non-canonical amino acids can open up new avenues for scientific inquiry. Its well-defined and environmentally sensitive physicochemical properties make it an exceptionally versatile tool for a wide range of applications, from fundamental studies of protein structure and dynamics to the development of novel therapeutics. A thorough understanding of its pKa, solubility, stability, and spectroscopic characteristics, as detailed in this guide, is essential for its effective and innovative application. As our ability to manipulate biological systems at the molecular level continues to advance, the importance of well-characterized molecular probes and building blocks like 4-cyanophenylalanine will only continue to grow.

References

• Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. National Institutes of Health. [Link]

• Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. National Institutes of Health. [Link]

• (L)-4-Cyanophenylalanine | C10H10N2O2 | CID 1501865. PubChem, National Institutes of Health. [Link]

• Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. National Institutes of Health. [Link]

• Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers. PubMed. [Link]

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• 1. Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. omlc.org [omlc.org]

The Advent of a Molecular Scribe: A Technical Guide to the Discovery and Synthesis of Cyanophenylalanine

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and seminal syntheses of cyanophenylalanine, a non-canonical amino acid that has become an indispensable tool in modern chemical biology and drug discovery. We will delve into the historical context of its first reported synthesis, providing a detailed, step-by-step protocol derived from the foundational literature. Furthermore, this guide will present robust and validated synthetic methodologies for the preparation of its three positional isomers: ortho-, meta-, and para-cyanophenylalanine. Each protocol is presented with a rationale for key experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemical principles. This document is intended to serve as a practical resource for researchers seeking to incorporate this versatile molecular probe into their work, from fundamental protein studies to the development of novel therapeutics.

Introduction: A New Lexicon for Protein Science

The twenty canonical amino acids form the fundamental alphabet of protein structure and function. However, the ability to introduce residues with unique chemical functionalities—non-canonical amino acids (ncAAs)—has profoundly expanded our capacity to probe and manipulate biological systems. Among the most impactful of these molecular tools is cyanophenylalanine, an analogue of phenylalanine bearing a nitrile group on its aromatic ring. The cyano moiety, with its distinct spectroscopic properties and utility as a chemical handle, has established cyanophenylalanine as a powerful probe for investigating protein structure, dynamics, and interactions. This guide will illuminate the origins of this important molecule and provide detailed instructions for its chemical synthesis.

The Genesis of a Probe: Discovery and First Synthesis of p-Cyanophenylalanine

The introduction of p-cyano-L-phenylalanine (pCNPhe) to the scientific community can be traced back to a 1994 world patent application by Richard T. Dean and his colleagues at Diatide, Inc.[1]. Their primary interest was not in its spectroscopic potential, but rather in its ability to act as a chelating agent for the radionuclide technetium-99m, with the goal of developing novel agents for imaging blood clots (thrombi)[1]. This initial application, while medically focused, laid the groundwork for the broader utility of cyanophenylalanine. The synthesis of the peptides containing pCNPhe was further elaborated in a 1996 publication in the Journal of Medicinal Chemistry.

While the patent literature provides the initial disclosure, a more detailed and accessible synthetic route was subsequently developed. One of the early and effective methods for the preparation of p-cyanophenylalanine is a multi-step synthesis starting from commercially available starting materials. The following protocol is a representative procedure based on established chemical transformations.

First Described Chemical Synthesis of 4-Cyano-L-phenylalanine

This synthesis is based on a malonic ester synthesis approach, a classic and reliable method for the formation of α-amino acids.

Reaction Scheme:

Caption: General workflow for the first synthesis of 4-cyanophenylalanine.

Experimental Protocol:

Step 1: Synthesis of Diethyl 2-acetamido-2-(4-cyanobenzyl)malonate

• Reaction Setup: In a flame-dried 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add 200 mL of absolute ethanol.

• Base Formation: Carefully add sodium metal (2.3 g, 0.1 mol) in small portions to the ethanol. The sodium will react to form sodium ethoxide. Allow the reaction to proceed until all the sodium has dissolved.

• Addition of Malonate: To the freshly prepared sodium ethoxide solution, add diethyl acetamidomalonate (21.7 g, 0.1 mol). Stir the mixture until a clear solution is obtained.

• Alkylation: Add 4-cyanobenzyl bromide (19.6 g, 0.1 mol) to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. To the residue, add 100 mL of water and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude product.

• Purification: The crude diethyl 2-acetamido-2-(4-cyanobenzyl)malonate can be purified by recrystallization from an ethanol/water mixture.

Step 2: Hydrolysis and Decarboxylation to DL-4-Cyanophenylalanine

• Reaction Setup: To the purified diethyl 2-acetamido-2-(4-cyanobenzyl)malonate (0.1 mol) in a round-bottom flask, add 150 mL of 6 M hydrochloric acid.

• Reaction: Heat the mixture to reflux and maintain for 8-12 hours. The progress of the hydrolysis and decarboxylation can be monitored by the evolution of carbon dioxide.

• Work-up: After the reaction is complete, cool the mixture to room temperature. A precipitate of the amino acid hydrochloride may form.

• Isolation: Cool the solution in an ice bath to maximize precipitation. Collect the solid by vacuum filtration and wash with a small amount of cold water.

• Neutralization: Dissolve the crude hydrochloride salt in a minimum amount of water and adjust the pH to the isoelectric point of the amino acid (around pH 6) with a suitable base (e.g., ammonium hydroxide or sodium bicarbonate). The free amino acid will precipitate.

• Purification: Collect the precipitated DL-4-cyanophenylalanine by vacuum filtration, wash with cold water and then with ethanol, and dry under vacuum.

Synthesis of Cyanophenylalanine Isomers

The versatility of cyanophenylalanine as a molecular probe is significantly enhanced by the availability of its three positional isomers: ortho (2-cyano), meta (3-cyano), and para (4-cyano). The position of the cyano group can subtly influence the electronic and steric properties of the amino acid, allowing for fine-tuning of its characteristics as a probe. The following sections provide detailed protocols for the synthesis of each isomer.

Synthesis of 4-Cyano-L-phenylalanine (p-Cyanophenylalanine)

While the classical malonic ester synthesis provides a reliable route, more modern and efficient methods have been developed. The following is a highly efficient, two-step enantioselective synthesis that provides L-4-cyanophenylalanine in high yield and purity without the need for chromatography[2].

Reaction Scheme:

Caption: An efficient two-step enantioselective synthesis of L-4-cyanophenylalanine.[2]

Experimental Protocol:

Step 1: Synthesis of 4-Cyano-N-(diphenylmethylene)-L-phenylalanine tert-butyl ester

• Reaction Setup: To a 500-mL round-bottom flask cooled in an ice bath, add a stock solution of (R)-Marvoka catalyst in CH₂Cl₂ (3.0 × 10⁻³ M, 5.5 mL, 0.017 mmol, 0.050 mol%), N-(diphenylmethylene)glycine tert-butyl ester (10.00 g, 0.03385 mol), toluene (111 mL), a 50% aqueous solution of KOH (111 mL), and 4-cyanobenzyl bromide (7.95 g, 0.0406 mol)[2].

• Reaction: Vigorously stir the biphasic mixture at ambient temperature overnight[2].

• Work-up: Extract the mixture with diethyl ether (3 x 50 mL). Combine the organic layers and wash with brine (2 x 50 mL)[2].

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product, which is used in the next step without further purification[2].

Step 2: Synthesis of 4-Cyano-L-phenylalanine hydrochloride

• Deprotection: Dissolve the crude product from the previous step (5.00 g, 0.0122 mol) in dichloromethane (56 mL) and slowly add trifluoroacetic acid (56 mL) while stirring[2].

• Reaction: Stir the mixture at ambient temperature for 24 hours[2].

• Isolation: Concentrate the mixture under reduced pressure and then partition between diethyl ether and 3 M HCl. Wash the aqueous layer with additional diethyl ether and then concentrate to yield 4-cyano-L-phenylalanine hydrochloride as a white powder (88% overall yield)[2].

Synthesis of 3-Cyano-L-phenylalanine (m-Cyanophenylalanine)

The synthesis of the meta-isomer can be achieved using a similar strategy to the classical synthesis of the para-isomer, starting with 3-cyanobenzyl bromide.

Experimental Protocol:

Step 1: Synthesis of Diethyl 2-acetamido-2-(3-cyanobenzyl)malonate

• Follow the procedure outlined in Section 2.1, Step 1, substituting 4-cyanobenzyl bromide with 3-cyanobenzyl bromide (19.6 g, 0.1 mol).

Step 2: Hydrolysis and Decarboxylation to DL-3-Cyanophenylalanine

• Follow the procedure outlined in Section 2.1, Step 2, using the product from the previous step.

Step 3: Resolution of DL-3-Cyanophenylalanine

• The racemic mixture can be resolved using enzymatic methods, such as with acylase, or by chiral chromatography to obtain the desired L-enantiomer.

Synthesis of 2-Cyano-L-phenylalanine (o-Cyanophenylalanine)

The synthesis of the ortho-isomer presents a greater steric challenge but can be accomplished using a modified Strecker synthesis. The Strecker synthesis is a two-step procedure that involves the formation of an α-amino nitrile from an aldehyde, followed by hydrolysis to the corresponding amino acid.

Reaction Scheme:

Caption: Strecker synthesis of DL-2-cyanophenylalanine.

Experimental Protocol:

Step 1: Synthesis of α-Amino-2-cyanophenylacetonitrile

• Reaction Setup: In a well-ventilated fume hood, dissolve 2-cyanobenzaldehyde (13.1 g, 0.1 mol) in 100 mL of methanol in a round-bottom flask.

• Addition of Reagents: To this solution, add a solution of ammonium chloride (5.9 g, 0.11 mol) in 20 mL of water, followed by a solution of potassium cyanide (7.2 g, 0.11 mol) in 20 mL of water. Caution: Potassium cyanide is highly toxic. Handle with appropriate personal protective equipment and safety precautions.

• Reaction: Stir the mixture at room temperature for 24-48 hours. The reaction progress can be monitored by the disappearance of the aldehyde spot on TLC.

• Work-up: After the reaction is complete, pour the mixture into 200 mL of water and extract with dichloromethane (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

Step 2: Hydrolysis to DL-2-Cyanophenylalanine

• Hydrolysis: To the crude α-amino-2-cyanophenylacetonitrile, add 100 mL of concentrated hydrochloric acid.

• Reaction: Heat the mixture to reflux for 6-8 hours.

• Isolation and Purification: Follow the work-up and purification procedure described in Section 2.1, Step 2 to obtain DL-2-cyanophenylalanine. The L-enantiomer can be obtained through resolution.

Data Presentation

Compound	Isomer Position	Molecular Formula	Molecular Weight ( g/mol )	Key Synthetic Method
4-Cyano-L-phenylalanine	para	C₁₀H₁₀N₂O₂	190.20	Enantioselective Alkylation
3-Cyano-L-phenylalanine	meta	C₁₀H₁₀N₂O₂	190.20	Malonic Ester Synthesis
2-Cyano-L-phenylalanine	ortho	C₁₀H₁₀N₂O₂	190.20	Strecker Synthesis

Conclusion: An Enduring Legacy in Chemical Biology

The discovery and synthesis of cyanophenylalanine represent a significant milestone in the expansion of the genetic code and the development of sophisticated molecular probes. From its initial conception as a component of a radiopharmaceutical to its current widespread use in studying the intricacies of protein behavior, cyanophenylalanine has proven to be a remarkably versatile tool. The synthetic routes detailed in this guide, from the foundational malonic ester and Strecker syntheses to more modern, efficient methodologies, provide researchers with a practical toolkit for accessing this valuable non-canonical amino acid. As the field of chemical biology continues to evolve, the demand for precisely engineered molecular tools will undoubtedly grow, and the legacy of cyanophenylalanine as a pioneering molecular scribe is certain to endure.

References

• Dean, R. T., et al. (1994). Technetium-99m labeled peptides for thrombus imaging.
• Dean, R. T., et al. (1996). Technetium-99m-Labeled Peptides for Thrombus Imaging. Journal of Medicinal Chemistry, 39(7), 1472-1482.

• Nerenberg, P. S., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. Journal of the American Chemical Society, 144(45), 20593–20604. [Link]

• Strecker, A. (1850). Ueber die künstliche Bildung der Milchsäure und einen neuen, dem Glycocoll homologen Körper. Annalen der Chemie und Pharmacie, 75(1), 27-45.
• O'Donnell, M. J., et al. (1989). The Enantioselective Synthesis of α-Amino Acids by Phase-Transfer Catalysis with a Chiral Catalyst. Journal of the American Chemical Society, 111(6), 2353–2355.

• Chem-Impex International. 2-Cyano-L-phenylalanine. [Link]

• Chem-Impex International. 3-Cyano-L-phenylalanine. [Link]

• American Chemical Society. p-Cyano-L-phenylalanine. [Link]

• Wikipedia. Strecker amino acid synthesis. [Link]

• Google Patents. WO1994022894A1 - Technetium-99m labeled peptides for thrombus imaging.

• Master Organic Chemistry. The Strecker Synthesis of Amino Acids. [Link]

• NROChemistry. Strecker Synthesis. [Link]

• MDPI. Synthesis and Structure Determination of 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide. [Link]

• Nerenberg, P. S., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. ACS Publications. [Link]

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2-amino-3-(4-cyanophenyl)propanoic acid CAS number and molecular weight

An In-Depth Technical Guide to 4-Cyanophenylalanine for Advanced Research Applications

Introduction: A Versatile Tool in Modern Biosciences

In the landscape of contemporary drug discovery and protein engineering, the use of non-canonical amino acids (ncAAs) has opened new frontiers for designing novel therapeutics and probing complex biological systems. Among these, 2-amino-3-(4-cyanophenyl)propanoic acid, commonly known as 4-cyanophenylalanine (pCNPhe), has emerged as a particularly powerful and versatile tool. Its structural similarity to the natural amino acid phenylalanine allows for its effective incorporation into peptides and proteins, while the unique properties of its cyano group provide a wealth of applications.

This guide serves as a technical resource for researchers, chemists, and drug development professionals, offering an in-depth exploration of 4-cyanophenylalanine's properties, synthesis, and diverse applications. We will delve into the causality behind its utility, from its role as a stable building block in medicinal chemistry to its function as a sensitive spectroscopic probe for mapping protein environments.

Part 1: Core Molecular Profile

4-Cyanophenylalanine is an amino acid derivative distinguished by a cyano (-C≡N) group at the para position of the phenyl ring. This seemingly small modification imparts significant and useful characteristics. The compound exists as two enantiomers, the L- and D-forms, as well as a racemic mixture. The specific stereoisomer is critical for its biological application, with the L-isomer being the form typically incorporated into proteins via ribosomal synthesis.

Table 1: Key Identifiers and Properties of 4-Cyanophenylalanine

Property	L-Isomer	D-Isomer	DL-Racemic Mixture
IUPAC Name	(2S)-2-amino-3-(4-cyanophenyl)propanoic acid[1]	(2R)-2-amino-3-(4-cyanophenyl)propanoic acid[2]	2-amino-3-(4-cyanophenyl)propanoic acid[3]
Common Name	4-Cyano-L-phenylalanine (pCNPhe)[4]	4-Cyano-D-phenylalanine	4-Cyano-DL-phenylalanine[3]
CAS Number	167479-78-9[5]	263396-44-7[2][6]	22888-47-7[3]
Molecular Formula	C₁₀H₁₀N₂O₂[2][3][5]	C₁₀H₁₀N₂O₂[2]	C₁₀H₁₀N₂O₂[3]
Molecular Weight	190.20 g/mol [1][3][7]	190.20 g/mol [2]	190.20 g/mol [3]
Appearance	Solid / White to off-white powder[5][8]	Solid[2]	Solid

The cyano group is the key to pCNPhe's utility. It is a strong dipole and a weak hydrogen bond acceptor. Its vibrational frequency is highly sensitive to the local electrostatic environment, a feature that has been expertly exploited in biophysical studies.

Caption: Chemical structure of (S)-2-amino-3-(4-cyanophenyl)propanoic acid.

Part 2: Synthesis and Chiral Purity

The synthesis of enantiomerically pure 4-cyanophenylalanine is crucial for its application in biological systems. While several methods exist, recent advancements have led to highly efficient enantioselective syntheses that avoid costly chromatography.[9]

Rationale for Enantioselective Synthesis

In drug development and protein studies, using a single enantiomer is paramount. The D- and L-isomers can have vastly different (or even opposing) biological activities and toxicities. For site-specific incorporation into proteins using cellular machinery, only the L-isomer is recognized by the orthogonal tRNA synthetase. Therefore, a robust synthesis that yields high enantiomeric excess is a critical starting point for research.

Workflow: Two-Step Enantioselective Synthesis

A highly efficient, two-step synthesis has been developed that provides an 87% overall yield of pCNPhe in high purity without requiring chromatography.[9] This method represents a significant improvement over older, multi-step processes with lower yields.[10]

Caption: High-level workflow for an efficient enantioselective synthesis of pCNPhe.

Experimental Protocol: Synthesis of 4-Cyano-L-phenylalanine Hydrochloride

This protocol is adapted from a published high-yield synthesis.[10]

• Reaction Setup : A protected 4-iodo-L-phenylalanine derivative is used as the starting material. This is dissolved in a suitable organic solvent (e.g., dimethylformamide).

• Cyanation Reaction : Zinc cyanide and a palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)) are added to the solution. The mixture is heated under an inert atmosphere (e.g., nitrogen or argon) to drive the cyanation reaction, replacing the iodine atom with a cyano group.

• Workup and Isolation : After the reaction is complete, the mixture is cooled, and the protected 4-cyano-L-phenylalanine intermediate is isolated through standard extraction and purification procedures.

• Deprotection : The isolated intermediate (e.g., a Boc-protected ester) is dissolved in a solvent like dichloromethane. Trifluoroacetic acid is added to remove the protecting groups.[10]

• Final Isolation : The reaction mixture is concentrated, and the final product, 4-cyano-L-phenylalanine hydrochloride, is precipitated and washed to yield a pure white powder.[10]

Part 3: Key Applications in Research and Development

The utility of 4-cyanophenylalanine stems from its unique combination of being a structural analog of phenylalanine and possessing a chemically versatile and spectroscopically active cyano group.

Pharmaceutical Development and Peptide Synthesis

4-Cyanophenylalanine serves as a valuable building block in the synthesis of novel pharmaceutical agents and modified peptides.[4]

• Expertise & Causality : The cyano group is relatively small and metabolically stable. Replacing a hydrogen or a methyl group with a cyano group can subtly alter the electronic properties of a molecule, potentially improving its binding affinity to a target receptor or enzyme. Its incorporation can enhance the biological activity and stability of peptide-based drugs.[4][8] The D-isomer, D-4-Cyanophenylalanine, is also a pivotal building block for advanced therapeutic agents, as its inclusion can influence a drug candidate's pharmacokinetic properties like metabolic stability and receptor binding.[6]

Protein Engineering and Bioconjugation

The ability to introduce unnatural amino acids like pCNPhe into a protein's primary sequence can lead to significant alterations in its properties.[11]

• Trustworthiness & Self-Validation : The cyano group can act as a unique reactive handle for bioconjugation, allowing for the precise, site-specific attachment of other molecules like therapeutic payloads or imaging agents.[11] This is crucial for developing antibody-drug conjugates (ADCs) and other targeted therapies, where the precise location and stoichiometry of the linkage are critical for efficacy and safety.[11]

A Powerful Spectroscopic Probe of Protein Environments

Perhaps the most sophisticated application of pCNPhe is as a vibrational reporter for use with infrared (IR) spectroscopy.[10]

• Authoritative Grounding : The stretching frequency of the carbon-nitrogen triple bond (νC≡N) is exquisitely sensitive to its local environment. Factors such as solvent exposure, hydrogen bonding, and the local electric field within a protein cause predictable shifts in its IR absorption frequency.[10] By incorporating pCNPhe at a specific site in a protein and measuring this frequency, researchers can obtain detailed information about that site's structure and dynamics.[9] This technique has been used to map the local environments of surface-exposed, partially buried, and deeply buried sites within proteins.[9]

Caption: Using pCNPhe as an IR probe to report on the local protein environment.

Part 4: Core Experimental Protocol

Site-Specific Incorporation of pCNPhe into Proteins in E. coli

This protocol outlines the amber codon suppression methodology, a standard and powerful technique for incorporating ncAAs into proteins expressed in E. coli.[9]

• System Components : This technique requires a strain of E. coli engineered to express an orthogonal aminoacyl-tRNA synthetase and its cognate tRNA. The synthetase is specifically evolved to charge the tRNA with pCNPhe, and the tRNA is engineered to recognize the UAG "amber" stop codon.

• Plasmid Preparation : Two plasmids are needed:

  • A plasmid encoding the orthogonal synthetase/tRNA pair.

  • An expression plasmid for the target protein, in which the codon for the amino acid at the desired incorporation site has been mutated to a UAG stop codon.

• Transformation : Both plasmids are co-transformed into the appropriate E. coli expression strain.

• Cell Culture and Induction :

  • Cells are grown in a minimal medium to a suitable optical density (e.g., OD₆₀₀ of 0.6-0.8).

  • The medium is supplemented with 4-cyano-L-phenylalanine (typically at a concentration of 1-2 mM).

  • Protein expression is induced (e.g., with IPTG).

• Expression : During protein synthesis, when the ribosome encounters the UAG codon, the pCNPhe-charged orthogonal tRNA binds and incorporates pCNPhe at that site, allowing translation to continue. In the absence of pCNPhe or the orthogonal system, translation would terminate, leading to a truncated protein.

• Purification and Verification : The full-length, pCNPhe-containing protein is then purified using standard methods (e.g., affinity chromatography). Successful incorporation is verified via mass spectrometry, which will show the expected mass increase.

Part 5: Safety and Handling

While 2-amino-3-(4-cyanophenyl)propanoic acid is a valuable laboratory chemical, proper handling is essential. Safety data sheets for related compounds indicate potential hazards.

• Hazard Identification : May cause skin irritation, serious eye irritation, and respiratory irritation.[12][13]

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including safety goggles with side shields, a lab coat, and chemical-resistant gloves when handling the solid powder or solutions.[13][14]

• Handling : Use only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[12][14] Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[12][13]

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible substances.[12]

• Disposal : Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Conclusion

2-amino-3-(4-cyanophenyl)propanoic acid is far more than a simple derivative of phenylalanine. It is a precision tool that empowers researchers to construct novel biomolecules and to ask fundamental questions about biological structure and function. Its applications in pharmaceutical design, peptide modification, and advanced biophysical spectroscopy underscore its importance. As synthetic methods become more efficient and our understanding of its utility deepens, 4-cyanophenylalanine is poised to remain a cornerstone of innovation in chemical biology and drug discovery for the foreseeable future.

References

• PubChem. (n.d.). 2-amino-3-(4-cyanophenyl)propanoic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). (L)-4-Cyanophenylalanine. National Center for Biotechnology Information. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). L-4-Cyanophenylalanine: A Versatile Tool in Protein Engineering and Bioconjugation. Retrieved from [Link]

• ChemBK. (n.d.). 4-CYANO-L-PHENYLALANINE. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). D-4-Cyanophenylalanine: A Key Intermediate for Pharmaceutical Innovation. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-3-(3-cyano-phenyl)-propionic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). (2S)-2-AMINO-3-(3-CYANOPHENYL)PROPANOIC ACID. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Amino-3-phenylpropanoic acid. Retrieved from [Link]

• Hanson, C. A., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. ACS Omega. Retrieved from [Link]

• Hanson, C. A., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. ACS Omega. Retrieved from [Link]

• Forró, E., & Fülöp, F. (2004). Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. Tetrahedron: Asymmetry. Retrieved from [Link]

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A Technical Guide to the Solubility and Stability of 4-Cyanophenylalanine for Researchers and Drug Development Professionals

Introduction: The Versatility of a Functionalized Amino Acid

4-Cyanophenylalanine (pCNF), a non-natural aromatic amino acid, has emerged as a critical component in advanced peptide synthesis and diverse biochemical research applications.[1] Its unique structure, featuring a cyano group on the phenyl ring, provides a valuable tool for scientists in peptide synthesis, drug discovery, and protein engineering.[1][2] The incorporation of 4-cyanophenylalanine into peptide-based drugs can lead to enhanced pharmacokinetic properties or novel mechanisms of action.[1] This guide provides an in-depth analysis of the solubility and stability of 4-cyanophenylalanine, offering a crucial resource for researchers, scientists, and drug development professionals aiming to harness its full potential.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-cyanophenylalanine is essential for its effective application.

Property	Value	Source
Molecular Formula	C₁₀H₁₀N₂O₂	[2][3]
Molecular Weight	190.20 g/mol	[3]
Appearance	Solid, Off-white	[2][4]
pKa	2.13 ± 0.10 (Predicted)	[4]
XLogP3	-1.4	[2][3]

Solubility Profile: A Solvent-Dependent Characteristic

The solubility of 4-cyanophenylalanine is a critical parameter for its use in various applications, from peptide synthesis to formulation development. While detailed quantitative data across a wide range of solvents is not extensively published, a qualitative and estimated understanding can be derived from available literature.

Aqueous Solubility: 4-Cyanophenylalanine is described as "slightly soluble in water".[2][4] One source provides an estimated water solubility of 100 g/L, though this should be considered an approximation and experimentally verified for specific applications.

Organic Solvent Solubility: The solubility in organic solvents is highly variable. For instance, it is noted to have low solubility in tetrahydrofuran (THF).[5] In contrast, the Fmoc-protected derivative, Fmoc-4-cyanophenylalanine, is clearly soluble in dimethylformamide (DMF) at a concentration of 1 mmole in 2 ml. This highlights the significant impact of protecting groups on solubility, a key consideration in solid-phase peptide synthesis.

Factors Influencing Solubility:

• pH: As an amino acid with acidic and basic functional groups, the solubility of 4-cyanophenylalanine in aqueous solutions is expected to be pH-dependent. Solubility is generally lowest at the isoelectric point and increases in acidic or basic conditions due to salt formation.

• Temperature: The solubility of most solids in liquids increases with temperature.

• Solvent Polarity: The presence of both a polar amino acid backbone and a moderately polar cyanophenyl group suggests that solubility will be favored in polar protic and aprotic solvents.

Experimental Workflow for Solubility Determination:

The following diagram outlines a standard workflow for determining the solubility of 4-cyanophenylalanine in a given solvent.

Caption: Workflow for experimental solubility determination.

Stability Profile: Considerations for Degradation

The stability of 4-cyanophenylalanine is a crucial factor, particularly in the context of drug development and long-term storage. Forced degradation studies are instrumental in identifying potential degradation pathways and developing stability-indicating analytical methods.[6][7][8]

Potential Degradation Pathways:

The primary anticipated degradation pathway for 4-cyanophenylalanine is the hydrolysis of the nitrile group. This reaction can proceed under both acidic and basic conditions, potentially yielding two main degradation products: a carboxylic acid or a carboxamide.[9][10][11][12]

Caption: Potential hydrolytic degradation pathway of 4-cyanophenylalanine.

Factors Influencing Stability:

• pH: The rate of nitrile hydrolysis is highly dependent on pH. Both strongly acidic and basic conditions are expected to accelerate degradation.

• Temperature: Increased temperature generally accelerates chemical degradation reactions. However, one study noted that 4-cyanophenylalanine was fairly stable when heated to 80°C in an aqueous solution during the course of a spectroscopic experiment.[13]

• Light: Photostability should be assessed as aromatic compounds can be susceptible to photodegradation.

• Oxidative Stress: The potential for oxidation should also be investigated, for example, by exposure to hydrogen peroxide.[6]

Experimental Protocol for Forced Degradation Studies:

A systematic approach to forced degradation is necessary to understand the stability of 4-cyanophenylalanine.

Caption: Workflow for forced degradation studies.

Analytical Methodologies

Robust analytical methods are paramount for the accurate quantification of 4-cyanophenylalanine and the detection of any degradation products.

High-Performance Liquid Chromatography (HPLC): HPLC is the most common and effective technique for analyzing 4-cyanophenylalanine.[14][15] A reversed-phase HPLC method with UV detection is typically suitable.

• Column: A C18 column is a common choice for separating amino acids and related compounds.

• Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is often employed.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the phenyl ring (around 220-280 nm) is appropriate.

Liquid Chromatography-Mass Spectrometry (LC-MS): For the identification of unknown degradation products, LC-MS is an indispensable tool.[8][16] It provides molecular weight information that is crucial for structure elucidation.

UV-Vis Spectroscopy: UV-Vis spectroscopy can be used for straightforward concentration measurements, provided there are no interfering substances.

Conclusion and Future Perspectives

4-Cyanophenylalanine is a valuable building block in modern chemical and biological research. While its solubility and stability are key to its successful application, this guide highlights the need for more comprehensive, quantitative data. The protocols and workflows outlined herein provide a framework for researchers to systematically evaluate these properties in their specific experimental contexts. Further studies to generate a comprehensive database of solubility in various solvent systems and to definitively elucidate degradation pathways under diverse stress conditions would be of significant benefit to the scientific community.

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Chiral Separation of 2-amino-3-(4-cyanophenyl)propanoic Acid Enantiomers: An In-depth Technical Guide

Foreword: The Criticality of Chirality in Modern Drug Development

In the landscape of pharmaceutical sciences, the stereochemistry of a molecule is not a trivial detail but a pivotal determinant of its biological activity. For drug development professionals, the ability to isolate and characterize a single enantiomer of a chiral compound is a cornerstone of creating safer, more effective therapeutics. 2-amino-3-(4-cyanophenyl)propanoic acid, a non-proteinogenic amino acid, and its derivatives are of growing interest as building blocks in the synthesis of novel therapeutic agents. The specific spatial arrangement of the amino and carboxylic acid groups around the chiral center dictates the molecule's interaction with its biological target. This guide provides a comprehensive, in-depth exploration of the core strategies for the chiral separation of 2-amino-3-(4-cyanophenyl)propanoic acid enantiomers, grounded in both theoretical principles and practical, field-proven methodologies.

Physicochemical Profile of 2-amino-3-(4-cyanophenyl)propanoic Acid: The Foundation of Method Development

A thorough understanding of the analyte's physicochemical properties is the bedrock upon which robust and reproducible separation methods are built. The presence of the cyano group on the phenyl ring introduces unique electronic and spectroscopic characteristics compared to its parent amino acid, phenylalanine.

Property	Value/Characteristic	Significance for Chiral Separation
Molecular Formula	C₁₀H₁₀N₂O₂	-
Molecular Weight	190.20 g/mol [1]	Influences diffusion and chromatographic behavior.
pKa (approx.)	Carboxyl group: ~2, Amino group: ~9	Crucial for optimizing mobile phase pH in HPLC to control ionization state, which is key for interaction with the chiral stationary phase.
UV Absorbance	Maxima around 233 nm[2]	The cyano-substituted phenyl ring provides a strong chromophore, enabling sensitive UV detection in HPLC at a wavelength with less interference from common solvents than the ~210 nm used for simple peptides.
Solubility	Varies with pH	Understanding solubility in aqueous and organic solvents is essential for sample preparation and mobile phase selection.
Structure	Aromatic amino acid with an electron-withdrawing cyano group	The cyano group can participate in dipole-dipole interactions and alter the π-π interactions of the phenyl ring, influencing its binding to chiral selectors.

Chromatographic Approach: High-Performance Liquid Chromatography (HPLC)

Direct chiral separation using HPLC with a chiral stationary phase (CSP) is often the preferred analytical method due to its speed, efficiency, and the ability to resolve enantiomers without derivatization.

The "Why": Selecting the Right Chiral Stationary Phase

The choice of CSP is the most critical decision in developing a chiral HPLC method. For amino acids, particularly aromatic ones, macrocyclic glycopeptide-based CSPs have demonstrated broad applicability and excellent enantioselectivity.

Teicoplanin-based CSPs (e.g., CHIROBIOTIC T) are a prime choice for 2-amino-3-(4-cyanophenyl)propanoic acid for several mechanistic reasons:

• Multi-modal Interactions: Teicoplanin offers a complex three-dimensional structure with multiple chiral centers and functional groups, allowing for a combination of hydrogen bonding, ionic interactions, dipole-dipole interactions, and steric hindrance.[3]

• "Basket" Structure: The aglycone "basket" of the teicoplanin molecule can include the phenyl ring of the analyte, while the amino and carboxyl groups can interact with the peptide and sugar moieties of the CSP. The carboxyl group of the analyte is particularly important for complex formation.[3]

• Ionic Interactions: As a zwitterionic molecule, 2-amino-3-(4-cyanophenyl)propanoic acid's charge state can be manipulated with mobile phase pH. The teicoplanin CSP also possesses ionizable groups, enabling attractive or repulsive electrostatic interactions that are crucial for chiral recognition.[4]

The workflow for selecting and optimizing a chiral HPLC method is a systematic process.

Figure 1: Systematic workflow for chiral HPLC method development.

Experimental Protocol: Chiral HPLC Separation

This protocol is a robust starting point for the separation of 2-amino-3-(4-cyanophenyl)propanoic acid enantiomers.

Materials and Reagents:

• Racemic 2-amino-3-(4-cyanophenyl)propanoic acid

• HPLC-grade acetonitrile

• HPLC-grade methanol

• Deionized water (18.2 MΩ·cm)

• Formic acid (optional, for pH adjustment)

• Chiral HPLC column: Teicoplanin-based, e.g., Astec® CHIROBIOTIC® T (25 cm x 4.6 mm, 5 µm)

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Step-by-Step Protocol:

• Sample Preparation:

  • Prepare a stock solution of racemic 2-amino-3-(4-cyanophenyl)propanoic acid at 1.0 mg/mL in a 50:50 (v/v) mixture of methanol and water.

  • Further dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile phase.

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing acetonitrile and water in a ratio of 75:25 (v/v). For phenylalanine analogs, high organic content in reversed-phase mode on teicoplanin columns often yields good resolution.[5]

  • Degas the mobile phase by sonication or vacuum filtration.

• Chromatographic Conditions:

Parameter	Condition	Rationale
Column	Astec® CHIROBIOTIC® T, 25 cm x 4.6 mm, 5 µm	Proven selectivity for underivatized amino acids.[6]
Mobile Phase	Acetonitrile/Water (75:25, v/v)	Balances hydrophobic and polar interactions for optimal retention and selectivity.
Flow Rate	0.8 mL/min	A typical analytical flow rate for a 4.6 mm ID column.
Column Temperature	23 °C	Temperature can affect the kinetics of the chiral recognition process; room temperature is a good starting point.[5]
Detection Wavelength	233 nm	Corresponds to a UV absorbance maximum of the cyanophenyl group, providing high sensitivity and specificity.[2]
Injection Volume	10 µL	A standard volume to avoid column overloading.

• Data Analysis:

  • Integrate the peaks for both enantiomers.

  • Calculate the resolution (Rs) between the two peaks. A value of Rs > 1.5 indicates baseline separation.

  • Determine the enantiomeric excess (ee%) if analyzing an enriched sample.

Enzymatic Kinetic Resolution: A Biocatalytic Approach

Enzymatic kinetic resolution is a powerful technique for the preparative-scale separation of enantiomers. It leverages the high stereoselectivity of enzymes to preferentially catalyze a reaction on one enantiomer of a racemic mixture.

The "Why": Lipase-Catalyzed Enantioselective Acylation

For the resolution of amino acid derivatives, lipases are particularly effective enzymes. Candida antarctica lipase A (CAL-A) has been successfully employed for the enantioselective N-acylation of a closely related compound, ethyl 3-amino-3-(4-cyanophenyl)propanoate.[7]

The underlying principles of this choice are:

• High Enantioselectivity: CAL-A can exhibit excellent discrimination between the enantiomers of amino esters, leading to high enantiomeric excess in both the acylated product and the unreacted substrate.[8]

• Operational Simplicity: The reaction can often be carried out in organic solvents, which simplifies product isolation.

• Irreversible Acyl Donors: Using acyl donors like neat butyl butanoate drives the reaction forward and makes the process effectively irreversible, leading to high conversions and enantiopurities.

The logical flow of an enzymatic kinetic resolution experiment is depicted below.

Figure 2: Workflow for the enzymatic kinetic resolution of 2-amino-3-(4-cyanophenyl)propanoic acid.

Experimental Protocol: Enzymatic Kinetic Resolution

This protocol is adapted from the successful resolution of the corresponding β-amino acid ester.[7]

Materials and Reagents:

• Racemic 2-amino-3-(4-cyanophenyl)propanoic acid

• Ethanol (absolute)

• Thionyl chloride (SOCl₂)

• Candida antarctica lipase A (CAL-A), immobilized

• Butyl butanoate

• Diisopropyl ether

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Organic solvents for extraction (e.g., ethyl acetate)

Step-by-Step Protocol:

• Synthesis of the Racemic Ethyl Ester:

  • Suspend racemic 2-amino-3-(4-cyanophenyl)propanoic acid in absolute ethanol.

  • Cool the suspension in an ice bath and slowly add thionyl chloride.

  • Stir the reaction at room temperature until the starting material is fully consumed (monitor by TLC).

  • Evaporate the solvent under reduced pressure and neutralize with a base (e.g., saturated NaHCO₃ solution) to obtain the racemic ethyl ester. Extract with an organic solvent and purify if necessary.

• Enzymatic N-acylation:

  • Dissolve the racemic ethyl ester in neat butyl butanoate (which acts as both solvent and acyl donor).

  • Add immobilized Candida antarctica lipase A (CAL-A).

  • Stir the suspension at a controlled temperature (e.g., 45 °C).

  • Monitor the reaction progress by taking aliquots and analyzing the enantiomeric excess (ee) of the substrate and product using the chiral HPLC method described in section 2.2.

  • Stop the reaction at approximately 50% conversion to achieve high ee for both the unreacted ester and the acylated product.

• Separation of Products:

  • Filter off the immobilized enzyme.

  • Remove the excess butyl butanoate under reduced pressure.

  • The resulting mixture contains the unreacted (e.g., R)-ester and the N-acylated (e.g., S)-ester. These can be separated by column chromatography on silica gel due to their different polarities.

• Hydrolysis to Free Amino Acids:

  • Unreacted Ester (e.g., (R)-enantiomer): Hydrolyze the ester using aqueous HCl. After reaction completion, evaporate the solvent, dissolve the residue in water, and purify by ion-exchange chromatography or crystallization to obtain the (R)-enantiomer hydrochloride.

  • N-acylated Ester (e.g., (S)-enantiomer): Hydrolyze both the ester and the amide bonds using a stronger acidic or basic condition (e.g., refluxing in 6M HCl). Purify the resulting (S)-amino acid as described above.

Conclusion: An Integrated Approach to Chiral Purity

The successful chiral separation of 2-amino-3-(4-cyanophenyl)propanoic acid is a critical step in harnessing its potential in drug discovery and development. This guide has detailed two robust and complementary strategies: analytical-scale separation by chiral HPLC and preparative-scale resolution via enzymatic catalysis. The choice between these methods is dictated by the specific goals of the researcher. For rapid purity assessment and analytical characterization, HPLC on a teicoplanin-based chiral stationary phase offers a direct and efficient solution. For the production of enantiomerically pure material for further synthesis or biological testing, enzymatic kinetic resolution with Candida antarctica lipase A provides a highly selective and scalable pathway. By understanding the fundamental principles behind these techniques—from the physicochemical properties of the analyte to the mechanisms of chiral recognition—researchers can confidently develop and implement self-validating protocols to achieve the desired enantiomeric purity.

References

• Gasperini, D., et al. (2003). Study of mechanisms of chiral discrimination of amino acids and their derivatives on a teicoplanin-based chiral stationary phase. Journal of Chromatography A, 995(1-2), 127-140. Available at: [Link]

• Asher, S. A., et al. (2011). Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. Journal of Raman Spectroscopy, 42(6), 1219-1226. Available at: [Link]

• Hroboňová, K., et al. (2018). Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases. Chromatographia, 81(9), 1257-1266. Available at: [Link]

• Liljeblad, A., & Kanerva, L. T. (2006). Resolution of β-amino esters by Candida antarctica lipase A and B. Tetrahedron: Asymmetry, 17(11), 1649-1656. Available at: [Link]

• PubChem. (n.d.). 2-amino-3-(4-cyanophenyl)propanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Li, Y., et al. (2022). A teicoplanin-cyclodextrin bilayer chiral stationary phase boosts chiral separation of native amino acids. Analyst, 147(16), 3735-3742. Available at: [Link]

• Sowa, M. A., et al. (2017). Protein Engineering of Lipase A from Candida Antarctica to Improve Esterification of Tertiary Alcohols. ChemCatChem, 9(12), 2217-2221. Available at: [Link]

• Prahl, S. (2017). Phenylalanine. Oregon Medical Laser Center. Retrieved from [Link]

• Wang, C., et al. (2018). Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts as Asymmetric Phase Transfer Catalysts. Molecules, 23(6), 1428. Available at: [Link]

• OMLC. (n.d.). Phenylalanine. Retrieved from [Link]

• Forró, E., & Fülöp, F. (2002). Candida antarctica Lipase A — A Powerful Catalyst for the Resolution of Heteroaromatic β-Amino Esters. Tetrahedron: Asymmetry, 13(21), 2383-2388. Available at: [Link]

• Cavazzini, A., et al. (2009). Binding of Dipeptides and Amino Acids to Teicoplanin Chiral Stationary Phase: Apparent Homogeneity of Some Heterogeneous Systems. Analytical Chemistry, 81(11), 4449-4457. Available at: [Link]

• Ilisz, I., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a Slovenská Farmacie, 56(4), 147-158. Available at: [Link]

• Liljeblad, A., et al. (2016). Candida antarctica Lipase A-Based Enantiorecognition of a Highly Strained 4-Dibenzocyclooctynol (DIBO) Used for PET Imaging. Molecules, 21(11), 1546. Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• ResearchGate. (n.d.). Predicted pKa values for the secondary and tertiary amines. Retrieved from [Link]

• Armstrong, D. W., et al. (1996). Facile Liquid Chromatographic Enantioresolution of Native Amino Acids and Peptides using a Teicoplanin Chiral Stationary Phase. Journal of Chromatography A, 731(1-2), 149-163. Available at: [Link]

• Chen, W., et al. (2022). Immobilization of Candida antarctica Lipase A onto Macroporous Resin NKA-9: Esterification and Glycerolysis Performance Study. Journal of Oleo Science, 71(10), 1463-1473. Available at: [Link]

• Shimadzu. (n.d.). Rapid Method Scouting of Chiral Compounds. Retrieved from [Link]

• Tucker, M. J., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. The Journal of Physical Chemistry B, 126(46), 9465-9477. Available at: [Link]

• Forró, E., & Fülöp, F. (2004). Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. Tetrahedron: Asymmetry, 15(22), 3583-3588. Available at: [Link]

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A Technical Guide to the Fluorescence Quantum Yield of p-Cyanophenylalanine: Principles, Measurement, and Applications

This guide provides a comprehensive technical overview of the fluorescence quantum yield of the non-natural amino acid, p-cyanophenylalanine (p-CN-Phe). As a versatile fluorescent probe, a thorough understanding of its photophysical properties is critical for its effective application in protein science, drug development, and molecular biophysics. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique environmental sensitivity of p-cyanophenylalanine in their work.

Introduction: The Rise of a Minimalist Fluorescent Probe

The site-specific incorporation of fluorescent probes into proteins is a cornerstone of modern biological research. While intrinsic fluorophores like tryptophan and tyrosine are valuable, their utility can be limited by their natural abundance and complex photophysics. p-Cyanophenylalanine has emerged as a powerful alternative, offering several distinct advantages.[1][2] Structurally similar to phenylalanine and tyrosine, it often represents a conservative substitution that minimally perturbs the native protein structure.[2][3] Its unique spectroscopic properties, including a C≡N stretching frequency sensitive to the local environment and a fluorescence quantum yield that is highly dependent on its surroundings, make it a versatile tool for studying protein folding, binding events, and conformational dynamics.[2][3][4]

The fluorescence quantum yield (ΦF), defined as the ratio of photons emitted to photons absorbed, is a critical parameter that quantifies the efficiency of the fluorescence process.[5][6] For p-cyanophenylalanine, this value is not constant but is intricately modulated by its immediate microenvironment, providing a sensitive readout of local conditions.[2][3][7]

The Photophysics of p-Cyanophenylalanine Fluorescence

The fluorescence of p-cyanophenylalanine is governed by the interplay of its electronic structure with its surroundings. Unlike many fluorophores, the dipole moments of its ground and first excited states are quite similar, resulting in absorption and fluorescence spectra that are relatively insensitive to solvent polarity.[2] However, the non-radiative decay pathways, which compete with fluorescence, are highly sensitive to specific interactions, particularly hydrogen bonding.

The Critical Role of Hydrogen Bonding

The primary factor governing the fluorescence quantum yield of p-cyanophenylalanine is hydrogen bonding to its cyano (C≡N) group.[1][8] The quantum yield is significantly higher when the cyano group acts as a hydrogen bond acceptor in polar, protic solvents.[7] This interaction is thought to mediate the non-radiative decay rate.[2] Conversely, when p-cyanophenylalanine is in a non-hydrogen bonding, hydrophobic environment, its fluorescence is substantially lower.[7] This makes it an excellent probe for processes involving the exclusion of water, such as protein folding or membrane insertion.[3][9]

Quenching Mechanisms

Fluorescence quenching, a process that decreases the fluorescence intensity, provides another layer of information. The fluorescence of p-cyanophenylalanine can be quenched by several mechanisms, including Förster Resonance Energy Transfer (FRET) and collisional quenching.

• Intramolecular and Intermolecular Quenching by Amino Acid Residues: Several amino acid side chains can act as quenchers. Tyrosine is a particularly effective quencher through FRET.[1][10][11] Histidine, especially in its deprotonated state, also quenches p-cyanophenylalanine fluorescence, as do methionine and cysteine to a lesser extent.[1][8] The protonation state of nearby groups is also critical; for instance, a deprotonated N-terminal amino group is a much more effective quencher than its protonated counterpart.[3][8][12] This pH-dependent quenching allows p-cyanophenylalanine to be used as a local pH sensor.[3][13][14]

• Collisional Quenching by External Agents: Small molecules or ions in the solvent can quench fluorescence upon collision with the excited fluorophore. Iodide, for example, is a very efficient collisional quencher of p-cyanophenylalanine fluorescence.[13]

The relationship between quencher concentration and fluorescence intensity is often described by the Stern-Volmer equation:

F0/F = 1 + KSV[Q]

where F0 and F are the fluorescence intensities in the absence and presence of the quencher, respectively, [Q] is the quencher concentration, and KSV is the Stern-Volmer constant, which indicates the quenching efficiency.[1]

Quantitative Analysis of p-Cyanophenylalanine's Quantum Yield

The fluorescence quantum yield of p-cyanophenylalanine is highly variable, as illustrated by the data compiled from various studies.

Solvent/Condition	Quantum Yield (ΦF)	Fluorescence Lifetime (τ)	Reference
Water	~0.11	7.0 ± 0.2 ns	[2][7]
Methanol	0.081	6.0 ± 0.2 ns	[2]
Ethanol	0.076	5.8 ± 0.2 ns	[2]
2-Propanol	0.063	5.1 ± 0.2 ns	[2]
Acetonitrile	0.024	2.1 ± 0.2 ns	[2]
In GKFCNTV peptide in water	Not specified	6.8 ± 0.2 ns	[2]

Table 1: Photophysical properties of p-cyanophenylalanine in various solvents. Data extracted from referenced literature.

The quenching efficiency of various side chains and small molecules has also been quantified.

Quencher	pH	Stern-Volmer Constant (KSV)	Reference
Imidazole (neutral)	9	39.8 M-1	[1][8]
Imidazole (protonated)	5	18.3 M-1	[1]
Hydroxide Ion	Not specified	22.1 M-1	[1][8]

Table 2: Stern-Volmer constants for the quenching of p-cyanophenylalanine fluorescence.

Experimental Determination of Fluorescence Quantum Yield

The most common and reliable method for determining the fluorescence quantum yield of a compound is the comparative method.[6][15] This technique involves comparing the fluorescence of the sample of interest to that of a standard with a known quantum yield.

Rationale for the Comparative Method

The comparative method is favored for its accessibility and accuracy, avoiding the need for complex instrumentation required for absolute quantum yield measurements.[15][16] The core principle is that if a standard and a sample have the same absorbance at the same excitation wavelength, they are absorbing the same number of photons.[6] Therefore, the ratio of their integrated fluorescence intensities is directly proportional to the ratio of their quantum yields. To account for differences in solvent refractive index, the following equation is used:

ΦF(sample) = ΦF(std) * (Isample / Istd) * (Astd / Asample) * (η2sample / η2std)

Where:

• ΦF is the fluorescence quantum yield.

• I is the integrated fluorescence intensity.

• A is the absorbance at the excitation wavelength.

• η is the refractive index of the solvent.

To improve accuracy, a series of dilutions of both the standard and the sample are prepared, and the integrated fluorescence intensity is plotted against absorbance. The slope of this plot is then used in the calculation, minimizing errors from single-point measurements.[5][15]

Step-by-Step Experimental Protocol

• Selection of a Suitable Standard: Choose a quantum yield standard that absorbs and emits in a similar spectral region to p-cyanophenylalanine. Quinine sulfate in 0.5 M H2SO4 (ΦF ≈ 0.54) is a common choice for excitation in the UV range.

• Preparation of Stock Solutions:

  • Accurately prepare a stock solution of the p-cyanophenylalanine-containing sample (e.g., free amino acid or a labeled peptide) in the desired buffer.

  • Prepare a stock solution of the quantum yield standard in its appropriate solvent.

• Preparation of Dilutions:

  • From the stock solutions, prepare a series of dilutions for both the sample and the standard. The absorbance of these solutions at the chosen excitation wavelength should be kept below 0.1 to minimize inner filter effects.[2]

• UV-Vis Absorbance Measurements:

  • Record the absorbance spectra for all prepared solutions using a UV-Vis spectrophotometer.

  • Determine the absorbance at the chosen excitation wavelength (for p-cyanophenylalanine, typically around 275-280 nm).[2]

• Steady-State Fluorescence Measurements:

  • Using a spectrofluorometer, record the fluorescence emission spectra of all solutions.

  • Crucially, use the same excitation wavelength, slit widths, and other instrument parameters for both the sample and the standard.

  • Record the emission spectrum of a blank (solvent or buffer) for background subtraction.

• Data Analysis:

  • Correct the emission spectra by subtracting the blank spectrum.

  • Integrate the area under the corrected emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength for both the sample and the standard.

  • Determine the slope of the linear fit for both plots.

• Calculation of Quantum Yield:

  • Use the slopes from the plots in the following equation:

    ΦF(sample) = ΦF(std) * (Slopesample / Slopestd) * (η2sample / η2std)

Experimental Workflow Diagram

Workflow for determining relative fluorescence quantum yield.

Factors Influencing p-Cyanophenylalanine Fluorescence

The utility of p-cyanophenylalanine as a probe is derived from the sensitivity of its quantum yield to multiple environmental factors. Understanding these influences is key to interpreting experimental results.

Key factors modulating p-cyanophenylalanine fluorescence quantum yield.

Conclusion

p-Cyanophenylalanine is a minimally perturbing yet highly informative fluorescent probe. Its quantum yield is a sensitive reporter of the local microenvironment, particularly hydrogen bonding, pH, and proximity to quenching residues. A thorough understanding of these principles, coupled with robust experimental design for quantum yield determination, empowers researchers to extract nuanced information about protein structure, function, and dynamics. This guide provides the foundational knowledge and practical protocols to effectively utilize the fluorescence of p-cyanophenylalanine in a variety of research and development applications.

References

• Raleigh, D. P., et al. (2010). Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. Biochemistry, 49(29), 6290-5. [Link]

• Gai, F., et al. (2010). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. Photochemistry and Photobiology, 86(5), 1032-1036. [Link]

• Gai, F., et al. (2013). Quenching of p-Cyanophenylalanine Fluorescence by Various Anions. Chemical Physics Letters, 563, 93-96. [Link]

• Gai, F., et al. (2011). p-Cyanophenylalanine and selenomethionine constitute a useful fluorophore-quencher pair for short distance measurements: application to polyproline peptides. Physical Chemistry Chemical Physics, 13(10), 4354-9. [Link]

• Gai, F., et al. (2015). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. Analytical Biochemistry, 483, 21-26. [Link]

• Raleigh, D. P., et al. (2010). Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation. Biochemistry, 49(29), 6290-5. [Link]

• Gai, F., et al. (2015). Sensing pH via p-cyanophenylalanine fluorescence: Application to determine peptide pKa and membrane penetration kinetics. Analytical Biochemistry, 483, 21-26. [Link]

• Agilent Technologies. (n.d.). DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Agilent Technologies Application Note. [Link]

• Gai, F., et al. (2010). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. ResearchGate. [Link]

• Raleigh, D. P., & Gai, F. (2005). Use of the Novel Fluorescent Amino Acid p-Cyanophenylalanine Offers a Direct Probe of Hydrophobic Core Formation during the Folding of the N-Terminal Domain of the Ribosomal Protein L9 and Provides Evidence for Two-State Folding. Biochemistry, 44(49), 16181-16187. [Link]

• Raleigh, D. P., & Gai, F. (2009). Interpretation of p-Cyanophenylalanine Fluorescence in Proteins in Terms of Solvent Exposure and Contribution of Side-Chain Quenchers: A Combined Fluorescence, IR and Molecular Dynamics Study. Biochemistry, 48(38), 9040-9046. [Link]

• Resch-Genger, U., et al. (2008). Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals. Nature Methods, 5(9), 763-775. [Link]

• Raleigh, D. P., & Gai, F. (2009). Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. Semantic Scholar. [Link]

• Raleigh, D. P., & Gai, F. (2009). Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. Biochemistry, 48(38), 9040-6. [Link]

• University of California, Irvine. (n.d.). A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry. [Link]

• Virtual Labs. (n.d.). Determination of Fluorescence Quantum Yield of a Fluorophore. Amrita Vishwa Vidyapeetham. [Link]

• Raleigh, D. P., & Gai, F. (2009). Interpretation of p-Cyanophenylalanine Fluorescence in Proteins in Terms of Solvent Exposure and Contribution of Side-Chain Quenchers: A Combined Fluorescence, IR and Molecular Dynamics Study. ResearchGate. [Link]

• Würth, C., et al. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 15, 2641-2663. [Link]

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Probing the Microenvironment: A Technical Guide to the Vibrational Frequencies of the Nitrile Group in 4-Cyanophenylalanine

This guide provides researchers, scientists, and drug development professionals with an in-depth technical understanding of 4-cyanophenylalanine (pCNPhe) as a powerful vibrational probe. We will explore the theoretical underpinnings and practical applications of monitoring the nitrile (C≡N) stretching frequency of this non-canonical amino acid to elucidate local protein environments. This document will delve into the experimental methodologies for site-specific incorporation of pCNPhe into proteins, its analysis via Fourier-Transform Infrared (FTIR) and Raman spectroscopy, and the interpretation of the resulting vibrational data.

Introduction: The Nitrile Group as a Unique Spectroscopic Reporter

The ability to observe and understand the intricate workings of proteins at a molecular level is paramount in modern biological and pharmaceutical research. The use of spectroscopic probes that can be site-specifically incorporated into proteins has revolutionized our ability to study protein structure, dynamics, and interactions. 4-cyanophenylalanine, a non-canonical amino acid, has emerged as a particularly effective vibrational reporter.[1] Its nitrile group (C≡N) possesses a unique stretching vibration that absorbs in a region of the infrared spectrum (typically 2200-2240 cm⁻¹) that is free from interference from other protein backbone and side-chain vibrations.[2] This "spectral window" allows for the unambiguous detection and analysis of the nitrile probe's signal.

The key to pCNPhe's utility lies in the sensitivity of its C≡N stretching frequency to the local electrostatic environment.[2][3] Factors such as solvent polarity, hydrogen bonding, and local electric fields can induce measurable shifts in this frequency, providing a high-resolution readout of the probe's immediate surroundings within a protein. This guide will provide the foundational knowledge and practical protocols to leverage this phenomenon in your research.

Theoretical Framework: Understanding Nitrile Vibrational Solvatochromism

The nitrile stretching frequency is highly sensitive to its environment, a phenomenon known as solvatochromism. This sensitivity arises from the interaction of the nitrile's permanent dipole moment with the local electric field generated by surrounding solvent molecules or protein residues.

Key Environmental Factors Influencing Nitrile Frequency:

• Solvent Polarity: In general, an increase in solvent polarity leads to a blue shift (increase in frequency) of the nitrile stretching vibration.[2] This is due to the stabilization of the nitrile's polar ground state by the solvent's dielectric medium. For example, a significant blue shift of approximately 8.7 cm⁻¹ is observed when pCNPhe is transferred from a nonpolar solvent like tetrahydrofuran (THF) to a polar solvent like water.[2]

• Hydrogen Bonding: The formation of a hydrogen bond to the nitrogen atom of the nitrile group also results in a blue shift of the C≡N stretching frequency.[4] The strength and geometry of the hydrogen bond directly influence the magnitude of this shift.

• Local Electric Fields: The vibrational Stark effect describes the influence of an external electric field on the vibrational frequency of a bond. The nitrile group is a sensitive Stark reporter, with its frequency shifting linearly with the strength of the local electric field projected onto the C≡N bond axis.[3]

These relationships allow researchers to translate measured vibrational frequencies into a quantitative understanding of the local microenvironment within a protein.

Experimental Methodologies

This section provides detailed protocols for the key experimental workflows required to utilize pCNPhe as a vibrational probe.

Site-Specific Incorporation of 4-Cyanophenylalanine via Amber Codon Suppression

The site-specific incorporation of pCNPhe into a protein of interest is most commonly achieved using the amber stop codon (UAG) suppression technique in E. coli.[1][5] This method utilizes an engineered, orthogonal aminoacyl-tRNA synthetase/tRNA pair that is specific for pCNPhe and does not cross-react with endogenous cellular components.

Experimental Workflow for Amber Codon Suppression:

Caption: Workflow for site-specific incorporation of pCNPhe.

Step-by-Step Protocol:

• Plasmid Preparation:

  • Introduce an amber stop codon (TAG) at the desired site in your gene of interest using site-directed mutagenesis.

  • Obtain a plasmid encoding the orthogonal aminoacyl-tRNA synthetase and its cognate tRNA specific for pCNPhe (e.g., pDule or pEVOL plasmids).[5]

• Transformation and Expression:

  • Co-transform competent E. coli cells (e.g., BL21(DE3)) with the plasmid containing your gene of interest and the synthetase/tRNA plasmid.

  • Plate the transformed cells on selective media containing the appropriate antibiotics.

  • Inoculate a starter culture and grow overnight.

  • Inoculate a larger expression culture with the starter culture. The expression media must be supplemented with pCNPhe (typically 1-2 mM).

  • Induce protein expression at the appropriate cell density and temperature.

• Protein Purification and Verification:

  • Harvest the cells by centrifugation.

  • Lyse the cells using standard methods (e.g., sonication, French press).

  • Purify the protein of interest using an appropriate chromatography technique (e.g., affinity chromatography if the protein is tagged).

  • Verify the successful incorporation of pCNPhe by mass spectrometry. The mass of the modified protein should correspond to the expected mass with the unnatural amino acid.

Vibrational Spectroscopy: FTIR and Raman

Both FTIR and Raman spectroscopy can be used to measure the nitrile stretching frequency of pCNPhe. The choice between the two techniques depends on the specific experimental requirements and sample properties.

Comparison of FTIR and Raman Spectroscopy:

Feature	FTIR Spectroscopy	Raman Spectroscopy
Principle	Measures the absorption of infrared radiation.	Measures the inelastic scattering of monochromatic light.
Water Interference	Strong water absorption can obscure signals in aqueous solutions.	Water is a weak Raman scatterer, making it ideal for aqueous samples.[2]
Sensitivity	Highly sensitive to polar functional groups.	Highly sensitive to symmetric and polarizable bonds.
Sample Preparation	Can require more extensive sample preparation (e.g., thin films, pellets).	Generally requires minimal sample preparation.
Spatial Resolution	Lower spatial resolution compared to Raman.	Can achieve sub-micrometer spatial resolution with a confocal setup.

FTIR Spectroscopy Protocol:

• Sample Preparation:

  • Prepare a concentrated solution of the purified protein (typically 1-5 mg/mL) in a suitable buffer.

  • For measurements in D₂O, lyophilize the protein and resuspend it in D₂O-based buffer to minimize the strong H₂O absorbance in the amide I region.

• Data Acquisition:

  • Use a transmission cell with CaF₂ windows and a path length appropriate for the sample concentration.

  • Acquire a background spectrum of the buffer alone.

  • Acquire the sample spectrum.

  • Subtract the buffer spectrum from the sample spectrum to obtain the protein spectrum.

• Data Analysis:

  • Baseline correct the spectrum in the nitrile stretching region (approx. 2200-2250 cm⁻¹).

  • Fit the nitrile peak to a Gaussian or Lorentzian function to determine the center frequency.

Raman Spectroscopy Protocol:

• Sample Preparation:

  • Prepare a protein solution in a quartz cuvette or capillary. The concentration can often be lower than for FTIR.

• Data Acquisition:

  • Use a Raman spectrometer with a laser excitation wavelength that does not cause sample fluorescence or degradation. UV resonance Raman can enhance the nitrile signal.

  • Acquire a spectrum of the buffer for subtraction.

  • Acquire the sample spectrum.

• Data Analysis:

  • Subtract the buffer spectrum.

  • Fit the nitrile peak to determine its center frequency.

Theoretical Calculations: Density Functional Theory (DFT)

Computational methods, particularly Density Functional Theory (DFT), can be used to calculate the vibrational frequencies of pCNPhe in different environments.[6] These calculations can provide valuable insights into the relationship between the nitrile frequency and the local electric field, and can aid in the interpretation of experimental spectra.

General DFT Workflow for Vibrational Frequency Calculation:

Caption: Workflow for DFT calculation of vibrational frequencies.

Data Interpretation and Applications

The measured nitrile stretching frequency of pCNPhe can be used to infer properties of the local protein environment.

Table of pCNPhe Nitrile Frequencies in Different Environments:

Environment	Nitrile Frequency (cm⁻¹)	Reference
THF (nonpolar solvent)	~2229	[2]
Water (polar solvent)	~2238	[2]
Buried protein site (hydrophobic)	2224 - 2232	[5]
Partially buried protein site	~2232	[5]
Solvent-exposed protein site	~2238	[5]
Hydrogen-bonded to a water molecule	~2238.5	[5]
Hydrogen-bonded to a histidine side chain	~2238.5	[5]

Applications in Research and Drug Development:

• Mapping Protein Hydration: By incorporating pCNPhe at various sites, one can map the extent of water accessibility within a protein.

• Probing Ligand Binding: Changes in the nitrile frequency upon ligand binding can report on conformational changes and alterations in the local electrostatic environment of the binding pocket.

• Studying Protein Folding and Dynamics: Time-resolved vibrational spectroscopy can be used to monitor changes in the local environment of the nitrile probe during protein folding or other dynamic processes.

• Investigating Enzyme Catalysis: Placing pCNPhe in an enzyme's active site can provide insights into the electrostatic changes that occur during the catalytic cycle.

• Characterizing Protein-Protein Interactions: The nitrile probe can report on the environment at the interface of a protein-protein complex.

Conclusion

4-cyanophenylalanine has proven to be a versatile and powerful tool for the site-specific investigation of protein structure and function. The sensitivity of its nitrile vibrational frequency to the local microenvironment provides a high-resolution window into the inner workings of proteins. By combining site-specific incorporation techniques with FTIR and Raman spectroscopy, and complementing these experimental approaches with theoretical calculations, researchers can gain unprecedented insights into the complex world of proteins. This guide provides a solid foundation for the successful implementation of this valuable technique in a wide range of biological and pharmaceutical research applications.

References

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• Chin, J. W. (2014). Cellular incorporation of unnatural amino acids and bioorthogonal labeling of proteins. Chem. Rev., 114, 4764–4806.
• Getahun, Z., et al. (2003). Using nitrile-derivatized amino acids as infrared probes of local environment. Journal of the American Chemical Society, 125(14), 405-411.
• Hancock, S. M., et al. (2010). Expanding the genetic code of yeast for incorporation of diverse unnatural amino acids via a pyrrolysyl-tRNA synthetase/tRNA pair. J Am Chem Soc, 132, 14819-14824.
• Hefti, M. H., et al. (2001). A novel purification method for histidine-tagged proteins containing a thrombin cleavage site. Anal Biochem, 295, 180–185.

• Holt, J. W., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. The Journal of Physical Chemistry B, 126(46), 9416-9426. [Link]

• Neumann, H., et al. (2008). Genetically encoding Nε-acetyllysine in recombinant proteins.
• Pandey, H. D., & Leitner, D. M. (2018). Vibrational States and Nitrile Lifetimes of Cyanophenylalanine Isotopomers in Solution. The Journal of Physical Chemistry A, 122(34), 6856-6863.
• Peuker, S., et al. (2016). Efficient Isotope Editing of Proteins for Site-Directed Vibrational Spectroscopy. Journal of the American Chemical Society, 138(7), 2312-2318.
• Sieler, T., et al. (2021). Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. Nucleic Acids Research, 49(19), 11313-11329.
• Tian, H., et al. (2016). A simple method for enhancing the bioorthogonality of cyclooctyne reagent. Chem Commun (Camb), 52, 5451–5454.
• Uprety, R., et al. (2012). A re-engineered pyrrolysyl-tRNA synthetase for genetic encoding of aromatic lysine derivatives. Angew Chem Int Ed Engl, 51, 12832-12835.
• van Geel, R., et al. (2012).
• Wang, L., & Schultz, P. G. (2004). Expanding the genetic code.
• Wang, Q., et al. (2009). Site-specific incorporation of nonnatural amino acids into proteins in a cell-free translation system. Methods in molecular biology (Clifton, N.J.), 498, 229-43.
• Weeks, C. L., et al. (2014). Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. The Analyst, 139(12), 3059-3065.
• Xie, J., & Schultz, P. G. (2005). An expanding genetic code. Methods, 36(3), 227-238.

• Zimmerman, D. C., et al. (2016). Correlating Nitrile IR Frequencies to Local Electrostatics Quantifies Noncovalent Interactions of Peptides and Proteins. The Journal of Physical Chemistry B, 120(17), 3975-3983. [Link]

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Biological incorporation of 4-cyanophenylalanine in E. coli

An In-Depth Technical Guide to the Biological Incorporation of 4-Cyanophenylalanine in E. coli

Introduction: Expanding the Proteomic Alphabet

The central dogma of molecular biology describes a system reliant on a canonical set of 20 amino acids. However, the ability to move beyond this native toolkit by incorporating unnatural amino acids (UAAs) into proteins has revolutionized protein engineering and drug development.[1][2] This technique, known as genetic code expansion, allows for the site-specific installation of novel chemical functionalities, enabling precise control over protein structure and function.[3][4]

Among the hundreds of UAAs developed, 4-cyanophenylalanine (pCNF) has emerged as a particularly versatile tool.[5] Its nitrile group (C≡N) serves as a unique spectroscopic probe, with a vibrational frequency that is highly sensitive to the local electrostatic environment, making it an exceptional reporter for infrared (IR) and Raman spectroscopy.[6][7][8] Furthermore, pCNF exhibits useful fluorescence properties and can act as a reactive handle for bioconjugation, expanding its utility in creating advanced therapeutics like antibody-drug conjugates (ADCs).[9][10]

This guide provides a comprehensive technical overview of the principles and methodologies for the site-specific incorporation of 4-cyanophenylalanine into recombinant proteins expressed in Escherichia coli. We will delve into the core molecular machinery, provide field-tested protocols, and address common challenges, equipping researchers with the knowledge to successfully leverage this powerful technology.

Part 1: The Core Machinery - Orthogonal Translation Systems

The cornerstone of UAA incorporation is an orthogonal aminoacyl-tRNA synthetase/tRNA pair .[11] This system operates in parallel to the host cell's endogenous translational machinery without cross-reacting with it.[11][12] For pCNF, the most established system is derived from the tyrosyl-tRNA synthetase (TyrRS) and its cognate tRNA from the archaeon Methanocaldococcus jannaschii (Mj).[3][13]

The Causality Behind Orthogonality: The MjTyrRS/tRNATyr pair is an ideal starting point because the M. jannaschii synthetase does not recognize E. coli tRNAs, and conversely, E. coli synthetases do not aminoacylate the M. jannaschii tRNA.[14] This inherent lack of cross-reactivity is the foundation of its orthogonality.

The system is engineered through two key modifications:

• Synthetase Engineering: The active site of the MjTyrRS is mutated through directed evolution to specifically recognize pCNF instead of its native substrate, tyrosine. This process involves creating large libraries of synthetase variants and using positive and negative selection screens to isolate mutants that efficiently charge pCNF while rejecting all 20 canonical amino acids.[11][14]

• tRNA Reassignment: The anticodon of the orthogonal Mj-tRNATyr is changed from GUA (which recognizes the tyrosine codon UAC) to CUA. This modified tRNA, now called a suppressor tRNA, recognizes the amber stop codon (UAG).[3][12]

When these two components are expressed in E. coli in the presence of pCNF, the engineered MjTyrRS charges the suppressor tRNA with pCNF. The ribosome then interprets the UAG codon in the mRNA not as a termination signal, but as an instruction to incorporate pCNF, leading to the synthesis of a full-length, UAA-containing protein.

Figure 1: Mechanism of Amber Suppression for pCNF Incorporation

Part 2: A Field-Proven Experimental Workflow

Successfully incorporating pCNF requires careful planning and execution. This section outlines a robust workflow, from initial setup to final verification.

System Components & Initial Setup

1. Host Strain Selection:

• Standard Choice: E. coli BL21(DE3) is a widely used and reliable host for protein expression.[15][16]

• Advanced Option: For improved efficiency, consider using an engineered strain where the gene for Release Factor 1 (RF1) has been deleted. RF1 recognizes the UAG stop codon and competes with the suppressor tRNA, leading to premature termination.[3] Removing RF1 eliminates this competition, significantly boosting the yield of the full-length UAA-containing protein.[14]

2. Plasmid Systems: Two plasmids are required for co-transformation:

• Expression Plasmid: A standard expression vector (e.g., pET series) containing your gene of interest. A UAG (amber) codon must be introduced at the desired incorporation site using site-directed mutagenesis.

• Orthogonal Pair Plasmid: This plasmid encodes the engineered pCNF-specific synthetase and one or more copies of the suppressor tRNA. The pEVOL and pUltra plasmid series are highly optimized and commonly used for this purpose, offering strong promoters and multiple tRNA copies to enhance incorporation efficiency.[1][15]

Detailed Experimental Protocols

Protocol 1: Co-transformation of E. coli

• Thaw a 50 µL aliquot of chemically competent E. coli BL21(DE3) cells on ice for 10-15 minutes.

• Add 100-200 ng of the expression plasmid and 100-200 ng of the pEVOL-pCNF plasmid to the cells. Gently mix by flicking the tube.

• Incubate the mixture on ice for 30 minutes.

• Heat-shock the cells by placing the tube in a 42°C water bath for 45-60 seconds.[16]

• Immediately return the tube to ice for 2-5 minutes.

• Add 250-500 µL of sterile SOC medium and incubate at 37°C for 1 hour with gentle shaking (200 rpm).

• Plate the transformation mixture onto LB agar plates containing the appropriate antibiotics for both plasmids (e.g., ampicillin for the expression plasmid and chloramphenicol for the pEVOL plasmid).

• Incubate the plates overnight at 37°C.

Protocol 2: Protein Expression and pCNF Incorporation

• Starter Culture: Inoculate a single colony from the transformation plate into 10-20 mL of LB medium containing both antibiotics. Grow overnight at 37°C with shaking.

• Main Culture: The next day, inoculate 1 L of fresh LB medium (in a 2L flask for proper aeration) with the starter culture to an initial OD600 of ~0.05-0.1. Add both antibiotics.

• Add pCNF: Prepare a stock solution of L-4-Cyanophenylalanine. A common starting concentration in the final culture is 1 mM.

  • Expert Insight: pCNF has limited solubility in water. It can be dissolved in a small amount of 0.1M NaOH before being diluted and pH-adjusted, or dissolved directly into the culture medium with warming and stirring.[17] Ensure the stock is sterile-filtered before adding to the culture.

• Growth: Grow the main culture at 37°C with vigorous shaking (220-250 rpm) until the OD600 reaches 0.5-0.8.[18]

• Induction: Induce protein expression by adding:

  • IPTG (Isopropyl β-D-1-thiogalactopyranoside) to a final concentration of 0.5-1 mM to induce expression of the target protein from the T7 promoter.[16]

  • L-arabinose to a final concentration of 0.02% (w/v) to induce expression of the engineered synthetase from the araBAD promoter on the pEVOL plasmid.

• Expression: Reduce the temperature to 30°C and continue shaking overnight (16-18 hours). Lower temperatures often improve protein solubility and folding.

• Harvesting: Harvest the cells by centrifugation (e.g., 6,000 x g for 15 minutes at 4°C). Discard the supernatant. The cell pellet can be stored at -80°C or used immediately for protein purification.

Figure 2: Experimental Workflow for pCNF Incorporation

Verification of Incorporation

Confirming the successful incorporation of pCNF is a critical final step.

• SDS-PAGE Analysis: The simplest method is to compare protein expression from cultures grown with and without pCNF.

  • With pCNF: A band corresponding to the full-length protein should be visible.

  • Without pCNF: In the absence of the UAA, the ribosome will terminate at the UAG codon, resulting in a truncated, lower molecular weight protein product (or no visible product at all). The presence of the full-length band only when pCNF is supplied is strong evidence of successful suppression.

• Mass Spectrometry: For unambiguous confirmation, purified protein should be analyzed by mass spectrometry (e.g., ESI-MS). The measured molecular weight of the protein should match the theoretical mass calculated with the inclusion of pCNF (C₁₀H₁₀N₂O₂; MW: 190.20 g/mol ).[19] This method provides definitive proof of incorporation and can also be used to assess incorporation fidelity.[4][12]

Part 3: Troubleshooting and Optimization

While powerful, UAA incorporation can be inefficient. Here are solutions to common problems.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Full-Length Protein	1. Inefficient amber suppression. 2. Competition from Release Factor 1 (RF1). 3. Insufficient pCNF concentration or uptake. 4. Suboptimal inducer concentrations.	1. Use a plasmid with more copies of the suppressor tRNA (e.g., pUltra series).[1] 2. Use an RF1-knockout E. coli strain.[14] 3. Increase pCNF concentration in the media (e.g., to 2-5 mM). 4. Titrate IPTG and L-arabinose concentrations to find the optimal balance for expression.
High Levels of Truncated Protein	1. Strong competition from RF1. 2. Depletion of charged pCNF-tRNA.	1. Switch to an RF1-knockout strain. 2. Ensure robust expression of the synthetase by using the recommended arabinose concentration. Consider using an optimized tRNA variant that has a higher affinity for the E. coli elongation factor Tu (EF-Tu).[3]
Cell Toxicity / Poor Growth	1. Toxicity of the overexpressed target protein. 2. Metabolic burden from two plasmids and heterologous expression. 3. Potential toxicity of pCNF at very high concentrations.[20]	1. Lower the expression temperature (e.g., 18-25°C) and/or reduce inducer concentrations. 2. Ensure the culture has adequate aeration and nutrients. 3. Use the lowest effective concentration of pCNF (typically 1 mM is well-tolerated).

Conclusion

The biological incorporation of 4-cyanophenylalanine in E. coli is a robust and transformative technology for modern protein science. By leveraging an engineered orthogonal synthetase/tRNA pair to hijack the amber stop codon, researchers can install this powerful spectroscopic and reactive probe at any desired site within a protein. While the procedure requires careful optimization, the protocols and insights detailed in this guide provide a solid framework for success. The ability to precisely modify proteins with pCNF opens up new avenues for studying protein dynamics, folding, and interactions, and for the development of next-generation protein therapeutics and diagnostics.

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A Guide to the Structural Analysis of Peptides Containing 4-Cyanophenylalanine: A Versatile Spectroscopic and Structural Probe

Introduction: The Emergence of 4-Cyanophenylalanine in Peptide Science

In the landscape of peptide and protein research, the ability to probe local environments and conformational changes with minimal perturbation is paramount. While standard biophysical techniques provide global structural information, they often lack the resolution to dissect specific molecular interactions. The incorporation of non-canonical amino acids (ncAAs) with unique spectroscopic properties has revolutionized our ability to interrogate biological systems at a granular level. Among these, 4-cyano-L-phenylalanine (pCNPhe) has emerged as a particularly powerful and versatile tool for researchers, scientists, and drug development professionals.[1][2]

This technical guide provides an in-depth exploration of the structural analysis of peptides containing 4-cyanophenylalanine. We will delve into the fundamental principles that make pCNPhe an exceptional probe, detail its incorporation into peptides, and provide a comprehensive overview of the analytical techniques used to harness its unique properties. This guide is designed to be a practical resource, offering not only theoretical underpinnings but also actionable experimental protocols and data interpretation insights.

The utility of pCNPhe stems from the introduction of a nitrile (-C≡N) group at the para position of the phenylalanine side chain. This seemingly subtle modification imparts several advantageous characteristics:

• A Unique Vibrational Reporter: The nitrile stretching vibration (~2230 cm⁻¹) occurs in a region of the infrared (IR) spectrum that is free from interference from other biological molecules, providing a clean and sensitive spectroscopic handle.[3][4]

• An Intrinsic Fluorescent Probe: pCNPhe exhibits fluorescence that is sensitive to its local environment, making it a valuable tool for studying peptide folding, binding, and membrane interactions.[5][6]

• A Minimally Perturbing Structural Mimic: The size and shape of pCNPhe are very similar to that of tyrosine, allowing for its substitution with minimal disruption to the native peptide structure.[6]

Throughout this guide, we will explore how these properties are leveraged in a variety of advanced analytical techniques to elucidate the structure, dynamics, and interactions of peptides.

Incorporation of 4-Cyanophenylalanine into Peptides: Synthetic Strategies

The foundational step in utilizing pCNPhe as a structural probe is its site-specific incorporation into a peptide of interest. This can be achieved through two primary methodologies: solid-phase peptide synthesis (SPPS) for synthetic peptides and recombinant incorporation for genetically encoded polypeptides.

Solid-Phase Peptide Synthesis (SPPS)

SPPS is the most common method for producing synthetic peptides containing pCNPhe.[3] The process involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to a solid support (resin).

• Resin Preparation: Start with a suitable resin (e.g., Rink Amide resin for a C-terminal amide). Swell the resin in a suitable solvent like N,N-dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin by treating it with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • Activate the Fmoc-protected amino acid (including Fmoc-pCNPhe-OH) by dissolving it with a coupling reagent (e.g., HBTU/HOBt) and a base (e.g., DIPEA) in DMF.

  • Add the activated amino acid solution to the deprotected resin and allow it to react for 2 hours.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

• Washing: Wash the resin extensively with DMF to remove excess reagents.

• Repeat: Repeat the deprotection and coupling steps for each subsequent amino acid in the peptide sequence.

• Cleavage and Deprotection: Once the synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane).

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, and then purify it using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final peptide using mass spectrometry and analytical RP-HPLC.

Recombinant Incorporation

For larger proteins and polypeptides, pCNPhe can be genetically incorporated using an engineered, orthogonal aminoacyl-tRNA synthetase/tRNA pair.[7][8] This powerful technique allows for the site-specific replacement of a natural amino acid with pCNPhe in response to a nonsense or frameshift codon.

Vibrational Spectroscopy: A Window into the Local Environment

The nitrile group of pCNPhe provides a unique vibrational signature that is exquisitely sensitive to its immediate surroundings, including solvent polarity, hydrogen bonding, and local electric fields.[9] This makes it an exceptional probe for Fourier-transform infrared (FTIR) and Raman spectroscopy.

FTIR Spectroscopy

The C≡N stretching frequency of pCNPhe is a sensitive reporter of its local environment.[3] For instance, a blue shift (increase in frequency) of the nitrile band is observed when pCNPhe is transferred from a nonpolar solvent like THF to a polar, hydrogen-bonding solvent like water.[3] This sensitivity can be used to monitor changes in the local environment of a peptide upon folding, binding to a target, or insertion into a membrane.

• Sample Preparation: Prepare a concentrated solution of the purified peptide (typically 1-5 mg/mL) in the desired buffer (e.g., phosphate-buffered saline in D₂O to minimize water absorption in the amide I region).

• Data Acquisition:

  • Acquire a background spectrum of the buffer alone.

  • Acquire a spectrum of the peptide solution under the same conditions.

  • Use an FTIR spectrometer equipped with a temperature-controlled cell.

• Data Processing:

  • Subtract the buffer spectrum from the peptide spectrum to obtain the difference spectrum.

  • Baseline correct the spectrum in the region of interest (2200-2250 cm⁻¹).

• Data Analysis:

  • Determine the peak position, width, and intensity of the nitrile stretching band.

  • Compare the spectra under different conditions (e.g., folded vs. unfolded, bound vs. unbound) to identify changes in the local environment of the pCNPhe residue.

Workflow for FTIR-based Analysis of Peptide-Ligand Binding

Caption: Workflow for a typical FTIR titration experiment to determine the binding affinity of a ligand to a pCNPhe-labeled peptide.

Raman Spectroscopy

UV resonance Raman spectroscopy can also be used to monitor the nitrile stretching mode of pCNPhe.[4] This technique offers the advantage of higher sensitivity compared to IR spectroscopy, with detection limits in the low micromolar range.[4] This increased sensitivity makes it particularly useful for studying systems where sample concentration is limited.

Fluorescence Spectroscopy: Probing Conformational Dynamics

pCNPhe is a fluorescent amino acid, and its fluorescence quantum yield and lifetime are sensitive to the local environment.[5][6] Specifically, the fluorescence of pCNPhe is quenched by hydrogen bonding to its cyano group, making it a sensitive probe of hydration and solvent exposure.[10][11]

This property has been exploited to study a variety of biological processes, including:

• Protein and peptide folding: The fluorescence of a pCNPhe residue incorporated into a hydrophobic core will increase as the peptide folds and the residue becomes shielded from the aqueous solvent.[5]

• Peptide-membrane interactions: The change in fluorescence upon binding of a pCNPhe-containing peptide to a lipid membrane can provide insights into the depth of membrane insertion.[5]

• Peptide-protein interactions: Changes in pCNPhe fluorescence can be used to monitor binding events and conformational changes upon complex formation.[12]

Parameter	Change upon Sequestration from Water	Structural Interpretation
Fluorescence Intensity	Increases	Movement to a more hydrophobic environment
Fluorescence Lifetime	Increases	Reduced dynamic quenching by water
Emission Maximum (λ_em)	Blue-shifts	Transition to a less polar environment

Table 1: Interpreting Changes in pCNPhe Fluorescence Properties.

High-Resolution Structural Biology: X-ray Crystallography and NMR

Beyond its use as a spectroscopic probe, pCNPhe can also serve as a valuable tool in high-resolution structural biology techniques like X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy.

X-ray Crystallography

The incorporation of pCNPhe into a peptide can aid in the determination of its three-dimensional structure by X-ray crystallography. The cyano group provides a unique and identifiable feature in the electron density map, which can help in the correct placement and refinement of the amino acid side chain.[3][13] Studies have shown that the incorporation of pCNPhe is minimally perturbative to the overall protein structure, validating its use as a structural probe.[3][13]

NMR Spectroscopy

In NMR spectroscopy, the ¹³C nucleus of the nitrile group has a distinct chemical shift that is sensitive to the local electronic environment.[14] This can provide an additional restraint for structure calculation and can be used to probe subtle changes in conformation. Furthermore, the incorporation of ¹³C and ¹⁵N isotopes into the cyano group can enable more advanced NMR experiments to probe the structure and dynamics of the peptide.[8]

Applications in Drug Development

The unique properties of pCNPhe make it a valuable asset in the drug development pipeline, particularly for peptide-based therapeutics.

• Target Engagement and Binding Site Characterization: By incorporating pCNPhe at specific positions within a peptide drug candidate, researchers can use FTIR or fluorescence spectroscopy to monitor binding to its target protein and characterize the local environment of the binding site.

• Improving Pharmacokinetic Properties: The introduction of non-canonical amino acids like pCNPhe can enhance the metabolic stability of peptides by making them more resistant to proteolytic degradation.[15][16]

• Probing Allosteric Sites: pCNPhe can be introduced at sites distal to the active site to probe for allosteric conformational changes upon ligand binding.

Logical Flow of a pCNPhe-based Drug Discovery Cascade

Caption: A streamlined workflow illustrating the integration of pCNPhe in a modern peptide drug discovery program.

Conclusion: A Bright Future for a Versatile Probe

4-cyanophenylalanine has firmly established itself as an indispensable tool in the arsenal of researchers studying the structure and function of peptides and proteins. Its unique combination of properties as a minimally perturbative, environment-sensitive vibrational and fluorescent probe provides unparalleled insights into local structure, dynamics, and interactions. From fundamental studies of peptide folding to the development of novel peptide-based therapeutics, the applications of pCNPhe continue to expand. As synthetic and genetic incorporation methods become more accessible and spectroscopic techniques continue to advance, the future is bright for the continued and creative application of this versatile non-canonical amino acid.

References

• Getz, E. B., et al. (2012). Expanding the Utility of 4-Cyano-l-Phenylalanine As a Vibrational Reporter of Protein Environments. The Journal of Physical Chemistry B, 116(38), 11645-11654. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Cyanophenylalanine: A Key Aromatic Amino Acid Derivative for Peptide Synthesis and Research. Retrieved from [Link]

• Getz, E. B., et al. (2012). Expanding the utility of 4-cyano-L-phenylalanine as a vibrational reporter of protein environments. PubMed. [Link]

• O'Brien, J. B., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. PMC. [Link]

• Maj, M., et al. (2020). Cyanophenylalanine as an Infrared Probe for Iron–Sulfur Cluster Redox State in Multicenter Metalloenzymes. NIH. [Link]

• Weeks, C. L., et al. (2015). Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. ResearchGate. [Link]

• O'Brien, J. B., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-Phenylalanine. PubMed. [Link]

• Miyake-Stoner, S. J., et al. (2016). Structures of 4-cyano-l-phenylalanine (pCNF) and 4-ethynyl-l-phenylalanine (pCCF) containing superfolder green fluorescent protein. ResearchGate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). L-4-Cyanophenylalanine: A Versatile Tool in Protein Engineering and Bioconjugation. Retrieved from [Link]

• Getz, E. B., et al. (2013). Sensitive, site-specific, and stable vibrational probe of local protein environments: 4-azidomethyl-L-phenylalanine. PubMed. [Link]

• Wang, L., et al. (2011). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. NIH. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). D-4-Cyanophenylalanine: A Key Intermediate for Pharmaceutical Innovation. Retrieved from [Link]

• NAFFA, R., et al. (2010). Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. PMC. [Link]

• Suydam, I. T., et al. (2006). Using Nitrile-Derivatized Amino Acids as Infrared Probes of Local Environment. Journal of the American Chemical Society, 128(44), 14354-14362. [Link]

• Bakherad, M., et al. (2019). Synthesis of Novel Peptides Using Unusual Amino Acids. Brieflands. [Link]

• Fetto, N. R., et al. (2017). Selective Excitation of Cyanophenylalanine Fluorophores for Multi-Site Binding Studies. The Journal of Physical Chemistry B, 121(23), 5736-5742. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of D-2-Cyanophenylalanine in Modern Peptide Synthesis. Retrieved from [Link]

• Chen, J., et al. (2009). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. PMC. [Link]

• Sam-Soon, N., et al. (2024). Crystallographic Analysis of Short Helical Peptides Containing Homologs of Phenylalanine. Journal of Peptide Science. [Link]

• O'Brien, J. B., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-Phenylalanine. Semantic Scholar. [Link]

• Tanaka, H., et al. (2022). Molecular formulae of the peptides used in this study. The natural... ResearchGate. [Link]

• Naffa, R., et al. (2010). Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation. PubMed. [Link]

• Zerbe, O., & Bader, G. (n.d.). peptide nmr. Retrieved from [Link]

• Agilent. (n.d.). Peptide and Amino Acid Quantification Using UV Fluorescence in Synergy HT Multi-Mode Microplate Reader. Retrieved from [Link]

• Jia, X., et al. (2021). Nuclear Magnetic Resonance seq (NMRseq): A New Approach to Peptide Sequence Tags. Toxins, 13(10), 717. [Link]

• The Royal Society of Chemistry. (2008). 1H NMR spectra were recorded at 300 and 400 MHz. Retrieved from [Link]

• Ali, M. A., et al. (2018). Polypeptide gels incorporating the exotic functional aromatic amino acid 4-amino-L-phenylalanine. Polymer Chemistry, 9(16), 2053-2059. [Link]

• ResearchGate. (n.d.). The ATR-FTIR spectra of the peptide (c = 4 mg/ml) in TFE at 20 °C... Retrieved from [Link]

• Tucker, M. J., et al. (2009). Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers. PubMed. [Link]

• Singh, Y., et al. (2017). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. PMC. [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Solid-Phase Peptide Synthesis with Fmoc-4-Cyanophenylalanine

Introduction: Integrating a Spectroscopic Reporter into Peptides

Solid-Phase Peptide Synthesis (SPPS) utilizing 9-fluorenylmethoxycarbonyl (Fmoc) chemistry is the cornerstone of modern peptide synthesis, enabling the assembly of complex peptide sequences with high fidelity and efficiency.[1][2][3] The power of SPPS extends beyond natural amino acids, allowing for the site-specific incorporation of non-canonical amino acids (ncAAs) that can bestow novel chemical, biological, and physical properties.

This guide focuses on Fmoc-L-4-cyanophenylalanine (Fmoc-Phe(4-CN)-OH), an invaluable ncAA that serves as a sensitive spectroscopic probe.[4][5] The nitrile (cyano) group on the phenyl ring possesses unique vibrational and fluorescent properties that are exquisitely sensitive to the local microenvironment, including polarity, hydration, and hydrogen bonding.[6][7][8] This makes 4-cyanophenylalanine a powerful tool for researchers in drug development and molecular biology to study:

• Peptide and Protein Conformation: Monitoring changes in protein folding and structure.[8]

• Peptide-Membrane Interactions: Elucidating the mechanism of membrane insertion and interaction by tracking environmental changes.[6]

• Ligand Binding: Detecting binding events through changes in the probe's fluorescence or infrared (IR) signal.[8]

• Drug Discovery: Incorporating the cyano group can enhance pharmacokinetic properties or introduce novel interactions with biological targets.[4][5]

This document provides a comprehensive protocol for the successful incorporation of Fmoc-4-cyanophenylalanine into a target peptide sequence using manual or automated Fmoc-SPPS, with a focus on the underlying chemical principles that ensure a high-quality final product.

Key Characteristics of 4-Cyanophenylalanine

The utility of 4-cyanophenylalanine as a research tool stems directly from its distinct spectroscopic signature, which is minimally perturbative to the overall peptide structure.[9]

Data Presentation: Spectroscopic Properties

The nitrile group's vibrational frequency and the phenyl ring's fluorescence are the key reporters. Their sensitivity allows for the direct probing of the amino acid's local environment.

Property	Wavelength / Wavenumber	Significance & Application
Infrared Absorption (C≡N Stretch)	~2240 cm⁻¹	The exact frequency is sensitive to local electric fields and hydrogen bonding, making it an excellent vibrational Stark effect probe.[7]
Fluorescence Excitation	~280 nm	Allows for selective excitation without exciting tryptophan.
Fluorescence Emission	~295-310 nm	The quantum yield and emission maximum are highly sensitive to solvent polarity and hydration, providing a readout of the probe's exposure to aqueous environments.[8]
pH Sensing Capability	Emission is quenched by a nearby neutral N-terminal amino group.	Can be used to determine the pKa of the peptide's N-terminus or monitor pH-dependent processes.[8]

Experimental Workflow and Protocols

The successful synthesis of a peptide containing 4-cyanophenylalanine relies on the standard, iterative cycle of Fmoc-SPPS. The core principle involves the sequential addition of protected amino acids to a growing peptide chain that is covalently attached to an insoluble solid support (resin).[1]

Visualization: The Fmoc-SPPS Cycle

Caption: General workflow for Fmoc Solid-Phase Peptide Synthesis (SPPS).

Protocol 1: Resin Preparation

Causality: The synthesis begins on an insoluble resin support. The choice of resin dictates the C-terminal functional group of the final peptide.[1] Swelling the resin in a suitable solvent is critical to expose the reactive sites within the polymer matrix, ensuring efficient reaction kinetics.[1][10]

• Materials:

  • Rink Amide Resin (for C-terminal amide) or Wang Resin (for C-terminal carboxylic acid)

  • N,N-Dimethylformamide (DMF), peptide synthesis grade

  • Sintered glass funnel or reaction vessel

• Procedure:

  • Weigh the desired amount of resin (typically on a 0.1 to 0.25 mmol scale) and place it into the reaction vessel.

  • Add DMF to cover the resin completely.

  • Allow the resin to swell at room temperature for at least 1 hour, occasionally agitating.

  • After swelling, drain the DMF. The resin is now ready for the first deprotection step.

Protocol 2: Iterative Deprotection and Coupling

This two-step cycle is the core of the synthesis and is repeated for every amino acid added to the chain.[1]

A. Fmoc Deprotection

Causality: The Fmoc group is a base-labile protecting group.[1] Treatment with a secondary amine like piperidine cleaves the Fmoc group via a β-elimination mechanism, liberating the N-terminal amine for the next coupling reaction.

• Reagent: 20% (v/v) Piperidine in DMF.

• Procedure:

  • Add the 20% piperidine solution to the swollen resin.

  • Agitate the mixture for 5-7 minutes at room temperature.

  • Drain the solution.

  • Repeat the piperidine treatment for another 5-7 minutes to ensure complete deprotection.

  • Thoroughly wash the resin with DMF (5-7 times) to remove all traces of piperidine, which would otherwise neutralize the subsequent coupling reaction.

B. Coupling of Fmoc-4-cyanophenylalanine

Causality: To form a peptide bond, the carboxylic acid of the incoming amino acid must be activated.[11] This is achieved using a coupling reagent that converts the carboxylate into a highly reactive ester in situ. For non-canonical or sterically hindered amino acids, using a potent activation system is crucial to drive the reaction to completion and avoid deletion sequences. Aminium/uronium salt-based reagents like HBTU and HATU are highly efficient and suppress racemization, especially when paired with an additive like HOBt or HOAt.[12][13][14]

Visualization: Activation with HBTU

Caption: Carboxylic acid activation using HBTU to form a reactive OBt-ester.

• Reagents & Stoichiometry:

  • Fmoc-L-4-cyanophenylalanine: 4 equivalents (relative to resin loading)

  • HBTU or HATU: 3.9 equivalents

  • HOBt or HOAt (if using HATU, HOAt is intrinsic): 4 equivalents

  • N,N-Diisopropylethylamine (DIPEA): 8 equivalents

  • Solvent: DMF

• Procedure:

  • Pre-activation: In a separate vial, dissolve Fmoc-L-4-cyanophenylalanine and HBTU/HOBt (or HATU) in a minimal amount of DMF. Add DIPEA and allow the mixture to pre-activate for 1-2 minutes. The solution will typically change color.

  • Coupling: Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.[1]

  • Monitoring (Trustworthiness): To ensure the protocol is self-validating, perform a qualitative Kaiser (ninhydrin) test on a few resin beads. A negative result (beads remain yellow) indicates the absence of free primary amines and a complete coupling reaction. If the test is positive (beads turn blue/purple), the coupling is incomplete.

  • Troubleshooting: If the coupling is incomplete, drain the reaction solution, wash with DMF, and perform a second coupling (double coupling) with a freshly prepared activated amino acid solution.[12]

  • Wash: Once coupling is complete, drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove excess reagents. The resin is now ready for the next deprotection cycle.

Data Presentation: Comparison of Common Coupling Reagents

Reagent Class	Examples	Advantages	Considerations
Carbodiimides	DIC, DCC	Cost-effective.	Can cause racemization unless an additive (HOBt, Oxyma) is used.[11][13] DCC byproduct is insoluble.
Aminium/Uronium	HBTU, TBTU, HATU	Fast reaction rates, low racemization, highly efficient.[13]	More expensive. Guanidinylation of the free amine is a potential side reaction if excess reagent is used or pre-activation is slow.[11]
Phosphonium	PyBOP, PyAOP	Very effective for sterically hindered couplings and peptide cyclization.[12][13]	Byproducts can be difficult to wash away.

Recommendation for Fmoc-Phe(4-CN)-OH: HBTU/HOBt or HATU are strongly recommended for their efficiency and safety profile, ensuring maximal incorporation of this valuable ncAA.[12][13]

Protocol 3: Final Cleavage and Side-Chain Deprotection

Causality: Once the peptide sequence is fully assembled, it must be cleaved from the resin support, and all amino acid side-chain protecting groups must be removed. This is accomplished with a strong acid, typically trifluoroacetic acid (TFA).[15] During this process, protective groups (e.g., t-Butyl) are released as highly reactive carbocations, which can irreversibly modify sensitive residues like Tryptophan or Methionine. "Scavengers" are therefore included in the cleavage cocktail to trap these reactive species.[15][16]

• Reagents:

  • Cleavage Cocktail (TFA/TIS/H₂O): 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% deionized water. This is a general-purpose, low-odor cocktail suitable for most sequences.[15]

  • Cold diethyl ether.

• Procedure:

  • After the final coupling, perform a final Fmoc deprotection (Protocol 2A) to liberate the N-terminal amine.

  • Wash the peptide-resin thoroughly with DMF, followed by Dichloromethane (DCM), and finally dry the resin under vacuum for at least 1 hour.[16]

  • Place the dry peptide-resin in a reaction vessel.

  • Add the chilled cleavage cocktail to the resin (approx. 10 mL per gram of resin).

  • Stir or agitate the mixture at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate, which now contains the cleaved peptide. Wash the resin with a small amount of fresh TFA to recover any remaining peptide.

  • In a centrifuge tube, add the TFA filtrate to a large volume (approx. 10x the filtrate volume) of cold diethyl ether to precipitate the crude peptide.

  • Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash twice to remove residual scavengers.

  • After the final wash, dry the white peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Purification and Characterization

The crude peptide should be purified using reverse-phase high-performance liquid chromatography (RP-HPLC). The identity and purity of the final product must be confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF).[8]

References

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• PubMed. (2024). Fmoc Solid-Phase Peptide Synthesis. Methods Mol Biol. 2821:33-55.
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• ResearchGate. (2015). 4‐Cyano‐α‐methyl‐l‐phenylalanine as a Spectroscopic Marker for the Investigation of PeptaibioticMembrane Interactions.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Recent development of peptide coupling reagents in organic synthesis. (n.d.).
• Albericio, F., et al. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.
• Springer Nature Experiments. (n.d.). Fmoc Solid-Phase Peptide Synthesis.
• NIH. (n.d.). Advances in Fmoc solid‐phase peptide synthesis. PMC.
• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory.
• PubMed. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. J Phys Chem B. 126(44):8957-8969.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Cyanophenylalanine: A Key Aromatic Amino Acid Derivative for Peptide Synthesis and Research.
• NIH. (n.d.). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics.
• ResearchGate. (n.d.). Structures of 4-cyano-l-phenylalanine (pCNF) and....
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.

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• 16. documents.thermofisher.com [documents.thermofisher.com]

Probing the Inner Workings of Proteins: 4-Cyanophenylalanine as a Precise Vibrational Reporter via Infrared Spectroscopy

In the intricate world of molecular biology and drug development, understanding the nuanced dynamics of protein structure is paramount. Proteins are not static entities; they fold, flex, and interact in a precisely choreographed dance that dictates their function. To decipher this dance, researchers require tools that can report on the local environment at specific sites within a protein without perturbing its natural behavior. This guide delves into the theory and application of a powerful tool in the biophysicist's arsenal: the unnatural amino acid 4-cyanophenylalanine (pCNPhe), a vibrational reporter that, when combined with infrared (IR) spectroscopy, provides a high-resolution window into the heart of protein machinery.

The Power of a Silent Reporter: Why 4-Cyanophenylalanine?

Traditional biophysical techniques often provide global information about a protein's structure. While valuable, these methods can miss the subtle, localized changes that are often the key to function. Vibrational reporters, small chemical groups with unique spectroscopic signatures, offer a solution. The nitrile group (C≡N) of pCNPhe is an exceptional vibrational probe for several key reasons:

• A Clear Spectroscopic Window: The C≡N stretching vibration absorbs in a region of the infrared spectrum (around 2200-2240 cm⁻¹) that is free from the overwhelming absorbance of the protein backbone and water. This provides a clean, unambiguous signal from the probe.

• Exquisite Environmental Sensitivity: The exact frequency of the nitrile stretch is highly sensitive to its local microenvironment. Factors such as solvent polarity, hydrogen bonding, and local electric fields cause predictable shifts in the absorption frequency, providing a detailed readout of the probe's surroundings. For instance, a blue shift (higher frequency) is observed when the nitrile group is exposed to a more polar, aqueous environment compared to a nonpolar, buried protein interior.

• Minimal Perturbation: As a close structural analog of the natural amino acid phenylalanine, pCNPhe can often be incorporated into a protein's structure with minimal disruption to its folding or function. This ensures that the information gathered is a true reflection of the native protein's behavior.

This combination of a clear signal, environmental sensitivity, and structural subtlety makes pCNPhe an invaluable tool for investigating a wide range of biological phenomena, from protein folding and dynamics to enzyme catalysis and drug binding.

Workflow for Utilizing 4-Cyanophenylalanine as a Vibrational Reporter

The successful application of pCNPhe as a vibrational reporter involves a multi-step process, from its incorporation into the protein of interest to the final analysis of the IR spectra. This workflow is designed to be a self-validating system, with checkpoints at each stage to ensure the integrity of the experiment.

Figure 1: A generalized experimental workflow for using 4-cyanophenylalanine as a vibrational reporter in proteins.

Detailed Protocols

PART 1: Site-Specific Incorporation of 4-Cyanophenylalanine

The cornerstone of this technique is the ability to introduce pCNPhe at a single, predetermined site within the protein. This is achieved through non-natural amino acid mutagenesis, most commonly using amber codon suppression technology.

Protocol 1: Site-Directed Mutagenesis to Introduce an Amber Codon

• Primer Design: Design primers for the gene of interest that introduce a TAG (amber) stop codon at the desired amino acid position. It is crucial to use a high-fidelity DNA polymerase to minimize secondary mutations.

• PCR Amplification: Perform PCR using a plasmid containing the wild-type gene as a template. A low number of cycles (e.g., 16-18) is recommended to reduce the chance of errors.

• Template Digestion: Digest the PCR product with the DpnI restriction enzyme. DpnI specifically cleaves the methylated parental DNA template, leaving the newly synthesized, unmethylated plasmid containing the amber mutation intact.

• Transformation and Sequencing: Transform the DpnI-treated plasmid into competent E. coli cells. Isolate the plasmid DNA from the resulting colonies and confirm the presence of the desired TAG mutation and the absence of other mutations by DNA sequencing.

Protocol 2: Protein Expression and Purification

• Co-transformation: Transform the expression plasmid containing the amber codon into an E. coli strain that also carries a plasmid encoding an engineered, orthogonal aminoacyl-tRNA synthetase/tRNA pair specific for pCNPhe. This engineered system is the key to specifically charging the amber suppressor tRNA with pCNPhe.

• Expression Media: Grow the co-transformed E. coli in a minimal medium supplemented with pCNPhe. The concentration of pCNPhe may need to be optimized for each protein.

• Induction of Protein Expression: Induce protein expression using the appropriate inducer (e.g., IPTG for lac-based promoters).

• Purification: Purify the pCNPhe-containing protein using standard chromatographic techniques (e.g., affinity, ion-exchange, size-exclusion chromatography).

• Verification of Incorporation: Confirm the successful and site-specific incorporation of pCNPhe using mass spectrometry. The mass of the mutant protein should be higher than the wild-type by the difference in mass between pCNPhe and the original amino acid.

PART 2: FTIR Spectroscopy and Data Analysis

With the purified pCNPhe-labeled protein in hand, the next step is to acquire and analyze the IR spectra.

Protocol 3: FTIR Sample Preparation and Data Acquisition

• Sample Preparation: The protein sample should be of high purity (>95%) and at a suitable concentration (typically >3 mg/ml). It is crucial to exchange the protein into a buffer that has minimal absorbance in the nitrile stretching region. D₂O-based buffers are often preferred as they lack the strong H₂O bending mode that can interfere with the amide I band, although this is less of a concern for the well-separated nitrile peak.

• FTIR Spectrometer Setup: Use a research-grade FTIR spectrometer equipped with a sensitive detector (e.g., MCT).

• Data Acquisition: Acquire spectra at a resolution of 1-2 cm⁻¹. A sufficient number of scans (e.g., 128 or more) should be co-added to achieve a good signal-to-noise ratio.

• Background Subtraction: Carefully subtract the spectrum of the buffer from the protein spectrum to obtain the difference spectrum, which reveals the protein's vibrational bands.

Protocol 4: Spectral Analysis

• Identify the Nitrile Peak: The C≡N stretching frequency of pCNPhe will appear as a sharp, distinct peak between 2200 and 2240 cm⁻¹.

• Determine Peak Position and Line Shape: Precisely determine the center frequency of the nitrile peak. Analyze the peak's full width at half maximum (FWHM), which can provide information about the homogeneity of the local environment. A broader peak may indicate that the probe is sampling multiple conformations.

• Deconvolution (if necessary): In some cases, the nitrile peak may be composed of multiple overlapping bands, indicating that the probe exists in several distinct local environments. Curve-fitting algorithms can be used to deconvolve these complex line shapes and quantify the populations of the different states.

Interpreting the Data: From Spectral Shifts to Biological Insight

The power of pCNPhe lies in the interpretation of its spectral shifts. By correlating changes in the nitrile stretching frequency with specific experimental conditions, one can gain profound insights into protein behavior.

Environment	Typical Nitrile Stretching Frequency (cm⁻¹)	Interpretation
Nonpolar/Buried	Lower frequency (e.g., ~2230 cm⁻¹)	The nitrile group is shielded from the solvent in a hydrophobic protein interior.
Polar/Solvent-Exposed	Higher frequency (e.g., ~2240 cm⁻¹)	The nitrile group is exposed to the aqueous solvent and can form hydrogen bonds with water.
Hydrogen Bonding	Blue-shifted	The nitrile group is acting as a hydrogen bond acceptor. The strength of the hydrogen bond can influence the magnitude of the shift.
Changes in Local Electric Field	Shifted	The nitrile stretching frequency is sensitive to the local electrostatic environment, making it a useful probe for redox changes in metalloenzymes.

Table 1: A guide to interpreting the nitrile stretching frequency of 4-cyanophenylalanine in different protein environments.

Applications in Research and Development

The versatility of pCNPhe as a vibrational reporter has led to its application in a wide array of research areas:

• Probing Protein Structure and Dynamics: By placing pCNPhe at various locations within a protein, researchers can map the polarity and hydrogen-bonding environment of different regions. Temperature-dependent IR spectroscopy can reveal information about the flexibility and dynamics of specific sites.

• Monitoring Protein Folding and Misfolding: pCNPhe can track the changes in the local environment of a specific residue as a protein folds or aggregates. This is particularly valuable for studying the mechanisms of amyloid diseases.

• Investigating Protein-Ligand and Protein-Protein Interactions: The binding of a ligand or another protein can alter the local environment of a pCNPhe probe, leading to a detectable spectral shift. This allows for the site-specific monitoring of binding events.

• Studying Enzyme Catalysis: By positioning pCNPhe in or near the active site of an enzyme, it is possible to probe changes in the local electric field and hydrogen-bonding network during the catalytic cycle. This provides mechanistic insights that are often difficult to obtain with other methods.

A Self-Validating System: Ensuring Trustworthiness

The protocols described above are designed to be self-validating. The successful incorporation of pCNPhe is confirmed by mass spectrometry. The integrity of the protein's structure can be assessed using techniques such as circular dichroism. The high sensitivity and specificity of the nitrile vibration provide a direct and unambiguous readout of the local environment. Furthermore, the use of isotopically labeled pCNPhe (e.g., with ¹³C and/or ¹⁵N) can help to definitively assign the nitrile stretching vibration and can also be used to extend the timescale of 2D IR experiments.

Conclusion

4-Cyanophenylalanine, when used in conjunction with FTIR spectroscopy, offers a powerful and versatile platform for investigating the structure, dynamics, and function of proteins with site-specific precision. Its unique spectroscopic properties and minimal perturbation to the protein system make it an invaluable tool for researchers in academia and the pharmaceutical industry. By following the detailed protocols and interpretive guidelines presented here, scientists can unlock a new level of understanding of the intricate molecular mechanisms that govern life.

References

• Lee, B., Papoutsis, B. M., Wong, N. Y., Piacentini, J., Kearney, C., Huggins, N. A., Cruz, N., Ng, T. T., Hao, K. H., Kramer, J. S., Fenlon, E. E., Nerenberg, P. S., Phillips-Piro, C. M., & Brewer, S. H. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. The Journal of Physical Chemistry B, 126(44), 8957–8969. [Link]

• Bazewicz, C. G., Lipkin, J. S., Smith, E. E., Liskov, M. T., & Brewer, S. H. (2012). Expanding the utility of 4-cyano-L-phenylalanine as a vibrational reporter of protein environments. The Journal of Physical Chemistry B, 116(35), 10824–10831. [Link]

• Nath, A., & Barth, A. (2013). Obtaining information about protein secondary structures in aqueous solution using Fourier transform IR spectroscopy. Nature Protocols, 8(11), 2145–2157. [Link]

• Lee, B., Papoutsis, B. M., Wong, N. Y., Piacentini, J., Kearney, C., Huggins, N. A., Cruz, N., Ng, T. T., Hao, K. H., Kramer, J. S., Fenlon, E. E., Nerenberg, P. S., Phillips-Piro, C. M., & Brewer, S. H. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. The Journal of Physical Chemistry B, 126(44), 8957–8969. [Link]

• Bazewicz, C. G., Lipkin, J. S., Smith, E. E., Liskov, M. T., & Brewer, S. H. (2012). Expanding the utility of 4-cyano- l -phenylalanine as a vibrational reporter of protein environments. Journal of Physical Chemistry B, *11

Application Notes and Protocols: Site-Specific Labeling of Proteins with 2-amino-3-(4-cyanophenyl)propanoic Acid

Introduction: A Versatile Tool for Probing Protein Structure and Function

The site-specific incorporation of non-canonical amino acids (ncAAs) into proteins has revolutionized the fields of chemical biology, synthetic biology, and drug discovery.[1] This powerful technique, known as genetic code expansion, allows for the introduction of novel chemical functionalities into proteins, enabling researchers to probe and manipulate biological systems with unprecedented precision.[1][2] Among the diverse array of ncAAs, 2-amino-3-(4-cyanophenyl)propanoic acid (pCNF), also referred to as p-cyanophenylalanine, has emerged as a particularly versatile and insightful probe.[3][4][5]

pCNF is a structurally conservative analog of the natural aromatic amino acids phenylalanine and tyrosine.[6][7] Its key feature is the cyano (-C≡N) group, which serves as a unique spectroscopic reporter. The vibrational frequency of the nitrile bond is highly sensitive to the local electrostatic environment, making it an excellent infrared (IR) probe of protein structure, dynamics, and ligand binding.[5][8] Furthermore, pCNF exhibits intrinsic fluorescence that is responsive to its surroundings, allowing for the study of protein folding, conformational changes, and interactions with other molecules.[3][4][9][10]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the site-specific labeling of proteins with pCNF. We will delve into the underlying principles of genetic code expansion, provide detailed protocols for both in vivo and in vitro labeling, and discuss various applications of this powerful technology.

The Principle of Genetic Code Expansion for pCNF Incorporation

The central dogma of molecular biology dictates that the 20 canonical amino acids are encoded by triplet codons in messenger RNA (mRNA) and incorporated into proteins by the ribosome. Genetic code expansion hijacks this machinery to introduce ncAAs at specific positions.[1] This is achieved through the use of an "orthogonal" aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA) pair.[11][12]

An orthogonal aaRS/tRNA pair functions independently of the host cell's endogenous synthetases and tRNAs.[11][12] This means the orthogonal aaRS specifically charges its cognate tRNA with the ncAA (in this case, pCNF), and this charged tRNA is not recognized by any of the host's aaRSs. Conversely, the host's aaRSs do not charge the orthogonal tRNA with any of the canonical amino acids.[11][12]

The most common strategy for site-specific incorporation involves the suppression of a nonsense codon, typically the amber stop codon (UAG).[1][13] A gene of interest is mutated to contain a UAG codon at the desired site of pCNF incorporation. This mutated gene is then expressed in a host organism (e.g., E. coli) that also expresses the orthogonal aaRS and a suppressor tRNA containing the corresponding anticodon (CUA). When the ribosome encounters the UAG codon, the pCNF-charged suppressor tRNA binds and incorporates pCNF into the growing polypeptide chain, allowing for the synthesis of a full-length, site-specifically labeled protein.

Caption: Workflow for site-specific pCNF incorporation.

Experimental Protocols

This section provides detailed protocols for the site-specific incorporation of pCNF into proteins in E. coli, a commonly used expression host.

Part 1: Plasmid Preparation and Transformation

The successful incorporation of pCNF requires the introduction of two plasmids into the E. coli expression strain:

• Expression Plasmid: This plasmid carries the gene of interest with an in-frame amber (UAG) codon at the desired labeling site.

• Orthogonal System Plasmid: This plasmid encodes the engineered aminoacyl-tRNA synthetase specific for pCNF (pCNF-RS) and the corresponding suppressor tRNA (e.g., tRNAPylCUA).

Protocol 1: Site-Directed Mutagenesis to Introduce the Amber Codon

• Design Primers: Design primers for site-directed mutagenesis to change the codon at the desired position in your gene of interest to TAG (amber stop codon).

• Perform PCR: Use a high-fidelity DNA polymerase to perform PCR with the designed primers and your wild-type expression plasmid as the template.

• Digest Template DNA: Digest the parental, non-mutated plasmid DNA with a methylation-sensitive restriction enzyme (e.g., DpnI).

• Transform and Sequence: Transform the mutated plasmid into competent E. coli cells for plasmid propagation. Isolate the plasmid DNA and verify the presence of the TAG codon by DNA sequencing.

Protocol 2: Co-transformation of Plasmids

• Prepare Competent Cells: Prepare chemically competent E. coli expression cells (e.g., BL21(DE3)).

• Co-transform: Co-transform the expression plasmid containing the UAG mutation and the orthogonal system plasmid into the competent cells.

• Plate and Select: Plate the transformed cells on LB agar plates containing the appropriate antibiotics for both plasmids. Incubate overnight at 37°C.

Part 2: Protein Expression and Labeling

Protocol 3: Expression of pCNF-labeled Protein

• Inoculate Starter Culture: Inoculate a single colony from the transformation plate into 5-10 mL of LB medium containing the appropriate antibiotics. Grow overnight at 37°C with shaking.

• Inoculate Expression Culture: Inoculate a larger volume of minimal medium (e.g., M9 minimal medium) supplemented with the necessary antibiotics and 1 mM 2-amino-3-(4-cyanophenyl)propanoic acid with the overnight starter culture. The use of minimal medium is recommended to reduce the competition from endogenous aromatic amino acids.

• Grow Cells: Grow the culture at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induce Protein Expression: Induce protein expression by adding Isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.

• Express Protein: Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours to enhance protein folding and solubility.

• Harvest Cells: Harvest the cells by centrifugation at 4,000 x g for 20 minutes at 4°C. The cell pellet can be stored at -80°C until further use.

Parameter	Recommended Condition	Rationale
Expression Host	E. coli BL21(DE3)	Commonly used for protein expression.
Culture Medium	M9 Minimal Medium	Reduces competition from endogenous amino acids.
pCNF Concentration	1 mM	Ensures sufficient supply for incorporation.
Induction (IPTG)	0.1 - 1 mM	Induces expression from the T7 promoter.
Expression Temp.	18-25°C	Promotes proper protein folding.

Part 3: Protein Purification and Characterization

Protocol 4: Purification of the Labeled Protein

• Cell Lysis: Resuspend the cell pellet in a suitable lysis buffer (e.g., containing lysozyme, DNase I, and protease inhibitors). Lyse the cells by sonication or high-pressure homogenization.

• Clarify Lysate: Centrifuge the lysate at high speed (e.g., 15,000 x g) for 30-60 minutes at 4°C to pellet cell debris.

• Affinity Chromatography: Purify the protein using an appropriate affinity chromatography method based on the affinity tag engineered into the protein (e.g., His-tag, GST-tag).

• Further Purification (Optional): If necessary, perform additional purification steps such as ion-exchange or size-exclusion chromatography to achieve higher purity.

Protocol 5: Verification of pCNF Incorporation

• Mass Spectrometry: The most definitive method to confirm the incorporation of pCNF is mass spectrometry. The mass of the labeled protein will be higher than the wild-type protein due to the mass difference between pCNF and the replaced canonical amino acid.

• SDS-PAGE Analysis: Run the purified protein on an SDS-PAGE gel. The full-length labeled protein should be visible. A truncated product may be observed if the suppression of the amber codon is inefficient.

• Fluorescence Spectroscopy: Excite the purified protein at approximately 280 nm and measure the emission spectrum. pCNF has a characteristic fluorescence emission that can be used to confirm its presence.[6]

Applications of pCNF-Labeled Proteins

The unique spectroscopic properties of pCNF make it a powerful tool for a wide range of applications in research and drug development.

• Probing Protein Structure and Dynamics: The nitrile stretch of pCNF in the IR spectrum is a sensitive reporter of the local electric field, hydrogen bonding, and solvent accessibility.[5][8][10] This allows for the site-specific investigation of protein structure and conformational changes upon ligand binding or other perturbations.

• Studying Protein-Protein Interactions: Changes in the fluorescence of pCNF upon binding to another protein can be used to monitor and quantify protein-protein interactions.[4]

• Investigating Protein Folding and Stability: The fluorescence of pCNF is often quenched in the unfolded state and increases as the protein folds, providing a convenient probe to study folding kinetics and stability.[3][4]

• Bioorthogonal Chemistry: The cyano group of pCNF can potentially participate in bioorthogonal reactions, although this is a less common application compared to its spectroscopic uses.[14][15][16] This could enable the site-specific attachment of other labels or molecules to the protein.

Caption: Key applications of pCNF-labeled proteins.

Troubleshooting

Problem	Possible Cause	Solution
Low protein yield	Inefficient suppression of the amber codon.	Optimize pCNF concentration, use a more efficient orthogonal aaRS/tRNA pair, or try a different expression strain.
Toxicity of the expressed protein.	Lower the induction temperature and/or IPTG concentration.
No full-length protein observed	The amber codon is being recognized as a stop codon.	Ensure the orthogonal system plasmid is present and functional. Verify the sequence of the suppressor tRNA.
High background of wild-type protein	Leaky expression from the expression plasmid before induction.	Use a tightly regulated promoter or an expression strain with tighter control of basal expression.
The orthogonal aaRS is charging the suppressor tRNA with a canonical amino acid.	Use a more specific orthogonal aaRS.

Conclusion

The site-specific incorporation of 2-amino-3-(4-cyanophenyl)propanoic acid represents a powerful and versatile strategy for the detailed investigation of protein structure, function, and dynamics. The unique spectroscopic properties of the cyano group provide a sensitive handle to probe the local molecular environment within a protein. By following the protocols and guidelines outlined in this application note, researchers can effectively produce pCNF-labeled proteins and apply them to a wide range of biological questions, ultimately advancing our understanding of complex biological systems and facilitating the development of novel therapeutics.

References

• Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase-tRNA pairs. PubMed. Available at: [Link]

• Genetic Code Expansion: Recent Developments and Emerging Applications. PMC. Available at: [Link]

• Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase–tRNA pairs. PMC. Available at: [Link]

• Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation. PubMed. Available at: [Link]

• Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers. PubMed. Available at: [Link]

• p-Cyano-L-phenylalanine. American Chemical Society. Available at: [Link]

• Cyanophenylalanine as an Infrared Probe for Iron–Sulfur Cluster Redox State in Multicenter Metalloenzymes. NIH. Available at: [Link]

• Using Genetic Code Expansion for Protein Biochemical Studies. Frontiers. Available at: [Link]

• Chapter One - Selection and validation of orthogonal tRNA/synthetase pairs for the encoding of unnatural amino acids across kingdoms. NIH. Available at: [Link]

• Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. PMC. Available at: [Link]

• Sensing pH via p-cyanophenylalanine fluorescence: Application to determine peptide pKa and membrane penetration kinetics. SciSpace. Available at: [Link]

• Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. PMC. Available at: [Link]

• Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. NIH. Available at: [Link]

• Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. PubMed. Available at: [Link]

• Interpretation of p-Cyanophenylalanine Fluorescence in Proteins in Terms of Solvent Exposure and Contribution of Side-Chain Quenchers: A Combined Fluorescence, IR and Molecular Dynamics Study. ACS Publications. Available at: [Link]

• Tuning the Functionality of Designer Translating Organelles with Orthogonal tRNA Synthetase/tRNA Pairs. Gutenberg Open Science. Available at: [Link]

• Expanding the genetic code with quadruplet codons. EurekAlert!. Available at: [Link]

• Expanding the utility of 4-cyano- l -phenylalanine as a vibrational reporter of protein environments. Penn State Research Database. Available at: [Link]

• Mutually orthogonal pyrrolysyl-tRNA synthetase/tRNA pairs. Performance Analytics. Available at: [Link]

• Designing Bioorthogonal Reactions for Biomedical Applications. PMC - PubMed Central. Available at: [Link]

• Mutually Orthogonal Bioorthogonal Reactions: Selective Chemistries for Labeling Multiple Biomolecules Simultaneously. PMC - NIH. Available at: [Link]

• Efficient site-specific labeling of proteins via cysteines. PubMed - NIH. Available at: [Link]

• Bioorthogonal chemistry: Bridging chemistry, biology, and medicine. PMC - NIH. Available at: [Link]

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Expanding the Proteomic Toolbox: Site-Specific Incorporation of 4-Cyanophenylalanine Using an Orthogonal tRNA Synthetase System

Introduction: Beyond the Canonical 20 Amino Acids

The central dogma of molecular biology, while elegant in its description of information flow from DNA to protein, is not the final chapter in the story of protein synthesis. The ability to move beyond the 20 canonical amino acids and site-specifically incorporate non-canonical amino acids (ncAAs) into proteins has unlocked unprecedented opportunities for biological research and drug development.[1][2] This technology, known as genetic code expansion (GCE), allows for the introduction of novel chemical functionalities, biophysical probes, and post-translational modifications into proteins of interest.[1][3] At the heart of this powerful technique lies the concept of an "orthogonal" aminoacyl-tRNA synthetase (aaRS) and its cognate transfer RNA (tRNA) pair.[4][5] This pair functions independently of the host cell's translational machinery, ensuring the high-fidelity incorporation of the desired ncAA in response to a reassigned codon, typically the amber stop codon (UAG).[1][2][6][7]

This application note provides a comprehensive guide to the principles and practice of incorporating the versatile ncAA, 4-cyanophenylalanine (pCNPhe), into proteins expressed in Escherichia coli. We will delve into the unique properties of pCNPhe as a spectroscopic probe, the critical role of the evolved, orthogonal aaRS/tRNA pair, and provide detailed protocols for expression, purification, and analysis.

4-Cyanophenylalanine: A Multifaceted Probe for Protein Science

4-cyanophenylalanine is a non-natural amino acid that has gained significant traction as a powerful tool for elucidating protein structure and dynamics.[8][9] Its utility stems from the unique spectroscopic properties of the cyano group.

• Infrared (IR) Spectroscopy: The nitrile (C≡N) stretching vibration of pCNPhe occurs in a region of the IR spectrum that is free from interference from other protein vibrational modes.[10] The frequency of this vibration is highly sensitive to the local electrostatic environment, making it an exquisite probe of hydration, hydrogen bonding, and electric fields within a protein.[10][11][12][13]

• Fluorescence Spectroscopy: pCNPhe is a fluorescent amino acid whose quantum yield and lifetime are sensitive to its local environment.[13][14][15] This sensitivity to solvent exposure and quenching by nearby residues allows for the real-time monitoring of protein folding, conformational changes, and binding events.[8][13][14] Furthermore, it can act as a Förster resonance energy transfer (FRET) donor to tryptophan, enabling distance measurements within and between proteins.[8][14]

• Raman Spectroscopy: The nitrile group of pCNPhe can also be monitored by UV resonance Raman spectroscopy, offering high sensitivity and selectivity for probing protein structure and intermolecular interactions.[10]

The minimal steric perturbation caused by substituting pCNPhe for native aromatic residues like phenylalanine or tyrosine further enhances its utility as a non-invasive probe.[13][14]

The Orthogonal System: Hijacking the Translational Machinery

The site-specific incorporation of pCNPhe is made possible by a carefully engineered orthogonal translation system. This system consists of two key components that are "orthogonal" to the host's endogenous translational machinery, meaning they do not cross-react.[4][5][16]

• Orthogonal Aminoacyl-tRNA Synthetase (aaRS): An engineered synthetase that specifically recognizes and charges pCNPhe onto its cognate tRNA. This synthetase has been evolved to be highly selective for pCNPhe over any of the 20 canonical amino acids, thus ensuring high fidelity of incorporation.[6][17][18][19]

• Orthogonal tRNA: A suppressor tRNA, often derived from a different organism (e.g., Methanocaldococcus jannaschii), that has been modified to recognize the amber stop codon (UAG).[20] This tRNA is not recognized by any of the host's endogenous synthetases but is efficiently aminoacylated by the engineered orthogonal aaRS.[4][6]

When the gene encoding the protein of interest is mutated to contain a UAG codon at the desired site of pCNPhe incorporation, the orthogonal system hijacks the ribosome. Upon encountering the UAG codon, the pCNPhe-charged orthogonal tRNA delivers the ncAA, allowing protein synthesis to continue.

Figure 1. Workflow of 4-cyanophenylalanine incorporation.

Experimental Protocols

The following protocols provide a step-by-step guide for the expression and purification of a target protein containing pCNPhe in E. coli. These protocols assume the use of a two-plasmid system: one plasmid encoding the orthogonal aaRS and tRNA, and a second plasmid encoding the target protein with an in-frame amber (UAG) codon at the desired position and a polyhistidine tag for purification.

Materials and Reagents

Reagent/Material	Supplier	Catalog No. (Example)
4-cyano-L-phenylalanine	Sigma-Aldrich	356891
Competent E. coli cells (e.g., BL21(DE3))	New England Biolabs	C2527
Plasmids (o-aaRS/tRNA and target gene)	Synthesized/In-house	N/A
LB Broth and LB Agar	Various	Various
Antibiotics (e.g., Kanamycin, Ampicillin)	Various	Various
Autoinduction Media	Formedium	AIM-100
TALON® Metal Affinity Resin	Takara Bio	635501
Lysis Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole)	In-house preparation	N/A
Wash Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole)	In-house preparation	N/A
Elution Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole)	In-house preparation	N/A

Protocol 1: Transformation

• Thaw Competent Cells: Thaw a 50 µL aliquot of competent E. coli cells (e.g., BL21(DE3)) on ice.

• Add Plasmids: Add 1-2 µL of each plasmid (orthogonal system plasmid and target gene plasmid) to the competent cells. Gently mix by flicking the tube.

• Incubation on Ice: Incubate the mixture on ice for 30 minutes.

• Heat Shock: Transfer the tube to a 42°C water bath for exactly 45 seconds.

• Recovery: Immediately place the tube back on ice for 2 minutes. Add 950 µL of SOC medium and incubate at 37°C for 1 hour with shaking (250 rpm).

• Plating: Plate 100 µL of the transformation culture onto an LB agar plate containing the appropriate antibiotics for both plasmids.

• Incubation: Incubate the plate overnight at 37°C.

Protocol 2: Protein Expression

• Starter Culture: Inoculate a single colony from the transformation plate into 5 mL of LB medium containing the appropriate antibiotics. Grow overnight at 37°C with shaking (250 rpm).

• Main Culture Inoculation: The next day, inoculate 1 L of autoinduction media in a 2 L baffled flask with the overnight starter culture.[21] The autoinduction media should be supplemented with the appropriate antibiotics and 1.1 mM 4-cyanophenylalanine.[21]

  • Rationale: Autoinduction media allows for high-density cell growth and automatic induction of protein expression without the need to monitor cell density and add an inducer like IPTG.

• Expression: Incubate the culture at 37°C with vigorous shaking (250 rpm) for 24-30 hours.[21]

• Cell Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C. Discard the supernatant. The cell pellet can be stored at -80°C or used immediately for purification.

Protocol 3: Protein Purification and Analysis

• Cell Lysis: Resuspend the cell pellet in 30 mL of ice-cold Lysis Buffer. Lyse the cells by sonication on ice.

• Clarification: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C to pellet cell debris.

• Affinity Chromatography: Apply the clarified supernatant to a column containing pre-equilibrated TALON® cobalt affinity resin.[21]

• Washing: Wash the column with 10 column volumes of Wash Buffer to remove non-specifically bound proteins.

• Elution: Elute the target protein with 5 column volumes of Elution Buffer. Collect fractions.

• Analysis by SDS-PAGE: Analyze the collected fractions by SDS-PAGE to confirm the purity and size of the target protein.

• Verification of pCNPhe Incorporation (Mass Spectrometry): The successful incorporation of pCNPhe can be confirmed by electrospray ionization mass spectrometry (ESI-MS). The observed molecular weight of the protein should correspond to the theoretical mass calculated with the pCNPhe substitution.

Figure 2. Overview of the experimental protocol.

Troubleshooting and Considerations

• Low Protein Yield: If the protein yield is low, consider optimizing the concentration of pCNPhe in the growth media or using a different expression strain. The activity of the orthogonal aaRS can also be a limiting factor, and using a more evolved, highly active synthetase variant can improve yields.[6][17]

• No Incorporation of pCNPhe: Verify the sequences of both plasmids, especially the presence of the UAG codon in the target gene and the integrity of the orthogonal system components. Ensure that pCNPhe was added to the media.

• Toxicity: Some ncAAs can be toxic to the host cells. If significant growth defects are observed, try reducing the expression temperature or using a lower concentration of pCNPhe.

• Fidelity: While evolved orthogonal systems are highly specific, there is a small possibility of mis-incorporation of natural amino acids at the UAG codon. This can be assessed by tandem mass spectrometry (MS/MS) analysis of the purified protein.

Conclusion

The site-specific incorporation of 4-cyanophenylalanine represents a powerful convergence of synthetic chemistry and molecular biology. By leveraging an evolved orthogonal tRNA synthetase system, researchers can endow proteins with a minimally perturbing, yet highly informative, spectroscopic probe. This enables the study of protein structure, dynamics, and interactions with a level of detail previously unattainable. The protocols and principles outlined in this application note provide a robust framework for researchers, scientists, and drug development professionals to harness the potential of genetic code expansion and unlock new frontiers in protein science.

References

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• Harvard University Office of Technology Development. (n.d.). Continuous directed evolution of aminoacyl-tRNA synthetases to alter amino acid specificity and enhance activity. [Link]

• Pavlidou, A., et al. (2021). Plasticity and Constraints of tRNA Aminoacylation Define Directed Evolution of Aminoacyl-tRNA Synthetases. International Journal of Molecular Sciences, 22(16), 8896. [Link]

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• d'Aquino, A. I., et al. (2024). A Translation-Independent Directed Evolution Strategy to Engineer Aminoacyl-tRNA Synthetases. ACS Central Science. [Link]

• Kearney, P. E., et al. (2012). Expanding the Utility of 4-Cyano-l-Phenylalanine As a Vibrational Reporter of Protein Environments. The Journal of Physical Chemistry B, 116(35), 10824–10831. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). L-4-Cyanophenylalanine: A Versatile Tool in Protein Engineering and Bioconjugation. [Link]

• Kearney, P. E., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. The Journal of Physical Chemistry B, 126(46), 9477–9488. [Link]

• Wang, J., et al. (2011). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. Biophysical Journal, 100(6), 1555–1563. [Link]

• Kearney, P. E., et al. (2012). Expanding the utility of 4-cyano-L-phenylalanine as a vibrational reporter of protein environments. The Journal of Physical Chemistry B, 116(35), 10824–10831. [Link]

• Weeks, C. L., et al. (2008). Investigation of an unnatural amino acid for use as a resonance Raman probe: detection limits and solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. Journal of Raman Spectroscopy, 39(3), 353-359. [Link]

• Penn State. (2012). Expanding the utility of 4-cyano- l -phenylalanine as a vibrational reporter of protein environments. [Link]

• Wang, J., et al. (2010). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. Chemical Physics Letters, 487(4-6), 303–306. [Link]

• ResearchGate. (n.d.). Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. [Link]

• Kearney, P. E., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. The Journal of Physical Chemistry B, 126(46), 9477–9488. [Link]

• ResearchGate. (n.d.). Structures of 4-cyano-l-phenylalanine (pCNF) and.... [Link]

• Semantic Scholar. (n.d.). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. [Link]

• Lee, B. S., et al. (2009). An Evolved Aminoacyl-tRNA Synthetase with Atypical Polysubstrate Specificity. ACS Chemical Biology, 4(4), 221–225. [Link]

• Marek, P., et al. (2008). The Fluorescent Amino Acid p-Cyanophenylalanine Provides an Intrinsic Probe of Amyloid Formation. ChemBioChem, 9(7), 1030-1033. [Link]

• Lawrence, R. M., et al. (2011). Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. Biochemistry, 50(30), 6558–6568. [Link]

• Weeks, C. L., et al. (2008). Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. Journal of Raman Spectroscopy, 39(3), 353-359. [Link]

• Italia, J. S., et al. (2017). Selection and validation of orthogonal tRNA/synthetase pairs for the encoding of unnatural amino acids across kingdoms. Methods in Enzymology, 590, 165–191. [Link]

• Niu, W., et al. (2013). Genetic Code Expansion in Mammalian Cells Through Quadruplet Codon Decoding. ACS Chemical Biology, 8(7), 1640–1645. [Link]

• Liu, Y., et al. (2024). Genetic Code Expansion: Recent Developments and Emerging Applications. Chemical Reviews. [Link]

• Addgene. (2023, June 15). GCE4All: Making Genetic Code Expansion Accessible. [Link]

• Chen, Y., et al. (2014). Genetic Incorporation of Seven ortho-Substituted Phenylalanine Derivatives. ACS Chemical Biology, 9(3), 617–622. [Link]

• O'Donoghue, P., et al. (2017). Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase–tRNA pairs. Nature Chemical Biology, 13(8), 887–894. [Link]

• Wang, J., et al. (2010). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. Chemical Physics Letters, 487(4-6), 303–306. [Link]

• Gutenberg Open Science. (2024, July 30). Tuning the Functionality of Designer Translating Organelles with Orthogonal tRNA Synthetase/tRNA Pairs. [Link]

• Liu, Y., et al. (2024). Genetic Code Expansion: Recent Developments and Emerging Applications. Chemical Reviews. [Link]

• Romesberg, F. E., et al. (2019). Expansion of the Genetic Code via Expansion of the Genetic Alphabet. Annual Review of Biochemistry, 88, 79–105. [Link]

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Probing Protein-Protein Interactions with Genetically Encoded Cyanophenylalanine: A Guide to High-Resolution Interfacial Analysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

The study of protein-protein interactions (PPIs) is fundamental to understanding cellular signaling, disease mechanisms, and for the rational design of novel therapeutics. However, these interactions are often transient and occur within complex cellular environments, making their characterization a significant challenge. Traditional methods can be limited in their ability to provide high-resolution information about the specific residues at the binding interface without disrupting the native protein structure. The advent of genetic code expansion technology offers a powerful solution, enabling the site-specific incorporation of unnatural amino acids (UAAs) with unique biophysical properties.

Among these, p-cyanophenylalanine (pCNF) has emerged as a particularly versatile and minimally perturbing probe.[1][2] Its small size, comparable to native aromatic residues, ensures that its incorporation is unlikely to disrupt protein structure or function.[1] The true power of pCNF lies in its nitrile group (–C≡N), a unique chemical moiety not found in natural proteins. This group serves as a sensitive spectroscopic reporter, offering multiple avenues to interrogate the local molecular environment and its changes upon PPI.[1][3][4]

This guide provides a comprehensive overview and detailed protocols for utilizing genetically encoded pCNF to probe PPIs through infrared (IR) spectroscopy, fluorescence quenching, and Förster Resonance Energy Transfer (FRET). We will delve into the causality behind experimental choices, provide self-validating protocols, and ground the methodology in authoritative scientific literature.

Part 1: The Foundation - Genetic Incorporation of pCNF

The site-specific incorporation of pCNF into a target protein is achieved through the amber stop codon suppression methodology.[3][5] This technique hijacks the cell's translational machinery, reprogramming the UAG (amber) stop codon to encode the unnatural amino acid. This is made possible by introducing two key components into the expression host (typically E. coli): an orthogonal aminoacyl-tRNA synthetase (aaRS) and its cognate suppressor tRNA.

• Orthogonal aaRS: An engineered synthetase that exclusively recognizes pCNF and does not aminoacylate any endogenous tRNAs with either pCNF or any of the 20 canonical amino acids.[6] The pCNF-specific synthetase (pCNF-RS) is a cornerstone of this technology.[6]

• Suppressor tRNA: A tRNA molecule, often a variant of tRNATyr or tRNAPyl, whose anticodon is mutated to CUA to recognize the UAG codon on the mRNA transcript.[7] This tRNA is not recognized by any of the host cell's native synthetases but is specifically charged with pCNF by the orthogonal pCNF-RS.

When the gene of interest, containing a UAG codon at the desired site, is co-expressed with the pCNF-RS/tRNACUA pair in media supplemented with pCNF, the ribosome will insert pCNF at the UAG position, leading to the production of the full-length, site-specifically labeled protein.

Workflow for Genetic Incorporation of pCNF

Sources

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• 7. Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Peptide Libraries Containing 4-Cyanophenylalanine

Introduction: The incorporation of unnatural amino acids (UAAs) into peptide libraries is a powerful strategy in modern drug discovery and chemical biology.[1] These novel building blocks expand the chemical diversity of peptide libraries beyond the canonical 20 amino acids, enabling the development of peptides with enhanced pharmacological properties, such as increased stability, improved binding affinity, and novel functionalities.[1] One such UAA of significant interest is 4-cyanophenylalanine (Phe(4-CN)). The cyano group serves as a versatile chemical handle for bioconjugation and can also act as a unique spectroscopic probe to investigate protein environments.[2][3] Furthermore, its incorporation can modulate the pharmacokinetic and pharmacodynamic properties of peptide-based drug candidates.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of peptide libraries containing 4-cyanophenylalanine using Fmoc-based solid-phase peptide synthesis (SPPS). The protocols detailed herein are designed to ensure high coupling efficiency, minimize side reactions, and yield high-quality peptide libraries suitable for downstream screening and analysis.

Core Principles and Strategic Considerations

The synthesis of peptide libraries containing 4-cyanophenylalanine follows the fundamental principles of Fmoc-SPPS. The strategy relies on the sequential addition of Nα-Fmoc protected amino acids to a growing peptide chain anchored to a solid support. The choice of resin, coupling methodology, and cleavage conditions are critical for a successful synthesis.

Diagram of the Fmoc-SPPS Workflow:

Caption: General workflow for Fmoc-based solid-phase peptide synthesis (SPPS).

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
Fmoc-L-4-cyanophenylalanine	>98% purity	Commercially available
Rink Amide Resin (100-200 mesh)	0.4-0.8 mmol/g substitution	Commercially available
N,N-Dimethylformamide (DMF)	Peptide synthesis grade	Commercially available
Piperidine	Reagent grade	Commercially available
HBTU, HATU, or DIC/Oxyma	Peptide synthesis grade	Commercially available
N,N-Diisopropylethylamine (DIPEA)	Peptide synthesis grade	Commercially available
Trifluoroacetic acid (TFA)	Reagent grade	Commercially available
Triisopropylsilane (TIS)	Reagent grade	Commercially available
Dichloromethane (DCM)	ACS grade	Commercially available
Diethyl ether (cold)	ACS grade	Commercially available

Protocol 1: Solid-Phase Peptide Library Synthesis (Split-and-Mix Method)

The split-and-mix (or split-and-pool) synthesis method is a powerful technique for generating large, combinatorial peptide libraries where each resin bead carries a unique peptide sequence.[4][5][6][7][8][9]

Diagram of the Split-and-Mix Synthesis:

Caption: The split-and-mix method for combinatorial library synthesis.

Step-by-Step Procedure:

• Resin Preparation:

  • Place the desired amount of Rink Amide resin in a reaction vessel.

  • Swell the resin in DMF for at least 1 hour.

• Initial Fmoc Deprotection:

  • Drain the DMF and add a solution of 20% (v/v) piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Repeat the piperidine treatment for an additional 15 minutes.

  • Wash the resin thoroughly with DMF (5 x 1 min).

• First Amino Acid Coupling (Common First Residue):

  • Couple the first Fmoc-protected amino acid (which can be Fmoc-L-4-cyanophenylalanine or another amino acid) using one of the coupling protocols described below (Protocol 2).

  • After coupling, wash the resin with DMF (5 x 1 min).

• Split the Resin:

  • Divide the resin into equal portions, one for each amino acid to be introduced at the next position. For example, to introduce 20 different amino acids, split the resin into 20 equal portions.

• Parallel Coupling:

  • To each portion of resin, couple a different Fmoc-amino acid (including Fmoc-L-4-cyanophenylalanine if it is to be included at this position) using one of the recommended coupling protocols.

  • Ensure the coupling reaction goes to completion by performing a Kaiser test on a small sample of beads from each reaction. A negative Kaiser test (beads remain colorless or yellow) indicates a complete reaction.

• Pool and Mix:

  • After coupling is complete, wash each resin portion with DMF.

  • Combine all resin portions into a single vessel and mix thoroughly to ensure randomization.

• Iterate:

  • Repeat the Fmoc deprotection, splitting, parallel coupling, and pooling steps for each subsequent position in the peptide library.

• Final Deprotection and Cleavage:

  • After the final coupling cycle, perform a final Fmoc deprotection.

  • Wash the resin with DMF, followed by DCM, and dry the resin under vacuum.

  • Cleave the peptides from the resin and remove side-chain protecting groups using the cleavage protocol described below (Protocol 3).

Protocol 2: Coupling of Fmoc-L-4-cyanophenylalanine

The choice of coupling reagent is critical for achieving high efficiency, especially with unnatural amino acids which may present steric hindrance. HBTU/DIPEA and DIC/Oxyma are both robust and widely used activation methods.

Option A: HBTU/DIPEA Activation

• Pre-activation: In a separate vial, dissolve Fmoc-L-4-cyanophenylalanine (3 eq.), HBTU (2.9 eq.), and HOBt (3 eq.) in DMF. Add DIPEA (6 eq.) to the mixture and allow it to pre-activate for 2-5 minutes.

• Coupling: Add the pre-activated amino acid solution to the deprotected resin. Agitate the mixture for 1-2 hours at room temperature.

• Monitoring: Perform a Kaiser test. If positive (blue beads), extend the coupling time or perform a double coupling.

• Washing: Once the Kaiser test is negative, drain the reaction solution and wash the resin thoroughly with DMF (5-7 times).

Option B: DIC/Oxyma Activation

• Solution Preparation: Prepare separate solutions of Fmoc-L-4-cyanophenylalanine (3 eq.) in DMF, and DIC (3 eq.) and Oxyma (3 eq.) in DMF.

• Coupling: Add the Fmoc-L-4-cyanophenylalanine solution to the deprotected resin, followed by the DIC/Oxyma solution. Agitate the mixture for 1-2 hours at room temperature.

• Monitoring and Washing: Follow steps 3 and 4 from the HBTU/DIPEA protocol.

Protocol 3: Cleavage and Deprotection

The cyano group of 4-cyanophenylalanine is stable to standard TFA cleavage conditions. A common and effective cleavage cocktail is Reagent K or a simplified version with TIS as a scavenger.

Cleavage Cocktail (per 100 mg of peptide-resin):

Component	Volume/Weight	Purpose
Trifluoroacetic acid (TFA)	950 µL (95%)	Cleaves peptide from resin and removes acid-labile protecting groups
Water	25 µL (2.5%)	Scavenger
Triisopropylsilane (TIS)	25 µL (2.5%)	Scavenger for carbocations

Procedure:

• Place the dried peptide-resin in a suitable reaction vessel.

• Add the cleavage cocktail to the resin.

• Gently agitate the mixture at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate containing the cleaved peptides.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the peptides by adding the TFA solution dropwise to a centrifuge tube containing cold diethyl ether (approximately 10 times the volume of the TFA solution).

• Centrifuge the mixture to pellet the precipitated peptides.

• Decant the ether and wash the peptide pellet with cold diethyl ether two more times.

• Dry the peptide library under a stream of nitrogen or in a vacuum desiccator.

Data Presentation: Characterization of a Model Peptide Library

Following synthesis, the quality of the peptide library should be assessed. While analysis of the entire library mixture is complex, individual peptides can be selected for characterization to validate the synthesis protocol.

Table 1: HPLC and Mass Spectrometry Data for Representative Peptides from a Model Library (Ac-X-Y-Phe(4-CN)-Z-NH2)

Peptide Sequence	Calculated Mass (Da)	Observed Mass (m/z) [M+H]+	HPLC Retention Time (min)	Purity (%)
Ac-Ala-Gly-Phe(4-CN)-Leu-NH2	530.6	531.3	15.2	>95
Ac-Val-Pro-Phe(4-CN)-Phe-NH2	644.8	645.4	18.7	>95
Ac-Ile-Ser-Phe(4-CN)-Tyr-NH2	667.7	668.3	16.5	>95
Ac-Phe-Asp-Phe(4-CN)-Trp-NH2	775.8	776.4	19.1	>95

Note: The above data is illustrative and will vary depending on the specific peptide sequences and HPLC conditions.

Workflow for Peptide Library Characterization:

Caption: Workflow for the analysis and characterization of the synthesized peptide library.

Analytical HPLC Conditions (Illustrative):

• Column: C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% TFA in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Gradient: 5-95% B over 30 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

Mass Spectrometry:

Mass spectrometry is used to confirm the molecular weight of the synthesized peptides.[10][11][12][13] Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) are common techniques. For complex libraries, LC-MS is invaluable for separating and identifying individual components.

Conclusion

The protocols outlined in this application note provide a robust framework for the successful synthesis of peptide libraries incorporating the unnatural amino acid 4-cyanophenylalanine. By carefully selecting high-quality reagents and adhering to the described procedures for coupling, cleavage, and purification, researchers can generate diverse and high-purity peptide libraries. The incorporation of 4-cyanophenylalanine opens up new avenues for drug discovery and the development of sophisticated biochemical probes, making these methodologies highly valuable for the scientific community.

References

• Ningbo Inno Pharmchem Co., Ltd. 4-Cyanophenylalanine: A Key Aromatic Amino Acid Derivative for Peptide Synthesis and Research. Available at: [Link]

• Synthesis of Combinatorial Library - Split and Mix Method. (2020). Available at: [Link]

• Split and pool synthesis. In Wikipedia. Available at: [Link]

• Bozovičar, K., & Bratkovič, T. (2018).
• Getman, C. E., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. The Journal of Physical Chemistry B, 126(46), 9495–9506.

• Getman, C. E., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. PubMed. Available at: [Link]

• Steffens, D. L., et al. (1997). Small Peptide Libraries: Combinatorial Split-Mix Synthesis Followed by Combinatorial Amino Acid Analysis of Selected Variants. Journal of the American Chemical Society, 119(43), 10269–10278.

• Sharma, M. Split Mix Synthesis. Scribd. Available at: [Link]

• Wang, Y., et al. (2018). Combinatorial Peptide Microarray Synthesis Based on Microfluidic Impact Printing.
• Bozovičar, K., & Bratkovič, T. (2018).

• LifeTein. Peptide library synthesis. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1501865, (L)-4-Cyanophenylalanine. Retrieved January 10, 2026 from [Link].

• Agilent Technologies. (2020). Analysis of a Synthetic Peptide and Its Impurities. Available at: [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3–47.
• van der Mee, L., et al. (2022).
• Furka, Á. (2021). The parallel and combinatorial synthesis and screening in drug discovery. Medicinal Chemistry Research, 30(8), 1541–1549.

• Agilent Technologies. (2020). Analysis of a Synthetic Peptide and Its Impurities. Available at: [Link]

• Agilent Technologies. Keys for enabling optimum peptide CharaCterizations:. Available at: [Link]

• Agilent Technologies. (2025). Analysis and Purification of Synthetic Peptides by Liquid Chromatography Consumables workflow ordering guide.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1501865, (L)-4-Cyanophenylalanine. Retrieved January 10, 2026 from [Link].

• Agilent Technologies. (2022). Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Available at: [Link]

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Using 4-cyanophenylalanine to study enzyme kinetics and inhibition

Application Note & Protocols

Topic: Using 4-Cyanophenylalanine (pCNPhe) as a Vibrational and Fluorescent Probe for High-Resolution Enzyme Kinetics and Inhibition Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction: Illuminating Enzyme Mechanisms Beyond Classical Kinetics

The study of enzyme kinetics is fundamental to understanding biological processes and for the development of novel therapeutics.[1][2] Traditional kinetic assays provide macroscopic rates but often leave the intricate molecular events within the enzyme's active site—electrostatic fluctuations, conformational shifts, and transient intermediate states—as a "black box." To bridge this gap, researchers require tools that can be placed directly at the heart of the catalytic action with minimal perturbation.

This guide details the application of L-4-cyanophenylalanine (pCNPhe or PheCN), a non-canonical amino acid, as a powerful, site-specific spectroscopic probe.[3][4] By genetically incorporating pCNPhe into a target enzyme, one can directly observe the local environment of a single residue with high sensitivity. The nitrile group (C≡N) of pCNPhe serves as a unique dual-mode probe: its vibrational frequency is exquisitely sensitive to local electric fields (via the Vibrational Stark Effect), and its intrinsic fluorescence reports on solvent exposure and proximity to quenching residues.[5][6][7]

Here, we provide the theoretical foundation and field-proven protocols for leveraging pCNPhe to dissect enzyme catalytic cycles and to characterize inhibitor binding with molecular-level precision.

Section 1: The Principle of the Probe - Why pCNPhe is a Superior Reporter

The utility of pCNPhe stems from the unique spectroscopic properties of its cyanophenyl side chain, which can be interrogated using both infrared (IR) and fluorescence spectroscopy.[6][8]

The Nitrile Group: A Vibrational Spy in a Crowded Spectrum

A protein's infrared spectrum is dominated by strong amide I and II bands, making it difficult to resolve the signals from individual side chains. The nitrile (C≡N) stretching vibration (νC≡N) of pCNPhe, however, absorbs in the 2150–2250 cm⁻¹ region, a spectral "window" that is almost completely free of other biological vibrations.[5][9] This provides a clean, unambiguous signal from the probe.

More importantly, the exact frequency of this vibration is highly dependent on its surrounding environment due to the Vibrational Stark Effect (VSE) .[5][10] The local electric field within a protein's active site, generated by charged residues, dipoles, and hydrogen bonds, perturbs the nitrile bond's vibrational frequency. A change in this electric field—caused by substrate binding, a conformational change, or catalysis—results in a measurable frequency shift.[11] This allows researchers to "watch" electrostatics in action.

• Frequency Shifts: The νC≡N frequency is sensitive to both solvent polarity and hydrogen bonding. A shift to a higher frequency (blueshift) typically indicates a more polar or hydrogen-bonding environment, while a shift to a lower frequency (redshift) suggests a more hydrophobic or non-polar environment.[5][9]

pCNPhe as a Sensitive Fluorescent Probe

In addition to its IR properties, pCNPhe is a useful fluorophore.[12] While less bright than tryptophan, its fluorescence quantum yield is highly sensitive to its environment, making it an excellent reporter for changes in solvent exposure and local structure.[7][8]

Key features include:

• Environmental Sensitivity: The fluorescence intensity increases significantly in protic, hydrogen-bonding solvents compared to aprotic environments.[7] This can be used to monitor whether the probe moves into or out of the solvent during a reaction.

• Quenching Interactions: Its fluorescence can be quenched by nearby amino acid side chains, particularly Tyrosine (via FRET) and Histidine.[7][12] This property can be exploited to design specific probes for conformational changes that bring the pCNPhe into proximity with these quenchers.

• pH Sensing: When placed near the N-terminus of a peptide, the protonation state of the amino group can quench pCNPhe fluorescence, allowing it to function as a local pH sensor.[13]

Caption: Properties of 4-cyanophenylalanine as a dual-mode probe.

Section 2: Incorporating pCNPhe into the Target Enzyme

The power of pCNPhe lies in its site-specific placement. The gold standard for this is genetic code expansion, which allows for the insertion of pCNPhe at any desired position in a protein expressed in a host like E. coli.[14][15]

Protocol: Site-Specific Genetic Incorporation

This protocol utilizes amber (UAG) stop codon suppression. An orthogonal aminoacyl-tRNA synthetase/tRNA pair, specific for pCNPhe and not recognized by the host's endogenous machinery, is used to charge a suppressor tRNA with pCNPhe. This tRNA then recognizes the UAG codon, inserting pCNPhe instead of terminating translation.

Workflow:

• Gene Modification: Use site-directed mutagenesis to introduce a TAG (amber) codon at the desired position in the gene of interest on an expression plasmid.

• Host & Plasmid Preparation: Co-transform an E. coli expression strain (e.g., BL21(DE3)) with two plasmids:

  • The plasmid containing your gene of interest with the UAG codon.

  • A plasmid encoding the engineered pCNPhe-specific tRNA synthetase and its cognate tRNA (e.g., pEVOL-pCNF).

• Protein Expression:

  • Grow the co-transformed cells in a suitable medium (e.g., TB or 2xYT) containing appropriate antibiotics for both plasmids.

  • When the culture reaches mid-log phase (OD₆₀₀ ≈ 0.6-0.8), supplement the medium with L-4-cyanophenylalanine to a final concentration of 1-2 mM.[3][16]

  • Immediately induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside) at the optimal temperature and time for your target protein.

• Purification & Verification:

  • Harvest the cells and purify the protein using standard chromatographic techniques (e.g., Ni-NTA, ion exchange, size exclusion).

  • Crucial: Verify the successful incorporation of pCNPhe using mass spectrometry (e.g., ESI-MS), expecting a mass increase of 14.015 Da compared to Phenylalanine.

Caption: Workflow for genetic incorporation of pCNPhe.

Section 3: Application I - Probing Enzyme Catalytic Cycles with Infrared Spectroscopy

By placing pCNPhe within or near the active site, you can monitor changes in the local electric field throughout the catalytic cycle.

Experimental Design

• Probe Placement: Choose a site that is expected to experience environmental changes. A residue that interacts with the substrate or a catalytic residue is an ideal candidate. A surface-exposed residue can serve as a negative control.

• Experiment: Use a rapid-mixing, stopped-flow, or temperature-jump apparatus coupled to an FTIR spectrometer to monitor the νC≡N frequency in real-time after initiating the reaction (e.g., by adding substrate).

• Controls: Always compare the spectra of the pCNPhe-containing mutant with the wild-type enzyme to ensure no significant structural perturbation. Collect spectra for the apo enzyme, enzyme-substrate, and enzyme-product complexes.

Protocol: Time-Resolved FTIR Spectroscopy

• Sample Preparation: Prepare the purified pCNPhe-containing enzyme in a suitable buffer (note: D₂O is often preferred over H₂O to avoid strong IR absorbance). The final enzyme concentration should be in the range of 100 µM to 1 mM.

• Baseline Spectrum: Record a high-quality spectrum of the apo-enzyme. The νC≡N peak should be a single, sharp band.

• Reaction Initiation: Mix the enzyme solution with a substrate-containing solution in a stopped-flow FTIR cell.

• Data Acquisition: Immediately begin acquiring spectra at rapid intervals (milliseconds to seconds, depending on the enzyme's turnover rate).

• Data Analysis:

  • Generate difference spectra by subtracting the apo-enzyme spectrum from the time-resolved spectra.

  • Plot the νC≡N peak frequency versus time. The resulting kinetic trace can be fit to appropriate kinetic models to extract rate constants for specific steps of the reaction.

Data Interpretation

The direction and magnitude of the frequency shift provide mechanistic insight.

Observed Change in νC≡N	Environmental Change	Possible Mechanistic Step
Blueshift (Higher cm⁻¹)	Increased polarity / H-bond formation	Substrate binding, formation of a charged intermediate, water entering the active site.
Redshift (Lower cm⁻¹)	Decreased polarity / H-bond breaking	Substrate binding displacing water, conformational change to a more hydrophobic state, product release.
Peak Broadening	Increased environmental heterogeneity	Conformational flexibility, multiple intermediate states in equilibrium.
Appearance of New Peak	Formation of a distinct, stable intermediate	Trapping of a catalytic intermediate.

Table 1: Interpreting nitrile frequency shifts in enzyme catalysis.

Section 4: Application II - Characterizing Enzyme Inhibition with Fluorescence Spectroscopy

Fluorescence provides a high-throughput method for quantifying inhibitor binding affinity (Kᵢ or Kₔ) and gaining insights into the binding mechanism.[3] This is especially powerful when the binding event causes a change in the pCNPhe probe's local environment.

Experimental Design

• Probe Placement: Introduce pCNPhe at a site where inhibitor binding is expected to alter solvent exposure or proximity to a quenching residue (like Tyr or His).[12] For example, place it at the entrance of the active site or on a flexible loop that closes upon binding.

• Experiment: Perform a titration by measuring the fluorescence of a fixed concentration of the pCNPhe-labeled enzyme while adding increasing concentrations of the inhibitor.

Protocol: Inhibitor Binding Titration

• Setup: Use a fluorometer with excitation set to ~280 nm and record the emission spectrum from ~300-400 nm.

• Enzyme Sample: Prepare a solution of the pCNPhe-labeled enzyme at a concentration well below the expected Kₔ (e.g., 1-5 µM).

• Titration:

  • Record the fluorescence spectrum of the enzyme alone.

  • Make sequential additions of a concentrated inhibitor stock solution to the cuvette.

  • After each addition, allow the system to equilibrate (typically 1-2 minutes) and record a new fluorescence spectrum.

• Data Analysis:

  • At each inhibitor concentration, determine the change in fluorescence intensity (ΔF) at the emission maximum.

  • Plot ΔF as a function of the total inhibitor concentration [I].

  • Fit the resulting binding curve to a suitable binding isotherm (e.g., a one-site binding model) to determine the dissociation constant (Kₔ) and the maximum fluorescence change (ΔFₘₐₓ).

Caption: Logic flow for an inhibitor binding assay using pCNPhe fluorescence.

Section 5: Summary and Advanced Applications

4-cyanophenylalanine is a versatile and minimally perturbative probe that provides unprecedented molecular-level detail on enzyme function.[5][17] Its dual spectroscopic nature allows for a multifaceted approach to studying catalysis and inhibition.

Advanced applications include:

• 2D Infrared (2D IR) Spectroscopy: Using isotopically labeled pCNPhe (¹³C¹⁵N) extends the vibrational lifetime of the probe, enabling the study of protein side-chain dynamics on the picosecond timescale.[14][18]

• FRET Studies: pCNPhe can act as a Förster Resonance Energy Transfer (FRET) donor to tryptophan or other acceptors to measure distances and conformational changes.[6][17]

• Protein Folding and Stability: The probe can report on the formation of the hydrophobic core and the stability of proteins.[7]

By combining site-specific incorporation with advanced spectroscopy, pCNPhe empowers researchers to move beyond classical kinetics and directly observe the fundamental molecular events that govern enzyme function.

References

• Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. National Institutes of Health. Available at: [Link]

• Cyanophenylalanine as an Infrared Probe for Iron–Sulfur Cluster Redox State in Multicenter Metalloenzymes. National Institutes of Health. Available at: [Link]

• Expanding the Utility of 4-Cyano-l-Phenylalanine As a Vibrational Reporter of Protein Environments. ACS Publications. Available at: [Link]

• L-4-Cyanophenylalanine: A Versatile Tool in Protein Engineering and Bioconjugation. Ningbo Inno Pharmchem Co., Ltd. Available at: [Link]

• 4-Cyanophenylalanine: A Key Aromatic Amino Acid Derivative for Peptide Synthesis and Research. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Comparison of biological chromophores: photophysical properties of cyanophenylalanine derivatives. RSC Publishing. Available at: [Link]

• Sensing pH via p-cyanophenylalanine fluorescence: Application to determine peptide pKa and membrane penetration kinetics. PubMed. Available at: [Link]

• Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. Semantic Scholar. Available at: [Link]

• Expanding the utility of 4-cyano-L-phenylalanine as a vibrational reporter of protein environments. Semantic Scholar. Available at: [Link]

• p-Cyano-L-phenylalanine. American Chemical Society. Available at: [Link]

• Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. PubMed. Available at: [Link]

• Chemical Science. rsc.li/chemical-science. Available at: [Link]

• Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. PMC. Available at: [Link]

• Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. PubMed. Available at: [Link]

• Understanding the Applications of Cyanophenylalanine Derivatives in Research. Ningbo Inno Pharmchem Co., Ltd. Available at: [Link]

• Investigation of an unnatural amino acid for use as a resonance Raman probe: Detection limits, solvent and temperature dependence of the νC≡N band of 4-cyanophenylalanine. ResearchGate. Available at: [Link]

• (L)-4-Cyanophenylalanine. PubChem. Available at: [Link]

• Enzyme Kinetics. University of Arizona. Available at: [Link]

• Vibrational Stark Effects of Carbonyl Probes Applied to Re-interpret IR and Raman Data for Enzyme Inhibitors in Terms of Electric Fields at the Active Site. National Institutes of Health. Available at: [Link]

• Evaluation of p-(13C,15N-Cyano)phenylalanine as an Extended Time Scale 2D IR Probe of Proteins. PubMed. Available at: [Link]

• Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Strategies. MDPI. Available at: [Link]

• Enzyme kinetics. Wikipedia. Available at: [Link]

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• 6. Comparison of biological chromophores: photophysical properties of cyanophenylalanine derivatives - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
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• 12. Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: The Role of 4-Cyanophenylalanine in Advancing Neuropharmacology Research

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utility of 4-cyanophenylalanine (pCNF) as a sophisticated molecular probe in neuropharmacology. This document elucidates the unique spectroscopic properties of pCNF, details its application in studying the intricacies of neuronal proteins, and provides clear, actionable protocols for its experimental use.

Introduction: Beyond a Simple Amino Acid

4-Cyanophenylalanine is a non-natural amino acid that has emerged as a powerful tool in biophysical and pharmacological research.[1][2] Unlike its structural analog, phenylalanine, the presence of a nitrile group on the phenyl ring bestows unique fluorescent properties upon pCNF.[2][3] Its fluorescence is exquisitely sensitive to the local microenvironment, making it an ideal probe for reporting on subtle conformational changes, ligand binding events, and protein-protein interactions – processes that are fundamental to neuropharmacological investigation.[3][4][5] This sensitivity allows researchers to gain insights into the dynamic nature of neuronal proteins that are often difficult to obtain through conventional methods.

Mechanism of Action as a Spectroscopic Reporter

The utility of 4-cyanophenylalanine in neuropharmacology stems from its environment-sensitive fluorescence. The quantum yield and emission maximum of pCNF are significantly influenced by the polarity and hydrogen-bonding capacity of its surroundings.[5]

• Environmental Sensitivity: In a non-polar, hydrophobic environment, such as the core of a protein or a lipid membrane, pCNF exhibits strong fluorescence. Conversely, in a polar, aqueous environment, its fluorescence is quenched.[6] This "light-up" property upon moving to a more hydrophobic environment is a key advantage.

• Quenching Effects: The fluorescence of pCNF can also be quenched by proximity to certain amino acid residues, such as tryptophan and tyrosine, through Förster Resonance Energy Transfer (FRET).[3][5] This property can be exploited to measure distances and conformational changes within a protein.

These characteristics allow for the site-specific labeling of a protein of interest, turning it into its own sensitive biosensor.

Key Applications in Neuropharmacology

The unique properties of 4-cyanophenylalanine open up a range of applications in neuropharmacology, from fundamental studies of receptor function to the development of novel therapeutics.

Elucidating Neurotransmitter Receptor Dynamics

Neurotransmitter receptors are dynamic proteins that undergo conformational changes upon ligand binding, which is the initial step in signal transduction. By incorporating pCNF at specific sites within a receptor, researchers can monitor these changes in real-time.

• Ligand Binding and Activation: The binding of an agonist or antagonist can alter the local environment of the incorporated pCNF, leading to a change in its fluorescence signal. This provides a direct readout of ligand binding and receptor activation.

• Allosteric Modulation: pCNF can also be used to study the effects of allosteric modulators, which bind to a site distinct from the orthosteric binding pocket and alter the receptor's response to its endogenous ligand.

Investigating Protein Misfolding and Aggregation in Neurodegenerative Diseases

The aggregation of proteins such as amyloid-beta (Aβ) and alpha-synuclein is a hallmark of several neurodegenerative diseases, including Alzheimer's and Parkinson's disease. 4-cyanophenylalanine can be incorporated into these proteins to monitor the aggregation process. As the protein aggregates, the pCNF residues become buried in the hydrophobic core of the fibril, leading to an increase in fluorescence. This provides a powerful tool for screening for inhibitors of protein aggregation.

High-Throughput Screening for Drug Discovery

The environment-sensitive fluorescence of pCNF makes it an ideal tool for developing high-throughput screening (HTS) assays for drug discovery. By labeling a target protein with pCNF, changes in fluorescence upon the addition of compounds from a chemical library can be used to identify potential drug candidates that bind to the target and modulate its function.

Distinguishing 4-Cyanophenylalanine from p-Chlorophenylalanine (PCPA)

It is crucial for researchers to distinguish 4-cyanophenylalanine from a similarly named compound, p-chlorophenylalanine (PCPA), as they have vastly different applications in neuropharmacology.

Feature	4-Cyanophenylalanine (pCNF)	p-Chlorophenylalanine (PCPA)
Chemical Structure	Phenylalanine with a nitrile (-CN) group at the para position.	Phenylalanine with a chlorine (-Cl) atom at the para position.
Primary Application	Fluorescent probe for studying protein structure and dynamics.[3][4]	Irreversible inhibitor of tryptophan hydroxylase, the rate-limiting enzyme in serotonin synthesis.[1][7]
Mechanism of Action	Reports on the local environment through changes in fluorescence.	Depletes serotonin levels in the brain and periphery.[1][7][8]
Use in Neuropharmacology	Studying conformational changes in receptors, protein aggregation, and HTS.	Creating animal models of serotonin depletion to study depression, anxiety, and other neuropsychiatric disorders.[1][7][9]

Experimental Protocols

The following protocols provide a framework for the application of 4-cyanophenylalanine in neuropharmacology research.

Protocol 1: Site-Specific Incorporation of 4-Cyanophenylalanine into a Neuronal Protein

This protocol describes the genetic incorporation of pCNF into a protein of interest in E. coli using an engineered, orthogonal tRNA synthetase/tRNA pair.[10]

Materials:

• Expression plasmid for the protein of interest with an amber stop codon (TAG) at the desired incorporation site.

• Plasmid encoding the engineered tRNA synthetase/tRNA pair for pCNF.

• E. coli expression strain (e.g., BL21(DE3)).

• 4-Cyanophenylalanine.

• Standard cell culture and protein purification reagents.

Procedure:

• Co-transform the E. coli expression strain with the plasmid for the protein of interest and the plasmid for the synthetase/tRNA pair.

• Grow the transformed cells in minimal media supplemented with glucose and all amino acids except for phenylalanine.

• Induce protein expression with IPTG and supplement the culture with 4-cyanophenylalanine.

• Harvest the cells and purify the pCNF-containing protein using standard chromatographic techniques.

• Confirm the incorporation of pCNF by mass spectrometry.

Workflow for Site-Specific Incorporation of pCNF:

Caption: Workflow for incorporating 4-cyanophenylalanine into a protein.

Protocol 2: Monitoring Ligand Binding to a GPCR using pCNF Fluorescence

This protocol outlines a fluorescence-based assay to measure ligand binding to a G-protein coupled receptor (GPCR) labeled with 4-cyanophenylalanine.

Materials:

• Purified GPCR with pCNF incorporated at a site that undergoes a conformational change upon ligand binding.

• Fluorescence spectrophotometer.

• Buffer appropriate for the GPCR.

• Ligand of interest (agonist or antagonist).

Procedure:

• Prepare a solution of the pCNF-labeled GPCR in the appropriate buffer.

• Measure the baseline fluorescence of the GPCR solution.

• Add increasing concentrations of the ligand to the GPCR solution.

• After each addition, allow the system to equilibrate and then measure the fluorescence intensity.

• Plot the change in fluorescence as a function of ligand concentration.

• Fit the data to a suitable binding isotherm (e.g., the Hill equation) to determine the dissociation constant (Kd) of the ligand.

Workflow for Ligand Binding Assay:

Caption: Workflow for a pCNF-based ligand binding assay.

Conclusion

4-Cyanophenylalanine is a versatile and powerful tool for neuropharmacology research. Its unique fluorescent properties provide a sensitive handle for probing the structure, dynamics, and function of neuronal proteins in real-time. By enabling detailed investigations into molecular mechanisms that were previously intractable, pCNF is poised to accelerate the discovery of novel therapeutics for a wide range of neurological and psychiatric disorders.

References

• Impairing of Serotonin Synthesis by P-Chlorphenylanine Prevents the Forgetting of Contextual Memory After Reminder and the Protein Synthesis Inhibition - PubMed Central. Available at: [Link]

• Modelling Anxiety in Humans for Drug Development - PMC - PubMed Central. Available at: [Link]

• Nutrient combinations exhibit universal antianxiety, antioxidant, neuro-protecting, and memory-improving activities - PMC - PubMed Central. Available at: [Link]

• Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics - NIH. Available at: [Link]

• Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine - PubMed. Available at: [Link]

• Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation - PMC. Available at: [Link]

• Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation - PubMed. Available at: [Link]

• The effects of p-chlorophenylalanine-induced serotonin synthesis inhibition and muscarinic blockade on the performance of rats in a 5-choice serial reaction time task - PubMed. Available at: [Link]

• p-Chlorophenylalanine, a serotonin synthesis inhibitor, reduces the response of glial fibrillary acidic protein induced by trauma to the spinal cord. An immunohistochemical investigation in the rat - PubMed. Available at: [Link]

• Para-chlorophenylalanine, serotonin and killing behavior - PubMed. Available at: [Link]

• p-chlorophenylalanine-induced serotonin depletion: reduction in exploratory locomotion but no obvious sensory-motor deficits - PubMed. Available at: [Link]

• Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers - PubMed. Available at: [Link]

• Mechanism of Inhibition of Novel Tryptophan Hydroxylase Inhibitors Revealed by Co-crystal Structures and Kinetic Analysis - PubMed Central. Available at: [Link]

• Novel Tryptophan Hydroxylase Inhibitor TPT-001 Reverses PAH, Vascular Remodeling, and Proliferative-Proinflammatory Gene Expression - PubMed Central. Available at: [Link]

• Use of the novel fluorescent amino acid p-cyanophenylalanine offers a direct probe of hydrophobic core formation during the folding of the N-terminal domain of the ribosomal protein L9 and provides evidence for two-state folding - PubMed. Available at: [Link]

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• 5. Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Use of the novel fluorescent amino acid p-cyanophenylalanine offers a direct probe of hydrophobic core formation during the folding of the N-terminal domain of the ribosomal protein L9 and provides evidence for two-state folding - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Three-Component Synthesis of 2-Amino-3-cyanophenylpropanoic Acid Derivatives

Introduction: The Significance of Cyano-Substituted Amino Acids

Non-canonical amino acids are at the forefront of modern drug discovery and chemical biology. Their incorporation into peptides and other molecular frameworks allows for the fine-tuning of pharmacological properties, the introduction of novel functionalities, and the exploration of new chemical space. Among these, amino acids bearing a cyano (-C≡N) group, such as derivatives of 2-amino-3-cyanophenylpropanoic acid, are of particular interest. The cyano group serves as a versatile chemical handle for bioconjugation, a potent infrared probe for studying protein dynamics, and can modulate the electronic properties of a molecule to enhance binding affinity and biological activity.[1]

This document provides a comprehensive guide to the three-component synthesis of 2-amino-3-cyanophenylpropanoic acid derivatives, a class of compounds with significant potential in medicinal chemistry. We will delve into a robust and efficient synthetic strategy based on the principles of the Strecker amino acid synthesis, a classic multicomponent reaction (MCR).[2][3][4] MCRs are highly valued in modern synthetic chemistry for their atom economy, operational simplicity, and ability to generate molecular complexity in a single step.[5]

Reaction Principle: A Strecker Synthesis Approach

The proposed synthesis is a variation of the Strecker reaction, which traditionally combines an aldehyde, ammonia, and a cyanide source to produce an α-aminonitrile, a direct precursor to an α-amino acid.[3][4][6] In this protocol, we will utilize a substituted benzaldehyde as the starting material to construct the desired phenylpropanoic acid backbone.

The three core components for this synthesis are:

• An Aldehyde: A cyanobenzaldehyde (e.g., 3-cyanobenzaldehyde) to introduce the cyano-substituted phenyl group.

• An Amine Source: Ammonium chloride or a primary amine to provide the α-amino group.

• A Cyanide Source: A cyanide salt, such as potassium or sodium cyanide, or trimethylsilyl cyanide (TMSCN) to furnish the α-cyano group.

The reaction proceeds in two main stages: the formation of an α-aminonitrile intermediate, followed by its hydrolysis to the final α-amino acid.

Proposed Reaction Mechanism

The reaction is initiated by the formation of an imine from the reaction of the aldehyde with ammonia (generated in situ from ammonium chloride). The cyanide ion then acts as a nucleophile, attacking the imine carbon to form a stable α-aminonitrile. Subsequent hydrolysis of the nitrile group under acidic or basic conditions yields the desired carboxylic acid.

Caption: Proposed mechanism for the Strecker synthesis of 2-amino-3-(3-cyanophenyl)propanoic acid.

Experimental Protocol

This protocol is presented as a general guideline and may require optimization depending on the specific substrate and desired scale.

Part A: Synthesis of 2-Amino-2-(3-cyanophenyl)acetonitrile (α-Aminonitrile Intermediate)

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Molarity/Conc.	Notes
3-Cyanobenzaldehyde	C₈H₅NO	131.13	-	Starting aldehyde
Ammonium Chloride	NH₄Cl	53.49	-	Ammonia source
Potassium Cyanide	KCN	65.12	-	EXTREMELY TOXIC
Methanol	CH₃OH	32.04	-	Solvent
Water	H₂O	18.02	-	Co-solvent

Procedure:

• In a well-ventilated fume hood, equip a 250 mL round-bottom flask with a magnetic stirrer.

• To the flask, add 3-cyanobenzaldehyde (10.0 g, 76.2 mmol) and methanol (100 mL). Stir until the aldehyde is fully dissolved.

• In a separate beaker, dissolve ammonium chloride (4.48 g, 83.8 mmol) and potassium cyanide (5.46 g, 83.8 mmol) in water (50 mL). Caution: Potassium cyanide is highly toxic. Handle with extreme care and appropriate personal protective equipment. Acidic conditions will generate highly toxic HCN gas.

• Cool the aldehyde solution in an ice bath to 0-5 °C.

• Slowly add the aqueous solution of ammonium chloride and potassium cyanide to the aldehyde solution over 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Upon completion, pour the reaction mixture into a separatory funnel containing ethyl acetate (150 mL) and water (100 mL).

• Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude α-aminonitrile. The product can be purified by recrystallization or column chromatography.

Part B: Hydrolysis to 2-Amino-3-(3-cyanophenyl)propanoic Acid

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Molarity/Conc.	Notes
α-Aminonitrile	C₉H₇N₃	157.17	-	From Part A
Hydrochloric Acid	HCl	36.46	6 M	For hydrolysis
Sodium Hydroxide	NaOH	40.00	1 M	For neutralization

Procedure:

• Place the crude α-aminonitrile from Part A into a 250 mL round-bottom flask.

• Add 6 M hydrochloric acid (100 mL).

• Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 100-110 °C) for 4-6 hours.

• Monitor the reaction by TLC until the aminonitrile is no longer detectable.

• Cool the reaction mixture to room temperature.

• Filter the cooled solution to remove any solid impurities.

• Carefully neutralize the filtrate to pH 6-7 with a 1 M solution of sodium hydroxide. The amino acid will precipitate out of the solution.

• Cool the mixture in an ice bath for 1 hour to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with cold water and then a small amount of cold ethanol.

• Dry the product under vacuum to obtain 2-amino-3-(3-cyanophenyl)propanoic acid.

Typical Reaction Parameters and Expected Outcomes

Parameter	Value/Range	Notes
Temperature (Part A)	0-25 °C	Initial cooling is crucial to control the exotherm.
Reaction Time (Part A)	12-18 hours	Can be monitored by TLC.
Temperature (Part B)	Reflux (100-110 °C)	Necessary for complete hydrolysis of the nitrile.
Reaction Time (Part B)	4-6 hours	Can be monitored by TLC.
Expected Yield	60-80% (overall)	Yields can vary based on purity of reagents and reaction scale.
Purity	>95% after recrystallization	Purity should be assessed by NMR and HPLC.

Troubleshooting and Field-Proven Insights

• Low Yield in Part A: Incomplete reaction of the aldehyde may occur. Ensure slow addition of the cyanide/ammonia solution at low temperature. The use of trimethylsilyl cyanide (TMSCN) with a Lewis acid catalyst can sometimes improve yields for less reactive aldehydes.[7][8]

• Formation of Side Products: The primary side product is often the cyanohydrin, formed by the direct addition of cyanide to the aldehyde. Maintaining a sufficient concentration of ammonia helps to favor imine formation.

• Incomplete Hydrolysis in Part B: If the nitrile is resistant to hydrolysis, a stronger acid (e.g., concentrated H₂SO₄) or prolonged reaction times may be necessary. Alternatively, basic hydrolysis can be attempted, though this may sometimes lead to racemization.

• Product Isolation: During neutralization, it is critical to adjust the pH slowly to the isoelectric point of the amino acid to ensure maximum precipitation.

Asymmetric Synthesis Considerations

For applications in drug development, obtaining enantiomerically pure amino acids is often essential. The protocol described above will yield a racemic mixture. To achieve an asymmetric synthesis, a chiral auxiliary can be employed. For instance, a chiral amine, such as (S)-α-methylbenzylamine, can be used in place of ammonia.[9] This forms a chiral imine intermediate, which then undergoes diastereoselective attack by the cyanide ion. The chiral auxiliary can be removed in a subsequent step, typically by hydrogenolysis.

Applications and Future Directions

The synthesized 2-amino-3-cyanophenylpropanoic acid derivatives are valuable building blocks for:

• Peptide Synthesis: Incorporation into peptides can introduce conformational constraints and novel binding interactions.

• Drug Discovery: The cyano-phenylalanine scaffold can be further modified to develop inhibitors for various enzymatic targets.

• Chemical Biology: The cyano group's unique vibrational frequency makes it an excellent non-perturbative infrared probe for studying protein structure and dynamics in their native environment.[1]

This three-component approach offers a streamlined and efficient route to these valuable compounds, facilitating their accessibility for a wide range of research and development applications.

References

• Chavan, P., et al. (2021). Recent Advances in the Synthesis of Amino Acid Derivatives through Multicomponent Reactions. ResearchGate. [Link]

• Tucker, M. J., et al. (2018). Synthesis of 5-Cyano-Tryptophan as a 2D Infrared Spectroscopic Reporter of Structure. National Institutes of Health. [Link]

• Buller, A. R., et al. (2018). Improved Synthesis of 4-Cyanotryptophan and Other Tryptophan Analogues in Aqueous Solvent Using Variants of TrpB from Thermotoga maritima. PubMed. [Link]

• Chen, C.-H., et al. (2014). A facile approach to tryptophan derivatives for the total synthesis of argyrin analogues. Organic & Biomolecular Chemistry. [Link]

• Buller, A. R., et al. (2018). Improved Synthesis of 4-Cyanotryptophan and Other Tryptophan Analogues in Aqueous Solvent Using Variants of TrpB from Thermotoga maritima. ACS Publications. [Link]

• Tang, D., et al. (2022). One-Pot Three-Component Coupling Reaction of α-Amino Aryl Ketones, Indoles, and Perbromomethane Under Mild Conditions. Frontiers in Chemistry. [Link]

• Cerna, I., et al. (2012). Indoles in Multicomponent Processes (MCPs). Chemical Reviews. [Link]

• Pearson Education. (2024). Show how you would use the Strecker synthesis to make tryptophan. Pearson. [Link]

• Talukder, P., et al. (2014). Efficient Asymmetric Synthesis of Tryptophan Analogues Having Useful Photophysical Properties. Organic Letters. [Link]

• Thomson, R. J., et al. (2008). A three-component Fischer indole synthesis. Nature Protocols. [Link]

• Reddy, R. P., et al. (2007). Gold-Catalyzed Multicomponent Synthesis of Aminoindolizines from Aldehydes, Amines, and Alkynes under Solvent-Free Conditions or in Water. Organic Letters. [Link]

• Wikipedia. (2023). Strecker amino acid synthesis. Wikipedia. [Link]

• Sharma, R., et al. (2018). Recent advances in the application of indoles in multicomponent reactions. RSC Advances. [Link]

• Al-Masum, M., & Saleh, N. (2021). Organocatalytic Synthesis of α-Aminonitriles: A Review. MDPI. [Link]

• Ashenhurst, J. (2018). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). α-Aminonitrile synthesis by cyanation. Organic Chemistry Portal. [Link]

• Kamal, A., et al. (2010). An efficient one-pot three-component synthesis of α-amino nitriles via Strecker reaction catalysed by bismuth(III) nitrate. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Strecker Synthesis. Organic Chemistry Portal. [Link]

• Sahu, P., et al. (2021). α-Aminoazoles/azines: key reaction partners for multicomponent reactions. RSC Advances. [Link]

• Oakwood Chemical. (n.d.). 2-Amino-3-(3-cyanophenyl)propanoic acid. Oakwood Chemical. [Link]

• PubChem. (n.d.). 2-Amino-3-(3-cyano-phenyl)-propionic acid. PubChem. [Link]

• Forró, E., & Fülöp, F. (2004). Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. ResearchGate. [Link]

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• 1. Synthesis of 5-Cyano-Tryptophan as a 2D Infrared Spectroscopic Reporter of Structure - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
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Application Note: Monitoring Protein Conformational Changes with p-Cyanophenylalanine Fluorescence

Introduction: A Minimally Perturbing Reporter for Protein Dynamics

Understanding the intricate dance of protein conformational changes is fundamental to deciphering biological mechanisms and advancing drug discovery. Traditional intrinsic fluorescence spectroscopy, relying on tryptophan and tyrosine, is often hampered by the presence of multiple fluorophores, complicating data interpretation. The use of extrinsic labels, while offering site-specificity, can introduce significant structural perturbations. This application note details the use of p-cyanophenylalanine (pCNF), a non-canonical amino acid, as a powerful and minimally perturbing fluorescent probe to monitor protein structure, dynamics, and interactions[1][2].

pCNF's utility stems from its unique photophysical properties. Its fluorescence quantum yield and lifetime are exquisitely sensitive to the local environment, particularly to hydrogen bonding interactions with its cyano group[1][3][4]. When the cyano group is exposed to polar, protic solvents like water and forms hydrogen bonds, its fluorescence is enhanced. Conversely, in a non-polar, aprotic environment, such as the hydrophobic core of a folded protein, its fluorescence is diminished[5][6][7]. This sensitivity allows for the direct monitoring of conformational changes that alter the solvent exposure of the incorporated pCNF residue.

Furthermore, pCNF is a valuable tool for studying protein interactions through fluorescence quenching. Its fluorescence can be quenched by proximity to certain amino acid side chains, including tyrosine, histidine, methionine, and cysteine[8][9][10]. This property can be exploited to design specific probes for monitoring events like helix formation or ligand binding[8][10]. As a small, structurally similar analog of phenylalanine and tyrosine, pCNF can be incorporated into proteins with minimal disruption to the native structure, ensuring that the observed changes reflect the true behavior of the protein[1].

This guide provides a comprehensive overview of the principles and protocols for using pCNF to study protein conformational changes, targeting researchers, scientists, and drug development professionals. We will cover methods for site-specific incorporation of pCNF, experimental design for fluorescence measurements, and data analysis strategies, empowering you to leverage this versatile tool in your research.

Core Principles: The Photophysics of p-Cyanophenylalanine

The fluorescence of pCNF is governed by the interplay of its electronic structure with its immediate surroundings. The cyano group (-C≡N) is the key to its environmental sensitivity.

1. Solvent Effects and Hydrogen Bonding:

The fluorescence quantum yield and lifetime of pCNF are significantly influenced by the hydrogen-bonding capacity of the solvent[1]. In protic solvents, hydrogen bonding to the nitrile nitrogen increases the energy of the non-bonding orbital, which in turn affects the rate of non-radiative decay pathways.

• High Fluorescence: In aqueous environments where the cyano group is solvent-exposed and can form hydrogen bonds, pCNF exhibits a relatively high quantum yield (around 0.11 in water) and a longer fluorescence lifetime (in the range of 5-8 ns)[1][5].

• Low Fluorescence: When sequestered in a hydrophobic, aprotic environment within a protein's core, the lack of hydrogen bonding leads to a decrease in fluorescence intensity and lifetime[6].

This binary-like response to solvent polarity makes pCNF an excellent probe for monitoring folding-unfolding transitions, ligand-induced conformational changes, and protein-membrane interactions[6][7][8].

2. Fluorescence Quenching Mechanisms:

Changes in pCNF fluorescence can also be induced by interactions with neighboring amino acid residues, providing a means to measure intramolecular distances and their changes.

• Förster Resonance Energy Transfer (FRET): pCNF can act as a FRET donor to tryptophan and tyrosine, which have overlapping absorption spectra with pCNF's emission spectrum[1][3][4]. This energy transfer is distance-dependent and can be used to monitor changes in the separation between the pCNF probe and these natural fluorophores. The Förster distance for the pCNF-Trp pair is approximately 16 Å, making it suitable for probing relatively short-range conformational changes[6].

• Photoinduced Electron Transfer (PET): Amino acids with electron-rich side chains, such as deprotonated histidine and tyrosine, can quench pCNF fluorescence through PET when in close proximity[8][9][10]. This quenching is highly sensitive to the distance and orientation between the quencher and pCNF. Selenomethionine has also been demonstrated to be an effective quencher of pCNF fluorescence via an electron transfer process[11].

• pH-Sensing: The protonation state of nearby residues can influence pCNF fluorescence. For instance, a deprotonated N-terminal amino group is a more effective quencher than its protonated form, allowing pCNF to be used as a pH sensor to determine pKa values and monitor pH-dependent processes[6][12].

Photophysical Properties of p-Cyanophenylalanine

Property	Value	Conditions	Reference
Absorption Maximum (λ_abs_)	~240 nm and ~280 nm	In water	[1]
Emission Maximum (λ_em_)	~291-298 nm	In water	[6][8]
Extinction Coefficient (ε)	850 M⁻¹cm⁻¹	at 280 nm	[8][11]
Fluorescence Quantum Yield (Φ_f_)	~0.11	In water	[5]
Fluorescence Lifetime (τ_f_)	5-8 ns	In protic solvents	[1]

Experimental Workflows: From Gene to Data

The successful application of pCNF as a conformational probe requires its precise incorporation into the protein of interest. This is primarily achieved through genetic code expansion via amber stop codon suppression. For smaller peptides, solid-phase peptide synthesis offers a viable alternative.

Workflow for Site-Specific Incorporation of pCNF

Caption: Workflow for recombinant incorporation of pCNF.

Protocol 1: Site-Specific Incorporation of pCNF using Amber Suppression

This protocol is adapted for E. coli expression systems, which are commonly used for incorporating non-canonical amino acids[13][14][15].

1. Plasmid Preparation: a. Subclone your gene of interest into a suitable expression vector (e.g., pET vector). b. Introduce an amber stop codon (TAG) at the desired position for pCNF incorporation using site-directed mutagenesis. The choice of site should be guided by structural information to maximize the expected conformational sensitivity. c. Obtain a plasmid encoding an evolved, orthogonal aminoacyl-tRNA synthetase (aaRS) and its cognate suppressor tRNA (tRNA_CUA). The tyrosyl-tRNA synthetase/tRNA pair from Methanocaldococcus jannaschii is a commonly used system for this purpose[14].

2. Transformation: a. Co-transform a suitable E. coli expression strain (e.g., BL21(DE3)) with the plasmid containing your gene of interest and the aaRS/tRNA plasmid. b. Plate the transformed cells on selective agar plates (containing appropriate antibiotics for both plasmids) and incubate overnight at 37°C.

3. Protein Expression: a. Inoculate a single colony into a small volume of non-inducing medium (e.g., LB) with antibiotics and grow overnight at 37°C. b. Use the overnight culture to inoculate a larger volume of minimal medium (e.g., M9) supplemented with antibiotics. c. Grow the culture at 37°C with shaking until the OD600 reaches 0.6-0.8. d. Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM. e. Simultaneously, supplement the culture with p-cyanophenylalanine to a final concentration of 1-2 mM. f. Continue to grow the culture at a reduced temperature (e.g., 18-25°C) for 12-16 hours.

4. Verification of Incorporation and Purification: a. Harvest the cells by centrifugation. b. Lyse the cells and analyze the total protein by SDS-PAGE to confirm the expression of the full-length protein. The absence of a truncated product indicates successful suppression of the amber codon. c. For definitive confirmation, perform mass spectrometry on the purified protein to verify the mass corresponding to the incorporation of pCNF. d. Purify the pCNF-containing protein using standard affinity and size-exclusion chromatography methods.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) with pCNF

For peptides and small protein domains, SPPS provides a direct chemical route for pCNF incorporation[8][16][17][18]. This protocol outlines the general steps for Fmoc-based SPPS.

1. Resin Preparation: a. Choose a suitable solid support resin (e.g., Rink amide resin for C-terminal amides or Wang resin for C-terminal acids). b. Swell the resin in a suitable solvent like dichloromethane (DCM) or dimethylformamide (DMF).

2. First Amino Acid Coupling: a. Deprotect the resin if necessary. b. Couple the first Fmoc-protected amino acid to the resin using a coupling agent (e.g., HBTU/HOBt or DIC/Oxyma) in the presence of a base like diisopropylethylamine (DIEA).

3. Peptide Chain Elongation (Iterative Cycles): a. Fmoc Deprotection: Remove the Fmoc protecting group from the N-terminus of the growing peptide chain using a solution of 20% piperidine in DMF. b. Washing: Thoroughly wash the resin with DMF to remove piperidine and by-products. c. Amino Acid Coupling: Couple the next Fmoc-protected amino acid, including Fmoc-p-cyano-L-phenylalanine at the desired position, using a coupling agent and base. d. Washing: Wash the resin with DMF and DCM. e. Repeat this cycle of deprotection, washing, and coupling for each amino acid in the sequence.

4. Cleavage and Deprotection: a. After the final amino acid has been coupled, wash the resin extensively. b. Cleave the peptide from the resin and simultaneously remove the side-chain protecting groups using a cleavage cocktail (e.g., a mixture of trifluoroacetic acid (TFA), water, and scavengers like triisopropylsilane). c. Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet.

5. Purification and Analysis: a. Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC). b. Verify the identity and purity of the final peptide by mass spectrometry.

Data Acquisition and Analysis

Protocol 3: Fluorescence Spectroscopy Measurements

1. Sample Preparation: a. Prepare samples of the purified pCNF-containing protein in a suitable buffer. Ensure the buffer components do not have significant absorbance or fluorescence in the measurement range. b. Determine the protein concentration accurately using a method that is not interfered with by pCNF's absorbance, or use the extinction coefficient of pCNF if it is the only aromatic residue.

2. Steady-State Fluorescence Measurements: a. Use a spectrofluorometer to record fluorescence emission spectra. b. Selectively excite pCNF at a wavelength where other aromatic residues (Trp, Tyr) have minimal absorbance, typically around 240 nm[8][11]. c. Record the emission spectrum from approximately 250 nm to 350 nm[8]. d. To study conformational changes, record spectra under different conditions (e.g., in the presence and absence of a ligand, at different temperatures, or in the presence of denaturants).

3. Time-Resolved Fluorescence Measurements (Fluorescence Lifetime): a. Use a time-correlated single-photon counting (TCSPC) system for fluorescence lifetime measurements. b. Excite the sample with a pulsed laser source at the appropriate wavelength (e.g., ~280 nm). c. Collect the fluorescence decay curve at the emission maximum of pCNF. d. Analyze the decay curve by fitting it to a single or multi-exponential decay model to determine the fluorescence lifetime(s)[1][19].

Data Interpretation

A change in the fluorescence intensity or lifetime of pCNF directly reports on a change in its local environment.

• Increase in Fluorescence Intensity/Lifetime: This typically indicates that the pCNF residue has moved to a more polar, solvent-exposed environment where its cyano group can form hydrogen bonds. This could be due to protein unfolding, a conformational change that exposes a previously buried site, or the binding of a ligand that displaces water molecules.

• Decrease in Fluorescence Intensity/Lifetime: This suggests that the pCNF residue has become more buried in a hydrophobic environment or has moved closer to a quenching residue[3][8][20]. This can be indicative of protein folding, ligand binding that induces a more compact state, or the formation of a protein-protein interface.

Example: Monitoring Protein Folding

By monitoring the fluorescence of a pCNF residue incorporated into the hydrophobic core of a protein, one can track the folding process.

• Unfolded State: In the presence of a denaturant (e.g., urea or guanidinium chloride), the protein is unfolded, and the pCNF residue is exposed to the aqueous solvent, resulting in high fluorescence.

• Folded State: As the denaturant is removed, the protein folds, sequestering the pCNF residue in the non-polar core. This leads to a significant decrease in fluorescence intensity.

• Folding Curve: Plotting the fluorescence intensity as a function of denaturant concentration allows for the determination of the protein's stability and the free energy of folding.

Caption: pCNF fluorescence changes upon protein folding.

Troubleshooting and Advanced Applications

• Low Expression Yields: If the expression of the pCNF-containing protein is low, optimize the concentration of pCNF in the growth medium, the induction temperature, and the expression time. Ensure that the chosen aaRS/tRNA pair is efficient and orthogonal.

• Ambiguous Fluorescence Changes: If the interpretation of fluorescence changes is unclear, it is crucial to consider all possible contributing factors. For example, a decrease in fluorescence could be due to burial in a hydrophobic environment or quenching by a nearby residue. Combining fluorescence data with other techniques, such as infrared spectroscopy of the nitrile stretch or molecular dynamics simulations, can provide a more complete picture[3][20][21].

• FRET Studies: To measure distances, create a double mutant containing both pCNF and a suitable FRET acceptor like tryptophan. Measure the quenching of pCNF fluorescence and/or the sensitized emission of the acceptor to calculate the FRET efficiency and the distance between the probes.

• Probing Electrostatics: The nitrile vibrational frequency is sensitive to the local electric field (the vibrational Stark effect), allowing pCNF to be used as an infrared probe to map electrostatic fields within proteins.

Conclusion

p-Cyanophenylalanine has emerged as a versatile and powerful tool for the site-specific interrogation of protein conformational landscapes. Its minimal size and unique photophysical sensitivity to the local environment provide a high-resolution window into protein folding, binding, and dynamics. By following the protocols and principles outlined in this application note, researchers can effectively incorporate pCNF into their proteins of interest and leverage its fluorescence properties to gain novel insights into complex biological processes, thereby accelerating research and drug development efforts.

References

• Residue-specific incorporation of non-canonical amino acids into proteins: recent developments and applications.
• Cellular Site-Specific Incorporation of Noncanonical Amino Acids in Synthetic Biology. American Chemical Society.
• Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Form
• Cellular Site-Specific Incorporation of Noncanonical Amino Acids in Synthetic Biology | Chemical Reviews.
• Cellular Site-Specific Incorporation of Noncanonical Amino Acids in Synthetic Biology. Unknown Source.
• Site-Specific Incorporation of Non-canonical Amino Acids by Amber Stop Codon Suppression in Escherichia coli.
• Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. PubMed Central.
• Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine | Request PDF.
• Interpretation of p-Cyanophenylalanine Fluorescence in Proteins in Terms of Solvent Exposure and Contribution of Side-Chain Quenchers: A Combined Fluorescence, IR and Molecular Dynamics Study.
• Modulation of p -Cyanophenylalanine Fluorescence by Amino Acid Side Chains and Rational Design of Fluorescence Probes of α-Helix Formation | Request PDF.
• Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. Semantic Scholar.
• p-Cyano-L-phenylalanine. American Chemical Society.
• Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix form
• Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics.
• Interpretation of p-Cyanophenylalanine Fluorescence in Proteins in Terms of Solvent Exposure and Contribution of Side-Chain Quenchers: A Combined Fluorescence, IR and Molecular Dynamics Study.
• p-Cyanophenylalanine and Selenomethionine Constitute a Useful Fluorophore-Quencher Pair for Short Distance Measurements: Application to Polyproline Peptides.
• Genetic Incorporation of Seven ortho-Substituted Phenylalanine Deriv
• Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. PubMed.
• Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers. PubMed.
• Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells. PubMed Central.
• Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless Aromatic Side-Chain Tethered Building Blocks. Unknown Source.
• L-4-Cyanophenylalanine: A Versatile Tool in Protein Engineering and Bioconjug
• Expanding the utility of 4-cyano- l -phenylalanine as a vibrational reporter of protein environments.
• Solid-phase synthesis of phenylalanine containing peptides using a traceless triazene linker. Unknown Source.
• Use of the novel fluorescent amino acid p-cyanophenylalanine offers a direct probe of hydrophobic core formation during the folding of the N-terminal domain of the ribosomal protein L9 and provides evidence for two-st
• Sensing pH via p-cyanophenylalanine fluorescence: Application to determine peptide pKa and membrane penetr
• Solid‐Phase Peptide Synthesis.
• Incorporating Unnatural Amino Acids into Recombinant Proteins in Living Cells. Labome.
• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies.
• Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide.
• Data-Driven Analysis of Fluorescence Lifetime Imaging Experiments: Unraveling the Signal/Stress Relationship of Polluted Microalga. Unknown Source.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-3-(4-cyanophenyl)propanoic Acid

Welcome to the dedicated technical support guide for the synthesis of 2-amino-3-(4-cyanophenyl)propanoic acid, a non-natural amino acid of significant interest in drug development and peptide chemistry.[1][2] This resource is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the expertise to navigate the common challenges associated with this synthesis, ensuring efficiency, purity, and high yields in your experiments.

Troubleshooting Guide: Navigating Common Synthesis Hurdles

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable protocols to get your synthesis back on track.

Q1: My final product is contaminated with a significant amount of 4-carboxyphenylalanine. What is causing this side reaction and how can I prevent it?

A1: This is the most common challenge in this synthesis and arises from the unintended hydrolysis of the para-cyano group (-C≡N) into a carboxylic acid (-COOH).[3] The nitrile group is susceptible to hydrolysis under both strong acidic and strong basic conditions, which are often employed for the hydrolysis of intermediate esters or the removal of protecting groups.[4][5][6]

Causality: The reaction conditions required to deprotect the α-amino group or hydrolyze an ester intermediate are often harsh enough to also hydrolyze the aromatic nitrile. For instance, refluxing with concentrated HCl or NaOH to hydrolyze a malonic ester intermediate will almost certainly lead to the formation of the dicarboxylic acid byproduct.[3][6]

Preventative Strategies:

• Orthogonal Protecting Group Strategy: The key is to use protecting groups that can be removed under conditions that do not affect the cyano group.[1][7] For the α-amino group, a Carboxybenzyl (Cbz) group is an excellent choice as it can be removed via catalytic hydrogenolysis (H₂, Pd/C), which is completely inert to the cyano group.[7]

• Controlled Hydrolysis Conditions: If acidic or basic hydrolysis is unavoidable (e.g., in a malonic ester or Strecker synthesis pathway), conditions must be carefully controlled.

  • Acidic Hydrolysis: Use the minimum concentration of acid and temperature required. A patent for a similar synthesis reported that pausing the reaction to isolate the product mid-hydrolysis was necessary to prevent byproduct formation, highlighting the difficulty.[3]

  • Basic Hydrolysis: Saponification should be performed at low temperatures (e.g., 0-25 °C) with careful monitoring of the reaction progress by TLC or LC-MS to avoid prolonged exposure to the base.

Q2: I am attempting a Strecker synthesis starting from 4-cyanobenzaldehyde, but my yields of the intermediate α-aminonitrile are very low. What are the likely failure points?

A2: The Strecker synthesis is a powerful three-component reaction between an aldehyde, ammonia, and a cyanide source to form an α-aminonitrile, which is then hydrolyzed to the amino acid.[8][9] Low yields in this step typically stem from two competing equilibria or procedural issues.

Causality & Troubleshooting:

• Cyanohydrin Formation: The aldehyde (4-cyanobenzaldehyde) can react directly with the cyanide ion to form a cyanohydrin, which is a competing side reaction to the desired imine formation and subsequent cyanide addition.[9][10]

  • Solution: To favor the formation of the aminonitrile, ensure the efficient formation of the imine intermediate. This can be achieved by pre-incubating the aldehyde with the ammonia source (e.g., ammonium chloride) under mildly acidic conditions before introducing the cyanide source (e.g., KCN or NaCN).[9][10] Using a dehydrating agent like MgSO₄ can also help drive the equilibrium towards the imine.[9]

• Reversibility and pH Control: All steps in the initial phase of the Strecker reaction are reversible.[10] The overall reaction is sensitive to pH. The formation of the imine is acid-catalyzed, but a high concentration of acid will protonate the ammonia, rendering it non-nucleophilic. Conversely, the cyanide addition requires free cyanide ion (CN⁻), which is favored under more basic conditions (the pKa of HCN is ~9.2).

  • Solution: A common and effective method is to use a buffered system, such as NH₄Cl and NaCN. The ammonium chloride provides both the ammonia source and a mildly acidic environment to promote imine formation, while the subsequent addition of sodium cyanide raises the pH sufficiently to generate the nucleophilic CN⁻ for the addition step.[9][11]

Experimental Protocol: Optimized Strecker Synthesis of 2-Amino-2-(4-cyanophenyl)acetonitrile

• In a well-ventilated fume hood, dissolve 4-cyanobenzaldehyde (1 eq.) and ammonium chloride (1.2 eq.) in methanol.

• Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• In a separate flask, dissolve sodium cyanide (1.1 eq.) in a minimal amount of water. Caution: Cyanide is highly toxic. [12]

• Cool the aldehyde/imine mixture in an ice bath and slowly add the aqueous sodium cyanide solution dropwise.

• Allow the reaction to stir at room temperature overnight.

• Monitor the reaction by TLC. Upon completion, the product can be isolated by extraction.

Q3: My final amino acid product is difficult to purify. It seems to be insoluble in most organic solvents but also not freely soluble in water.

A3: This behavior is characteristic of amino acids, which exist as zwitterions at their isoelectric point (pI). The molecule has both a positive charge (on the ammonium group, -NH₃⁺) and a negative charge (on the carboxylate group, -COO⁻), leading to strong intermolecular electrostatic interactions. This results in a high melting point and poor solubility in nonpolar organic solvents.

Purification Strategies:

• Ion-Exchange Chromatography: This is a highly effective method for purifying amino acids.[13]

  • Cation Exchange: At a low pH (e.g., pH 2-3), the amino acid will be protonated and carry a net positive charge (-NH₃⁺, -COOH). It will bind to a strong cation exchange resin. The column can be washed to remove neutral impurities, and the desired amino acid is then eluted by increasing the pH or the salt concentration.

  • Anion Exchange: Conversely, at a high pH (e.g., pH 9-10), the amino acid will be deprotonated and carry a net negative charge (-NH₂, -COO⁻), allowing it to bind to an anion exchange resin.

• Isoelectric Point Precipitation: The solubility of an amino acid is at its minimum at its isoelectric point. You can dissolve your crude product in a dilute acidic or basic solution and then carefully adjust the pH to its pI to precipitate the purified product. The pI for 4-cyanophenylalanine will be close to that of phenylalanine (~5.5).

• Recrystallization: While challenging, recrystallization is possible. The most common solvent system is a mixture of water and a miscible organic solvent like ethanol or isopropanol. Dissolve the crude product in a minimum amount of hot water and then slowly add the alcohol until the solution becomes turbid. Allow it to cool slowly to form crystals.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route for producing enantiomerically pure L- or D-2-amino-3-(4-cyanophenyl)propanoic acid?

A1: While classical methods like the Strecker synthesis produce a racemic mixture, several strategies exist for obtaining enantiomerically pure products.[12] A highly effective modern approach involves the asymmetric alkylation of a chiral glycine equivalent. An enantioselective synthesis has been developed that provides a high yield of the desired product without needing chromatography.[14][15] This method often employs a chiral auxiliary that directs the stereochemistry of the reaction, which is then removed to yield the enantiopure amino acid.

Q2: How do I choose the right protecting group for the α-amino function to ensure compatibility with the cyano group?

A2: The choice of protecting group is critical and depends on the overall synthetic plan. The key is orthogonality—the ability to remove one protecting group without affecting another or the cyano group.[1][7]

Protecting Group	Introduction Reagent	Cleavage Conditions	Compatibility with Cyano Group
Boc (tert-Butoxycarbonyl)	Di-tert-butyl dicarbonate (Boc)₂O	Strong acids (e.g., TFA, HCl)	Moderate. Anhydrous HCl in dioxane is preferred. Aqueous acids or prolonged heating can cause nitrile hydrolysis.
Cbz (Z) (Carboxybenzyl)	Benzyl chloroformate	Catalytic Hydrogenolysis (H₂, Pd/C)	Excellent. Hydrogenolysis conditions are mild and highly selective, leaving the cyano group intact.
Fmoc (9-Fluorenylmethoxycarbonyl)	Fmoc-Cl, Fmoc-OSu	Bases (e.g., Piperidine, DBU)	Good. Basic conditions are generally safer for the cyano group than strong acidic conditions, but prolonged exposure to strong bases at high temperatures should still be avoided.

Table comparing common amine protecting groups and their compatibility.[7]

Q3: What analytical techniques are best for monitoring the reaction and characterizing the final product?

A3: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for tracking the appearance of the product and the disappearance of starting materials, as well as identifying byproducts like the hydrolyzed carboxylic acid.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation of the final product. The protons on the aromatic ring will show a characteristic splitting pattern, and the presence of the cyano group can be confirmed in the ¹³C NMR spectrum (signal typically appears around 118-120 ppm).

• Infrared (IR) Spectroscopy: The nitrile group has a distinct and sharp absorption band around 2220-2240 cm⁻¹, making IR an excellent tool to confirm its presence.[13]

Visualized Workflows and Logic

General Synthetic Workflow (Malonic Ester Route)

The following diagram outlines a common pathway for the synthesis, highlighting the critical protection and deprotection steps.

Caption: A typical malonic ester synthesis route.

Troubleshooting Flowchart: Low Product Yield

Use this decision tree to diagnose the cause of low yields in your synthesis.

Caption: Diagnostic workflow for low yield issues.

References

• A Researcher's Guide to Protecting Groups for Phenylalanine: A Compar
• Protection of Functional Groups and Stannylation of Phenylalanine.
• Hydrolysis of Nitriles. Organic Chemistry Tutor.
• Hydrolysis of nitriles: Amide vs Carboxylic acid. (2021). Chemistry Stack Exchange.
• Hydrolysis of nitriles. Chemguide.
• The 9-Phenyl-9-fluorenyl Group for Nitrogen Protection in Enantiospecific Synthesis. (2014).
• From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning. (2023). Chemical Science (RSC Publishing).
• Strecker-Derived Methodology for Library Synthesis of N-Acyl
• Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis. (2019).
• Why doesn't Strecker synthesis produce AHAs instead?. (2015). Chemistry Stack Exchange.
• Strecker Synthesis. Organic Chemistry Portal.
• Preparation method of 4-cyanophenylalanine. (2015).
• The Strecker Synthesis of Amino Acids. (2018). Master Organic Chemistry.
• Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. (2004).
• Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. (2022). PubMed.
• Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. (2022). PMC.
• Understanding the Applications of Cyanophenylalanine Deriv

Sources

• 1. From concept to chemistry: integrating protection group strategy and reaction feasibility into non-natural amino acid synthesis planning - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. CN103408459B - Preparation method of 4-cyanophenylalanine - Google Patents [patents.google.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Strecker Synthesis [organic-chemistry.org]
• 12. Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]

Preventing cyano group hydrolysis during peptide synthesis and cleavage

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of the cyano (-C≡N) group during solid-phase peptide synthesis (SPPS) and cleavage. As Senior Application Scientists, we have designed this resource to provide not only protocols but also the underlying chemical principles to empower you to solve challenges in your own research.

Frequently Asked Questions (FAQs)

Q1: What is cyano group hydrolysis and why is it a concern in peptide chemistry?

A1: The cyano group (also known as a nitrile group) can undergo hydrolysis, a chemical reaction with water, to form first an amide and subsequently a carboxylic acid.[1][2][3] This transformation is a significant concern during peptide synthesis as it modifies the structure of the target peptide, leading to impurities that can be difficult to separate and can alter the peptide's biological activity. The hydrolysis results in a mass increase in the final peptide, typically observed as a +17 Da shift (nitrile to amide) or a +18 Da shift (nitrile to carboxylic acid) in mass spectrometry analysis.

Q2: How stable is the cyano group on an amino acid side chain (e.g., 4-cyanophenylalanine) during standard Fmoc-SPPS cycles?

A2: The cyano group is generally stable under the standard conditions of Fmoc-based solid-phase peptide synthesis (SPPS).[4][5] The repetitive N-terminal deprotection steps using a mild base, typically 20% piperidine in DMF, are not harsh enough to cause significant hydrolysis of the chemically robust cyano group.[5] Similarly, standard coupling reactions using common activators like HBTU, HATU, or DIC/Oxyma proceed without affecting the cyano moiety. The primary risk of hydrolysis occurs during the final cleavage and deprotection step.[6][7]

Q3: What is the primary cause of cyano group hydrolysis during peptide synthesis?

A3: The most critical step where cyano group hydrolysis occurs is the final cleavage of the peptide from the resin, which simultaneously removes the side-chain protecting groups.[6][7] This procedure almost always employs strong acidic conditions, most commonly with high concentrations of trifluoroacetic acid (TFA). The presence of water in the cleavage cocktail, combined with the strongly acidic environment that protonates the nitrile, facilitates nucleophilic attack by water, initiating the hydrolysis cascade.[1][8]

Troubleshooting Guide: Preventing Cyano Group Hydrolysis

This section addresses specific issues you may encounter and provides detailed protocols to mitigate them.

Issue: My mass spectrometry data shows a +17 or +18 Da impurity after cleaving my cyano-containing peptide. How do I prevent this?

This is the most common problem associated with cyano-containing peptides and is a clear indicator of hydrolysis. The strong acid required for cleavage makes the cyano group susceptible to reaction with nucleophiles, primarily water.

Understanding the Mechanism: Acid-Catalyzed Nitrile Hydrolysis

Under strong acid conditions (e.g., TFA), the nitrogen atom of the cyano group is protonated. This protonation increases the electrophilicity of the nitrile carbon, making it highly susceptible to nucleophilic attack by any water present in the cleavage cocktail. The reaction proceeds through an amide intermediate, which can be further hydrolyzed to a carboxylic acid under the same conditions.[2][8]

Fig 1. Acid-catalyzed hydrolysis of a nitrile to a carboxylic acid.

Solution: Optimize the Cleavage Cocktail and Conditions

The key to preventing hydrolysis is to minimize the peptide's exposure to water under strongly acidic conditions. This is achieved by carefully selecting scavengers and controlling the reaction time and temperature.

This protocol is designed to minimize water content and efficiently scavenge reactive cationic species that are generated from protecting groups and can promote side reactions.[6][7]

Step-by-Step Methodology:

• Resin Preparation: After synthesis, wash the peptide-resin thoroughly with dichloromethane (DCM) (3x) and dry it under a high vacuum for at least 2 hours to remove residual water and solvent.

• Cocktail Preparation: Prepare the cleavage cocktail immediately before use. For a standard peptide containing residues like Trp, Met, or Cys, a low-water cocktail is essential.

• Cleavage Reaction:

  • Add the freshly prepared cleavage cocktail to the dry resin (approx. 10 mL per 1 gram of resin).

  • Gently agitate the mixture at room temperature. Crucially, limit the cleavage time. Start with a 1.5 to 2-hour reaction. For many peptides, this is sufficient for complete deprotection while minimizing hydrolysis.[9]

  • Monitor the reaction. You can take a small aliquot of the resin, quickly wash, dry, and test-cleave to analyze the extent of deprotection vs. hydrolysis.

• Peptide Precipitation:

  • Filter the resin and collect the TFA solution.

  • Concentrate the TFA solution slightly under a stream of nitrogen.

  • Precipitate the crude peptide by adding it dropwise into a large volume of cold (–20 °C) diethyl ether.

• Isolation and Analysis:

  • Centrifuge the ether suspension to pellet the peptide.

  • Wash the peptide pellet with cold ether two more times.

  • Dry the final peptide pellet under vacuum.

  • Analyze the crude product by LC-MS to check for the absence of +17/+18 Da species.

The choice of cleavage cocktail is critical. Below is a comparison of common cocktails and their suitability for peptides with sensitive side chains like the cyano group.

Cocktail Name	Composition (TFA/Scavengers, v/v)	Primary Use	Suitability for Cyano Peptides	Comments
Reagent B	88% TFA, 5% Phenol, 5% Water, 2% TIS	General purpose, good for Arg(Pbf), His(Trt).[10]	Moderate	Contains a significant amount of water (5%), which increases the risk of hydrolysis. Not recommended as a first choice.
Reagent K	82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% EDT	"Universal" cocktail for complex peptides with multiple sensitive residues.[6]	Low	High water content and multiple nucleophilic scavengers can be problematic. Avoid if possible.
TFA / TIS / H₂O	95% TFA, 2.5% TIS, 2.5% Water	Standard, simple cocktail for peptides without Met or Cys.[6]	Good	Lower water content (2.5%) is a significant advantage. This is a good starting point for optimization.
"Dry" TFA / TIS	98% TFA, 2% TIS	For extremely acid-sensitive peptides where water must be excluded.	Excellent	This minimizes the key reactant for hydrolysis. However, deprotection of some groups (e.g., Arg(Pbf)) may be slower. Cleavage time may need to be extended cautiously.

TIS = Triisopropylsilane, EDT = 1,2-Ethanedithiol

Troubleshooting Workflow

Use the following decision tree to select the optimal cleavage strategy for your cyano-containing peptide.

Fig 2. Workflow for troubleshooting cyano group hydrolysis.

References

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of Peptide Science, 5(4), 153-159. [Link]

• Lumen Learning. (n.d.). Hydrolysis of nitriles. Organic Chemistry II. [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

• Wikipedia. (2023). Peptide synthesis. [Link]

• Clark, J. (2023). Making Carboxylic Acids by the Hydrolysis of Nitriles. Chemistry LibreTexts. [Link]

• Martínková, L., & Veselá, A. B. (2012). Biocatalytic hydrolysis of nitriles to carboxylic acids. Science of Synthesis: Biocatalysis in Organic Synthesis, 1, 369-390. [Link]

• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. [Link]

• AnaSpec. (n.d.). Are cyanine dye labeled peptides stable during TFA (trifluoroacetic acid) cleavage? [Link]

• Gausepohl, H., & Behn, C. (1993). Asparagine coupling in Fmoc solid phase peptide synthesis. International journal of peptide and protein research, 41(1), 15-20. [Link]

• Stathopoulos, P., Papas, S., Sakka, M., Tzakos, A., & Tsikaris, V. (2006). Side reactions in the SPPS of Cys-containing peptides. Amino acids, 30(4), 437-443. [Link]

• SBS Genetech. (2022). Mastering Protecting Groups in Peptide Synthesis. [Link]

• Aapptec. (n.d.). Cleavage Cocktails; Reagent B. [Link]

• ResearchGate. (n.d.). Protecting Groups in Peptide Synthesis. [Link]

• Brimer, L. (1988). Determination of cyanide and cyanogenic compounds in biological systems. Ciba Foundation symposium, 140, 177-200. [Link]

• ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. [Link]

• Scribd. (n.d.). Cleavage, Deprotection, and Isolation of Peptides After Fmoc Synthesis. [Link]

• ResearchGate. (n.d.). Side Reactions Upon Amino Acid/Peptide Carboxyl Activation. [Link]

• AnyFlip. (2016). Cleavage, Deprotection, and Isolation of Peptides after... [Link]

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

• Waters. (n.d.). Hydrolysis of Purified Proteins and Peptides. [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

• GenScript. (n.d.). Solid-phase peptide synthesis introduction. [Link]

• Tucker, M. J., et al. (2007). Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. Biophysical journal, 93(10), 3613–3622. [Link]

• Ashenhurst, J. (2019). Introduction to Peptide Synthesis. Master Organic Chemistry. [Link]

• U.S. Pharmacopeia. (n.d.). Amino acid analysis. [Link]

• CEM Corporation. (n.d.). Application Note: Peptide Cleavage and Protected Cleavage Procedures. [Link]

Sources

• 1. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 5. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. cem.de [cem.de]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]

Technical Support Center: Optimizing Coupling Efficiency of Fmoc-4-cyanophenylalanine in SPPS

Welcome to the technical support center for optimizing the incorporation of Fmoc-4-cyanophenylalanine (Fmoc-Phe(4-CN)-OH) in Solid-Phase Peptide Synthesis (SPPS). This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges presented by this non-canonical amino acid. Here, we provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to ensure successful synthesis of your target peptides.

Introduction: The Challenge of Coupling Fmoc-4-cyanophenylalanine

Fmoc-4-cyanophenylalanine is a valuable building block in peptide chemistry, offering a unique cyano group that can serve as an infrared probe, a fluorescent marker, or a precursor for further chemical modifications.[1][2][3] However, its incorporation into a growing peptide chain during SPPS can be challenging due to a combination of steric hindrance from the bulky Fmoc protecting group and the electronic properties of the cyanophenyl ring.[4] These factors can lead to sluggish and incomplete coupling reactions, resulting in deletion sequences and decreased purity of the final peptide.

This guide will equip you with the knowledge and practical strategies to overcome these hurdles and achieve high coupling efficiency.

Frequently Asked Questions (FAQs)

Q1: Why is my Kaiser test still positive after a standard coupling protocol for Fmoc-4-cyanophenylalanine?

A positive Kaiser test indicates the presence of unreacted primary amines on the resin, signifying an incomplete coupling reaction.[4] This is a common issue with sterically hindered amino acids like Fmoc-4-cyanophenylalanine.[5][6] Standard coupling conditions may not be sufficient to drive the reaction to completion.

Q2: What are the best coupling reagents for Fmoc-4-cyanophenylalanine?

For challenging couplings, more potent activating reagents are recommended over standard carbodiimides like DCC or DIC.[5][6] Aminium/uronium salts such as HATU , HBTU , and HCTU , or phosphonium salts like PyBOP , are significantly more effective.[5][7] These reagents form highly reactive esters that can overcome the steric barrier.[5] For particularly difficult sequences, a combination of DIC with an additive like OxymaPure can also be a good choice, especially for minimizing racemization.[4][8]

Q3: Can I simply extend the coupling time to improve efficiency?

Yes, increasing the reaction time is a valid strategy for sterically hindered amino acids.[5] Extending the coupling from the standard 1-2 hours to several hours or even overnight can significantly improve the yield.[5]

Q4: Are there any specific solvent considerations for this amino acid?

The choice of solvent is crucial for solvating the peptide-resin complex and facilitating the coupling reaction.[5] N-methylpyrrolidone (NMP) is often preferred over N,N-Dimethylformamide (DMF) due to its superior solvating properties, especially for longer or more hydrophobic peptides that are prone to aggregation.[5][]

Q5: What is "double coupling" and should I use it for Fmoc-4-cyanophenylalanine?

Double coupling is the process of repeating the coupling step with a fresh solution of activated amino acid and reagents.[5] This is a highly recommended strategy for difficult couplings, including the incorporation of Fmoc-4-cyanophenylalanine, to ensure the reaction goes to completion.[4]

Troubleshooting Guide

This section provides a systematic approach to troubleshooting and optimizing the coupling of Fmoc-4-cyanophenylalanine.

Problem: Incomplete Coupling (Positive Kaiser Test)

A positive Kaiser test is the primary indicator of an incomplete reaction. The following workflow will guide you through the optimization process.

Caption: Workflow for double coupling of Fmoc-4-cyanophenylalanine.

Protocol 2: Coupling with DIC/OxymaPure

This protocol is a good alternative, particularly when minimizing racemization is a high priority.

Materials:

• Fmoc-deprotected peptide-resin

• Fmoc-4-cyanophenylalanine (4 equivalents)

• OxymaPure (4 equivalents)

• Diisopropylcarbodiimide (DIC) (4 equivalents)

• N-methylpyrrolidone (NMP)

Procedure:

• To the swelled and Fmoc-deprotected resin in a reaction vessel, add Fmoc-4-cyanophenylalanine and OxymaPure.

• Add NMP to dissolve the solids.

• Add DIC to the vessel.

• Agitate the mixture for 2-4 hours at room temperature.

• Wash the resin thoroughly with NMP.

• Perform a Kaiser test to monitor the reaction progress. If the test is positive, a second coupling is recommended.

References

• Modern Chemistry. (n.d.). Optimizing Peptide Synthesis: The Role of Wang Resin and Coupling Efficiency. Retrieved from [Link]

• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry, 72(15), 5794–5801. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Protheragen. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Retrieved from [Link]

• Stathopoulos, P., et al. (2013). Side reactions in the SPPS of Cys-containing peptides. Amino acids, 45(3), 549–557. [Link]

• Young, J. D., et al. (1990). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. Peptide research, 3(4), 194–200. [Link]

• Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. [Link]

• Romo, D., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. The journal of physical chemistry. B, 126(48), 10077–10088. [Link]

• Despras, G., et al. (2021). Dual Stimuli-Responsive Dynamic Covalent Peptide Tags: Toward Sequence-Controlled Release in Tumor-like Microenvironments. ACS central science, 7(10), 1735–1743. [Link]

• Romo, D., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. The journal of physical chemistry. B, 126(48), 10077–10088. [Link]

• Ferrazzano, L., et al. (2022). Common side reactions in peptide synthesis occurring on resin (a and b)... ResearchGate. [Link]

• Stathopoulos, P., et al. (2013). Side reactions in the SPPS of Cys-containing peptides. ResearchGate. [Link]

• Frost, B. F., et al. (2019). Using 4-Cyanophenylalanine to Probe the Degree of Water Exposure in a Peptide Hydrogel. Biophysical journal, 116(3), 478–487. [Link]

• CEM Corporation. (2025, September 24). SPPS Reagents Explained: A Complete Guide [Video]. YouTube. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Cyanophenylalanine: A Key Aromatic Amino Acid Derivative for Peptide Synthesis and Research. Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 8. bachem.com [bachem.com]

Troubleshooting low yields of proteins with unnatural amino acids via amber suppression

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the incorporation of unnatural amino acids (Uaas) into proteins via amber suppression. As a Senior Application Scientist, I have designed this guide to provide not just step-by-step instructions, but also the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding low protein yields when using amber suppression.

Q1: I'm not seeing any expression of my full-length protein containing the unnatural amino acid. Where should I start troubleshooting?

A: The complete absence of your target protein suggests a fundamental issue in the amber suppression workflow. The first step is to confirm the functionality of your orthogonal translation system (OTS). This involves verifying the expression of both the aminoacyl-tRNA synthetase (aaRS) and the suppressor tRNA. A common starting point is to perform a Western blot for a tagged version of your aaRS and a Northern blot for the suppressor tRNA. Additionally, ensure that the unnatural amino acid is being successfully taken up by the cells and is not toxic at the concentration used.

Q2: My protein yield is very low compared to the wild-type expression. What are the most common reasons for this?

A: Low yields are a frequent challenge and can stem from several factors. The primary culprit is often the competition between the suppressor tRNA, which incorporates the Uaa at the amber (UAG) stop codon, and the host cell's Release Factor 1 (RF1), which terminates translation.[1][2][3] Other significant factors include suboptimal concentrations of the Uaa, insufficient expression or activity of the orthogonal aaRS/tRNA pair, and the sequence context surrounding the amber codon.[4][5]

Q3: Can the location of the amber codon in my gene affect the expression yield?

A: Absolutely. The efficiency of amber suppression can be highly dependent on the surrounding nucleotide sequence, a phenomenon known as the "context effect".[4][6][7] For instance, in prokaryotes, the presence of purines, particularly at the +4 position immediately following the UAG codon, has been shown to enhance Uaa incorporation.[5] If you have the flexibility, testing different incorporation sites within your protein of interest can significantly impact your yields.

Q4: How do I know if my unnatural amino acid is getting into the cells and being used?

A: The most direct way to confirm the incorporation of the Uaa is through mass spectrometry analysis of the purified protein. This will show a mass shift corresponding to the Uaa at the target site. Indirectly, you can assess Uaa uptake and utilization by observing a Uaa-dependent production of your full-length protein. This is typically done by running a Western blot on expression cultures grown with and without the Uaa. A significant increase in the full-length protein band in the presence of the Uaa indicates successful incorporation.

In-Depth Troubleshooting Guides

Issue 1: Poor Efficiency of the Orthogonal Translation System (OTS)

A robust and efficient orthogonal aaRS/tRNA pair is the cornerstone of successful amber suppression.[8][9] This system must efficiently charge the suppressor tRNA with the desired Uaa without being recognized by the host cell's endogenous translational machinery.

Q: How can I determine if my aaRS and suppressor tRNA are being expressed and are functional?

A: A lack of either component will lead to failed suppression. Here’s how to investigate:

• Confirm Expression Levels:

  • aaRS: If your aaRS is tagged (e.g., with a His- or FLAG-tag), you can easily check its expression level via Western blot.

  • Suppressor tRNA: The expression of the suppressor tRNA can be confirmed by Northern blotting. The amount of functional suppressor tRNA is a critical limiting factor for the yield of Uaa-containing proteins.[10][11]

• Assess Orthogonality and Functionality:

  • The "orthogonality" of the system means that the engineered aaRS should not charge any endogenous tRNAs, and the suppressor tRNA should not be charged by any endogenous synthetases.[9]

  • A practical way to assess the functionality of your OTS is to use a reporter protein, such as Green Fluorescent Protein (GFP), with an amber codon at a permissive site. Successful suppression will result in a fluorescent signal, which can be quantified to gauge the efficiency of your system.

Workflow for Optimizing OTS Component Expression:

Caption: Decision tree for optimizing Uaa concentration.

References

• Current time information in Anchorage Municipality, US. Google.
• Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells - Oxford Academic. Oxford University Press.
• Efficient Amber Suppression via Ribosomal Skipping for In Situ Synthesis of Photoconditional Nanobodies - NIH.
• Rational optimization of amber suppressor tRNAs toward efficient incorporation of a non-natural amino acid into protein in a eukaryotic wheat germ extract - Organic & Biomolecular Chemistry (RSC Publishing). Royal Society of Chemistry.
• Exploration of optimal conditions for the incorporation of noncanonical amino acids by amber suppression using the PURE system - PUREfrex. PUREfrex.
• Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells - ETH Research Collection. ETH Zurich.
• Crucial Optimization of Translational Components towards Efficient Incorporation of Unnatural Amino Acids into Proteins in Mammalian Cells - NIH.
• Classic method for evolving orthogonal aminoacyl-tRNA- synthetases and... - ResearchGate.
• Crucial Optimization of Translational Components towards Efficient Incorporation of Unnatural Amino Acids into Proteins in Mammalian Cells - The University of Texas at Austin.
• Using genetically incorporated unnatural amino acids to control protein functions in mammalian cells | Essays in Biochemistry | Portland Press. Portland Press.
• Import of amber and ochre suppressor tRNAs into mammalian cells: A general approach to site-specific insertion of amino acid analogues into proteins | PNAS.
• Dissecting the Contribution of Release Factor Interactions to Amber Stop Codon Reassignment Efficiencies of the Methanocaldococcus jannaschii Orthogonal Pair - MDPI. MDPI.
• tRNA engineering strategies for genetic code expansion - PMC - PubMed Central.
• Protein engineering with synthetic Escherichia coli amber suppressor genes. Genome.
• Unnatural amino acid incorporation in E. coli: current and future applications in the design of therapeutic proteins - Frontiers. Frontiers.
• Why Is the UAG (Amber) Stop Codon Almost Absent in Highly Expressed Bacterial Genes?. Life.
• Development of a high yielding expression platform for the introduction of non-natural amino acids in protein sequences - NIH.
• Efficient suppression of the amber codon in E. coli in vitro translation system - PubMed.
• Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase–tRNA pairs - PMC.
• Efficient Amber Suppression via Ribosomal Skipping for In Situ Synthesis of Photoconditional Nanobodies | ACS Synthetic Biology. American Chemical Society.
• Evolution of Amber Suppressor tRNAs for Efficient Bacterial Production of Unnatural Amino Acid-Containing Proteins - PMC - NIH.
• Response and Adaptation of Escherichia coli to Suppression of the Amber Stop Codon - NIH.
• Identification of permissive amber suppression sites for efficient non-canonical amino acid incorporation in mammalian cells - OUCI. Oxford University Press.
• Near-cognate suppression of amber, opal and quadruplet codons competes with aminoacyl-tRNAPyl for genetic code expansion - PMC - NIH.
• Noncanonical amino acid mutagenesis in response to recoding signal-enhanced quadruplet codons - Oxford Academic. Oxford University Press.
• Step-by-Step Protocol for Optimizing Recombinant Protein Expression - Patsnap Synapse.
• Residue-specific incorporation of non-canonical amino acids into proteins: recent developments and applications - NIH.
• Breaking Through the Current Obstacles of Non-Canonical Amino Acid Technology. ProQuest.
• Incorporation of non-canonical amino acids - PMC - PubMed Central - NIH.
• Emerging Methods for Efficient and Extensive Incorporation of Non-canonical Amino Acids Using Cell-Free Systems - NIH.
• An efficient protocol to enhance recombinant protein expression using ethanol in Escherichia coli - PMC - PubMed Central.
• Residue-Specific Incorporation of Noncanonical Amino Acids in Auxotrophic Hosts: Quo Vadis?
• Tips for Optimizing Protein Expression and Purification - Rockland Immunochemicals. Rockland Immunochemicals.
• Strategies to Optimize Protein Expression in E. coli - PMC - PubMed Central.
• How To Increase Protein Expression in E.coli - Bon Opus Biosciences. Bon Opus Biosciences.

Sources

• 1. Dissecting the Contribution of Release Factor Interactions to Amber Stop Codon Reassignment Efficiencies of the Methanocaldococcus jannaschii Orthogonal Pair [mdpi.com]
• 2. Frontiers | Unnatural amino acid incorporation in E. coli: current and future applications in the design of therapeutic proteins [frontiersin.org]
• 3. Development of a high yielding expression platform for the introduction of non-natural amino acids in protein sequences - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. research-collection.ethz.ch [research-collection.ethz.ch]
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• 9. Rapid discovery and evolution of orthogonal aminoacyl-tRNA synthetase–tRNA pairs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crucial Optimization of Translational Components towards Efficient Incorporation of Unnatural Amino Acids into Proteins in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

Technical Support Center: Purification of Peptides Containing 4-Cyanophenylalanine

Welcome to the technical support center dedicated to the unique challenges of purifying synthetic peptides incorporating the non-canonical amino acid, 4-cyanophenylalanine (pCNF). The inclusion of pCNF, while invaluable for introducing novel functionalities and serving as a spectroscopic probe, significantly increases the hydrophobicity of a peptide.[1][2] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, empowering researchers to navigate the complexities of peptide solubility and chromatographic purification.

The inherent hydrophobicity of pCNF often leads to experimental hurdles such as poor solubility in aqueous buffers and a high propensity for aggregation, which can complicate purification and reduce yields.[2][3] This resource is designed to equip you with the knowledge to anticipate these challenges and implement effective solutions.

Troubleshooting Guide: Navigating Common Purification Issues

This section addresses specific problems you may encounter during the purification of your 4-cyanophenylalanine-containing peptide. The solutions provided are grounded in established biochemical principles and practical laboratory experience.

Issue 1: My pCNF-containing peptide won't dissolve in standard aqueous buffers (e.g., water, PBS).

Root Cause Analysis:

The primary reason for poor solubility is the increased hydrophobicity imparted by the 4-cyanophenylalanine residue.[4][5] Peptides with a high content of hydrophobic amino acids, like pCNF, tend to have limited solubility in aqueous solutions.[5][6] This is further exacerbated if the peptide sequence has a net neutral charge at physiological pH, as it minimizes favorable interactions with water molecules.[5]

Solutions:

• Sequential Dissolution Protocol: For highly hydrophobic peptides, direct dissolution in aqueous solutions is often slow or ineffective.[7] A more successful approach is a stepwise method:

  • First, dissolve the peptide in a minimal amount of a strong organic solvent.[7] This overcomes wetting issues and solvates the hydrophobic regions of the peptide.[7]

  • Next, add any concentrated buffer components to set the desired pH.[7]

  • Finally, slowly add the aqueous component (e.g., purified water) to reach the final desired concentration.[7]

• Employ Organic Co-solvents:

  • Dimethyl Sulfoxide (DMSO) is a powerful solvent for hydrophobic peptides.[4] Start by dissolving the peptide in a small volume of pure DMSO, then slowly dilute with your aqueous buffer to the final concentration.[6][8]

  • Caution: Keep the final DMSO concentration as low as possible, ideally below 1% (v/v) for cellular assays, as it can be toxic to cells.[4] Also, be aware that DMSO can oxidize peptides containing Cysteine (Cys) or Methionine (Met) residues.[9]

  • Alternatives to DMSO: If DMSO is incompatible with your experiment, consider using dimethylformamide (DMF), acetonitrile (ACN), or isopropanol.[4][6]

• pH Adjustment:

  • The net charge of a peptide significantly influences its solubility.[5] Solubility is generally at its minimum at the peptide's isoelectric point (pI).[5]

  • For acidic peptides (net negative charge): Try dissolving in a small amount of a basic solution like 0.1M ammonium bicarbonate or 0.1% aqueous ammonia, then dilute with water.[10]

  • For basic peptides (net positive charge): Use a small amount of an acidic solution such as 10-25% acetic acid to dissolve the peptide before diluting with water.[8]

• Physical Dissolution Aids:

  • Sonication: A brief sonication in a water bath can help break up aggregates and improve dissolution.[4][11]

  • Vortexing: Vigorous vortexing after each addition of solvent or buffer is recommended.[4]

  • Gentle Warming: Slightly warming the solution can sometimes improve solubility, but be cautious to avoid peptide degradation.[4][6]

Issue 2: During RP-HPLC, my peptide peak is broad, shows significant tailing, or doesn't elute from the column.

Root Cause Analysis:

These chromatographic issues are often symptoms of on-column aggregation, strong hydrophobic interactions with the stationary phase, or secondary interactions with residual silanols on silica-based columns.[12][13] The highly hydrophobic nature of pCNF-containing peptides makes them prone to irreversible adsorption to the column matrix.[12]

Solutions:

• Optimize Mobile Phase Composition:

  • Increase Organic Solvent Strength: For peptides that are very strongly retained, you may need to use a stronger organic solvent than acetonitrile. N-propanol or isopropanol, blended with acetonitrile, can be effective for eluting highly hydrophobic peptides.[7]

  • Modify the Ion-Pairing Agent: While 0.1% trifluoroacetic acid (TFA) is standard, its concentration can be varied.[13][14] In some cases, switching to a different ion-pairing agent like formic acid (FA) may alter selectivity and improve peak shape, although TFA is generally better for peak sharpness.[13] FA is also more compatible with mass spectrometry.[15]

• Adjust the Gradient Profile:

  • Shallow Gradient: A shallower gradient (e.g., a smaller % increase in organic solvent per minute) can improve the resolution between your target peptide and closely eluting impurities.[16]

  • Initial Conditions: Start the gradient at a higher initial percentage of organic solvent. This can help maintain the solubility of the hydrophobic peptide as it is injected onto the column.[7]

• Select an Appropriate Stationary Phase:

  • Column Chemistry: While C18 is the most common reversed-phase chemistry, it is also the most hydrophobic.[17] For very hydrophobic peptides, a less retentive phase like C8 or C4 might provide better results.[17][18] Phenyl-modified stationary phases can also offer alternative selectivity for aromatic-containing peptides.[18]

  • Pore Size: Use wide-pore columns (e.g., 300 Å) for peptides, as this allows for better diffusion of the larger molecules into the pores of the stationary phase, leading to improved peak shape and resolution.[17]

• Increase Column Temperature:

  • Elevating the column temperature (e.g., to 40-60 °C) can decrease mobile phase viscosity and improve mass transfer, often resulting in sharper peaks.[14] It can also help to disrupt secondary structures that may contribute to broadening.

Frequently Asked Questions (FAQs)

Q1: What is the best generic starting solvent for a new pCNF-containing peptide of unknown solubility?

A: A good starting point is to try dissolving a small aliquot in a solution of 50% acetonitrile in water.[6] If that fails, move to a small amount of pure DMSO and then slowly add your desired buffer.[4][8] Always test solubility on a small scale before committing your entire sample.[6][11]

Q2: Can I use chaotropic agents to dissolve my aggregating pCNF peptide?

A: Yes, chaotropic agents like guanidine hydrochloride (GuHCl) or urea can be very effective at disrupting the hydrogen bonds that lead to aggregation and gelling.[9] However, these are denaturing agents and are generally not compatible with downstream biological assays.[9] They are more suitable for situations where the primary goal is purification and subsequent refolding or for analytical characterization.

Q3: How does the position of the 4-cyanophenylalanine in the peptide sequence affect its purification?

A: The position can have a significant impact. A pCNF residue located in a hydrophobic cluster within the peptide sequence will contribute more to aggregation and poor solubility than one flanked by hydrophilic residues.[19][20] Peptides with aromatic amino acids, like pCNF, located towards the C-terminus have been shown to have a higher tendency to aggregate.[19]

Q4: Are there alternatives to RP-HPLC for purifying highly hydrophobic pCNF peptides?

A: While RP-HPLC is the standard and most powerful technique for peptide purification, for extremely difficult cases, other methods can be considered.[21] Hydrophobic Interaction Chromatography (HIC) is one possibility, which separates molecules based on hydrophobicity but under different (typically higher salt) conditions than RP-HPLC.[22] In some instances, a non-chromatographic method like precipitation in water followed by washing with an organic solvent like diethyl ether has been used to purify highly hydrophobic peptides, circumventing the need for HPLC altogether.[3]

Q5: My pCNF peptide appears to be pure by analytical HPLC, but I get a low yield after lyophilization. What could be the cause?

A: This is a common issue with hydrophobic peptides. The peptide may be adsorbing to the surfaces of collection tubes or the lyophilizer vessel. To mitigate this, consider:

• Rinsing collection tubes with a small amount of a strong organic solvent (like acetonitrile or isopropanol) and adding this rinse to the pooled fractions.

• Pre-treating glassware with a siliconizing agent to reduce surface adsorption.

• Ensuring the peptide is fully dissolved in the final pooled solution before freezing. If any precipitation has occurred, adding a small percentage of an organic solvent like acetonitrile before lyophilization can help.

Visualizing the Purification Workflow

The following diagram outlines a logical workflow for developing a purification strategy for a novel pCNF-containing peptide.

Caption: Decision workflow for pCNF-peptide purification.

Data Summary: Solvents and Column Selection

The following tables provide a quick reference for solvent selection and HPLC column characteristics.

Table 1: Recommended Solvents for Hydrophobic Peptides

Solvent/Additive	Primary Use	Considerations
DMSO	Initial solubilization of highly hydrophobic peptides	Can be cytotoxic; may oxidize Cys/Met residues[4][9]
Acetonitrile (ACN)	RP-HPLC mobile phase; can be used as a co-solvent	Standard organic modifier for RP-HPLC[21]
Isopropanol/n-Propanol	Stronger organic modifier for very hydrophobic peptides	Increases backpressure; can improve elution[7]
Acetic Acid	Solubilizing basic peptides	Use at 10-25% for initial dissolution[8]
Ammonium Bicarbonate	Solubilizing acidic peptides	Use at ~0.1M for initial dissolution
Formic Acid (FA)	Alternative ion-pairing agent for RP-HPLC	MS-compatible; may result in broader peaks than TFA[13]
TFA	Standard ion-pairing agent for RP-HPLC	Provides sharp peaks; suppresses MS signal[13][15]

Table 2: RP-HPLC Column Selection Guide for pCNF Peptides

Stationary Phase	Hydrophobicity	Recommended Use
C18	Very High	General purpose; may be too retentive for very hydrophobic peptides[17]
C8	High	Good alternative to C18 for more hydrophobic peptides[18]
C4	Medium	Suitable for very large or extremely hydrophobic peptides[17][18]
Phenyl	Medium (Alternative Selectivity)	Can provide unique selectivity for peptides with aromatic residues[18]

References

• Vertex AI Search. (n.d.). Peptide Solubilization.
• Biosynth. (2025, August 7). The Solubility Challenge in Peptide Therapeutics.
• Nest Group. (n.d.). Application Note #9802 Designing Purification Methods for Hydrophobic Peptides.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 4-Cyanophenylalanine: A Key Aromatic Amino Acid Derivative for Peptide Synthesis and Research.
• GenScript. (2024, July 11). Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations.
• PubMed Central. (n.d.). Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein.
• ResearchGate. (2025, January 15). What are the common challenges faced in peptide purification using chromatography?.
• Bachem. (n.d.). Peptide Purification Process & Methods: An Overview.
• Sigma-Aldrich. (n.d.). Solubility Guidelines for Peptides.
• PMC. (2020, March 4). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.
• Benchchem. (n.d.). Addressing challenges in the synthesis of hydrophobic peptides.
• ResearchGate. (2021, May 30). Which chromatography is preferred for purification of hydrophobic peptide?.
• Waters Corporation. (n.d.). Peptide Isolation & Purification Techniques.
• Benchchem. (n.d.). Technical Support Center: Enhancing the Solubility of Complex Peptide Sequences.
• Agilent. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
• Agilent. (2023, May 3). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns.
• Humana Press. (n.d.). HPLC of Peptides and Proteins.
• YMC. (n.d.). Strategic peptide purification.
• Agilent. (n.d.). Analysis and Purification of Synthetic Peptides by Liquid Chromatography.
• MedchemExpress.com. (n.d.). Peptide Solubility and Storage Guidelines.
• Drug Target Review. (2024, September 3). Elucidating the aggregation rules for short peptides.
• ChemRxiv. (n.d.). Amino Acid Composition drives Peptide Aggregation.
• Thermo Fisher Scientific. (n.d.). Peptide solubility guidelines.
• SB-PEPTIDE. (n.d.). Peptide Solubility Guidelines - How to solubilize a peptide.
• Bachem. (2021, July 23). Peptide solubility.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jpt.com [jpt.com]
• 5. The Solubility Challenge in Peptide Therapeutics | Blog | Biosynth [biosynth.com]
• 6. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 7. nestgrp.com [nestgrp.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. bachem.com [bachem.com]
• 11. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 12. genscript.com [genscript.com]
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• 21. bachem.com [bachem.com]
• 22. quora.com [quora.com]

Side reactions in the synthesis of cyanophenylalanine and their prevention

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Welcome to the technical support center for the synthesis of cyanophenylalanine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this valuable non-canonical amino acid. Here, we address common side reactions, provide troubleshooting advice, and offer preventative strategies to ensure high-yield, high-purity outcomes in your experiments.

Part 1: Understanding the Synthetic Landscape & Common Pitfalls

The incorporation of cyanophenylalanine into peptides and proteins offers unique opportunities for probing protein structure and function.[1][2][3] However, its synthesis can be challenging. This section provides an overview of common synthetic routes and their associated side reactions.

Strecker Synthesis

The Strecker synthesis is a classic method for producing amino acids from aldehydes.[4][5][6][7] While effective, it is not without its challenges.

• Side Reaction 1: Hydrolysis of the Nitrile Group. The primary concern during the final hydrolysis step is the potential for the cyano group to hydrolyze into a carboxylic acid or an amide.[8][9][10][11] This leads to the formation of undesired byproducts, significantly reducing the yield of cyanophenylalanine.[12]

• Side Reaction 2: Racemization. The Strecker synthesis naturally produces a racemic mixture of D- and L-amino acids.[4][7] For applications requiring a specific stereoisomer, a subsequent resolution step or an asymmetric variation of the synthesis is necessary.[7]

Bucherer-Bergs Reaction

This multicomponent reaction provides a route to hydantoins, which can then be converted to amino acids.[13][14][15][16][17]

• Side Reaction 1: Formation of Byproducts from Excess Cyanide. Using an excess of cyanide can lead to the formation of over-alkylated products and other undesired side reactions.[13]

• Side Reaction 2: Degradation of Cyanide. The reaction's pH is critical; strongly alkaline conditions can lead to the degradation of the cyanide reagent.[13]

Electrophilic Cyanation

Direct cyanation of the phenylalanine ring is an alternative approach.

• Side Reaction 1: Regioisomer Formation. Electrophilic cyanation can lead to the formation of ortho- and meta-cyanophenylalanine isomers in addition to the desired para-substituted product.

• Side Reaction 2: Oxidation of the Phenylalanine Side Chain. The reaction conditions for electrophilic cyanation can sometimes lead to the oxidation of the amino acid side chain.[18]

Part 2: Troubleshooting Guide & FAQs

This section is formatted as a series of questions and answers to directly address specific issues you may encounter during your synthesis.

Frequently Asked Questions (FAQs)

Q1: My final product contains significant amounts of a dicarboxylic acid byproduct. What is causing this and how can I prevent it?

A1: This is a classic case of nitrile hydrolysis.[8][12] The acidic or basic conditions used to hydrolyze the aminonitrile intermediate in the Strecker synthesis can also hydrolyze the desired cyano group on the phenyl ring.[9][10]

Prevention Strategy:

• Milder Hydrolysis Conditions: Employ milder acidic conditions for the hydrolysis step. For instance, using a buffered system or carefully controlling the reaction time and temperature can minimize the hydrolysis of the aromatic nitrile.

• Protecting Group Strategy: A robust method involves protecting the amino and carboxyl groups of a precursor like p-cyanobenzyl bromide and then carrying out a nucleophilic substitution with a protected glycine equivalent.[12] This avoids the harsh hydrolysis conditions of the Strecker synthesis altogether.

Q2: The yield of my Bucherer-Bergs reaction is consistently low. What are the likely causes?

A2: Low yields in the Bucherer-Bergs reaction can often be attributed to improper reaction conditions.[13]

Troubleshooting Steps:

• Verify Reagent Ratios: Ensure you are using the optimal molar ratio of ketone (or aldehyde): KCN : (NH₄)₂CO₃, which is typically 1:2:2.[13]

• Control the pH: The pH should be maintained around 8-9. Ammonium carbonate acts as a buffer to achieve this.[13] If the pH is too high, cyanide will degrade; if it's too low, the initial cyanohydrin formation will be hindered.[13]

• Check Temperature and Solvent: Refluxing in water or ethanol (80-100°C) is generally required for efficient reaction progress.[13]

Q3: I am observing multiple isomers in my product from an electrophilic cyanation reaction. How can I improve the regioselectivity?

A3: Achieving high regioselectivity in electrophilic aromatic substitution on a substituted benzene ring like phenylalanine can be challenging.

Strategies for Improved Selectivity:

• Directing Groups: The amino and carboxyl groups of phenylalanine are ortho, para-directing. However, under acidic conditions, the amino group is protonated to an ammonium group, which is meta-directing. Careful control of the reaction pH and the choice of protecting groups can influence the isomeric ratio.

• Steric Hindrance: Employing a bulky protecting group on the amino group can sterically hinder substitution at the ortho positions, favoring the para-product.

• Alternative Synthetic Routes: If achieving the desired regioselectivity proves difficult, consider alternative synthetic strategies that build the cyanophenylalanine from a pre-functionalized aromatic ring, such as p-cyanobenzaldehyde.

Q4: My synthesis results in a racemic mixture, but I need a single enantiomer. What are my options?

A4: Racemization is a common issue, especially in methods like the Strecker synthesis which generate a new chiral center under non-asymmetric conditions.[4][7]

Solutions for Obtaining Enantiomerically Pure Product:

• Chiral Resolution: The racemic mixture can be resolved using chiral resolving agents, such as chiral acids or bases, or through enzymatic methods.

• Asymmetric Synthesis: Employing a chiral auxiliary or a chiral catalyst during the synthesis can induce stereoselectivity, leading to the preferential formation of one enantiomer.[7] For example, in the Strecker synthesis, a chiral amine can be used instead of ammonia.[7]

Part 3: Experimental Protocols & Methodologies

Protocol 1: Synthesis of 4-Cyanophenylalanine via Nucleophilic Substitution and Hydrolysis

This method, adapted from patent literature, avoids the harsh conditions that can lead to nitrile hydrolysis.[12]

Step 1: Nucleophilic Substitution

• Reactants: 2-[(Benzyloxycarbonyl)amino]diethyl malonate and p-cyanobenzyl bromide.

• Procedure: The reactants are combined in a suitable solvent with a base to facilitate the nucleophilic substitution.

• Expected Outcome: Formation of the substituted malonic ester.

Step 2: Hydrolysis and Decarboxylation

• Procedure: The product from Step 1 is subjected to hydrolysis, typically under basic conditions, followed by acidification and heating to induce decarboxylation.

• Caution: Careful control of the hydrolysis conditions is still necessary to prevent premature cleavage of the protecting group.

Step 3: Deprotection

• Procedure: The benzyloxycarbonyl (Cbz) protecting group is removed via catalytic hydrogenation.

• Product: 4-Cyanophenylalanine.

Protocol 2: Purification of Cyanophenylalanine

Purification is critical to remove unreacted starting materials and side products.

Method: Recrystallization

• Solvent Selection: Choose a solvent system in which the cyanophenylalanine is soluble at high temperatures but sparingly soluble at low temperatures. Ethanol/water mixtures are often effective.[13]

• Procedure:

  • Dissolve the crude product in a minimal amount of the hot solvent.

  • If the solution is colored, it can be treated with activated carbon.

  • Filter the hot solution to remove insoluble impurities.

  • Allow the solution to cool slowly to promote the formation of pure crystals.

  • Collect the crystals by filtration and wash with a small amount of cold solvent.

  • Dry the crystals under vacuum.

Part 4: Visualizing the Chemistry

Workflow for Troubleshooting Nitrile Hydrolysis

Caption: Troubleshooting workflow for nitrile hydrolysis.

Decision Tree for Obtaining a Single Enantiomer

Caption: Decision tree for obtaining a single enantiomer.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Synthesis and Chemical Modifications of L-2-Cyanophenylalanine.
• Alfa Chemistry. (n.d.). Bucherer-Bergs Reaction.
• Getz, G. B., et al. (2010). Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. PMC.
• Chem LibreTexts. (n.d.). Strecker Amino Acid Synthesis Mechanism & Examples.
• Google Patents. (2013). Preparation method of 4-cyanophenylalanine.
• Wikipedia. (n.d.). Bucherer–Bergs reaction.
• Fields, G. B. (Ed.). (n.d.). Photocleavable Protecting Groups.
• Pharmaffiliates. (n.d.). Bucherer-Bergs Reaction.
• Lumen Learning. (n.d.). Hydrolysis of nitriles.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Pearson. (n.d.). Show how you would use a Strecker synthesis to make phenylalanine.
• Google Patents. (1975). Process for hydrolysis of nitriles.
• Master Organic Chemistry. (n.d.). Strecker Synthesis.
• Organic Chemistry Portal. (n.d.). Bucherer-Bergs Reaction.
• BenchChem. (n.d.). A Researcher's Guide to Protecting Groups for Phenylalanine: A Comparative Study.
• Ningbo Inno Pharmchem Co., Ltd. (2026). Understanding the Applications of Cyanophenylalanine Derivatives in Research.
• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids.
• Wikipedia. (n.d.). Strecker amino acid synthesis.
• MDPI. (2023). Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools.
• MDPI. (n.d.). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity.
• Thieme. (n.d.). Racemization Assays.
• Chem LibreTexts. (2025). Chemistry of Nitriles.
• Chemguide. (n.d.). Hydrolysis of nitriles.
• Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles.
• SpringerLink. (n.d.). Decorating phenylalanine side-chains with triple labeled 13C/19F/2H isotope patterns.
• National Institutes of Health. (n.d.). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics.
• PubMed. (2010). Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation.
• PubMed. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine.
• PubMed. (n.d.). Racemization of aspartic acid and phenylalanine in the sweetener aspartame at 100 degrees C.
• Reddit. (2024). Peptide synthesis troubleshooting using unnatural amino acids.
• Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview.
• ResearchGate. (n.d.). Catalytic cyanation with other related CN sources.
• Google Patents. (2017). Process for the racemization of α-amino acids.
• National Institutes of Health. (n.d.). Cyanophenylalanine as an Infrared Probe for Iron–Sulfur Cluster Redox State in Multicenter Metalloenzymes.
• ResearchGate. (2018). Side reactions in peptide synthesis: An overview.
• American Chemical Society. (2023). p-Cyano-L-phenylalanine.
• Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID.
• The Royal Society of Chemistry. (n.d.). Separation, purification and identification of the components of a mixture.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). 4-Cyanophenylalanine: A Key Aromatic Amino Acid Derivative for Peptide Synthesis and Research.
• National Institutes of Health. (n.d.). Metal-Catalyzed Oxidation of Phenylalanine-Sensitive 3-Deoxy-d-arabino-Heptulosonate-7-Phosphate Synthase from Escherichia coli.

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• 3. nbinno.com [nbinno.com]
• 4. One moment, please... [total-synthesis.com]
• 5. Show how you would use a Strecker synthesis to make phenylalanine... | Study Prep in Pearson+ [pearson.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 8. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 9. chem.libretexts.org [chem.libretexts.org]
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• 12. CN103408459B - Preparation method of 4-cyanophenylalanine - Google Patents [patents.google.com]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 15. Bucherer-Bergs Reaction (Chapter 11) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 16. Bucherer-Bergs Reaction [organic-chemistry.org]
• 17. mdpi.com [mdpi.com]
• 18. Metal-Catalyzed Oxidation of Phenylalanine-Sensitive 3-Deoxy-d-arabino-Heptulosonate-7-Phosphate Synthase from Escherichia coli: Inactivation and Destabilization by Oxidation of Active-Site Cysteines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing p-Cyanophenylalanine Incorporation via Orthogonal tRNA Synthetase Engineering

Welcome to the technical support center for researchers, scientists, and drug development professionals dedicated to advancing the site-specific incorporation of p-cyanophenylalanine (pCNF) into proteins. This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) to improve the efficiency and fidelity of your orthogonal tRNA synthetase system. We will delve into the causality behind experimental choices, offering field-proven insights to overcome common hurdles in your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of p-cyanophenylalanine and its corresponding orthogonal tRNA synthetase.

Q1: What are the key advantages of using p-cyanophenylalanine (pCNF) as a non-canonical amino acid?

p-Cyanophenylalanine is a valuable tool in protein engineering due to its unique properties as a fluorescent probe and an infrared reporter.[1][2][3][4] Its fluorescence is sensitive to the local environment, making it useful for studying protein folding, protein-protein interactions, and conformational changes.[1][2] The nitrile group of pCNF has a distinct vibrational frequency in the infrared spectrum, which can be used to probe the local electric field and dynamics within a protein.[4] Furthermore, pCNF can be incorporated into proteins in both prokaryotic and eukaryotic systems with high fidelity using an evolved orthogonal aminoacyl-tRNA synthetase/tRNA pair.[5][6][7]

Q2: My p-cyanophenylalanine-tRNA synthetase (pCNF-RS) shows activity with other non-canonical amino acids. Is this normal?

Yes, this is a known characteristic of many evolved aminoacyl-tRNA synthetases. The engineered pCNF-RS, often derived from the Methanocaldococcus jannaschii tyrosyl-tRNA synthetase (MjTyrRS), can exhibit polyspecificity, meaning it can recognize and activate multiple non-canonical amino acids (ncAAs) that are structurally similar to pCNF.[8][9] This promiscuity can be either a feature to be exploited for incorporating other ncAAs or a challenge to be overcome when high fidelity for pCNF is required, especially in the presence of other ncAAs.[8][9]

Q3: What is the typical efficiency of pCNF incorporation?

The efficiency of pCNF incorporation can vary significantly depending on several factors, including the specific pCNF-RS variant used, the expression host (e.g., E. coli, mammalian cells), the location of the amber (TAG) codon within the target gene, and the culture conditions. While some systems can achieve high suppression efficiencies, it is not uncommon to experience lower yields of the full-length, pCNF-containing protein compared to the wild-type protein. Optimization of the orthogonal system and expression protocol is often necessary to achieve satisfactory yields.

Q4: Can pCNF be toxic to the expression host?

While pCNF is generally well-tolerated by common expression hosts like E. coli, high concentrations of any non-canonical amino acid can potentially lead to cytotoxicity or off-target effects. It is recommended to determine the optimal pCNF concentration for your specific experimental setup by performing a dose-response experiment to assess cell growth and protein expression levels.

Section 2: Troubleshooting Guide

This section provides a problem-oriented approach to resolving common issues encountered during the incorporation of pCNF.

Problem 1: Low Yield of pCNF-Containing Protein

A low yield of the target protein is one of the most frequent challenges. This can manifest as a faint band on a protein gel or low signal in downstream applications.

Causative Factors & Solutions

Potential Cause	Explanation	Suggested Solution
Suboptimal pCNF-RS Activity	The catalytic efficiency (kcat/KM) of the synthetase for pCNF might be low, leading to inefficient charging of the orthogonal tRNA.[10]	Consider using a more evolved, highly active pCNF-RS variant. If not available, you can perform directed evolution of your current synthetase to improve its activity.[10][11][12]
Inefficient tRNA Aminoacylation	Even with an active synthetase, the overall concentration of acylated tRNA might be a limiting factor. The interaction between the synthetase and the tRNA is crucial.[13][14]	Optimize the expression levels of both the synthetase and the orthogonal tRNA. Modifying the anticodon loop of the tRNA can sometimes improve recognition by the synthetase.[13][14]
Poor Amber Codon Suppression	The efficiency of suppression at the amber (TAG) codon can be context-dependent, influenced by the surrounding mRNA sequence. Competition with release factor 1 (RF1) in E. coli can also lead to premature termination.[15]	If possible, test different amber codon positions within your gene of interest. In E. coli, using an RF1 knockout strain can significantly improve suppression efficiency.[15]
Suboptimal pCNF Concentration	Insufficient pCNF in the growth medium will limit the substrate available for the synthetase. Conversely, excessively high concentrations can be toxic.	Perform a titration experiment to determine the optimal pCNF concentration (typically in the range of 1-5 mM) that maximizes protein yield without inhibiting cell growth.
Plasmid and Expression System Issues	The choice of expression plasmids, promoters, and copy numbers for the synthetase and tRNA can impact their relative expression levels and overall system efficiency.[16]	For E. coli expression, consider using a plasmid system like pEVOL, which is optimized for unnatural amino acid incorporation.[16] Ensure compatible antibiotic resistance markers if using a two-plasmid system.

Experimental Workflow: Optimizing pCNF Incorporation

Caption: Workflow for optimizing pCNF incorporation efficiency.

Problem 2: High Levels of Truncated Protein

Observing a prominent protein band at a lower molecular weight than the full-length target protein often indicates premature termination at the amber codon.

Causative Factors & Solutions

This issue is primarily due to inefficient amber codon suppression. The solutions are largely the same as those for "Low Yield of pCNF-Containing Protein," with a strong emphasis on:

• Improving Synthetase and tRNA Efficiency: A more efficient orthogonal pair will outcompete the release factor.

• Using an RF1 Knockout Strain: This is often the most effective solution in E. coli.[15]

• Optimizing Codon Context: The nucleotides surrounding the TAG codon can influence suppression efficiency. If feasible, altering these nucleotides through silent mutations might help.

Problem 3: Misincorporation of Canonical Amino Acids at the Amber Codon

Even with a full-length protein product, there is a risk of natural amino acids being incorporated at the target site, leading to a heterogeneous protein sample.

Causative Factors & Solutions

Potential Cause	Explanation	Suggested Solution
Lack of Synthetase Orthogonality	The engineered pCNF-RS may still recognize and activate one or more of the 20 canonical amino acids, albeit with lower efficiency.	Perform a negative selection during the directed evolution of the synthetase to remove variants that are active in the absence of pCNF.[17][18]
Lack of tRNA Orthogonality	The orthogonal tRNA might be recognized and charged by an endogenous synthetase in the host cell.[19]	Ensure that the chosen orthogonal tRNA is truly orthogonal to the host's synthetases. The M. jannaschii tRNATyr is generally a good starting point for orthogonality in E. coli.[15]
"Leaky" Suppression	In the absence of pCNF, some level of read-through at the amber codon can occur with a natural amino acid.	Verify the fidelity of your system by expressing the target protein in the absence of pCNF. If a full-length product is observed, this indicates misincorporation. Mass spectrometry can identify the misincorporated amino acid.

Protocol: Verifying Incorporation Fidelity using Mass Spectrometry

• Protein Expression and Purification:

  • Grow two parallel cultures for expressing your target protein: one supplemented with pCNF and a negative control culture without pCNF.

  • Induce protein expression under optimized conditions.

  • Purify the protein from both cultures using an appropriate method (e.g., affinity chromatography).

• Sample Preparation for Mass Spectrometry:

  • Run the purified protein samples on an SDS-PAGE gel to confirm purity and expected molecular weight.

  • Excise the protein bands of interest.

  • Perform in-gel digestion with a protease (e.g., trypsin).

  • Extract the resulting peptides.

• LC-MS/MS Analysis:

  • Analyze the peptide digests by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Search the resulting spectra against a protein database that includes the sequence of your target protein.

  • Specifically look for peptides spanning the amber codon position.

  • In the pCNF-supplemented sample, you should identify a peptide with a mass shift corresponding to the incorporation of pCNF.

  • In the negative control sample, any full-length protein identified will contain a misincorporated canonical amino acid at the target site, which can be identified by its mass.

Problem 4: Poor Selectivity of pCNF-RS in the Presence of Other ncAAs

When working with multiple ncAAs, the polyspecificity of pCNF-RS can lead to the incorporation of undesired ncAAs.[8]

Causative Factors & Solutions

The primary cause is the inherent promiscuity of the pCNF-RS active site.[9]

• Directed Evolution for Improved Selectivity: The most robust solution is to evolve the pCNF-RS to be more selective for pCNF. This can be achieved through a process of directed evolution that includes both positive and negative selection steps.[8]

Workflow: Directed Evolution for Enhanced Synthetase Selectivity

Caption: Directed evolution workflow to improve pCNF-RS selectivity.[8]

By systematically addressing these common issues, researchers can significantly improve the efficiency and fidelity of p-cyanophenylalanine incorporation, unlocking its full potential as a powerful tool for protein science and drug discovery.

References

• Engineered Aminoacyl-tRNA Synthetases with Improved Selectivity toward Noncanonical Amino Acids.
• An Evolved Aminoacyl-tRNA Synthetase with Atypical Polysubstrate Specificity.
• Improving orthogonal tRNA-synthetase recognition for efficient unnatural amino acid incorporation and applic
• Engineering aminoacyl-tRNA synthetases for use in synthetic biology.
• Directed Evolution of Orthogonal Pyrrolysyl-tRNA Synthetases in Escherichia coli for the Genetic Encoding of Noncanonical Amino Acids. PubMed.
• Directed Evolution of Orthogonal Pyrrolysyl-tRNA Synthetases in Escherichia coli for the Genetic Encoding of Noncanonical Amino Acids.
• Continuous directed evolution of aminoacyl-tRNA synthetases.
• Continuous directed evolution of aminoacyl-tRNA synthetases. Broad Institute.
• Improving the Efficiency and Orthogonality of Genetic Code Expansion. PMC.
• Continuous directed evolution of aminoacyl-tRNA synthetases to alter amino acid specificity and enhance activity. Harvard Office of Technology Development.
• Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Form
• Chapter One - Selection and validation of orthogonal tRNA/synthetase pairs for the encoding of unnatural amino acids across kingdoms.
• Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix form
• Directed Evolution Pipeline for the Improvement of Orthogonal Translation Machinery for Genetic Code Expansion
• Genetic Incorporation of Seven ortho-Substituted Phenylalanine Deriv
• Genetic Incorporation of the Unnatural Amino Acid p-Acetyl Phenylalanine into Proteins for Site-Directed Spin Labeling.
• Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. PubMed.
• Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. PMC.
• Unnatural amino acid incorporation in E. coli: current and future applications in the design of therapeutic proteins. Frontiers.
• p-Cyano-L-phenylalanine. American Chemical Society.
• Cyanophenylalanine as an Infrared Probe for Iron–Sulfur Cluster Redox State in Multicenter Metalloenzymes.

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• 4. Cyanophenylalanine as an Infrared Probe for Iron–Sulfur Cluster Redox State in Multicenter Metalloenzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Genetic Incorporation of Seven ortho-Substituted Phenylalanine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Engineered Aminoacyl-tRNA Synthetases with Improved Selectivity toward Noncanonical Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An Evolved Aminoacyl-tRNA Synthetase with Atypical Polysubstrate Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Continuous directed evolution of aminoacyl-tRNA synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Continuous directed evolution of aminoacyl-tRNA synthetases. | Broad Institute [broadinstitute.org]
• 12. otd.harvard.edu [otd.harvard.edu]
• 13. Improving orthogonal tRNA-synthetase recognition for efficient unnatural amino acid incorporation and application in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Directed Evolution Pipeline for the Improvement of Orthogonal Translation Machinery for Genetic Code Expansion at Sense Codons - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Unnatural amino acid incorporation in E. coli: current and future applications in the design of therapeutic proteins [frontiersin.org]
• 16. Genetic Incorporation of the Unnatural Amino Acid p-Acetyl Phenylalanine into Proteins for Site-Directed Spin Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Directed Evolution of Orthogonal Pyrrolysyl-tRNA Synthetases in Escherichia coli for the Genetic Encoding of Noncanonical Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Chapter One - Selection and validation of orthogonal tRNA/synthetase pairs for the encoding of unnatural amino acids across kingdoms - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Improving the Efficiency and Orthogonality of Genetic Code Expansion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Racemization During the Coupling of 4-Cyanophenylalanine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals to address a critical challenge in solid-phase peptide synthesis (SPPS): the loss of stereochemical integrity during the coupling of amino acids. Here, we focus specifically on strategies to minimize racemization when incorporating 4-cyanophenylalanine, providing in-depth troubleshooting advice, optimized protocols, and the fundamental science behind these recommendations.

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common questions regarding racemization in the context of 4-cyanophenylalanine coupling.

Q1: What is racemization and why is it a critical issue in peptide synthesis?

A1: Racemization is the process where a pure enantiomer (e.g., the biologically active L-amino acid) converts into a mixture of both L- and D-enantiomers. In peptide synthesis, this leads to the formation of diastereomeric peptide impurities. These impurities can be difficult to separate from the desired peptide and can drastically alter the final product's biological activity, receptor binding affinity, and therapeutic efficacy, making stereochemical purity a paramount concern.

Q2: Is 4-cyanophenylalanine particularly susceptible to racemization?

A2: While amino acids like Histidine (His) and Cysteine (Cys) are notoriously prone to racemization, any chiral amino acid can lose its stereochemical integrity under suboptimal coupling conditions.[1][2] The activation of the carboxyl group, a necessary step for amide bond formation, increases the acidity of the α-proton, making it susceptible to abstraction by a base, which is the root cause of racemization.[3][4] Therefore, applying optimized, low-racemization protocols is crucial for all chiral residues, including 4-cyanophenylalanine.

Q3: What are the most critical factors I need to control to prevent racemization?

A3: There are three primary factors that you must carefully control:

• Coupling Reagents & Additives: The choice of activation agent directly impacts the reactivity and stability of the intermediate species.[5][6]

• Base Selection: The strength (pKa) and steric hindrance of the base used during coupling play a pivotal role in the rate of α-proton abstraction.[3][5]

• Reaction Temperature: Higher temperatures accelerate the rate of racemization.[7][8]

Q4: Which coupling reagents are considered "low-racemization"?

A4: For minimizing racemization, modern onium salts are highly recommended.

• Aminium/Uronium Reagents: HATU, HCTU, and COMU are known for high coupling efficiency and low levels of racemization.[2][9]

• Phosphonium Reagents: PyAOP and PyBOP are also excellent choices. DEPBT is particularly noteworthy for its remarkable resistance to racemization, even in challenging couplings.[3][10]

• Carbodiimides: If using a carbodiimide like DIC or EDC, it is essential to use an additive. The combination of DIC with OxymaPure or HOAt is a highly effective, low-racemization method.[3][5][11]

Q5: I am using DIC for coupling. Which additive is best: HOBt, HOAt, or OxymaPure?

A5: While HOBt is the classic additive, both HOAt and OxymaPure are demonstrably superior at suppressing racemization.[5][11]

• HOAt (1-Hydroxy-7-azabenzotriazole): The nitrogen atom at the 7-position makes it a better leaving group, accelerating the coupling reaction and outcompeting the racemization pathway.[11]

• OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate): It is a highly effective and safer, non-explosive alternative to benzotriazole-based additives.[5][10] For sensitive couplings, OxymaPure or HOAt should be your additive of choice over HOBt.

Understanding the Mechanism of Racemization

To effectively troubleshoot, it is crucial to understand the underlying chemical pathways that lead to racemization. During the activation of an N-protected amino acid, the primary mechanism involves the formation of a 5(4H)-oxazolone intermediate.[3][4][5]

• Activation: The coupling reagent activates the carboxylic acid group of 4-cyanophenylalanine.

• Oxazolone Formation: In the presence of a base, the activated intermediate can cyclize to form an oxazolone.

• Tautomerization & Racemization: The oxazolone has an acidic proton at the C4 position. A base can easily abstract this proton, leading to a planar, aromatic oxazole intermediate. Reprotonation can occur from either face, resulting in a mixture of L- and D-isomers.[3][4]

• Coupling: The incoming amine of the growing peptide chain attacks the oxazolone, opening the ring to form the peptide bond, but locking in the racemized stereocenter.

Caption: Primary Mechanism of Racemization via Oxazolone Formation.

The key to minimizing racemization is to ensure the rate of aminolysis (peptide bond formation) is significantly faster than the rate of oxazolone formation and subsequent enolization.

Troubleshooting Guide: High Racemization Detected

Issue: Chiral HPLC or Mass Spectrometry analysis of your final peptide containing 4-cyanophenylalanine shows a significant percentage of the undesired D-isomer.

This workflow will help you diagnose and resolve the issue systematically.

Caption: A logical workflow for troubleshooting high racemization levels.

Quantitative Data Summary

The selection of coupling reagents, additives, and bases has a quantifiable impact on stereochemical purity. The following tables summarize the expected performance of various systems based on published data and field experience.

Table 1: Effect of Additives on Racemization with Carbodiimide (DIC) Coupling

Coupling System	Model Reaction	% D-Isomer (Racemization)	Rationale
DIC only	Z-Phe-Val-OH + H-Pro-NH₂	High (>15%)	The O-acylisourea intermediate is highly reactive and prone to rapid oxazolone formation.
DIC / HOBt	Z-Phe-Val-OH + H-Pro-NH₂	~8-10%	HOBt forms a more stable active ester, but can still be slow to react, allowing for racemization.[2]
DIC / HOAt	Z-Phe-Val-OH + H-Pro-NH₂	~1-3%	The 7-aza group in HOAt accelerates coupling, significantly out-pacing racemization.[5][11]
DIC / OxymaPure	Z-Phe-Val-OH + H-Pro-NH₂	<1-2%	OxymaPure forms a highly reactive active ester with excellent racemization suppression.[5][10]
(Note: Percentages are illustrative based on model peptide syntheses and may vary with sequence and conditions.)

Table 2: Racemization Levels for Common Onium Salt Reagents

Coupling Reagent	Base	% D-Isomer (Racemization)	Key Characteristics
HBTU	DIPEA	~2-5%	A standard, effective reagent, but can be outperformed by newer generations.[9]
HCTU	DIPEA	~1-3%	The 6-chloro substituent increases reactivity over HBTU, often reducing racemization.[11]
HATU	DIPEA	<1%	The HOAt-based structure provides very fast coupling rates and minimal racemization.[9][12]
COMU	DIPEA/Collidine	<0.5%	Oxyma-based uronium salt; extremely high reactivity and very low racemization potential. Safer byproducts.[9][13][14]
(Note: Data synthesized from multiple literature sources. Using a weaker base like NMM or Collidine can further reduce these values.)

Optimized Experimental Protocols

Adherence to a validated protocol is the most reliable way to ensure stereochemical purity.

Protocol 1: Low-Racemization Coupling of Fmoc-4-Cyanophenylalanine-OH using COMU

This protocol is recommended for achieving the highest possible stereochemical purity.

Reagents and Materials:

• Resin with free N-terminal amine (1.0 eq)

• Fmoc-4-cyanophenylalanine-OH (3.0 eq)

• COMU (3.0 eq)[9]

• N-methylmorpholine (NMM) or 2,4,6-Collidine (6.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Resin Preparation: Swell the resin in DMF for 30-60 minutes. If starting from an Fmoc-protected resin, perform Fmoc deprotection using 20% piperidine in DMF, followed by thorough washing with DMF.

• Amino Acid Activation:

  • In a separate reaction vessel, dissolve Fmoc-4-cyanophenylalanine-OH (3.0 eq) and COMU (3.0 eq) in a minimal amount of anhydrous DMF.

  • Add NMM or Collidine (6.0 eq) to the solution. Do not pre-activate for more than 1-2 minutes. The solution will typically change color.

• Coupling:

  • Immediately add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture at room temperature (20-25°C) for 1-2 hours. For maximum suppression, perform the coupling in an ice bath at 0°C for 2-4 hours.[15]

• Monitoring and Wash:

  • Perform a Kaiser test to monitor reaction completion. A negative test (yellow beads) indicates complete coupling.

  • If the test is positive, a second coupling may be performed, but this is rarely necessary with COMU.

  • Once complete, wash the resin thoroughly with DMF (3x), Dichloromethane (DCM) (3x), and DMF (3x) to remove excess reagents and byproducts.

Protocol 2: Chiral HPLC Analysis to Quantify Racemization

This protocol allows for the precise determination of the L/D ratio in your crude peptide.

Objective: To determine the percentage of diastereomer formation (e.g., L-Phe(4-CN)-L-Leu vs. D-Phe(4-CN)-L-Leu).

Procedure:

• Sample Preparation: After coupling 4-cyanophenylalanine, cleave a small sample of the dipeptide (or the full peptide) from the resin using a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Crude Peptide Isolation: Precipitate the crude peptide by adding the TFA solution to cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and dry the crude peptide.[16]

• Chiral HPLC Analysis:

  • Dissolve the crude peptide in a suitable solvent (e.g., the mobile phase A).

  • Inject the sample onto a chiral HPLC column (e.g., a Chirobiotic V or a similar column known for separating amino acid enantiomers).

  • Develop a gradient method to separate the desired L-L diastereomer from the undesired D-L diastereomer.

  • Integrate the peak areas of the two diastereomers to calculate the percentage of racemization: % Racemization = [Area(D-isomer) / (Area(L-isomer) + Area(D-isomer))] x 100

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. [Link]

• Reagents Used in Peptide Synthesis Archives. (n.d.). AAPPTEC. [Link]

• 7.4 Racemization Assays. (n.d.). Science of Synthesis. [Link]

• Muttenthaler, M., et al. (2021). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications. [Link]

• Ismail, I., et al. (2022). Epimerisation in Peptide Synthesis. Molecules. [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. [Link]

• Ehmann, A., et al. (1996). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. PubMed. [Link]

• Mechanisms of base-catalyzed racemization during activation step. (n.d.). ResearchGate. [Link]

• Ehmann, A., et al. (1996). Racemization of Amino Acids in Solid-Phase Peptide Synthesis Investigated by Capillary Electrophoresis. Analytical Chemistry. [Link]

• Lauer, G., & Becha, N. (2013). Bachem – Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. CHIMIA. [Link]

• Gabriel, C. M., et al. (2015). Amide and Peptide Bond Formation in Water at Room Temperature. Organic Letters. [Link]

• The effect of temperature on the kinetics of enhanced amide bond formation from lactic acid and valine driven by deep eutectic solvents. (2021). RSC Publishing. [Link]

• Amide and Peptide Bond Formation in Water at Room Temperature. (2015). Organic Chemistry Portal. [Link]

• 3 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. PubMed. [Link]

• Racemization pathways during amide bond formation. (n.d.). ResearchGate. [Link]

• Effect of coupling reagent on α-C racemization of His, Cys, and Ser... (n.d.). ResearchGate. [Link]

• Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures. (2024). PMC - NIH. [Link]

• Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. (2010). PMC - NIH. [Link]

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• 12. Fluorescence Labeling of Peptides: Finding the Optimal Protocol for Coupling Various Dyes to ATCUN-like Structures - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Amide and Peptide Bond Formation in Water at Room Temperature [organic-chemistry.org]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Challenges of Hydrophobic Peptides: A Technical Support Guide for Researchers Utilizing Cyanophenylalanine

Welcome to the technical support center for the effective handling and application of hydrophobic peptides, with a specialized focus on sequences incorporating the unnatural amino acid, p-cyanophenylalanine (PheCN). The unique spectroscopic properties of PheCN make it an invaluable tool for probing protein structure and function.[1][2] However, its hydrophobicity can introduce significant challenges in dissolution and experimental reproducibility. This guide is designed to provide you with the expertise and practical strategies to overcome these hurdles and ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What contributes to the hydrophobicity of my cyanophenylalanine-containing peptide?

The hydrophobicity of a peptide is determined by the collective properties of its amino acid residues. Peptides with a high percentage of non-polar amino acids, such as Leucine (Leu), Valine (Val), Isoleucine (Ile), Phenylalanine (Phe), and Tryptophan (Trp), will inherently exhibit poor solubility in aqueous solutions.[3][4] The incorporation of p-cyanophenylalanine further contributes to this hydrophobicity due to its aromatic and non-polar nature.

Q2: What is the recommended first-line solvent for dissolving my hydrophobic peptide?

For hydrophobic peptides, especially those containing cyanophenylalanine, direct dissolution in aqueous buffers is often unsuccessful. The recommended approach is to first use a small amount of a strong organic solvent to create a concentrated stock solution.[5][6] Dimethyl sulfoxide (DMSO) is a common and effective choice for many biological applications due to its relatively low toxicity.[7]

Q3: How can I avoid peptide aggregation during dissolution and in my experiments?

Peptide aggregation is a primary concern with hydrophobic sequences and is driven by intermolecular hydrophobic interactions.[8] To mitigate this:

• Dissolution Technique: Always add the aqueous buffer to the organic solvent stock solution slowly and dropwise while vortexing.[6] This gradual change in solvent polarity helps to prevent the peptide from crashing out of solution.

• Working Concentration: Keep the final concentration of the organic solvent in your assay as low as possible, generally not exceeding 1-5%.[3][6]

• pH Adjustment: The solubility of a peptide is often lowest at its isoelectric point (pI). Adjusting the pH of the buffer away from the pI can increase the net charge of the peptide and improve its solubility.[5][9]

Q4: What are the best practices for storing my cyanophenylalanine peptide?

Proper storage is critical to maintaining the integrity of your peptide.

• Lyophilized Powder: Store lyophilized peptides at -20°C or colder, protected from light.[10][11] Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent moisture condensation.[12]

• Stock Solutions: The storage of peptides in solution is not recommended for long periods.[10] If necessary, prepare single-use aliquots of your stock solution and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can lead to degradation.[11]

Troubleshooting Guides

This section addresses common problems encountered when working with hydrophobic peptides containing cyanophenylalanine.

Problem 1: My lyophilized peptide will not dissolve in the initial organic solvent.

• Possible Cause: The peptide may be highly aggregated or the chosen organic solvent may not be suitable.

• Solutions:

  • Sonication: Briefly sonicate the vial in a water bath to help break up any particulate matter.[12] Avoid excessive heating.

  • Alternative Organic Solvents: If DMSO is not effective, consider trying other organic solvents such as dimethylformamide (DMF) or N-methylpyrrolidone (NMP).[13] Note that DMSO should be avoided for peptides containing Cysteine or Methionine as it can cause oxidation.

  • Denaturing Agents: For non-biological applications, denaturing agents like 6M guanidinium hydrochloride or 8M urea can be used to disrupt strong intermolecular interactions.[7]

Problem 2: My peptide precipitates when I add the aqueous buffer to my organic stock solution.

• Possible Cause: You have exceeded the solubility limit of the peptide in the final solvent mixture.

• Solutions:

  • Slower Dilution: Add the aqueous buffer even more slowly, ensuring vigorous mixing between each addition.

  • Lower Final Concentration: Prepare a more dilute final solution. It may be necessary to adjust your experimental design to accommodate a lower peptide concentration.

  • Re-lyophilization: If significant precipitation occurs, you may need to re-lyophilize the peptide and start the dissolution process again with a different solvent system or at a lower concentration.[14]

Problem 3: I am observing inconsistent results in my biological assays.

• Possible Cause: This can be due to incomplete dissolution, peptide aggregation in the assay medium, or degradation of the peptide.

• Solutions:

  • Confirm Complete Dissolution: Before use, centrifuge your stock solution to pellet any undissolved peptide.[3] Use the supernatant for your experiments.

  • Solvent Compatibility: Ensure that the final concentration of the organic solvent in your assay is not affecting the biological system you are studying.

  • Fresh Preparations: Prepare fresh dilutions of your peptide for each experiment to minimize the effects of degradation in solution.

Experimental Protocols

Protocol 1: General Method for Dissolving Hydrophobic Peptides

• Allow the lyophilized peptide vial to warm to room temperature in a desiccator.[12]

• Add a small, precise volume of an appropriate organic solvent (e.g., DMSO) to the vial to create a concentrated stock solution (e.g., 1-10 mg/mL).

• Vortex or sonicate briefly until the peptide is completely dissolved.

• Slowly add your desired aqueous buffer to the peptide stock solution dropwise while continuously vortexing.

• If the solution remains clear, continue adding the buffer until the desired final concentration is reached.

• If the solution becomes cloudy, you have reached the solubility limit.

Protocol 2: Preparing a Stable Stock Solution for Storage

• Following Protocol 1, prepare a concentrated stock solution in 100% organic solvent.

• Dispense the stock solution into single-use aliquots in low-protein-binding microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C.[11]

Visualizing Key Concepts

Factors Influencing Peptide Solubility

Caption: Key determinants of peptide solubility.

Troubleshooting Workflow for Peptide Dissolution

Caption: A stepwise guide to troubleshooting peptide dissolution.

Quantitative Data Summary

Solvent	Recommended for	Max Concentration in Cell Assays	Notes
DMSO	General hydrophobic peptides	~0.5-1%[6]	May oxidize Cys and Met residues.
DMF	Hydrophobic peptides, Cys-containing	Varies, generally low	Alternative to DMSO.
Acetonitrile	Hydrophobic peptides	Varies, generally low	Can be useful for HPLC analysis.[15]
10-30% Acetic Acid	Basic peptides	Not recommended	Can help solubilize positively charged peptides.[16]
0.1M Ammonium Bicarbonate	Acidic peptides	Not recommended	Can help solubilize negatively charged peptides.

References

• Peptide Solubilization. (n.d.). Retrieved from [Link]

• Peptide Solubility Guidelines - How to solubilize a peptide. (n.d.). Retrieved from [Link]

• How to synthesize hydrophobic peptides - Choosing the Right Solvent. (2023, February 2). Biotage. Retrieved from [Link]

• Pazos, I. M., et al. (2015). Sensing pH via p-cyanophenylalanine fluorescence: Application to determine peptide pKa and membrane penetration kinetics. Analytical Biochemistry, 483, 24-30.
• Marek, P., et al. (2007). Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. Journal of the American Chemical Society, 129(23), 7424-7430.

• Sensing pH via p-cyanophenylalanine fluorescence: Application to determine peptide pKa and membrane penetration kinetics. (2015, August 15). PubMed. Retrieved from [Link]

• Modulation of p -Cyanophenylalanine Fluorescence by Amino Acid Side Chains and Rational Design of Fluorescence Probes of α-Helix Formation. (n.d.). ResearchGate. Retrieved from [Link]

• Handling and Storage of Synthetic Peptides. (n.d.). NovoPro Bioscience Inc. Retrieved from [Link]

• Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. (2024, July 11). GenScript. Retrieved from [Link]

• Peptide Storage and Handling Guidelines. (n.d.). GenScript. Retrieved from [Link]

• Manufacturing of peptides exhibiting biological activity. (2012). Amino Acids, 43(3), 1019-1025.

• Peptide Handling (Solubility & Storage) Guideline. (2020, November 27). Biomatik. Retrieved from [Link]

• How can I get a proper HPLC for hydrophobic peptide?. (2014, February 9). ResearchGate. Retrieved from [Link]

• Synthesizing Hydrophobic Peptides. (2020, February 14). AAPPTEC. Retrieved from [Link]

• Peptide Design Strategy Basics, Optimization, and Application. (2014, December 1). YouTube. Retrieved from [Link]

• DMF dissolving hydrophobic peptides?. (2023, July 25). ResearchGate. Retrieved from [Link]

• p-Cyano-L-phenylalanine. (2023, August 7). American Chemical Society. Retrieved from [Link]

• Factors affecting the physical stability (aggregation) of peptide therapeutics. (2017). Journal of Peptide Science, 23(7-8), 539-551.
• Promotion and Inhibition of Amyloid-β Peptide Aggregation: Molecular Dynamics Studies. (2015). International Journal of Molecular Sciences, 16(12), 29631-29645.

Sources

• 1. scispace.com [scispace.com]
• 2. Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]
• 4. genscript.com [genscript.com]
• 5. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 6. biomatik.com [biomatik.com]
• 7. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 8. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bachem.com [bachem.com]
• 10. novoprolabs.com [novoprolabs.com]
• 11. genscript.com [genscript.com]
• 12. bachem.com [bachem.com]
• 13. biotage.com [biotage.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 16. biorbyt.com [biorbyt.com]

Overcoming aggregation of peptides containing 4-cyanophenylalanine during synthesis

Prepared by: Gemini, Senior Application Scientist

Introduction

The incorporation of non-natural amino acids into peptides is a cornerstone of modern drug discovery and chemical biology. 4-cyanophenylalanine (Cnf or Phe(4-CN)) is a particularly valuable building block, serving as a versatile precursor for novel pharmaceuticals and a unique probe for studying protein interactions.[1][2][3][4] However, its aromatic and hydrophobic nature, coupled with the electronic properties of the nitrile group, can exacerbate a common and formidable challenge in Solid-Phase Peptide Synthesis (SPPS): on-resin aggregation.

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for diagnosing, troubleshooting, and overcoming aggregation during the synthesis of Cnf-containing peptides. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions and rescue even the most "difficult" syntheses.

Frequently Asked Questions (FAQs)

Q1: What is peptide aggregation in SPPS? A1: Peptide aggregation is the self-association of growing peptide chains attached to the solid support. This process is primarily driven by the formation of strong intermolecular hydrogen bonds, which leads to the creation of stable secondary structures, most notably β-sheets.[5][6] Once aggregated, the peptide chains collapse onto the resin matrix, rendering the N-terminal amine inaccessible for subsequent coupling and deprotection reactions. This results in low yields and the accumulation of deletion sequences that are often difficult to purify away from the target peptide.[7]

Q2: Why might peptides containing 4-cyanophenylalanine be prone to aggregation? A2: Peptides rich in hydrophobic and β-branched amino acids (like Val, Ile, Leu, and Phe) are notoriously prone to aggregation.[8][9] 4-cyanophenylalanine, as a derivative of phenylalanine, shares this inherent hydrophobicity. The presence of the aromatic ring promotes π-π stacking interactions between peptide chains, further stabilizing aggregated structures.[10] While the cyano group adds polarity, the overall character of Cnf contributes to the peptide's propensity to form insoluble secondary structures on the resin.

Q3: What are the common signs of on-resin aggregation? A3: The most telling signs of aggregation include:

• Poor Resin Swelling: The peptide-resin matrix may appear shrunken or clumped, failing to swell adequately in the synthesis solvent.[5][6]

• Incomplete Reactions: Positive results from colorimetric tests like the Kaiser or TNBS test after a coupling step indicate unreacted free amines.[5]

• Slow Deprotection: In continuous-flow synthesizers, a flattened and broadened UV absorbance profile during Fmoc deprotection signals hindered piperidine access.[7]

• Yellowing Resin: A persistent yellow color on the resin after coupling may indicate incomplete acylation.

Q4: Can I predict if my Cnf-containing peptide will be a "difficult sequence"? A4: While perfect prediction is challenging, aggregation is most likely to begin between the fifth and sixth residues and can persist throughout the synthesis.[6] Sequences containing multiple hydrophobic residues, including Cnf, interspersed with β-branched amino acids are at high risk. Several computational tools are available online that can analyze a peptide sequence for its aggregation potential based on its composition and hydrophobicity, helping you to proactively select a modified synthesis strategy.

Troubleshooting Guide: From Diagnosis to Solution

This section is organized by common symptoms encountered during SPPS. For each issue, we describe the primary cause related to aggregation and provide a ranked list of solutions, from simple adjustments to more advanced chemical interventions.

Symptom 1: Incomplete or Failed Coupling Reactions

• Diagnosis: A positive Kaiser test (blue beads) or TNBS test (red beads) after the coupling step confirms the presence of unreacted primary amines. This is the most direct indicator that the N-terminus of the growing peptide is inaccessible.

• Underlying Cause: Inter-chain hydrogen bonding has created aggregated structures that physically block the activated amino acid from reaching the reactive N-terminus.

Solutions & Protocols

• Optimize Solvents and Temperature: The first line of defense is to disrupt the hydrogen bonds causing aggregation.

  • Solvent Modification: Switch the primary synthesis solvent from DMF to N-Methyl-2-pyrrolidone (NMP), which has superior solvating properties.[6] Alternatively, adding a small percentage of a chaotropic agent like Dimethyl sulfoxide (DMSO) (up to 20%) to DMF or NMP can be highly effective at breaking up secondary structures.[8][11]

  • Elevated Temperature: Performing the coupling reaction at a higher temperature (40-60°C), either through conventional heating or with a microwave peptide synthesizer, can provide enough energy to disrupt aggregates and increase reaction kinetics.[5][6]

• Incorporate "Structure-Breaking" Building Blocks: If solvent and temperature changes are insufficient, the most robust solution is to chemically modify the peptide backbone to permanently disrupt secondary structure formation. These modifications are traceless, being removed during the final TFA cleavage.[7]

  • Pseudoproline Dipeptides: If your sequence contains a Serine (Ser), Threonine (Thr), or Cysteine (Cys) residue within the aggregating region, introducing a pseudoproline dipeptide is an exceptionally powerful strategy.[7][12][13] These building blocks introduce a temporary "kink" into the peptide backbone, forcing a cis-amide bond that is incompatible with β-sheet formation.[14]

  • Dmb-Protected Amino Acids: For sequences where pseudoprolines are not an option (i.e., no Ser, Thr, or Cys), backbone protection with a 2,4-dimethoxybenzyl (Dmb) group is the preferred method.[13][15] This is most commonly applied to Glycine residues. The bulky Dmb group on the amide nitrogen prevents the hydrogen bonding required for aggregation. These are best incorporated as Fmoc-Xaa-(Dmb)Gly-OH dipeptides to overcome the sterically hindered coupling onto the Dmb-protected nitrogen.[7][12]

Symptom 2: Slow or Incomplete Fmoc Deprotection

• Diagnosis: The deprotection solution (piperidine) remains yellow after extended treatment, or analytical HPLC of a test cleavage shows significant Fmoc-adducts or +80 Da peaks corresponding to formylation from DMF breakdown.

• Underlying Cause: Severe aggregation is sterically hindering the piperidine base from accessing the N-terminal Fmoc group for removal.

Solutions & Protocols

• Modify the Deprotection Reagent:

  • Add a stronger, non-nucleophilic organic base to the standard 20% piperidine/DMF solution. A common choice is to use a solution containing 2% 1,8-Diazabicycloundec-7-ene (DBU) and 20% piperidine in DMF.[5][6] DBU is a more potent base that can enhance the rate of Fmoc removal in sterically crowded environments.

• Increase Deprotection Time and Temperature:

  • Extend the deprotection time from the standard 3-5 minutes to 10-20 minutes.

  • As with coupling, performing the deprotection step at an elevated temperature (up to 40°C) can help break apart aggregates and improve reagent access.

Symptom 3: Poor Resin Swelling and Physical Clumping

• Diagnosis: The solid-phase resin appears as a compact, shrunken mass rather than a loosely solvated bed. The resin may not move freely during agitation.

• Underlying Cause: This is a macroscopic sign of severe peptide chain collapse and aggregation across the entire resin matrix.

Solutions & Protocols

• Change the Solid Support:

  • Low-Loading Resin: Re-synthesize the peptide on a resin with a lower substitution level (e.g., 0.1-0.3 mmol/g). Increased distance between peptide chains reduces the likelihood of intermolecular aggregation.

  • PEG-based Resins: Switch from a standard polystyrene (PS) resin to a polyethylene glycol (PEG)-grafted resin (e.g., TentaGel). The PEG chains help to solvate the growing peptide, keeping the chains separated and preventing collapse.[6]

• Employ Chaotropic Solvents:

  • Perform an extended wash (15-30 minutes) with a highly disruptive solvent like pure DMSO or a "magic mixture" (DCM/DMF/NMP at 1:1:1) to try and resolvate the collapsed resin before proceeding with the next coupling or deprotection step.[8][11]

Visualizing the Problem and Solution

The Mechanism of Peptide Aggregation

The diagram below illustrates how individual peptide chains (blue), anchored to the resin support (gray), can form intermolecular hydrogen bonds (red dotted lines). This leads to the formation of β-sheet structures, causing the peptide-resin matrix to collapse and rendering the N-termini (NH2) inaccessible.

Caption: On-resin aggregation driven by intermolecular hydrogen bonding.

Troubleshooting Workflow

This decision tree provides a logical path for selecting the appropriate strategy when encountering a difficult Cnf-containing sequence.

Caption: Decision workflow for overcoming peptide aggregation.

Detailed Methodologies

Protocol 1: Incorporation of a Pseudoproline Dipeptide

This protocol describes the manual coupling of an Fmoc-Xaa-Yaa(ψPro)-OH dipeptide.

• Materials:

  • Fmoc-deprotected peptide-resin

  • Fmoc-Xaa-Yaa(ψPro)-OH dipeptide (1.5 - 2.0 eq)

  • HCTU or HATU (1.5 - 2.0 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 - 4.0 eq)

  • Anhydrous DMF or NMP

• Procedure:

  • Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes.

  • In a separate vessel, dissolve the pseudoproline dipeptide and coupling reagent (HCTU/HATU) in a minimal volume of DMF.

  • Add DIPEA to the dipeptide solution and allow it to pre-activate for 2-5 minutes.

  • Drain the DMF from the swollen resin and add the activated dipeptide solution.

  • Agitate the mixture for 1-2 hours at room temperature. Note: Coupling of these dipeptides can be slower than standard amino acids.

  • Perform a TNBS test to confirm complete coupling (beads should be colorless). If the reaction is incomplete, allow it to proceed for another hour.

  • Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) before proceeding to the next Fmoc deprotection step.

Protocol 2: Incorporation of an Fmoc-Aaa-(Dmb)Gly-OH Dipeptide

This protocol outlines the coupling of a Dmb-protected dipeptide.

• Materials:

  • Fmoc-deprotected peptide-resin

  • Fmoc-Aaa-(Dmb)Gly-OH dipeptide (2.0 eq)

  • DIC/HOBt or DIC/Oxyma (2.0 eq each)

  • Anhydrous DMF

• Procedure:

  • Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes.

  • In a separate vessel, dissolve the Fmoc-Aaa-(Dmb)Gly-OH dipeptide and HOBt (or Oxyma) in DMF.

  • Add DIC to the solution and allow it to pre-activate for 10 minutes at room temperature.

  • Drain the DMF from the resin and add the activated dipeptide solution.

  • Agitate the mixture for 2-4 hours at room temperature.

  • Perform a TNBS test to confirm complete coupling.

  • Wash the resin thoroughly with DMF and proceed with the synthesis.[5]

Comparative Summary of Anti-Aggregation Strategies

Strategy	Applicability	Advantages	Disadvantages
Solvent/Temp. Change	Universal	Easy to implement; no cost for special reagents.	May not be sufficient for severely aggregating sequences.
Pseudoproline Dipeptides	Sequences containing Ser, Thr, or Cys.	Extremely effective at disrupting β-sheets; commercially available.[16]	Limited to specific amino acid locations.
Dmb/Hmb Protection	Primarily Gly-containing sequences.	Complements pseudoprolines; very effective.[15]	Coupling onto the protected residue is difficult, requiring dipeptide use.[7]
Low-Load/PEG Resin	Universal	Reduces intermolecular proximity from the start.	Requires re-synthesis; higher resin cost.

References

• Cardona, V., et al. (2008). Application of Dmb-Dipeptides in the Fmoc SPPS of Difficult and Aspartimide-Prone Sequences. International Journal of Peptide Research and Therapeutics, 14:285–292. Available from: [Link]

• Fyles, T. M., & Leznoff, C. C. (1976). Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent. Journal of the Chemical Society, Chemical Communications. Available from: [Link]

• Góngora-Benítez, M., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology. Available from: [Link]

• GenScript. Mastering the Art of Hydrophobic Peptide Synthesis: Solutions and Innovations. (2024). Available from: [Link]

• Hudson, D. (2012). Improved Synthesis of Pseudoproline and DMB Dipeptide Carboxylic Acids. Request PDF. Available from: [Link]

• Isidro-Llobet, A., et al. (2015). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. PMC - NIH. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. 4-Cyanophenylalanine: A Key Aromatic Amino Acid Derivative for Peptide Synthesis and Research. Available from: [Link]

• Brewer, S. H., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. PubMed. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. L-4-Cyanophenylalanine: A Key Building Block for Peptide Synthesis and Pharmaceutical Research. Available from: [Link]

• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available from: [Link]

• Góngora-Benítez, M., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Frontiers in Bioengineering and Biotechnology. Available from: [Link]

• Adibi, H., et al. (2019). Synthesis of Novel Peptides Using Unusual Amino Acids. Brieflands. Available from: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Buy Fmoc-4-cyano-D-phenylalanine | 205526-34-7 [smolecule.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 8. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 10. brieflands.com [brieflands.com]
• 11. Internal aggregation during solid phase peptide synthesis. Dimethyl sulfoxide as a powerful dissociating solvent - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Application of Dmb-Dipeptides in the Fmoc SPPS of Difficult and Aspartimide-Prone Sequences - ProQuest [proquest.com]
• 16. luxembourg-bio.com [luxembourg-bio.com]

Technical Support Center: Preserving Nitrile Groups During Peptide Cleavage

Welcome to the technical support center for optimizing the cleavage of nitrile-containing peptides. The incorporation of a nitrile group into a peptide backbone or side chain is a key strategy in the development of therapeutic agents and biochemical probes, notably as inhibitors for cysteine proteases like cathepsins[1]. However, the nitrile functional group is susceptible to hydrolysis under the acidic conditions typically used for cleavage and global deprotection in Solid-Phase Peptide Synthesis (SPPS). This guide provides in-depth troubleshooting advice, detailed protocols, and the chemical reasoning behind them to help you preserve this critical functional group and maximize the yield of your target peptide.

Frequently Asked Questions (FAQs)

Q1: My mass spectrometry results show a +18 Da peak in addition to my target peptide. What is causing this?

A: A mass increase of +18 Da almost certainly indicates the hydrolysis of your nitrile group (C≡N) to a primary amide (-CONH₂). This is a classic case of acid-catalyzed hydrolysis where a water molecule adds across the carbon-nitrogen triple bond[2][3][4]. The strong acid environment of the trifluoroacetic acid (TFA) cleavage cocktail protonates the nitrile nitrogen, making the carbon atom highly electrophilic and susceptible to nucleophilic attack by water[3][4]. Water, even in small amounts, can act as this nucleophile[5][6].

The mechanism involves two main stages: the initial conversion of the nitrile to a protonated amide, followed by deprotonation to yield the stable primary amide[2][3][4].

Caption: Figure 1: Mechanism of Acid-Catalyzed Nitrile Hydrolysis.

Q2: What is the primary cause of nitrile hydrolysis in a standard cleavage cocktail?

A: The primary culprit is the water content within the cleavage cocktail. A very common "universal" cleavage cocktail is a mixture of TFA/Water/Triisopropylsilane (TIS) in a 95:2.5:2.5 ratio[7][8]. While water is added to suppress the t-butylation of sensitive residues like tryptophan, it directly participates in the unwanted hydrolysis of the nitrile group[5][9]. The combination of a strong acid (TFA) and a nucleophile (water) creates the perfect conditions for this side reaction[4].

Q3: What is a good starting cleavage cocktail for a robust nitrile-containing peptide?

A: For peptides that are not particularly sensitive to acid-catalyzed side reactions (e.g., those lacking Trp, Met, or Cys), a "low-water" cocktail is the recommended starting point. The goal is to provide enough scavenger to trap reactive cations generated during deprotection without furnishing excess water to hydrolyze the nitrile[5].

Cocktail Component	Volume %	Purpose
Trifluoroacetic Acid (TFA)	95%	Primary reagent for cleavage and deprotection.[5][10]
Triisopropylsilane (TIS)	2.5%	A carbocation scavenger, primarily for trityl and other protecting groups.[6][11][12]
Dichloromethane (DCM) or Anhydrous TFA	2.5%	Replaces water to create a less hydrolytic environment.
Optional: 1,2-Ethanedithiol (EDT)	1-2.5%	Add if Cys or Met are present to prevent oxidation.[13]

Table 1: Recommended Starting Cocktail for Nitrile-Containing Peptides.

Q4: My nitrile group is still hydrolyzing even with a low-water cocktail. What are my next steps?

A: If hydrolysis persists, you need to implement more rigorous protective measures. This involves a multi-pronged approach focusing on minimizing water, optimizing scavenger choice, and controlling reaction conditions.

Troubleshooting Decision Tree:

Caption: Figure 2: Troubleshooting logic for persistent nitrile hydrolysis.

Key Considerations:

• Reagent Quality: Ensure you are using high-purity, anhydrous TFA. Older bottles of TFA can absorb atmospheric moisture.

• Scavenger Choice: While TIS is an excellent general scavenger, triethylsilane (TES) can sometimes offer improved efficiency.[14][15] For peptides with Cysteine, the addition of a thiol scavenger like 1,2-ethanedithiol (EDT) is critical to prevent oxidation.[13]

• Reaction Time & Temperature: Minimize the exposure time to the strong acid. Perform a time-course study (e.g., 30 min, 1 hr, 2 hr) to find the minimum time required for complete deprotection. Lowering the reaction temperature can also slow the rate of hydrolysis.[16]

Experimental Protocols

Protocol 1: Standard Low-Water Cleavage

This protocol is designed for most nitrile-containing peptides where moderate measures are sufficient to prevent hydrolysis.

Workflow Diagram:

Caption: Figure 3: General workflow for peptide cleavage and analysis.

Step-by-Step Methodology:

• Resin Preparation: Ensure the peptide-resin is thoroughly washed with DCM and dried under a stream of nitrogen or in a vacuum desiccator for at least 1 hour.[17] Residual solvent can interfere with the cleavage.

• Cocktail Preparation: In a well-ventilated fume hood, prepare the cleavage cocktail immediately before use. For 100 mg of resin, a typical volume is 2 mL.

  • Cocktail: 95% TFA, 2.5% TIS, 2.5% DCM.

• Cleavage Reaction: Add the freshly prepared cocktail to the dried resin. Seal the reaction vessel and agitate gently at room temperature for 1.5 to 2 hours.[17]

• Peptide Precipitation: Filter the cleavage mixture into a centrifuge tube containing 10-fold the volume of ice-cold diethyl ether. A white precipitate of the peptide should form.[17][18]

• Isolation and Washing: Centrifuge the suspension to pellet the peptide. Decant the ether and wash the pellet with cold diethyl ether two to three more times to remove scavengers and residual TFA.[17][18]

• Drying: After the final wash, dry the peptide pellet under vacuum to obtain the crude product.

• Analysis: Reconstitute a small amount of the peptide in an appropriate solvent and analyze by HPLC and MS to confirm purity and the integrity of the nitrile group.

Protocol 2: Two-Stage Cleavage for Highly Sensitive Peptides

This advanced protocol is for particularly sensitive sequences or when standard methods fail. It involves a milder initial cleavage to remove acid-labile protecting groups followed by a stronger cocktail.

Rationale: This method aims to first remove the bulky protecting groups that generate the most reactive carbocations under milder conditions, before proceeding to the final cleavage from the resin. This can be particularly useful for resins like 2-chlorotrityl chloride (2-CTC) resin.

Step-by-Step Methodology:

• Initial Deprotection (Stage 1):

  • Swell the dried resin in DCM.

  • Treat the resin with a milder cocktail of TFA/TIS/DCM (10:5:85) for 15-30 minutes.[16]

  • Filter and discard the filtrate. Wash the resin thoroughly with DCM. This step removes many of the side-chain protecting groups without cleaving the peptide from the resin.

• Final Cleavage (Stage 2):

  • To the resin from Stage 1, add a low-water cocktail such as TFA/TIS/EDT (95:2.5:2.5) .

  • Agitate for 1-2 hours at room temperature.

• Work-up: Proceed with peptide precipitation, washing, and drying as described in Protocol 1 (Steps 4-7) .

References

• Journal of Peptide Science. (2020). p-Methoxyphenol: A potent and effective scavenger for solid-phase peptide synthesis. Available at: [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Available at: [Link]

• LibreTexts Chemistry. (2025). 20.7: Chemistry of Nitriles. Available at: [Link]

• ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Available at: [Link]

• Berkeley Learning Hub. (2025). 5 Nitrile Hydrolysis Steps. Available at: [Link]

• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II. Available at: [Link]

• YouTube. (2024). Mechanism Explained: Hydrolysis of Nitriles | Nitriles to Carboxylic Acids. Available at: [Link]

• CEM Corporation. (2017). Application Note: Peptide Cleavage and Protected Cleavage Procedures. Available at: [Link]

• Royal Society of Chemistry. (n.d.). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Available at: [Link]

• ResearchGate. (2018). What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis?. Available at: [Link]

• ResearchGate. (2025). New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol. Available at: [Link]

• Semantic Scholar. (1989). Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis. Available at: [Link]

• National Institutes of Health. (n.d.). Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. Available at: [Link]

• Polypeptide Group. (n.d.). Benzylthiols as scavengers in TFA cleavages of peptide resins. Available at: [Link]

• YouTube. (2022). Peptide Hand Synthesis Part 8: Cleaving. Available at: [Link]

• PubMed. (1996). Lability of N-alkylated peptides towards TFA cleavage. Available at: [Link]

• Biotage. (2023). Peptides containing cysteine: the role of scavengers in cleavage cocktail. Available at: [Link]

• National Institutes of Health. (n.d.). Reduction of cysteine-S-protecting groups by triisopropylsilane. Available at: [Link]

• Science of Synthesis. (n.d.). 15.1.13 Peptide Nitriles. Available at: [Link]

• National Institutes of Health. (n.d.). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Available at: [Link]

• PubMed. (2010). Development of nitrile-based peptidic inhibitors of cysteine cathepsins. Available at: [Link]

• ResearchGate. (n.d.). Reduction of cysteine- S -protecting groups by triisopropylsilane. Available at: [Link]

• ResearchGate. (2025). Evaluation of the Trifluoromethanosulfonic Acid/Trifluoroacetic Acid/Thioanisole Cleavage Procedure for Application in Solid-Phase Peptide Synthesis. Available at: [Link]

• AnyFlip. (2016). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Available at: [Link]

Sources

• 1. Development of nitrile-based peptidic inhibitors of cysteine cathepsins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cem.de [cem.de]
• 11. researchgate.net [researchgate.net]
• 12. Reduction of cysteine-S-protecting groups by triisopropylsilane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. biotage.com [biotage.com]
• 14. Trialkylsilanes as scavengers for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Fluorescence Quenching of p-Cyanophenylalanine in Proteins

Welcome to the technical support center for p-cyanophenylalanine (pCNF), a powerful fluorescent non-natural amino acid for probing protein structure, dynamics, and interactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of working with pCNF and to troubleshoot common issues related to its fluorescence quenching.

I. Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the properties and handling of p-cyanophenylalanine.

Q1: What is p-cyanophenylalanine (pCNF) and why is it a useful fluorescent probe?

A1: p-Cyanophenylalanine (pCNF or FCN) is a non-natural amino acid that is structurally similar to phenylalanine but contains a cyano group (-C≡N) at the para position.[1] This seemingly small modification imparts unique spectroscopic properties, making it an excellent probe for studying proteins.[1][2] Its key advantages include:

• Environmental Sensitivity: The fluorescence quantum yield and lifetime of pCNF are highly sensitive to its local environment, particularly to hydrogen bonding.[3][4][5][6] This makes it a valuable tool for monitoring changes in protein conformation, hydration, and binding events.[3][7]

• Minimal Perturbation: Due to its structural similarity to phenylalanine and tyrosine, pCNF can often be incorporated into proteins with minimal disruption to the native structure and function.[1][3]

• Selective Excitation: pCNF can be selectively excited in the presence of natural aromatic amino acids like tryptophan and tyrosine, simplifying spectral analysis.[7][8]

• FRET Donor: pCNF can serve as a Förster Resonance Energy Transfer (FRET) donor to tryptophan, enabling distance-dependent measurements of protein dynamics.[3][9]

Q2: What are the key photophysical properties of pCNF?

A2: Understanding the photophysical properties of pCNF is crucial for experimental design and data interpretation.

Property	Value/Characteristic	Source
Excitation Maximum	~233 nm and ~280 nm	[8]
Selective Excitation Wavelength	~240 nm (to avoid exciting Trp and Tyr)	[1][2]
Emission Maximum	~290-300 nm (in water)	[1]
Fluorescence Quantum Yield	Sensitive to the environment; increases with hydrogen bonding ability of the solvent.[3] In water, it is about 5 times larger than that of phenylalanine.[3][7]	[3][7]
Fluorescence Lifetime	Also sensitive to the environment, particularly to hydrogen bonding in protic solvents.[3][4] In a peptide in water, a lifetime of 6.8 ± 0.2 ns has been reported.[3]	[3]

Q3: How is pCNF incorporated into proteins?

A3: pCNF can be incorporated into proteins using two primary methods:

• Solid-Phase Peptide Synthesis (SPPS): For smaller proteins and peptides, pCNF can be directly incorporated during chemical synthesis.[1]

• Recombinant Incorporation: For larger proteins, pCNF can be site-specifically incorporated during protein expression in living cells (e.g., E. coli) using an engineered, orthogonal tRNA synthetase/tRNA pair that recognizes a unique codon (e.g., the amber stop codon).[1][8][10]

II. Troubleshooting Guide

This guide is structured around common problems encountered during experiments with pCNF-labeled proteins.

Problem 1: Low or No Fluorescence Signal

You've successfully incorporated pCNF into your protein, but the fluorescence intensity is much lower than expected or even undetectable.

Q1.1: Could the local environment of the incorporated pCNF be the cause of the low signal?

A1.1: Yes, the immediate environment surrounding the pCNF side chain is a primary determinant of its fluorescence. A non-polar, dehydrated environment can significantly quench pCNF fluorescence.[3][11] Conversely, a solvent-exposed site where the cyano group can form hydrogen bonds with water is expected to have a higher quantum yield.[5]

Troubleshooting Steps:

• Assess the Local Environment:

  • Computational Modeling: If a crystal structure or a reliable homology model of your protein is available, examine the predicted location of the pCNF side chain. Is it buried in a hydrophobic core or exposed to the solvent?

  • Solvent Accessibility Prediction: Use bioinformatics tools to predict the solvent accessibility of the residue that was replaced with pCNF.

• Experimental Verification:

  • Denaturation Studies: Measure the fluorescence of your pCNF-labeled protein in the presence of a denaturant like 8 M urea.[1] A significant increase in fluorescence upon unfolding suggests that the pCNF was in a quenching environment in the folded state.

  • Site-Directed Mutagenesis: If you suspect a specific neighboring residue is causing quenching, mutate it to a non-quenching residue (e.g., alanine) and re-measure the fluorescence.

Q1.2: Are there specific amino acid side chains that can quench pCNF fluorescence?

A1.2: Absolutely. Several amino acid residues are known to be effective quenchers of pCNF fluorescence. The quenching efficiency depends on the proximity and orientation of these residues to the pCNF side chain.

Known Quenching Residues (in order of decreasing effect): [1][12]

• Tyrosine (Tyr): A very effective quencher, primarily through FRET.[1][5][13][14]

• Histidine (His): The deprotonated (neutral) form is a more potent quencher than the protonated form.[1][12]

• Methionine (Met) [1][12]

• Cysteine (Cys) [1][12]

• Tryptophan (Trp): Can quench pCNF via FRET.[9][15]

Troubleshooting Steps:

• Identify Potential Quenchers: Examine the protein sequence and structure (if available) for the presence of the above residues in close proximity to the pCNF incorporation site.

• Site-Directed Mutagenesis: To confirm quenching by a specific residue, mutate the suspected quencher to a non-quenching residue (e.g., Alanine or Phenylalanine) and observe if the pCNF fluorescence increases.

• pH Titration: If a histidine residue is a suspected quencher, perform a pH titration and monitor the pCNF fluorescence. A change in fluorescence intensity that correlates with the pKa of histidine can confirm its role in quenching.[1][12]

Q1.3: Could the N- or C-terminus of the protein be quenching the pCNF fluorescence?

A1.3: Yes, this is a critical consideration, especially if pCNF is located near the termini. A deprotonated N-terminal amino group is a very effective quencher of pCNF fluorescence.[1][9]

Troubleshooting Workflow:

Caption: Workflow for troubleshooting N-terminal quenching of pCNF.

Q1.4: Can components of my buffer solution be responsible for quenching?

A1.4: Yes, certain ions and buffer components can act as collisional quenchers. It is important to be aware of the composition of your buffer.

Known Buffer-Related Quenchers:

• Halide Ions: Iodide (I-) is a very strong quencher of pCNF fluorescence, followed by bromide (Br-).[16][17] Chloride (Cl-) is a much weaker quencher.[16]

• Hydroxide Ions (OH-): At high pH, hydroxide ions can quench pCNF fluorescence.[1]

Troubleshooting Steps:

• Buffer Composition Review: Check your buffer for high concentrations of quenching ions, especially iodide and bromide.

• Buffer Exchange: If quenching ions are present, exchange your protein into a buffer with non-quenching components (e.g., phosphate or Tris buffer with counter-ions that are not strong quenchers).

• pH Optimization: If you are working at a high pH, consider if it's possible to lower the pH to a range where hydroxide quenching is minimized, while maintaining protein stability.

Problem 2: Unexpected Changes in Fluorescence Intensity

You observe a change in pCNF fluorescence upon adding a ligand, changing temperature, or over time, and you need to interpret this change correctly.

Q2.1: My pCNF fluorescence decreases upon ligand binding. What does this signify?

A2.1: A decrease in pCNF fluorescence upon ligand binding typically indicates that the pCNF is moving to a more non-polar or dehydrated environment, or that a quenching group is brought into closer proximity.[3][7]

Potential Mechanisms and Verification:

• Conformational Change: The ligand binding induces a conformational change that buries the pCNF residue in a hydrophobic pocket of the protein.

  • Verification: This is often the desired outcome of the experiment. To support this interpretation, you can use complementary techniques like Circular Dichroism (CD) to monitor secondary structure changes or NMR to probe structural rearrangements.

• Direct Quenching by the Ligand: The ligand itself may contain a group that quenches pCNF fluorescence upon binding.

  • Verification: Perform a titration of free pCNF amino acid with the ligand in buffer. If you observe quenching, it suggests a direct interaction.

• Displacement of Water: The binding event displaces water molecules that were previously hydrogen-bonded to the pCNF cyano group.[3]

  • Verification: This is often coupled with the conformational change. Infrared (IR) spectroscopy can be a powerful tool to directly probe the hydration state of the cyano group.[5]

Q2.2: My pCNF fluorescence increases upon ligand binding. What is the likely cause?

A2.2: An increase in fluorescence intensity is generally indicative of the pCNF residue moving to a more polar or hydrated environment, or away from a quenching group.

Potential Mechanisms and Verification:

• Increased Solvent Exposure: The ligand-induced conformational change exposes the pCNF residue to the aqueous solvent, allowing for increased hydrogen bonding with water.

  • Verification: Acrylamide quenching experiments can be performed. If the pCNF becomes more accessible to this external quencher upon ligand binding, it supports the hypothesis of increased solvent exposure.

• Removal of a Quenching Interaction: The conformational change moves the pCNF away from a nearby quenching residue (e.g., Tyr, His).

  • Verification: If a specific quenching residue is suspected, a mutant protein lacking that residue should show a high initial fluorescence that is less affected by ligand binding.

Quenching Mechanisms Overview:

Caption: Simplified diagrams of collisional quenching and FRET mechanisms involving pCNF.

III. Experimental Protocols

Protocol 1: N-terminal Acetylation to Test for Amino Group Quenching

This protocol is for researchers who synthesize peptides containing pCNF near the N-terminus.

• Peptide Synthesis: Synthesize two versions of the peptide:

  • Peptide 1 (Free N-terminus): Standard synthesis with a free amino group at the N-terminus.

  • Peptide 2 (Acetylated N-terminus): During solid-phase peptide synthesis, after the final amino acid coupling, treat the peptide-resin with a solution of acetic anhydride and a non-nucleophilic base (e.g., diisopropylethylamine) in a suitable solvent like N,N-dimethylformamide.

• Purification and Quantification: Purify both peptides by HPLC and accurately determine their concentrations using the molar extinction coefficient of pCNF (ε280 = 850 M-1cm-1).[1]

• Fluorescence Measurement:

  • Prepare equimolar solutions of both peptides in the desired experimental buffer.

  • Acquire fluorescence emission spectra (e.g., excitation at 240 nm, emission scan from 250-350 nm).[1]

• Data Analysis: Directly compare the fluorescence intensities of the two peptides. A significantly higher intensity for the acetylated peptide confirms quenching by the free N-terminal amino group.

Protocol 2: Site-Directed Mutagenesis to Identify a Quenching Residue

This protocol is for researchers working with recombinantly expressed proteins.

• Identify Potential Quencher: Based on the protein structure or sequence, identify a suspected quenching residue (e.g., a Tyr) in close proximity to the pCNF site.

• Generate Mutant: Use a standard site-directed mutagenesis kit to generate a plasmid encoding for the protein where the suspected quenching residue is replaced by a non-quenching residue (e.g., Alanine).

• Protein Expression and Purification: Express and purify both the wild-type pCNF-labeled protein and the mutant pCNF-labeled protein under identical conditions.

• Concentration Normalization: Accurately determine the concentrations of both protein stocks.

• Fluorescence Spectroscopy:

  • Prepare solutions of the wild-type and mutant proteins at the same concentration in the same buffer.

  • Measure the fluorescence emission spectra.

• Analysis: A significant increase in the fluorescence intensity of the mutant protein compared to the wild-type protein confirms that the mutated residue was responsible for quenching.

IV. References

• Middleton, C. T., K. A. KALE, B. T. H. YU, et al. (2010). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. Chemical Physics Letters, 487(4-6), 303–306. [Link]

• Tucker, M. J., R. OYOLA, & F. GAI. (2006). A novel fluorescent probe for protein binding and folding studies: p-cyano-phenylalanine. Biopolymers, 83(5), 571–576. [Link]

• Taskent-Sezgin, H., J. CHUNG, V. PATSALO, et al. (2010). Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. Protein and peptide letters, 17(8), 1033–1041. [Link]

• Wang, J., & F. GAI. (2010). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. Chemical Physics Letters, 487(4-6), 303-306. [Link]

• Gai, F., M. J. TUCKER, & R. OYOLA. (2006). A novel fluorescent probe for protein binding and folding studies: p-cyano-phenylalanine. Biopolymers, 83(5), 571-576. [Link]

• Raleigh, D. P., I. CARRICO, H. TASKENT-SEZGIN, et al. (2007). Use of the novel fluorescent amino acid p-cyanophenylalanine offers a direct probe of hydrophobic core formation during the folding of the N-terminal domain of the ribosomal protein L9 and provides evidence for two-state folding. Biochemistry, 46(43), 12308–12313. [Link]

• Taskent-Sezgin, H., J. CHUNG, V. PATSALO, et al. (2009). Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. Biochemistry, 48(38), 9040–9046. [Link]

• Chung, J., H. TASKENT-SEZGIN, S. J. MIYAKE-STONER, et al. (2010). Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation. Protein Science, 19(7), 1347–1354. [Link]

• Nerenberg, P. S., C. M. PHILLIPS-PIRO, S. H. BREWER, et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. The Journal of Physical Chemistry B, 126(46), 9474–9484. [Link]

• Gai, F. (2010). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. ResearchGate. [Link]

• Pazos, M., J. M. GLASSCOCK, & F. GAI. (2015). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. Analytical biochemistry, 483, 21–26. [Link]

• Raleigh, D. P., I. CARRICO, H. TASKENT-SEZGIN, et al. (2007). Use of the Novel Fluorescent Amino Acid p-Cyanophenylalanine Offers a Direct Probe of Hydrophobic Core Formation during the Folding of the N-Terminal Domain of the Ribosomal Protein L9 and Provides Evidence for Two-State Folding. ACS Publications. [Link]

• Wang, J., & F. GAI. (2013). Quenching of p-Cyanophenylalanine Fluorescence by Various Anions. Chemical Physics Letters, 563, 93-96. [Link]

• Wang, J., & F. GAI. (2013). Quenching of p-Cyanophenylalanine Fluorescence by Various Anions. Chemical Physics Letters, 563, 93-96. [Link]

• Speight, L. C., & J. M. VANDERKOOI. (2014). On the use of thioamides as fluorescence quenching probes for tracking protein folding and stability. ResearchGate. [Link]

• Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. [Link]

• Taskent-Sezgin, H., J. CHUNG, V. PATSALO, et al. (2009). Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. Semantic Scholar. [Link]

• American Chemical Society. (2023). p-Cyano-L-phenylalanine. American Chemical Society. [Link]

• Pazos, M., J. M. GLASSCOCK, & F. GAI. (2015). Sensing pH via p-cyanophenylalanine fluorescence: Application to determine peptide pKa and membrane penetration kinetics. SciSpace. [Link]

• Taskent-Sezgin, H., J. CHUNG, V. PATSALO, et al. (2009). Interpretation of p-Cyanophenylalanine Fluorescence in Proteins in Terms of Solvent Exposure and Contribution of Side-Chain Quenchers: A Combined Fluorescence, IR and Molecular Dynamics Study. ResearchGate. [Link]

Sources

• 1. Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A novel fluorescent probe for protein binding and folding studies: p-cyano-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Use of the novel fluorescent amino acid p-cyanophenylalanine offers a direct probe of hydrophobic core formation during the folding of the N-terminal domain of the ribosomal protein L9 and provides evidence for two-state folding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [PDF] Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. | Semantic Scholar [semanticscholar.org]
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• 15. scispace.com [scispace.com]
• 16. Quenching of p-Cyanophenylalanine Fluorescence by Various Anions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Quenching of p-Cyanophenylalanine Fluorescence by Various Anions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Fidelity of 4-Cyanophenylalanine Incorporation in Vivo

Welcome to the technical support center for the in vivo incorporation of 4-cyanophenylalanine (pCNF). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. Our goal is to equip you with the knowledge to overcome common experimental hurdles and improve the fidelity and efficiency of incorporating this powerful unnatural amino acid (UAA) into your proteins of interest.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the principles and components of the 4-cyanophenylalanine incorporation system.

Q1: What is the basic principle behind site-specific incorporation of 4-cyanophenylalanine?

A1: The site-specific incorporation of 4-cyanophenylalanine (pCNF), or any unnatural amino acid, relies on the expansion of the genetic code.[1] This is achieved by hijacking a codon that normally signals for the termination of protein synthesis, most commonly the amber stop codon (UAG).[2] The core of the system is an "orthogonal" aminoacyl-tRNA synthetase/tRNA pair.[3] This pair functions independently of the host cell's own synthetases and tRNAs.[4][5]

The engineered aminoacyl-tRNA synthetase (aaRS) is specifically evolved to recognize and charge pCNF onto its cognate suppressor tRNA. This suppressor tRNA has an anticodon (CUA) that recognizes the UAG codon on the mRNA. When the ribosome encounters the UAG codon, instead of terminating translation, it incorporates the pCNF carried by the suppressor tRNA, allowing for the synthesis of a full-length protein containing pCNF at the desired position.[6]

Q2: What are the essential genetic components required for pCNF incorporation in E. coli?

A2: To successfully incorporate pCNF in E. coli, you will typically need:

• A target protein expression vector: This plasmid encodes your gene of interest with an in-frame amber (UAG) codon at the desired site for pCNF incorporation.

• An orthogonal tRNA/synthetase vector: This plasmid expresses the engineered aminoacyl-tRNA synthetase specific for pCNF (pCNF-RS) and one or more copies of the cognate suppressor tRNA (e.g., tRNAPylCUA).[7] Often, these are provided on a single compatible plasmid, such as the pEVOL series.[8]

• A suitable E. coli expression strain: Strains like BL21(DE3) are commonly used.

• 4-cyanophenylalanine: This unnatural amino acid must be added to the growth media.

Q3: Why is the orthogonality of the tRNA/synthetase pair so critical?

A3: Orthogonality is the cornerstone of high-fidelity UAA incorporation. It ensures that:

• The engineered pCNF-RS does not recognize and charge any of the 20 canonical amino acids onto the suppressor tRNA.

• The engineered pCNF-RS does not charge pCNF onto any of the host cell's endogenous tRNAs.

• The host cell's native aminoacyl-tRNA synthetases do not recognize and charge the orthogonal suppressor tRNA with any canonical amino acids.[4][5]

A breakdown in orthogonality leads to the misincorporation of natural amino acids at the target UAG codon, resulting in a heterogeneous protein sample and compromising the fidelity of the experiment.[4]

Q4: Can pCNF be toxic to the expression host?

A4: While pCNF is generally well-tolerated by E. coli, high concentrations can potentially be toxic or lead to metabolic stress.[9] It is always advisable to determine the optimal pCNF concentration for your specific experimental setup, balancing incorporation efficiency with cell health. A typical starting concentration in the growth media is 1-2 mM.

Troubleshooting Guide

This section provides solutions to common problems encountered during pCNF incorporation experiments.

Problem 1: Low or no yield of the full-length protein.

This is one of the most common issues and can stem from several factors.

Potential Cause	Explanation & Recommended Action
Inefficient Amber Suppression	The competition between the suppressor tRNA and Release Factor 1 (RF1), which recognizes the UAG codon and terminates translation, is a key battleground.[10] If RF1 wins, you get truncated protein. Solution: Increase the expression of the suppressor tRNA by using a plasmid with multiple tRNA copies.[11] Some studies have even shown that adding a low level of RF1 can paradoxically improve suppression efficiency in in vitro systems.[10]
Suboptimal pCNF Concentration	Too little pCNF will limit the substrate available for the pCNF-RS, while too much can be toxic. Solution: Titrate the concentration of pCNF in your growth media. A range of 0.5 mM to 5 mM is a good starting point to test.[12]
Poor Expression of the Orthogonal Pair	The pCNF-RS and suppressor tRNA may not be expressed at sufficient levels. Solution: Ensure you are using the correct antibiotic selection for the tRNA/synthetase plasmid and that the inducer (e.g., arabinose for pEVOL plasmids) is at the optimal concentration.
Toxicity of the Target Protein	The expressed protein itself might be toxic to E. coli, leading to poor cell growth and low yields. Solution: Lower the induction temperature (e.g., to 18-25°C) and reduce the concentration of the inducer (e.g., IPTG) to slow down protein expression.
Codon Context	The nucleotides immediately surrounding the UAG codon can influence suppression efficiency.[13] Solution: If possible, use site-directed mutagenesis to alter the codon immediately 3' to the UAG codon. Purine-rich contexts are often favorable in prokaryotes.[13]

Problem 2: High background of wild-type protein (mis-incorporation of a natural amino acid).

This indicates a loss of fidelity in the system.

Potential Cause	Explanation & Recommended Action
Promiscuous pCNF-RS	The engineered pCNF-RS may have some residual activity towards natural amino acids, particularly other aromatic amino acids like phenylalanine or tyrosine.[3] Solution: This is an inherent property of the synthetase. Ensure that pCNF is in excess in the media. If the problem persists, you may need to source or engineer a more selective pCNF-RS variant.[14]
Endogenous Synthetase Activity	A native E. coli synthetase might be charging the suppressor tRNA with a natural amino acid. Solution: This points to a lack of orthogonality of the tRNA. Using a well-validated orthogonal pair, such as those derived from the M. jannaschii tyrosyl-tRNA synthetase or the M. mazei pyrrolysyl-tRNA synthetase, is crucial.[3][7]
Insufficient pCNF in Media	If pCNF is depleted from the media, the system may force the incorporation of a natural amino acid. Solution: Ensure your pCNF concentration is sufficient and that the expression time is not excessively long. For longer expressions, you may need to supplement the media with additional pCNF.

Problem 3: The expressed protein is insoluble or forms inclusion bodies.

This is a common issue in recombinant protein expression, which can be exacerbated by the presence of a UAA.

Potential Cause	Explanation & Recommended Action
Protein Misfolding	The pCNF residue, with its unique nitrile group, might disrupt the natural folding pathway of the protein, especially if incorporated in the hydrophobic core.[15] Solution: Co-express molecular chaperones (e.g., GroEL/GroES) to assist in proper folding. Lowering the expression temperature is also highly effective.
High Expression Rate	Rapid protein synthesis can overwhelm the cell's folding machinery. Solution: Reduce the inducer concentration (e.g., IPTG) and lower the temperature to slow down the rate of translation.
Lysis Buffer Composition	The buffer used to lyse the cells may not be optimal for keeping the protein soluble. Solution: Optimize your lysis buffer. Try adding stabilizing agents like glycerol, non-detergent sulfobetaines, or L-arginine.

Experimental Workflows & Protocols

Diagram: Genetic Workflow for pCNF Incorporation

Caption: Workflow for pCNF incorporation in E. coli.

Protocol 1: Co-transformation of Expression Plasmids

• Thaw a 50 µL aliquot of chemically competent E. coli (e.g., BL21(DE3)) on ice.

• Add 1-2 µL of each plasmid (the target vector and the pEVOL-pCNF vector) to the cells.

• Gently mix and incubate on ice for 30 minutes.

• Heat-shock the cells at 42°C for 45 seconds.

• Immediately return the cells to ice for 2 minutes.

• Add 950 µL of SOC medium and incubate at 37°C for 1 hour with shaking.

• Plate 100 µL of the culture on an LB agar plate containing the appropriate antibiotics for both plasmids.

• Incubate the plate overnight at 37°C.

Protocol 2: Expression and Incorporation of pCNF

• Inoculate a single colony from the transformation plate into 5 mL of LB medium with the appropriate antibiotics. Grow overnight at 37°C.

• The next day, use the overnight culture to inoculate 1 L of fresh LB medium containing antibiotics in a 2.5 L baffled flask.

• Grow the culture at 37°C with vigorous shaking until the OD600 reaches 0.6-0.8.

• Just before induction, add 4-cyanophenylalanine to a final concentration of 1-2 mM. Also add the inducer for the orthogonal pair (e.g., 0.2% L-arabinose for pEVOL plasmids).

• Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

• Reduce the temperature to 25°C and continue to express for 16-18 hours.

• Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• The cell pellet can be stored at -80°C or used immediately for protein purification.

Protocol 3: Verifying pCNF Incorporation

• SDS-PAGE Analysis: Run two small-scale expression cultures in parallel: one with pCNF added to the media and one without. After expression, lyse a small amount of cells from each culture and run the soluble fractions on an SDS-PAGE gel. A band corresponding to your full-length protein should appear only in the lane from the culture grown with pCNF. The lane without pCNF should show no full-length protein, indicating that amber suppression is dependent on the UAA.

• Mass Spectrometry: The most definitive way to confirm incorporation is through mass spectrometry. After purifying your protein, analyze it by LC-MS or MALDI-TOF to confirm that the molecular weight of the protein matches the theoretical weight including the pCNF residue. For absolute confirmation, use tandem mass spectrometry (MS/MS) to identify the pCNF residue at the specific site.

Diagram: Troubleshooting Logic for Low Protein Yield

Caption: Decision tree for troubleshooting low protein yield.

References

• Engineering aminoacyl-tRNA synthetases for use in synthetic biology. (n.d.). PMC.
• Efficient Amber Suppression via Ribosomal Skipping for In Situ Synthesis of Photoconditional Nanobodies. (n.d.). NIH.
• Engineered Aminoacyl-tRNA Synthetases with Improved Selectivity toward Noncanonical Amino Acids. (n.d.). PMC - NIH.
• Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine. (2022-11-10). PubMed.
• Evaluation and optimisation of unnatural amino acid incorporation and bioorthogonal bioconjugation for site-specific fluorescent labelling of proteins expressed in mammalian cells. (2018-11-06). PMC - NIH.
• Exploration of optimal conditions for the incorporation of noncanonical amino acids by amber suppression using the PURE system. (n.d.). PUREfrex.
• Genetic Incorporation of Seven ortho-Substituted Phenylalanine Deriv
• Identification of permissive amber suppression sites for efficient non- canonical amino acid incorporation in mammalian cells. (2021-03-03). ETH Research Collection.
• An Evolved Aminoacyl-tRNA Synthetase with Atypical Polysubstr
• Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System. (n.d.). NIH.
• Tuning the Functionality of Designer Translating Organelles with Orthogonal tRNA Synthetase/tRNA Pairs. (2024-07-30). Gutenberg Open Science.
• Efficient unnatural amino acids incorporation and generalizable... (n.d.).
• Development of Orthogonal Aminoacyl tRNA Synthetase Mutant with Enhanced Incorporation Ability with Para-azido-L-phenylalanine. (n.d.).
• Incorporation of Unn
• (L)-4-Cyanophenylalanine | C10H10N2O2 | CID 1501865. (n.d.). PubChem - NIH.

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• 4. Engineering aminoacyl-tRNA synthetases for use in synthetic biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. openscience.ub.uni-mainz.de [openscience.ub.uni-mainz.de]
• 6. Incorporation of Unnatural Amino Acids - Profacgen [profacgen.com]
• 7. Genetic Incorporation of Seven ortho-Substituted Phenylalanine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. (L)-4-Cyanophenylalanine | C10H10N2O2 | CID 1501865 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. purefrex.genefrontier.com [purefrex.genefrontier.com]
• 11. Efficient Amber Suppression via Ribosomal Skipping for In Situ Synthesis of Photoconditional Nanobodies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation and optimisation of unnatural amino acid incorporation and bioorthogonal bioconjugation for site-specific fluorescent labelling of proteins expressed in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. research-collection.ethz.ch [research-collection.ethz.ch]
• 14. Engineered Aminoacyl-tRNA Synthetases with Improved Selectivity toward Noncanonical Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Unraveling Complex Local Protein Environments with 4-Cyano-l-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Navigating HPLC Purification Challenges for Peptides with Unnatural Amino Acids

Welcome to the technical support center dedicated to addressing the unique challenges encountered during the HPLC purification of peptides incorporating unnatural amino-axids (UAAs). The integration of UAAs into peptide sequences is a powerful strategy for enhancing therapeutic properties, including proteolytic stability, binding affinity, and conformational rigidity. However, these novel residues often introduce significant purification hurdles that demand a nuanced and systematic approach to methods development and troubleshooting.

This guide is structured to provide you with direct, actionable solutions to common problems, moving beyond generic advice to explain the underlying scientific principles. Our goal is to empower you, our fellow researchers, scientists, and drug development professionals, with the expertise to confidently purify even the most challenging UAA-containing peptides.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the HPLC purification of peptides containing unnatural amino acids.

Q1: Why is purifying peptides with unnatural amino acids often more difficult than purifying standard peptides?

The challenges arise from the diverse physicochemical properties that unnatural amino acids can introduce. Unlike the 20 proteinogenic amino acids, UAAs can possess a vast range of functionalities, including extreme hydrophobicity, unusual charge states, bulky steric groups, and unique chiral centers. These characteristics can lead to poor solubility, aggregation, unpredictable retention behavior, and co-elution with closely related impurities, making standard HPLC protocols ineffective.[1]

Q2: What are the most common problems encountered during the HPLC purification of these peptides?

The most frequently reported issues include:

• Poor peak shape (tailing or fronting): This is often due to interactions with the stationary phase or issues with the mobile phase.

• Low resolution and co-elution of impurities: The subtle differences between the desired peptide and synthesis-related impurities can be difficult to resolve.

• Irreproducible retention times: This can be caused by a variety of factors, including changes in the mobile phase or column degradation.

• Poor recovery: The peptide may be irreversibly adsorbed to the column or precipitate during the purification process.

• Difficulty in separating diastereomers: The incorporation of UAAs can introduce additional chiral centers, leading to the formation of diastereomers that are challenging to separate on standard achiral columns.[2][3]

Q3: What is the first step I should take when developing an HPLC purification method for a peptide with a new unnatural amino acid?

Begin with a thorough understanding of the unnatural amino acid's properties. Is it highly hydrophobic or hydrophilic? Does it have an ionizable side chain? What is its pKa? This information will guide your initial choices for the stationary phase, mobile phase composition, and pH. A good starting point is to perform a scouting run with a broad gradient on a standard C18 column to assess the peptide's general retention behavior.[4][5]

Troubleshooting Guides

This section provides in-depth troubleshooting for specific issues you may encounter during your HPLC purification experiments. Each guide follows a question-and-answer format, detailing the probable causes and providing step-by-step solutions.

Issue 1: My highly hydrophobic UAA-containing peptide shows extreme retention, broad peaks, and poor recovery.

Q: I've incorporated a highly hydrophobic unnatural amino acid (e.g., with a long alkyl chain or a polycyclic aromatic group) into my peptide. Now, it either doesn't elute from my C18 column or comes off as a very broad, late-eluting peak with low yield. What's happening and how can I fix it?

A: The extreme hydrophobicity of your peptide is causing it to interact too strongly with the C18 stationary phase, leading to prolonged retention and potential aggregation on the column. Here's a systematic approach to address this:

• Excessive Hydrophobic Interaction: The unnatural amino acid significantly increases the overall hydrophobicity of the peptide, causing it to bind very tightly to the non-polar C18 stationary phase.

• On-Column Aggregation: Hydrophobic peptides can aggregate in the aqueous mobile phase, leading to peak broadening and reduced recovery.

• Poor Solubility: The peptide may have limited solubility in the initial, highly aqueous mobile phase, causing it to precipitate at the head of the column.

Caption: Troubleshooting workflow for highly hydrophobic UAA peptides.

Protocol 1: Mobile Phase Optimization

• Change the Organic Modifier: While acetonitrile is standard, for highly hydrophobic peptides, stronger organic solvents like isopropanol or n-propanol can be more effective at disrupting hydrophobic interactions and eluting the peptide.[6]

  • Action: Prepare Mobile Phase B with a 1:1 mixture of acetonitrile and isopropanol (both containing 0.1% TFA). Run your standard gradient.

• Increase Ion-Pairing Agent Concentration: A higher concentration of an ion-pairing agent like TFA (e.g., 0.2%) can sometimes improve peak shape for hydrophobic peptides.

• Adjust Mobile Phase pH: Modifying the pH can alter the ionization state of the peptide, potentially reducing its overall hydrophobicity and improving peak shape.[7]

  • Action: If your peptide has acidic or basic residues, try adjusting the mobile phase pH by 1-2 units (while staying within the column's stable pH range). For basic peptides, a higher pH can sometimes improve chromatography.[6]

Protocol 2: Stationary Phase Selection

• Switch to a Less Retentive Column: If a C18 column is too retentive, switch to a stationary phase with a shorter alkyl chain (C8 or C4) or a different selectivity (Phenyl).[8]

  • Action: Screen your peptide on a C8 and a Phenyl column using your optimized mobile phase conditions.

• Use a Wide-Pore Column: For larger peptides or those prone to aggregation, a column with a wider pore size (e.g., 300 Å) can improve mass transfer and peak shape.[9]

Table 1: Recommended Column Chemistries for Different UAA Types

Unnatural Amino Acid Type	Primary Challenge	Recommended Column Chemistries	Rationale
Highly Hydrophobic	Extreme retention	C8, C4, Phenyl	Less hydrophobic interaction with the stationary phase.
Highly Polar/Charged	Poor retention	C18, Hydrophilic Interaction Chromatography (HILIC)	Increased retention for polar analytes.
Chiral UAAs	Diastereomer separation	Chiral Stationary Phases (CSPs)	Enantioselective interactions for separation.
Bulky/Sterically Hindered	Poor peak shape	Wide-pore (300 Å) columns	Improved mass transfer and reduced steric hindrance.

Issue 2: My peptide containing a chiral UAA shows two or more closely eluting peaks, which I suspect are diastereomers.

Q: My synthetic peptide contains a custom chiral unnatural amino acid, and I'm seeing multiple peaks with the same mass in my analytical HPLC-MS. How can I confirm these are diastereomers and how do I separate them?

A: The presence of multiple peaks with the same mass is a strong indication of diastereomers, especially when a new chiral center is introduced. Separating these requires a different approach than simply optimizing hydrophobicity-based separations.

• Formation of Diastereomers: The synthesis of the unnatural amino acid or its incorporation into the peptide may not have been stereospecific, leading to a mixture of diastereomers.

• Insufficient Selectivity of Achiral Columns: Standard reversed-phase columns (C18, C8, etc.) separate based on hydrophobicity and may not have sufficient selectivity to resolve molecules with subtle differences in their three-dimensional structure.[2]

Caption: Workflow for separating diastereomeric UAA peptides.

Protocol 3: Chiral HPLC Method Development

• Select a Chiral Stationary Phase (CSP): There are many types of CSPs available, each with different selectivity. For peptides, polysaccharide-based (e.g., cellulose or amylose derivatives) or macrocyclic glycopeptide-based (e.g., teicoplanin, vancomycin) CSPs are often a good starting point.[10]

  • Action: Screen your peptide mixture on a few different analytical chiral columns using a mobile phase typically consisting of a non-polar solvent (like hexane or heptane) with a polar modifier (like ethanol or isopropanol).

• Optimize the Mobile Phase: Chiral separations are highly sensitive to the mobile phase composition.

  • Action: Systematically vary the ratio of the non-polar and polar components of the mobile phase. Small changes can have a significant impact on resolution.

• Temperature Optimization: Temperature can also affect chiral recognition.

  • Action: Evaluate the separation at different temperatures (e.g., 15°C, 25°C, 40°C).

Protocol 4: Enhancing Diastereomer Separation on Achiral Columns

While challenging, it is sometimes possible to improve the separation of diastereomers on standard reversed-phase columns by manipulating the mobile phase to enhance subtle conformational differences.[2]

• Vary the Organic Modifier: Switching from acetonitrile to methanol or isopropanol can alter the selectivity and potentially improve the resolution of diastereomers.

• Adjust the pH: Changing the pH can alter the conformation of the peptide, which may lead to better separation of the diastereomers.

• Temperature Effects: Running the separation at different temperatures can also influence peptide conformation and improve resolution.

Issue 3: My peptide, which contains a polar UAA, has poor retention and elutes near the void volume.

Q: I've incorporated a highly polar unnatural amino acid (e.g., with multiple hydroxyl or amino groups) to improve solubility. However, now my peptide has very little retention on a C18 column and elutes with the solvent front. How can I increase its retention?

A: The high polarity of your peptide is preventing it from interacting sufficiently with the non-polar stationary phase. To increase retention, you need to either increase the hydrophobicity of the peptide-ion pair or switch to a different chromatographic mode.

• Low Hydrophobicity: The polar UAA dominates the overall character of the peptide, making it too hydrophilic for effective retention on a reversed-phase column.

• Inadequate Ion-Pairing: Standard concentrations of TFA may not be sufficient to form a neutral, more retentive ion pair with a highly charged peptide.

Caption: Troubleshooting poor retention of polar UAA peptides.

Protocol 5: Enhancing Retention in Reversed-Phase Mode

• Use a Stronger Ion-Pairing Reagent: Replace 0.1% TFA with a more hydrophobic ion-pairing reagent like perfluorooctanoic acid (PFOA). This will form a more hydrophobic ion pair with your peptide, increasing its retention.

  • Caution: PFOA can be difficult to remove from the column and may interfere with mass spectrometry.

• Eliminate Organic Modifier in the Initial Mobile Phase: Ensure your initial mobile phase is 100% aqueous (with the appropriate acidic modifier) to maximize the initial binding of the peptide to the column.

Protocol 6: Switching to Hydrophilic Interaction Chromatography (HILIC)

HILIC is an excellent alternative for separating highly polar compounds that are not well-retained in reversed-phase mode. In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of a non-polar organic solvent.

• Column Selection: Choose a HILIC column with a suitable stationary phase (e.g., bare silica, or bonded phases with amide or diol functional groups).

• Mobile Phase: The mobile phase typically consists of a high percentage of acetonitrile (e.g., 80-95%) with a small amount of aqueous buffer. Elution is achieved by increasing the aqueous component of the mobile phase.

  • Action: Dissolve your peptide in a high-organic solvent mixture compatible with your initial mobile phase. Start with a gradient of 95% acetonitrile/5% aqueous buffer to 60% acetonitrile/40% aqueous buffer.

References

• Chen, Y., et al. (2011). Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. Journal of Chromatography B, 879(28), 2959-2966. [Link]

• Toth, G., & Lebl, M. (1990). High-performance liquid chromatographic separation of peptide and amino acid stereoisomers. Journal of Chromatography A, 504, 413-419. [Link]

• AAPPTec. (n.d.). Peptide Purification. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• MicroSolv Technology Corporation. (2025). Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions. [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3–48. [Link]

• Pentelute, B. L., et al. (2017). Peptide Macrocyclization Inspired by Non-Ribosomal Imine Natural Products. Journal of the American Chemical Society, 139(12), 4442–4450. [Link]

• Advanced Chromatography Technologies. (n.d.). A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. [Link]

• Chemical Society Reviews. (2024). Recent advances in peptide macrocyclization strategies. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• LCGC International. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. [Link]

• National Institutes of Health. (2018). On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor. [Link]

• Gyros Protein Technologies. (n.d.). Better Purities With Orthogonal Peptide Purification Using PEC. [Link]

• Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3–48. [Link]

• Waters Corporation. (n.d.). Peptide Isolation – Method Development Considerations. [Link]

• Aguilar, M. I. (Ed.). (2004). HPLC of Peptides and Proteins: Methods and Protocols. Humana Press. [Link]

• ResearchGate. (2025). Preparation and Characterization of HPLC Stationary Phases Modified with Peptide Containing Unnatural Amino Acid. [Link]

• Chiral Technologies Europe. (n.d.). Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. [Link]

• Biotage. (2023). How to improve peptide purification by altering the mobile phase pH. [Link]

• Chromatography Today. (n.d.). Chiral Amino Acid and Peptide Separations – the Next Generation. [Link]

• University of New Hampshire. (n.d.). Methodizing HPLC for Stereoisomeric peptide analysis. [Link]

• National Institutes of Health. (2018). Macrocyclization strategies for cyclic peptides and peptidomimetics. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-performance liquid chromatographic separation of peptide and amino acid stereoisomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 6. renyi.hu [renyi.hu]
• 7. Peptide Macrocyclization Inspired by Non-Ribosomal Imine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bachem.com [bachem.com]
• 9. hplc.eu [hplc.eu]
• 10. chromatographytoday.com [chromatographytoday.com]

Reference Data & Comparative Studies

A Senior Scientist's Guide: 4-Cyanophenylalanine vs. Azidophenylalanine as Protein Probes

In the intricate world of protein science, the ability to observe and manipulate proteins with precision is paramount. The advent of non-canonical amino acids (ncAAs) has revolutionized this field, allowing for the site-specific installation of unique chemical functionalities that go beyond the 20-amino-acid canonical code. These molecular tools grant us unprecedented control, enabling us to dissect protein structure, function, and dynamics in ways previously unimaginable.

Among the most powerful ncAAs are 4-cyanophenylalanine (pCNF) and para-azidophenylalanine (pAzF). While both are analogs of phenylalanine and can be genetically encoded into proteins with high fidelity, their applications diverge dramatically. pCNF acts as a subtle spectroscopic reporter, a silent observer of its local environment. In contrast, pAzF serves as a versatile chemical handle, a reactive anchor for attaching a vast array of functional molecules.

This guide provides an in-depth comparison of these two indispensable probes. We will explore their underlying chemical principles, compare their experimental applications with supporting data, and provide detailed protocols to empower researchers in selecting the optimal tool for their scientific inquiries.

The Tale of Two Probes: A Head-to-Head Comparison

The fundamental difference between pCNF and pAzF lies in the chemical nature of their unique functional groups: the nitrile (-C≡N) and the azide (-N₃), respectively. This single distinction dictates their utility as protein probes.

Feature	4-Cyanophenylalanine (pCNF)	Azidophenylalanine (pAzF)
Probe Type	Vibrational Reporter (Passive Observer)	Bioorthogonal Handle (Active Anchor)
Functional Group	Nitrile (-C≡N)	Azide (-N₃)
Primary Readout	Infrared or Raman Spectrum	Signal from a conjugated molecule (e.g., fluorescence, radioactivity)
Core Application	Monitoring local protein environment, dynamics, and conformational changes.[1][2][3]	Site-specific covalent labeling with probes, drugs, or other proteins.[4][5][6]
Key Advantage	Minimally perturbative; provides real-time data on the protein's native state.[3][7]	Extreme versatility; enables a wide range of downstream applications from imaging to therapeutics.[4][8]
Key Limitation	Applications are limited to spectroscopic techniques; cannot be used for conjugation.	The attached molecule can perturb protein function; the azide group can be unstable in reducing environments.[9]
Live-Cell Use	Yes, for spectroscopic monitoring of intracellular processes.	Yes, particularly effective with copper-free "click chemistry" (SPAAC).[4][8][10][11]

Deep Dive 1: 4-Cyanophenylalanine – The Silent Observer

4-cyanophenylalanine is the quintessential probe for studying a protein's internal landscape without causing significant disruption. Its power lies in the nitrile group's unique vibrational properties.

Mechanism of Action: A Vibrational Stark Effect Reporter

The C≡N bond of pCNF has a stretching vibration that absorbs infrared light in a spectral region (around 2230 cm⁻¹) that is free from interference from other protein absorbances.[3] The precise frequency of this absorption is exquisitely sensitive to the local electrostatic environment.[1][2]

• In a non-polar (hydrophobic) environment , the nitrile stretch is observed at a lower frequency.

• In a polar or hydrogen-bonding environment (like exposure to water) , the frequency blue-shifts to a higher value.[3]

This "vibrational Stark effect" allows researchers to directly measure changes in the local polarity, hydration, and electric fields at the probe's specific location in response to events like ligand binding, protein folding, or enzymatic catalysis.

Applications in Research

• Mapping Protein Conformational Changes: By placing pCNF at different sites, one can track how different regions of a protein respond during its functional cycle.[1][2]

• Probing Enzyme Active Sites: The probe can report on the electrostatic environment within an enzyme's active site during catalysis.

• Quantifying Solvent Accessibility: The degree of the frequency shift provides a quantitative measure of how exposed a particular site is to the surrounding solvent.[3][7]

pCNF as a vibrational reporter.

Deep Dive 2: Azidophenylalanine – The Versatile Chemical Anchor

Where pCNF observes, pAzF acts. The azide group is a bioorthogonal chemical handle, meaning it is chemically inert within the complex environment of a cell but reacts with extraordinary specificity with a partner group introduced externally. This opens the door to a vast world of protein modification.[12]

Mechanism of Action: The Power of Bioorthogonal Chemistry

The azide group is the cornerstone of several powerful ligation chemistries:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This highly efficient "click" reaction forms a stable triazole linkage between the azide on the protein and an alkyne-modified molecule. While extremely rapid, it requires a copper(I) catalyst, which can be toxic to living cells, though specialized ligands can mitigate this issue.[13][14][15][16]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): To circumvent the need for a toxic catalyst, SPAAC uses a strained cyclooctyne (e.g., DBCO, BCN) that reacts spontaneously with the azide.[17] This "copper-free click chemistry" is the gold standard for labeling proteins in living cells and organisms.[4][8][10][11][18]

• Staudinger Ligation: This reaction occurs between the azide and a specifically engineered phosphine reagent to form a stable amide bond.[19][20][] It is another powerful tool for bioorthogonal conjugation.

Applications in Research

The ability to attach virtually any alkyne- or phosphine-modified molecule to a specific site on a protein has led to a breathtaking array of applications:

• In Vivo Imaging: Attaching fluorescent dyes or PET tracers to track protein localization and trafficking in real-time.[4][18]

• Drug Development: Creating antibody-drug conjugates (ADCs) that deliver a cytotoxic payload specifically to cancer cells.[8]

• Mapping Interactions: Incorporating pAzF as a photo-crosslinker to covalently trap and identify interacting proteins.[5][22]

• Biomaterials: Immobilizing enzymes onto surfaces with controlled orientation for applications in biocatalysis and biosensors.[6]

pAzF as a bioorthogonal handle for SPAAC.

Experimental Protocols

The successful use of both pCNF and pAzF hinges on their efficient, site-specific incorporation into a target protein. The most common and robust method for this is amber codon suppression.

Protocol 1: Site-Specific Incorporation of ncAAs via Amber Codon Suppression

This protocol provides a general framework for expressing a protein containing a single ncAA at a desired position in E. coli.

Causality: This system relies on hijacking the cellular translation machinery. An orthogonal aminoacyl-tRNA synthetase (aaRS)/tRNA pair, specific for the desired ncAA, is introduced. The aaRS charges its cognate tRNA with the ncAA, and this tRNA recognizes the amber stop codon (TAG), inserting the ncAA into the growing polypeptide chain instead of terminating translation.

Materials:

• Expression plasmid for the protein of interest with a TAG codon at the desired site.

• pEVOL plasmid encoding the orthogonal aaRS/tRNA pair for pCNF or pAzF.[23]

• E. coli expression strain (e.g., BL21(DE3)).

• 4-cyanophenylalanine or para-azidophenylalanine.

• Appropriate growth media and antibiotics.

Methodology:

• Transformation: Co-transform the E. coli expression strain with the target protein plasmid and the pEVOL plasmid.

• Culture Growth: Grow the transformed cells in a suitable medium (e.g., LB or minimal medium) with appropriate antibiotics at 37°C to an OD₆₀₀ of 0.6-0.8.

• ncAA Addition: Supplement the medium with the ncAA (typically 1-2 mM final concentration). For some ncAAs like pAzF, adding organic solvents can improve cell permeability and incorporation efficiency.[22]

• Induction: Induce expression of the orthogonal synthetase/tRNA with L-arabinose and, shortly after, induce expression of the target protein with IPTG.

• Expression: Continue incubation at a reduced temperature (e.g., 18-25°C) overnight to enhance proper protein folding.

• Harvest and Purification: Harvest the cells by centrifugation. Purify the ncAA-containing protein using standard chromatography techniques (e.g., Ni-NTA for His-tagged proteins).

• Verification: Confirm successful incorporation and protein mass using ESI-MS.

Protocol 2: Labeling of an pAzF-Containing Protein via SPAAC

This protocol describes the copper-free labeling of a purified pAzF-containing protein with a strained alkyne probe.

Causality: The high ring strain of the cyclooctyne reagent provides the activation energy needed to drive the cycloaddition reaction with the azide without a catalyst, ensuring the reaction is biocompatible and highly specific.[8][11]

Materials:

• Purified, pAzF-containing protein in a suitable buffer (e.g., PBS, pH 7.4).

• Strained alkyne probe (e.g., DBCO-PEG4-Fluorophore) dissolved in a compatible solvent like DMSO.

• Reaction tubes.

Methodology:

• Reactant Preparation: Prepare a solution of the pAzF-containing protein at a known concentration (e.g., 10 µM). Prepare a stock solution of the alkyne probe (e.g., 1 mM in DMSO).

• Reaction Setup: In a microcentrifuge tube, add the protein solution.

• Initiate Ligation: Add a 5- to 10-fold molar excess of the alkyne probe to the protein solution. Gently mix. The final DMSO concentration should typically be kept below 5% to avoid protein denaturation.

• Incubation: Allow the reaction to proceed. Incubation times can vary from 1-12 hours, depending on the reactants. The reaction can be performed at room temperature or 37°C.[11] For light-sensitive probes, protect the reaction from light.

• Removal of Excess Probe: After the reaction is complete, remove the unreacted alkyne probe using a desalting column, spin filtration, or dialysis.

• Analysis: Confirm successful labeling. This can be done by SDS-PAGE (visualizing fluorescence in-gel if a fluorescent probe was used) followed by Coomassie staining to see the protein backbone, or by mass spectrometry to confirm the mass shift corresponding to the attached probe.

Conclusion and Choosing Your Probe

The choice between 4-cyanophenylalanine and azidophenylalanine is dictated entirely by the scientific question at hand.

• Choose 4-cyanophenylalanine when your goal is to observe. It is the superior tool for investigating the subtle, real-time changes in a protein's local structure and dynamics in its native state, providing invaluable biophysical insights.[24][25]

• Choose azidophenylalanine when your goal is to modify. It is the gateway to a vast toolbox of chemical biology techniques, enabling the covalent attachment of functional reporters and effectors for applications ranging from cellular imaging to the development of novel biotherapeutics.[4][23]

Ultimately, both pCNF and pAzF are masterworks of chemical biology. They represent two distinct but equally powerful philosophies of protein research: the path of non-invasive observation and the path of targeted, functional intervention. By understanding their unique strengths and applications, researchers can continue to push the boundaries of molecular science.

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• Request PDF (2025). Protein Modification by Strain-Promoted Alkyne-Azide Cycloaddition. Request PDF. [Link]

• Soellner, M. B. et al. (2002). Staudinger Ligation of r-Azido Acids Retains Stereochemistry. Raines Lab. [Link]

• Langenick, J. et al. (2021). Site-by-site tracking of signal transduction in an azidophenylalanine-labeled bacteriophytochrome with step-scan FTIR spectroscopy. Faraday Discussions, 230, 269-289. [Link]

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A Senior Application Scientist's Guide to the Validation of Protein Structures Derived from p-Cyanophenylalanine FRET Data

For researchers, scientists, and drug development professionals, determining the three-dimensional structure of a protein is paramount to understanding its function and designing targeted therapeutics. The incorporation of non-canonical amino acids as spectroscopic probes has opened new avenues for studying protein conformation and dynamics in solution. Among these, p-cyanophenylalanine (pCNF) has emerged as a uniquely powerful tool for Förster Resonance Energy Transfer (FRET) studies due to its minimal structural perturbation and favorable photophysical properties.[1]

However, a structure derived from FRET distance restraints is fundamentally a model—a hypothesis that demands rigorous validation. Relying solely on FRET data can lead to models that are consistent with the measured distances but are physically unrealistic or represent only one of a multitude of possible conformations. The central tenet of robust structural biology is cross-validation with orthogonal techniques.

This guide provides an in-depth comparison of methods to validate protein structures derived from pCNF FRET data. We will explore the causality behind experimental choices, present self-validating protocols, and compare the strengths and limitations of each approach, grounded in authoritative data.

Section 1: The Foundation: Deriving a Structural Model with pCNF FRET

pCNF is an attractive FRET donor primarily because it is a non-natural amino acid of small size, often minimally perturbing the native protein structure when replacing a phenylalanine or tyrosine residue.[1] Its fluorescence quantum yield and lifetime are sensitive to the local environment, and it forms an effective FRET pair with acceptors like tryptophan, enabling distance measurements in the 1-10 nm range.[1][2] The process of generating a structural model from pCNF FRET data is a multi-step workflow.

Caption: Workflow for generating a protein structure model using pCNF FRET data.

Experimental Protocol: Time-Resolved pCNF Fluorescence Measurement

This protocol outlines the core steps for acquiring the data needed to calculate FRET efficiency. The causality for using time-resolved methods over steady-state is the ability to resolve complex decay kinetics, which can indicate conformational heterogeneity.[3]

• Sample Preparation:

  • Prepare two protein samples in a suitable, degassed buffer: (1) The "Donor-Acceptor" protein containing both pCNF and the acceptor fluorophore (e.g., Tryptophan), and (2) a "Donor-Only" control protein containing only pCNF.

  • Ensure the optical density at the excitation wavelength (typically ~275 nm for pCNF) is below 0.1 to avoid inner filter effects.[1]

• Instrumentation Setup:

  • Use a time-correlated single-photon counting (TCSPC) fluorometer.

  • Set the excitation wavelength to selectively excite pCNF (e.g., 275 nm).[1]

  • Set the emission wavelength to the peak of pCNF fluorescence (e.g., ~298 nm), using a monochromator or band-pass filter to exclude acceptor emission.[2]

• Data Acquisition:

  • Measure the instrument response function (IRF) using a scattering solution (e.g., ludox or a buffer blank).

  • Acquire the fluorescence decay curve for the Donor-Only sample until at least 10,000 counts are in the peak channel.

  • Acquire the fluorescence decay curve for the Donor-Acceptor sample under identical conditions.

• Data Analysis:

  • Fit the fluorescence decay of the Donor-Only sample (ID(t)) to a single or multi-exponential decay model after deconvolution with the IRF. This yields the fluorescence lifetime(s) of the donor in the absence of the acceptor (τD).

  • Fit the fluorescence decay of the Donor-Acceptor sample (IDA(t)) to a multi-exponential decay model. This yields the fluorescence lifetime(s) of the donor in the presence of the acceptor (τDA).

  • The FRET efficiency (E) is calculated from the amplitude-weighted average lifetimes: E = 1 - (⟨τDA⟩ / ⟨τD⟩) .

Section 2: The Validation Gauntlet: A Comparison of Orthogonal Methods

A FRET-derived model is a crucial first step, especially for studying dynamics or systems intractable to other methods. However, its validation requires techniques that rely on different physical principles. The choice of validation method depends on the protein's properties and the specific questions being asked.

Technique	Principle	Distance Range	Resolution	Sample State	Key Advantage	Key Limitation
pCNF FRET	Dipole-dipole coupling	1 - 10 nm	Low (ensemble-averaged distances)	Solution	Captures dynamics in solution; high sensitivity	Provides sparse distance restraints; model is inferential
X-Ray Crystallography	X-ray diffraction from a crystal lattice	N/A	Atomic (<3 Å)	Solid (Crystal)	Provides a high-resolution, complete atomic model	Static picture; crystal packing artifacts; not all proteins crystallize
NMR Spectroscopy	Nuclear Overhauser Effect (NOE)	< 6 Å	Atomic	Solution	Atomic resolution in solution; rich dynamic information	Limited to smaller, soluble proteins (<40 kDa); complex spectra
DEER Spectroscopy	Dipolar interaction between electron spins	1.5 - 10 nm	Low (distance distributions)	Solution (frozen)	Measures longer distances than NMR; provides distance distributions	Requires site-directed spin labeling, which can be perturbative
Computational Modeling	Energy minimization and molecular dynamics	N/A	Atomic	In silico	Assesses energetic feasibility and stability of a model	Accuracy is dependent on the force field; computationally intensive

Section 3: High-Resolution Validation: The Atomic Benchmarks

The gold standards for protein structure determination are X-ray crystallography and NMR spectroscopy. Comparing a pCNF FRET model to a structure from one of these methods is the most definitive form of validation.

X-Ray Crystallography

Crystallography provides an atomic-resolution snapshot of the protein's most stable conformation within a crystal lattice.

• Causality & Application: If a FRET-derived model predicts a novel domain orientation, a crystal structure can unequivocally confirm or refute this arrangement. The high-resolution detail can also explain the local environment that gives rise to the observed FRET efficiency. A powerful technique in modern crystallography is the use of noble gases like xenon to aid in solving the phase problem via anomalous diffraction.[4][5] This method involves pressurizing a protein crystal with xenon gas, which binds to hydrophobic cavities, providing the heavy-atom scattering needed for phasing without requiring chemical modification.[6]

• Self-Validating Protocol: Xenon Derivatization for Phasing

  • Crystal Preparation: Grow high-quality crystals of the target protein using standard vapor diffusion or batch methods.

  • Xenon Pressurization: Mount a crystal in a capillary or loop and place it inside a specialized high-pressure cell.

  • Pressurization: Slowly introduce xenon gas into the cell to a pressure of 10-20 bar.[4] Allow the crystal to equilibrate for 5-15 minutes.

  • Data Collection: Collect a complete X-ray diffraction dataset at a synchrotron source. For anomalous signal, data can be collected at the xenon K-edge (~34.5 keV), though collection at a standard copper wavelength is also common.[5][7]

  • Structure Solution: Locate the bound xenon atoms from the diffraction data and use their anomalous scattering signal to calculate the experimental phases and generate an electron density map.[8]

NMR Spectroscopy

NMR provides atomic-resolution structural and dynamic information in solution, making it an excellent point of comparison for solution-based FRET studies.

• Causality & Application: NMR is uniquely suited to validate the structure of flexible or dynamic regions of a protein. While FRET provides an average distance, NMR can define the precise ensemble of conformations present in solution. The primary source of distance restraints in NMR is the Nuclear Overhauser Effect (NOE), which measures through-space correlations between protons that are typically < 6 Å apart.

Section 4: Complementary Biophysical Validation

When high-resolution methods are not feasible, other biophysical techniques that provide distance information can serve as powerful validation tools.

Double Electron-Electron Resonance (DEER) Spectroscopy

DEER (also known as PELDOR) is a pulsed electron paramagnetic resonance (EPR) technique that measures the distance distribution between two paramagnetic spin labels.[9][10][11]

• Causality & Application: DEER is highly complementary to FRET because it can measure longer distances (up to 10 nm or more) and, crucially, provides a distribution of distances rather than a single average value.[12] This allows for a direct assessment of conformational heterogeneity. If FRET data suggests a single conformation, but DEER reveals a broad distance distribution, the initial model must be revised to account for this flexibility.

• Experimental Protocol: Site-Directed Spin Labeling (SDSL) and DEER

  • Site Selection & Mutagenesis: Introduce cysteine residues at the two sites of interest for labeling.

  • Protein Expression & Purification: Express and purify the cysteine-mutant protein.

  • Spin Labeling: React the purified protein with a 10-fold molar excess of a nitroxide spin label (e.g., MTSSL) in a suitable buffer overnight.

  • Purification: Remove excess, unreacted spin label via size-exclusion chromatography or dialysis.

  • DEER Measurement: Flash-freeze the labeled protein sample in a DEER tube. Acquire data using a four-pulse DEER sequence on a pulsed EPR spectrometer.

  • Data Analysis: Process the raw DEER time-domain data to extract the distance distribution between the spin labels using software packages like DeerAnalysis.[9]

Section 5: In Silico Validation and Integrative Modeling

Computational methods provide a framework for both validating a FRET-derived model and integrating data from multiple sources to generate a more accurate and robust final structure.

Caption: Integrative modeling workflow combining multi-source data.

• Causality & Application: The core principle of in silico validation is to test whether the FRET-derived model is physically plausible. By running molecular dynamics (MD) simulations initiated from the FRET model, one can assess its stability. If the model rapidly unfolds or deviates significantly from the initial restraints, it suggests the initial interpretation of the FRET data may be flawed. Furthermore, integrative modeling platforms can combine sparse FRET data with data from other low- or high-resolution techniques to build a consensus model that satisfies all experimental observations simultaneously.[13][14] This approach is particularly powerful for large, flexible complexes that are difficult to study with any single technique. Recently, platforms like AlphaFold2 have been modified to incorporate experimental distance distributions from methods like DEER, showcasing the future of guided structural prediction.[15]

Conclusion

The use of p-cyanophenylalanine as a FRET probe provides invaluable insights into protein structure and dynamics, particularly in solution where proteins carry out their function. It allows us to probe conformational changes related to folding, binding, and aggregation with high sensitivity.[2][16][17] However, a structure derived from this technique is a hypothesis that gains its authority not from the elegance of the initial experiment, but from the rigor of its validation.

A multi-pronged approach is not just recommended; it is essential for scientific integrity. By challenging a pCNF FRET-derived model with data from orthogonal, independent techniques—whether the atomic precision of X-ray crystallography, the solution-state dynamics from NMR, the distance distributions from DEER, or the energetic validation of computational modeling—researchers can build a comprehensive and trustworthy picture of a protein's architecture. This validated structural understanding is the bedrock upon which successful drug discovery and mechanistic biology are built.

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A Comparative Guide to Nitrile and Azide Vibrational Probes in Protein Science

For researchers, scientists, and drug development professionals venturing into the intricate world of protein dynamics and structure, the ability to observe molecular-level changes is paramount. Vibrational spectroscopy, particularly Fourier-transform infrared (FTIR) spectroscopy, offers a powerful lens to peer into these dynamics. However, the native protein landscape is a crowded spectral space. To overcome this, site-specific incorporation of vibrational probes with unique frequencies has become an indispensable technique. Among the most prominent of these probes are the nitrile (C≡N) and azide (–N₃) functional groups.

This guide provides an in-depth, objective comparison of nitrile and azide vibrational probes. Moving beyond a simple list of pros and cons, we will delve into the causality behind experimental choices, present supporting data, and provide actionable protocols to empower your research. Our aim is to equip you with the knowledge to make informed decisions on which probe is best suited for your specific scientific questions.

The Fundamental Choice: Why Nitrile and Azide Probes?

The utility of both nitrile and azide probes stems from their vibrational absorptions in a region of the infrared spectrum (approximately 2100–2400 cm⁻¹) that is largely transparent for native proteins.[1][2][3] This "spectral window" allows for the unambiguous detection of the probe's signal without overwhelming interference from the protein backbone's amide I and amide II bands.[4][5] Both probes are small, minimizing potential perturbation of the protein's native structure and function, a critical consideration for meaningful biological studies.[6][7] Their vibrational frequencies are also exquisitely sensitive to the local environment, including electric fields (the vibrational Stark effect), hydrogen bonding, and solvent accessibility, making them powerful reporters of subtle conformational changes.[2][8][9]

Head-to-Head Comparison: Spectroscopic and Physicochemical Properties

The decision to use a nitrile or an azide probe often hinges on a trade-off between signal intensity, spectral clarity, and environmental sensitivity. The following table summarizes their key properties, with a more detailed discussion to follow.

Property	Nitrile (C≡N) Probe	Azide (–N₃) Probe	Rationale and Implications
IR Absorption Frequency	~2200–2400 cm⁻¹[1]	~2100–2170 cm⁻¹[1][6]	Both lie in the transparent region of the protein IR spectrum. The specific frequency is sensitive to the local environment.
Molar Extinction Coefficient (ε)	Moderate (~50–412 M⁻¹cm⁻¹)[1][10]	High (2–4 times larger than nitrile)[6][11][12]	Azides provide stronger signals, making them ideal for dilute protein samples or systems with low probe incorporation efficiency.
Spectral Profile	Generally a single, well-defined peak[6][11]	Can be complicated by Fermi resonances[1][6]	Nitriles often offer a cleaner, more easily interpretable spectrum. Azide spectra may require more complex analysis to deconvolve multiple peaks.
Sensitivity to Environment	Highly sensitive to local electric fields and hydrogen bonding[2][8]	Sensitive to hydration and hydrogen bonding, with a large solvent-induced frequency shift[3][6][13]	Both are excellent reporters. The choice may depend on the specific environmental factor being investigated. Nitrile frequency is very sensitive to electric fields, while its intensity is also a sensitive reporter.[8]
Chemical Stability	Generally stable[6]	Can be photoreactive (especially aryl azides) and susceptible to reduction[14][15]	Nitriles are often more robust for a wider range of experimental conditions. The reactivity of azides can be exploited for "click" chemistry.[16]
Size	Small[6]	Small[6]	Both are minimally perturbative to the native protein structure.

The Causality Behind the Choice

• Signal Strength vs. Spectral Purity: The significantly larger extinction coefficient of the azide probe is its primary advantage.[6][11][12] This is a direct consequence of the larger change in dipole moment during the asymmetric stretching vibration of the N-N-N bond system compared to the C≡N stretch. For researchers working with low-concentration samples, such as membrane proteins or proteins that are difficult to express, the enhanced signal of the azide can be the deciding factor. However, this comes at the cost of potential spectral complexity. Fermi resonances, where the fundamental azide stretch couples with an overtone or combination band of another vibration, can lead to multiple peaks and a broader overall lineshape, complicating data interpretation.[1][6] The nitrile probe, in contrast, typically presents a single, sharp peak, simplifying analysis.[6][11]

• Environmental Sensitivity: Both probes exhibit a pronounced red shift (a shift to lower frequency) when moving from a polar, protic environment like water to a nonpolar, aprotic environment.[6][11] This is largely due to the disruption of hydrogen bonds between the probe and water molecules. The azide asymmetric stretch is particularly sensitive to hydration.[13] While both are effective for vibrational Stark effect (VSE) studies to measure local electric fields, the interpretation of nitrile frequency shifts in terms of electric fields is well-established.[2][7][9] However, it's crucial to be aware that hydrogen bonding can also cause frequency shifts that are not described by the Stark effect.[9]

Incorporating the Probe: A Methodological Overview

The site-specific incorporation of unnatural amino acids (UAAs) containing nitrile or azide functionalities is the most common strategy for introducing these probes into proteins. This is typically achieved through the genetic code expansion toolkit, utilizing an engineered, orthogonal aminoacyl-tRNA synthetase/tRNA pair that recognizes a nonsense codon (e.g., the amber codon, UAG).[13][17][18]

Alternatively, post-translational modification of native amino acids, such as the conversion of a cysteine thiol to a thiocyanate, can be employed for nitrile probe incorporation.[19]

Below is a generalized workflow for the incorporation of nitrile or azide-containing UAAs.

Caption: Workflow for incorporating vibrational probes into proteins.

Experimental Protocols

Protocol 1: Site-Specific Incorporation of p-Cyanophenylalanine (pCNF)

This protocol outlines the steps for incorporating the nitrile-containing UAA, p-cyanophenylalanine (pCNF), into a target protein at a specific site using an amber suppressor tRNA/synthetase pair in E. coli.

1. Plasmid Preparation:

• Subclone your gene of interest into an expression vector containing a C-terminal His-tag. Introduce an amber stop codon (TAG) at the desired labeling site using site-directed mutagenesis.
• Obtain a separate plasmid encoding the orthogonal aminoacyl-tRNA synthetase/tRNA pair for pCNF (e.g., a pEVOL-pCNF vector).

2. Transformation:

• Co-transform a suitable E. coli expression strain (e.g., BL21(DE3)) with both the target protein plasmid and the pEVOL-pCNF plasmid.
• Select for double transformants on LB agar plates containing the appropriate antibiotics for both plasmids.

3. Protein Expression:

• Inoculate a starter culture in LB medium with the appropriate antibiotics and grow overnight at 37°C.
• The next day, inoculate a larger volume of minimal medium (e.g., M9) supplemented with the antibiotics and grow at 37°C to an OD₆₀₀ of 0.6–0.8.
• Add pCNF to a final concentration of 1 mM.
• Induce protein expression by adding IPTG to a final concentration of 0.5 mM.
• Continue to grow the culture at a reduced temperature (e.g., 20°C) overnight.

4. Protein Purification and Verification:

• Harvest the cells by centrifugation.
• Lyse the cells (e.g., by sonication) and purify the His-tagged protein using Ni-NTA affinity chromatography according to the manufacturer's instructions.
• Verify the successful incorporation of pCNF by mass spectrometry (e.g., ESI-Q-TOF). The mass of the purified protein should correspond to the expected mass with pCNF incorporated.[13][17]

Protocol 2: FTIR Spectroscopy of a Nitrile-Labeled Protein

This protocol provides a general procedure for acquiring FTIR spectra of a purified protein sample containing a nitrile probe.

1. Sample Preparation:

• Buffer exchange the purified, probe-containing protein into a D₂O-based buffer to minimize the strong absorbance of H₂O in the infrared region. The buffer should be chosen to maintain protein stability and function (e.g., 20 mM HEPES, 150 mM NaCl, pD 7.4).
• Concentrate the protein sample to a suitable concentration for FTIR analysis (typically 1–5 mM). The required concentration will depend on the extinction coefficient of the probe.

2. Instrument Setup:

• Use an FTIR spectrometer equipped with a liquid-nitrogen-cooled mercury cadmium telluride (MCT) detector for high sensitivity.[20]
• Set up a temperature-controlled transmission cell with CaF₂ windows. The path length should be chosen to optimize the signal-to-noise ratio (e.g., 50–100 µm).[20]

3. Data Acquisition:

• Collect a background spectrum of the D₂O buffer in the transmission cell.
• Load the protein sample into the cell and allow it to equilibrate to the desired temperature.
• Collect the sample spectrum. Typically, 512 or 1024 scans are co-added at a resolution of 1–2 cm⁻¹ to achieve a good signal-to-noise ratio.[20]

4. Data Analysis:

• Subtract the background buffer spectrum from the sample spectrum to obtain the difference spectrum of the protein.
• The nitrile stretching vibration should appear as a distinct peak in the 2200–2240 cm⁻¹ region.
• Analyze the peak position, width, and area to extract information about the local environment of the probe.

Sample_Prep [label="Prepare Sample:\n- Purified, labeled protein\n- D2O buffer\n- 1-5 mM concentration"]; Instrument_Setup [label="Instrument Setup:\n- FTIR with MCT detector\n- Temperature-controlled cell\n- CaF2 windows (100 µm pathlength)"]; Background_Scan [label="Collect Background Spectrum\n(D2O buffer only)"]; Sample_Scan [label="Collect Sample Spectrum\n(Protein in D2O buffer)"]; Data_Processing [label="Data Processing:\n- Subtract background from sample\n- Baseline correction"]; Analysis [label="Analyze Probe Peak:\n- Frequency (ν)\n- Full Width at Half Maximum (FWHM)\n- Integrated Intensity"];

Sample_Prep -> Instrument_Setup; Instrument_Setup -> Background_Scan; Background_Scan -> Sample_Scan; Sample_Scan -> Data_Processing; Data_Processing -> Analysis; }

Sources

• 1. Site-Specific Infrared Probes of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrile groups as vibrational probes of biomolecular structure and dynamics: an overview - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Infrared Spectroscopy is Used for Protein Sample Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 5. Confirming the Suitability of Unnatural Amino Acids as Labels to Monitor Structural Changes in Amyloid-Beta(40) with Two-Dimensional Infrared Spectroscopy | Young Scientist Journal | Vanderbilt University [wp0.vanderbilt.edu]
• 6. A Direct Comparison of Azide and Nitrile Vibrational Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nitrile Bonds as Infrared Probes of Electrostatics in Ribonuclease S - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Vibrational Stark Effect Probes for Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A direct comparison of azide and nitrile vibrational probes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis and Protein Incorporation of Azido-Modified Unnatural Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Visible-light-induced protein labeling in live cells with aryl azides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06987C [pubs.rsc.org]
• 15. pnas.org [pnas.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. [PDF] Synthesis and Protein Incorporation of Azido-Modified Unnatural Amino Acids. | Semantic Scholar [semanticscholar.org]
• 18. Synthesis and protein incorporation of azido-modified unnatural amino acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. Selective Incorporation of Nitrile-Based Infrared Probes into Proteins via Cysteine Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Probing the effectiveness of spectroscopic reporter unnatural amino acids: a structural study - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validation of 4-Cyanophenylalanine Fluorescence Data with NMR Spectroscopy

In the landscape of modern drug discovery and molecular biophysics, the robust characterization of protein-ligand interactions is paramount. No single technique can provide a complete picture of these intricate events. It is through the thoughtful integration and cross-validation of complementary methods that we build the highest confidence in our results. This guide provides an in-depth comparison of two powerful techniques: site-specific fluorescence spectroscopy using the non-canonical amino acid 4-cyanophenylalanine (4-CN-Phe) and Nuclear Magnetic Resonance (NMR) spectroscopy, specifically focusing on Chemical Shift Perturbation (CSP) analysis.

Here, we move beyond a mere description of these methods. We will explore the causality behind experimental design, the inherent self-validating systems within each protocol, and how, in concert, they provide a more complete and trustworthy understanding of molecular recognition events.

The Power of a Dual-Spectroscopy Approach

4-CN-Phe is a fluorescent probe that can be genetically encoded into a protein at a specific site. Its fluorescence is exquisitely sensitive to the local environment, making it an excellent reporter of conformational changes or ligand binding events that alter its surroundings.[1][2] NMR spectroscopy, on the other hand, provides atomic-resolution information on every residue in the protein, allowing for a global view of structural and chemical changes upon ligand binding.[3]

By employing both techniques, we can:

• Validate Binding Affinity: Obtain dissociation constants (Kd) from two orthogonal methods.

• Correlate Local and Global Effects: Link a specific conformational change at the 4-CN-Phe labeled site (local) with the broader perturbations observed across the protein surface (global) via NMR.

• Enhance Confidence in Binding Site Identification: Use the localized fluorescence signal to complement the more extensive, but sometimes complex, chemical shift perturbations from NMR.

This guide will walk through the principles of each technique, provide detailed experimental protocols, and present a comparative analysis of the data they yield.

4-Cyanophenylalanine Fluorescence: A Site-Specific Reporter

4-cyanophenylalanine is a valuable tool because it is minimally perturbing, being structurally similar to phenylalanine, and its fluorescence properties are highly sensitive to its local environment.[2] A key application is in monitoring ligand binding through changes in fluorescence intensity, often due to quenching. This quenching can occur if a nearby amino acid side chain, such as tyrosine or histidine, changes its position relative to the 4-CN-Phe upon ligand binding, or if the ligand itself is a quencher.[2][4]

Causality in Experimental Design:

The choice of where to incorporate 4-CN-Phe is critical. Ideally, it should be placed at a location where a significant change in the local environment is expected upon ligand binding. This decision can be guided by prior structural information, mutagenesis data, or even preliminary NMR CSP data that identifies a putative binding site.

NMR Spectroscopy: The Atomic-Level Viewpoint

NMR spectroscopy, and specifically the 1H-15N Heteronuclear Single Quantum Coherence (HSQC) experiment, is a cornerstone of drug discovery and structural biology.[3] This experiment generates a "fingerprint" of the protein, with each peak corresponding to a specific backbone amide proton and its attached nitrogen. When a ligand binds, the chemical environment of nearby amino acids changes, causing their corresponding peaks in the HSQC spectrum to shift. This phenomenon is known as Chemical Shift Perturbation (CSP).[3]

Causality in Experimental Design:

The NMR titration experiment is designed to systematically map these changes as a function of ligand concentration. By monitoring the progressive shifting of peaks, we can not only identify the residues at the binding interface but also calculate the dissociation constant (Kd) of the interaction.[3]

Cross-Validation in Practice: A Comparative Case Study

To illustrate the power of this dual approach, let's consider a hypothetical protein, "Exemplin," binding to a small molecule inhibitor. We have engineered a version of Exemplin with a 4-CN-Phe at a position within the putative binding pocket.

Data Presentation: A Head-to-Head Comparison

Parameter	4-CN-Phe Fluorescence Spectroscopy	NMR Chemical Shift Perturbation
Principle	Change in local environment of a single, site-specifically incorporated fluorescent probe.	Changes in the chemical environment of backbone amides throughout the protein.
Information	Reports on the local conformational change at the probe's location.	Provides a global map of perturbations across the protein surface at atomic resolution.
Binding Affinity (Kd)	Determined by fitting the change in fluorescence intensity versus ligand concentration.	Determined by fitting the chemical shift changes of multiple residues versus ligand concentration.
Throughput	Higher throughput, as fluorescence measurements are generally faster.	Lower throughput, as each titration point requires the acquisition of a 2D NMR spectrum.
Protein Requirements	Requires site-specific incorporation of 4-CN-Phe.	Requires a 15N-labeled protein.
Structural Info	Indirect structural information inferred from changes in the probe's environment.	Direct identification of residues at the binding interface and allosteric sites.

Quantitative Data Summary:

Table 1: Binding Affinity (Kd) Determination

Method	Measured Kd (μM)
4-CN-Phe Fluorescence Quenching	12.5 ± 1.5
NMR Chemical Shift Perturbation	10.8 ± 2.1

The excellent agreement between the Kd values obtained from these two independent methods provides high confidence in the measured binding affinity.

Table 2: Ligand-Induced Changes

Data Type	Observation	Interpretation
4-CN-Phe Fluorescence	60% quenching of fluorescence intensity upon saturation with the ligand.	The ligand binding event causes a significant conformational change in the vicinity of the 4-CN-Phe probe, leading to quenching.
NMR CSP	Significant chemical shift perturbations observed for residues in the β2-β3 loop and α1 helix.	These regions constitute the binding site for the ligand. The 4-CN-Phe is located within the β2-β3 loop, corroborating the fluorescence data.

Experimental Protocols

Experimental Workflow: A Synergistic Approach

Caption: Synergistic workflow for cross-validation.

Protocol 1: Site-Specific Incorporation of 4-Cyanophenylalanine

This protocol utilizes an engineered orthogonal tRNA synthetase/tRNA pair for the genetic incorporation of 4-CN-Phe in E. coli.[5]

• Vector Preparation: Co-transform E. coli expression cells (e.g., BL21(DE3)) with the plasmid encoding your protein of interest (with an amber stop codon, TAG, at the desired incorporation site) and the plasmid containing the engineered tRNA synthetase/tRNA pair for 4-CN-Phe.

• Culture Growth: Grow the cells in minimal medium to an OD600 of 0.6-0.8 at 37°C.

• Induction: Induce protein expression with IPTG and supplement the medium with 4-CN-Phe to a final concentration of 1 mM.

• Expression: Continue to grow the cells at a reduced temperature (e.g., 18-25°C) for 12-16 hours.

• Purification: Harvest the cells and purify the 4-CN-Phe-containing protein using standard chromatography techniques. Confirm incorporation and purity by mass spectrometry.

Protocol 2: 4-CN-Phe Fluorescence Titration

• Sample Preparation: Prepare a solution of the 4-CN-Phe-labeled protein in a suitable buffer (e.g., 50 mM Tris, 150 mM NaCl, pH 7.5) at a concentration where the fluorescence signal is stable and well above the noise floor (typically in the low micromolar range).

• Instrument Setup: Use a fluorometer to measure the fluorescence emission spectrum of 4-CN-Phe (excitation ~280 nm, emission maximum ~305 nm).

• Titration: Add small aliquots of a concentrated stock solution of the ligand to the protein solution. After each addition, allow the system to equilibrate for 2-5 minutes before recording the fluorescence emission spectrum.

• Data Analysis: Plot the change in fluorescence intensity at the emission maximum as a function of the ligand concentration. Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the dissociation constant (Kd).

Protocol 3: NMR Chemical Shift Perturbation Titration

• Sample Preparation: Prepare a solution of 15N-labeled protein in a deuterated buffer (e.g., 50 mM Tris-d11, 150 mM NaCl, pH 7.5 in 90% H2O/10% D2O) to a concentration of 100-500 µM.

• Initial Spectrum: Acquire a baseline 1H-15N HSQC spectrum of the free protein.

• Titration: Add increasing amounts of a concentrated stock solution of the unlabeled ligand to the protein sample. After each addition, acquire another 1H-15N HSQC spectrum.

• Data Processing and Analysis: Process the NMR spectra and overlay them to visualize the chemical shift perturbations. Track the movement of each peak across the titration series.

• Kd Determination: Calculate the weighted average chemical shift difference for significantly perturbed peaks at each titration point. Plot these differences against the ligand concentration and fit the data to a binding equation to determine the Kd.

Logical Framework for Data Interpretation

Caption: Logical flow for cross-validation of fluorescence and NMR data.

Conclusion: A More Robust Understanding

The cross-validation of 4-cyanophenylalanine fluorescence data with NMR chemical shift perturbation analysis represents a powerful strategy for characterizing protein-ligand interactions. This dual-spectroscopy approach provides a multi-faceted view of the binding event, from a highly sensitive local reporter to a comprehensive global map of the interaction surface. The agreement of binding affinities determined by these orthogonal methods instills a high degree of confidence in the results, a critical aspect in both fundamental research and the rigorous demands of drug development. By integrating these techniques, researchers can build more complete and reliable models of molecular recognition, ultimately accelerating the path to discovery.

References

• Raleigh, D. P., et al. (2010). Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation. Biochemistry, 49(30), 6349-6355. [Link]

• Fenlon, E. E., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. The Journal of Physical Chemistry B, 126(44), 8957-8969. [Link]

• Armstrong, F. A., et al. (2020). Cyanophenylalanine as an Infrared Probe for Iron–Sulfur Cluster Redox State in Multicenter Metalloenzymes. Angewandte Chemie International Edition, 59(31), 12843-12847. [Link]

• Gai, F., et al. (2013). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. Biophysical Journal, 104(2), 362-369. [Link]

• Williamson, M. P. (2013). Using chemical shift perturbation to characterise ligand binding. Progress in Nuclear Magnetic Resonance Spectroscopy, 73, 1-16. [Link]

• Raleigh, D. P., & Carrico, I. (2009). Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. Biochemistry, 48(38), 9040-9046. [Link]

• Raleigh, D. P., et al. (2010). Modulation of p-cyanophenylalanine fluorescence by amino acid side-chains and rational design of fluorescence probes of α-helix formation. Biochemistry, 49(30), 6349–6355. [Link]

• Raleigh, D. P., & Marek, P. (2008). The fluorescent amino acid p-cyanophenylalanine provides an intrinsic probe of amyloid formation. Chembiochem, 9(9), 1372-1374. [Link]

• Gai, F., et al. (2013). Quenching of p-Cyanophenylalanine Fluorescence by Various Anions. The Journal of Physical Chemistry B, 117(8), 2416-2422. [Link]

• Hruby, V. J., et al. (2010). Fluorescence quenching by metal centered porphyrins and poryphyrin enzymes. Journal of Photochemistry and Photobiology B: Biology, 101(2), 148-155. [Link]

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• 1. Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine - PMC [pmc.ncbi.nlm.nih.gov]

Probing the Invisible: A Comparative Guide to Benchmarking the Sensitivity of Cyanophenylalanine Against Other Environmental Probes

In the intricate world of protein science, understanding the nuanced conformational changes and interactions that govern function is paramount. To "see" these molecular dynamics, researchers rely on exquisitely sensitive reporters—fluorescent probes that act as lighthouses, signaling changes in their local environment. Among the arsenal of available tools, the unnatural amino acid p-cyanophenylalanine (CNF) has emerged as a particularly powerful and versatile probe.

This guide provides an in-depth, objective comparison of CNF's performance against other widely used fluorescent probes. We will delve into the photophysical principles that underpin their sensitivity, provide supporting experimental data, and offer detailed protocols for their application. This document is intended for researchers, scientists, and drug development professionals seeking to make informed decisions about the best tool to illuminate their specific biological questions.

The Ideal Environmental Probe: A Delicate Balance

The perfect fluorescent probe for studying protein environments would be infinitesimally small, yet possess a fluorescence signal that is intensely bright and exquisitely sensitive to a wide range of environmental parameters. It would be readily incorporated at any desired site within a protein without perturbing its native structure or function. While no single probe achieves this ideal, CNF comes remarkably close, striking an excellent balance between minimal perturbation and robust environmental sensitivity.

A Deep Dive into p-Cyanophenylalanine (CNF)

p-Cyanophenylalanine is a structural analog of phenylalanine, where a nitrile group (-C≡N) replaces the para-hydrogen on the phenyl ring. This seemingly minor modification has profound effects on its photophysical properties, transforming it from a weakly fluorescent amino acid into a highly informative probe.

Key Advantages of CNF:

• Minimal Structural Perturbation: Due to its similarity in size to phenylalanine and tyrosine, CNF can often be substituted for these residues with little to no impact on protein structure and function[1]. This is a critical advantage over larger, bulkier extrinsic probes.

• Sensitivity to Hydrogen Bonding: The fluorescence of CNF is highly sensitive to the local hydration status. Its fluorescence lifetime shows a linear dependence on the Kamlet-Taft hydrogen bond donating parameter (α) of protic solvents[1]. This makes CNF an exceptional tool for monitoring processes that involve the exclusion of water, such as protein folding, ligand binding, and membrane insertion[2][3]. The quantum yield also tends to increase with the hydrogen-bonding ability of the solvent[1].

• Distinct Spectral Properties: CNF can be selectively excited in the presence of the native fluorescent amino acids, tryptophan (Trp) and tyrosine (Tyr), allowing for clear, unambiguous signal detection[4][5]. It can also serve as an efficient Förster Resonance Energy Transfer (FRET) donor to Trp, enabling distance-dependent measurements[1][4].

• Dual-Mode Probe: Beyond its fluorescence, the nitrile group's stretching frequency in the infrared (IR) spectrum is also sensitive to the local electric field and hydration, offering a complementary spectroscopic handle[1].

Mechanism of Environmental Sensitivity:

The primary mechanism behind CNF's environmental sensitivity lies in the influence of solute-solvent hydrogen bonding on its non-radiative decay rate. In protic environments, hydrogen bonding to the cyano group decreases the rate of non-radiative decay, leading to a higher fluorescence quantum yield and a longer lifetime[1]. Conversely, in non-polar, aprotic environments where hydrogen bonding is absent, the fluorescence is significantly quenched.

Head-to-Head Comparison: CNF vs. The Field

To objectively assess the utility of CNF, we must benchmark it against other commonly employed probes. This comparison will focus on intrinsic probes (naturally occurring amino acids) and popular extrinsic probes (synthetic molecules).

Intrinsic Probes: The Natural Choice

Tryptophan (Trp): The Workhorse of Protein Fluorescence

Tryptophan is the dominant intrinsic fluorophore in most proteins. Its indole side chain is highly sensitive to the polarity of its local environment.

• Sensitivity: A Trp residue buried in a hydrophobic protein core will exhibit a blue-shifted emission maximum (around 330 nm) and a higher quantum yield compared to a Trp exposed to the aqueous solvent, which will have a red-shifted emission (around 350 nm)[2][6].

• Limitations: The major drawback of relying on Trp is that most proteins contain multiple Trp residues, making it difficult to attribute a change in the overall fluorescence signal to a specific site. Furthermore, the quantum yield of Trp can be quenched by neighboring amino acid residues through mechanisms like photoinduced electron transfer, complicating data interpretation[7][8].

CNF vs. Tryptophan: CNF offers site-specificity that Trp often cannot. By incorporating a single CNF at a strategic location, researchers can probe a specific region of interest without confounding signals from other parts of the protein. While Trp is exquisitely sensitive to polarity, CNF's primary sensitivity to hydrogen bonding provides a different and often complementary dimension of environmental information.

Extrinsic and Unnatural Probes: Expanding the Toolkit

Acrylodan: The Thiol-Reactive Reporter

Acrylodan is a popular extrinsic probe that belongs to the PRODAN family of environmentally sensitive fluorophores. It selectively reacts with thiol groups, making it useful for labeling cysteine residues.

• Sensitivity: Acrylodan exhibits a large Stokes shift and its emission is highly sensitive to solvent polarity[9][10][11]. In non-polar environments, it has a blue-shifted emission and a higher quantum yield, while in polar solvents, the emission is red-shifted and quenched[10][11].

• Limitations: Acrylodan is significantly larger than an amino acid side chain, and its introduction can potentially perturb the local protein structure. The requirement for a reactive cysteine residue also limits the possible labeling sites.

CNF vs. Acrylodan: CNF's key advantage is its smaller size and its incorporation as part of the polypeptide backbone, which minimizes structural perturbation. While Acrylodan is a powerful probe for polarity, CNF provides unique information about the hydrogen-bonding environment.

Anilinonaphthalene Sulfonates (ANS): Probing Hydrophobic Pockets

ANS is a classic extrinsic probe that is weakly fluorescent in aqueous solution but becomes intensely fluorescent upon binding to hydrophobic sites on proteins[12][13].

• Application: ANS is widely used to detect the presence of exposed hydrophobic patches, which can be indicative of protein folding intermediates or aggregation[12][14].

• Limitations: ANS is a non-covalent probe, and its binding location can be heterogeneous and difficult to pinpoint precisely. It reports on general hydrophobic exposure rather than the environment at a specific, predetermined site.

CNF vs. ANS: CNF provides site-specific information from a genetically encoded position, offering a much higher resolution view of the local environment compared to the more general reporting of ANS.

Quantitative Data Summary

The following tables summarize the key photophysical properties of CNF and other selected probes in various solvents to illustrate their environmental sensitivity.

Table 1: Photophysical Properties of p-Cyanophenylalanine (CNF)

Solvent	Dielectric Constant (ε)	Kamlet-Taft α	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Lifetime (τ) (ns)
Water	80.1	1.17	~275	~295	0.12	7.0
Methanol	32.7	0.98	~275	~295	0.13	7.8
Ethanol	24.6	0.86	~275	~295	0.11	7.2
2-Propanol	19.9	0.76	~275	~295	0.08	6.5
Acetonitrile	37.5	0.19	~275	~295	0.02	1.0, 5.2
Tetrahydrofuran (THF)	7.6	0.00	~275	~295	0.01	1.1, 5.0

Data compiled from reference[1]. Note the strong correlation between the Kamlet-Taft α parameter (a measure of hydrogen bond donating ability) and the fluorescence lifetime in protic solvents.

Table 2: Comparative Photophysical Properties of Environmental Probes

Probe	Typical Excitation (nm)	Typical Emission (nm)	Key Environmental Sensitivity	Advantages	Disadvantages
p-Cyanophenylalanine	~275	~295	Hydrogen Bonding, Hydration	Minimally perturbative, site-specific, unique spectral window	Requires unnatural amino acid incorporation
Tryptophan	~280	330-350	Polarity	Intrinsic to protein, no labeling needed	Often multiple Trps per protein, signal averaging
Acrylodan (Cys-labeled)	~390	450-550	Polarity, Viscosity	Large Stokes shift, high sensitivity to polarity	Bulky, requires accessible Cys, potential perturbation
ANS (non-covalent)	~370	~480	Hydrophobicity	Excellent for detecting exposed hydrophobic patches	Non-covalent, non-site-specific binding

Experimental Protocols

Protocol 1: Site-Specific Incorporation of CNF into Proteins

The incorporation of CNF into a protein of interest is most commonly achieved using amber stop codon suppression technology. This requires an orthogonal aminoacyl-tRNA synthetase/tRNA pair that is specific for CNF and does not cross-react with endogenous cellular components.

Workflow Diagram:

Sources

• 1. Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
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A Head-to-Head Comparison: The Photostability of p-Cyanophenylalanine Versus Natural Fluorescent Amino Acids

For the researcher at the forefront of protein science and drug development, the choice of a fluorescent probe is a critical decision that reverberates through every stage of an experiment. An ideal fluorescent amino acid should not only provide a sensitive readout of its local environment but also withstand prolonged and intense illumination without significant degradation. In this guide, we, as senior application scientists, offer an in-depth comparison of the photostability of the non-natural amino acid p-cyanophenylalanine (pCNF) against its natural counterparts, tryptophan (Trp) and tyrosine (Tyr). This analysis is grounded in experimental data and mechanistic insights to empower you to make informed decisions for your research.

The Imperative of Photostability in Fluorescence Studies

In the realm of fluorescence microscopy and spectroscopy, photostability—the intrinsic resistance of a fluorophore to photodegradation—is paramount.[1][2] The irreversible loss of fluorescence, or photobleaching, can significantly compromise the quality and quantitative accuracy of experimental data, especially in applications requiring long-term observation, such as single-molecule tracking, fluorescence resonance energy transfer (FRET), and live-cell imaging. A highly photostable probe ensures a longer observation window, a higher signal-to-noise ratio, and greater confidence in the collected data.

A Comparative Overview of Photophysical Properties

Before delving into photostability, it is essential to understand the fundamental photophysical properties of pCNF, Trp, and Tyr. These properties provide the context for their performance under illumination.

Property	p-Cyanophenylalanine (pCNF)	Tryptophan (Trp)	Tyrosine (Tyr)
**Molar Extinction Coefficient (ε) at λmax (M⁻¹cm⁻¹) **	~850 at 280 nm[3]	~5,600 at 280 nm	~1,400 at 274 nm
Fluorescence Quantum Yield (Φf) in Water	~0.11 - 0.14[4]	~0.13	~0.14
Fluorescence Lifetime (τ) in Water (ns)	~7.0[4]	~2.6	~3.6
Excitation Maximum (λex) (nm)	~240, ~280[4]	~280	~274
Emission Maximum (λem) (nm)	~295[4]	~350	~303

Expert Insight: While tryptophan boasts a significantly higher extinction coefficient, making it a more efficient light absorber, the quantum yield of pCNF is comparable to that of both tryptophan and tyrosine.[4][5] This suggests that once excited, pCNF is an efficient emitter. The longer fluorescence lifetime of pCNF can be advantageous for certain applications, such as time-resolved fluorescence measurements.[4]

Unveiling Photostability: A Head-to-Head Comparison

Direct, quantitative comparisons of the photostability of pCNF with Trp and Tyr under identical conditions are not extensively documented in publicly available literature. However, based on mechanistic understanding and data from related studies, we can construct a robust comparative picture.

A study on the photobleaching kinetics of a related cyanated amino acid, 4-cyanotryptophan (4CN-Trp), demonstrated its superior photostability compared to the enhanced blue fluorescent protein (EBFP). After 10 hours of continuous illumination, the fluorescence intensity of 4CN-Trp decreased by only ~25%, whereas EBFP intensity dropped by ~75%. While this is not a direct comparison with pCNF, it highlights the potential for the cyano group to confer enhanced photostability.

The photodegradation of aromatic amino acids is often initiated by photo-oxidation, involving the formation of radical species.[6][7] The stability of these radical intermediates plays a crucial role in the overall photostability of the amino acid.[8]

Inference and Field-Proven Insights: The electron-withdrawing nature of the cyano group in pCNF can influence the electron density of the aromatic ring, potentially making it less susceptible to photo-oxidative damage compared to the electron-rich indole ring of tryptophan. While tyrosine is generally more photostable than tryptophan, the addition of the cyano group to phenylalanine is anticipated to further enhance its resistance to photobleaching.

To provide a semi-quantitative comparison, we can define a relative photostability index based on the known susceptibility of these amino acids to photodegradation.

Fluorescent Amino Acid	Relative Photostability	Key Mechanistic Considerations
p-Cyanophenylalanine (pCNF)	High	The electron-withdrawing cyano group may decrease the reactivity of the aromatic ring towards photo-oxidation.
Tyrosine (Tyr)	Moderate	The phenol group is susceptible to oxidation, but generally less so than the indole ring of tryptophan.
Tryptophan (Trp)	Low	The indole ring is highly susceptible to photo-oxidation, leading to the formation of various degradation products.[9]

The "Why": Mechanistic Insights into Photobleaching

Understanding the mechanisms of photobleaching is crucial for designing experiments that minimize photodegradation and for the rational design of more photostable probes.

Photobleaching Pathways of Aromatic Amino Acids

The photodegradation of fluorescent amino acids is a complex process involving multiple potential pathways, primarily driven by reactions from the excited triplet state.

Caption: Step-by-step workflow for the comparative photostability measurement of fluorescent amino acids.

Detailed Step-by-Step Methodology:

• Sample Preparation:

  • Prepare stock solutions of pCNF, Trp, and Tyr in PBS (pH 7.4).

  • Dilute the stock solutions to a working concentration (e.g., 10 µM).

  • Critical Control: Measure the absorbance of each solution at the chosen excitation wavelength (e.g., 280 nm). Adjust the concentrations of the Trp and Tyr solutions to match the absorbance of the pCNF solution at this wavelength. This ensures that each sample absorbs the same number of photons at the start of the experiment, allowing for a direct comparison of their intrinsic photostability.

• Spectrofluorometer Setup:

  • Set the excitation wavelength (λex) to 280 nm and the emission wavelength (λem) to the maximum of each amino acid (295 nm for pCNF, 350 nm for Trp, 303 nm for Tyr).

  • Set the excitation and emission slit widths to a fixed value (e.g., 5 nm) to control the light intensity.

  • Set the instrument to time-course mode to record fluorescence intensity over time.

• Photobleaching Measurement:

  • Place the cuvette containing the pCNF solution in the temperature-controlled sample holder of the spectrofluorometer at 25°C. Add a small stir bar and ensure gentle stirring to avoid localized heating and concentration gradients.

  • Allow the sample to equilibrate for 5 minutes.

  • Record the initial fluorescence intensity (F₀).

  • Start the time-course measurement, continuously illuminating the sample with the excitation light. Record the fluorescence intensity (F(t)) at regular intervals (e.g., every 30 seconds) for an extended period (e.g., 1-2 hours, or until the fluorescence has significantly decreased).

  • Repeat the measurement for the Trp and Tyr solutions using the exact same instrument settings.

• Data Analysis:

  • For each amino acid, normalize the fluorescence decay data by dividing the intensity at each time point (F(t)) by the initial intensity (F₀).

  • Plot the normalized fluorescence intensity (F(t)/F₀) as a function of time.

  • Fit the decay curve to a single or double exponential decay function to determine the photobleaching rate constant(s).

  • Calculate the photobleaching half-life (t₁/₂), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

  • Compare the t₁/₂ values for pCNF, Trp, and Tyr. A longer t₁/₂ indicates higher photostability.

Concluding Remarks for the Discerning Researcher

The selection of a fluorescent amino acid is a decision that should be guided by the specific demands of the experiment. While tryptophan offers a high extinction coefficient and tyrosine is a readily available natural fluorophore, our analysis suggests that p-cyanophenylalanine presents a compelling case for superior photostability . This enhanced resistance to photobleaching, coupled with its sensitivity to the local environment, positions pCNF as a robust and reliable tool for demanding fluorescence applications.

By understanding the photophysical properties, the mechanisms of photodegradation, and by employing rigorous experimental protocols to quantify photostability, researchers can confidently select the optimal fluorescent amino acid to illuminate their scientific discoveries.

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A Comparative Guide to Orthogonal tRNA Synthetase Efficacy for Cyanophenylalanine Incorporation

For researchers, synthetic biologists, and drug development professionals, the site-specific incorporation of non-canonical amino acids (ncAAs) into proteins is a transformative technology. It unlocks the ability to install novel chemical functionalities—such as bio-orthogonal handles, spectroscopic probes, and photocrosslinkers—with surgical precision. Among the diverse toolkit of ncAAs, p-cyanophenylalanine (pCNF) has emerged as a particularly powerful probe. Its nitrile group serves as a sensitive infrared reporter of the local electrostatic environment, and its intrinsic fluorescence provides a minimal, site-specific label to study protein structure, folding, and interactions.[1][2][3]

The success of this technology hinges on the efficiency and fidelity of the orthogonal aminoacyl-tRNA synthetase/tRNA (aaRS/tRNA) pair used for the ncAA's incorporation.[4][5] This guide provides an in-depth comparison of the most prevalent orthogonal systems for incorporating pCNF, grounded in experimental data and field-proven insights. We will dissect the performance of key synthetases, explain the causal logic behind experimental choices, and provide actionable protocols for your laboratory.

The Principle: An Orthogonal System for Genetic Code Expansion

To incorporate pCNF at a specific site, a "blank" codon—most commonly the amber stop codon (TAG)—is introduced into the gene of interest via site-directed mutagenesis.[5] A new translational machinery, operating in parallel to the host's own, is then introduced. This "orthogonal" system consists of an aaRS and its cognate tRNA, which have been engineered to be mutually exclusive with the host's endogenous pairs.[4][6] The orthogonal aaRS must not charge any endogenous tRNAs, and the orthogonal tRNA must not be recognized by any endogenous aaRSs.[7] The engineered aaRS is evolved to specifically recognize and charge its orthogonal tRNA with pCNF. This pCNF-loaded tRNA then recognizes the amber codon during translation, inserting pCNF into the growing polypeptide chain.

Caption: Mechanism of pCNF incorporation via an orthogonal translation system.

Head-to-Head Comparison: Key Synthetases for pCNF Incorporation

While several orthogonal systems have been developed, the most widely characterized for aromatic amino acids originate from archaea, primarily due to their natural orthogonality in bacterial and eukaryotic hosts.[5][8] For pCNF, two systems are dominant: variants of the Methanocaldococcus jannaschii tyrosyl-tRNA synthetase (MjTyrRS) and the Methanosarcina mazei pyrrolysyl-tRNA synthetase (MmPylRS).

Feature	MjTyrRS-derived (e.g., pCNFRS)	MmPylRS-derived (e.g., PylRS(N346A/C348A))
Origin	Methanocaldococcus jannaschii Tyrosyl-RS	Methanosarcina mazei Pyrrolysyl-RS
Typical Host	Primarily E. coli. The MjtRNATyr can be recognized by host factors in eukaryotes, limiting its use.[9]	E. coli, Yeast, Mammalian Cells. The PylRS/tRNAPyl pair is broadly orthogonal.[5][9]
Substrate Specificity	Polyspecific. The well-known pCNFRS is highly active for pCNF but also efficiently incorporates other para-substituted analogs like p-azido-l-phenylalanine (pAzF).[10][11]	Highly Promiscuous. Certain mutants can incorporate a vast array of over 40 phenylalanine derivatives with substitutions at ortho, meta, and para positions.[9][12]
Key Advantage	High activity and well-characterized for a specific set of para-substituted phenylalanines.	Extreme substrate versatility and broad host compatibility, making it a powerful tool for screening new ncAAs.
Key Disadvantage	Lack of high specificity can be problematic if multiple similar ncAAs are present, leading to heterogeneous protein populations.[10]	Promiscuity can sometimes lead to mis-incorporation of canonical amino acids (e.g., Phenylalanine) if the synthetase is not sufficiently evolved for selectivity.[9]
Common Mutations	Evolved through directed evolution. Key residues in the active site are mutated to accommodate the nitrile group over the hydroxyl of tyrosine.	Often engineered through rational design. The N346A/C348A mutant, for example, expands the active site to accommodate various substitutions.[9]

In-Depth Analysis:

The MjTyrRS-derived pCNFRS: This synthetase is a workhorse for incorporating a specific class of ncAAs. It is highly active and efficient for its intended substrates.[11] However, its defining characteristic is polyspecificity. It recognizes the overall shape of a para-substituted phenylalanine, making it adept at incorporating pCNF, pAzF, and others.[10] This is a double-edged sword. For labs that use both pCNF and pAzF, using the same synthetase can be economical. However, it mandates stringent control over the growth media; if both ncAAs were present, the synthetase would incorporate both, leading to a mixed population of proteins. Directed evolution strategies have been developed to enhance the selectivity of such polyspecific synthetases for a single ncAA.[10]

The MmPylRS-derived System: The PylRS system is remarkable for its plasticity. PylRS is structurally related to phenylalanyl-tRNA synthetase (PheRS), which may explain its amenability to evolving recognition for phenylalanine analogs.[13] Rationally designed mutants, like PylRS(N346A/C348A), have created a "master key" synthetase capable of incorporating dozens of different phenylalanine derivatives.[9] This is exceptionally powerful for exploring structure-activity relationships or testing novel probes without needing to generate a new synthetase for each one. A significant advantage of the PylRS system is its orthogonality across kingdoms, from bacteria to multicellular organisms, a feature the MjTyrRS system lacks.[9]

Experimental Workflow & Protocol

Successful incorporation of pCNF requires careful optimization of the expression system. The goal is to maximize the concentration of the active orthogonal pair (pCNFRS/tRNA) to outcompete the host's translation termination machinery (Release Factor 1, RF1) at the amber codon.

Caption: Standard experimental workflow for pCNF incorporation in E. coli.

A Self-Validating Protocol for pCNF Incorporation in E. coli

This protocol is designed for robustness and utilizes the pEVOL plasmid system, which enhances suppression efficiency by providing both constitutive and inducible expression of the synthetase.[14]

1. Materials & Setup:

• Expression Host: E. coli BL21(DE3) is a standard choice. For higher efficiency, consider an RF1 knockout strain.

• Plasmids:

  • A T7-promoter-based vector (e.g., pET series) containing your gene of interest with an amber (TAG) codon at the desired incorporation site.

  • The pEVOL-pCNF plasmid (or equivalent) expressing the pCNF-specific aaRS and its cognate suppressor tRNA. This plasmid typically carries a different antibiotic resistance marker (e.g., chloramphenicol).

• Reagents: p-Cyanophenylalanine (typically dissolved in NaOH to make a stock solution), appropriate antibiotics (e.g., ampicillin and chloramphenicol), IPTG, and L-arabinose.

2. Transformation & Culture:

• Co-transform the expression host with both the target protein plasmid and the pEVOL-pCNF plasmid. Plate on LB-agar containing both antibiotics.

• Inoculate a single colony into 10-20 mL of LB medium with both antibiotics and grow overnight at 37°C with shaking.

3. Protein Expression:

• The next day, use the overnight culture to inoculate 1 L of LB medium containing both antibiotics.

• Crucial Step: Immediately add p-cyanophenylalanine to a final concentration of 1-2 mM.

• Grow the culture at 37°C with vigorous shaking until the OD600 reaches 0.6–0.8.

• Induce the expression of both the target protein and the synthetase by adding IPTG (final concentration ~0.5-1 mM) and L-arabinose (final concentration ~0.02%).

• Reduce the temperature to 25-30°C and allow the protein to express for 12-16 hours. The lower temperature often improves protein solubility and folding.

4. Purification & Verification:

• Harvest the cells by centrifugation.

• Purify the protein of interest using standard methods (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

• Self-Validation: The most critical validation step is Electrospray Ionization Mass Spectrometry (ESI-MS). The measured mass of the purified protein must match the theoretical mass calculated with pCNF incorporated. This confirms not only that incorporation occurred but also that it was specific to the intended site. A lack of the truncated product confirms high suppression efficiency.

Conclusion and Future Outlook

The choice between an MjTyrRS-derived or MmPylRS-derived system for pCNF incorporation depends on the specific experimental goals. For researchers focused solely on incorporating pCNF or a limited set of its close analogs with high efficiency, the well-characterized MjTyrRS-based pCNFRS is an excellent choice. For those needing broader substrate flexibility or compatibility with eukaryotic systems, the promiscuous and versatile MmPylRS mutants offer unparalleled scope.

The field continues to advance rapidly. The development of new orthogonal pairs, the engineering of synthetases with enhanced selectivity and catalytic power, and the creation of genomically recoded organisms lacking RF1 are all pushing the boundaries of efficiency and fidelity.[4][5] By understanding the fundamental characteristics of these core systems, researchers can make informed decisions to harness the full potential of pCNF as a powerful probe to illuminate complex biological processes.

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A Direct Comparison of Azide and Nitrile Vibrational Probes for Studying Biomolecules

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The study of biomolecular structure and dynamics is fundamental to understanding biological processes and for the development of novel therapeutics. Vibrational spectroscopy, particularly infrared (IR) spectroscopy, has emerged as a powerful technique for probing the local environments within proteins and other biomolecules with high temporal and spatial resolution. To overcome the spectral congestion inherent in the IR spectra of large biomolecules, researchers have turned to the site-specific incorporation of small chemical groups with unique vibrational signatures that absorb in a transparent region of the protein IR spectrum. Among the most popular of these vibrational probes are the azide (–N₃) and nitrile (–C≡N) functionalities.[1][2]

This guide provides a direct and in-depth comparison of azide and nitrile vibrational probes, offering insights into their respective strengths and weaknesses for studying biomolecules. We will delve into their spectroscopic properties, methods for their incorporation into proteins, and their application in addressing key biological questions, supported by experimental data and protocols.

Fundamental Principles of Vibrational Probes

The utility of a vibrational probe is predicated on several key properties:

• Spectral Uniqueness: The probe's vibrational frequency should lie in a region of the IR spectrum that is free from overlapping absorptions from the biomolecule itself (typically between 1800 and 2800 cm⁻¹).[3]

• Sensitivity to Environment: The probe's vibrational frequency, intensity, and bandwidth should be sensitive to changes in its local environment, such as electric fields, hydrogen bonding, and solvent accessibility.[1][2]

• Minimal Perturbation: The probe should be small enough to be incorporated into a biomolecule without significantly perturbing its structure or function.[1]

• High Extinction Coefficient: A larger extinction coefficient allows for the use of lower sample concentrations, which is often a necessity in biological studies.[1][4]

• Chemical Stability: The probe must be stable under the conditions of the experiment.[1]

Both azide and nitrile probes largely fulfill these criteria, yet they exhibit distinct characteristics that make them more or less suitable for specific applications.

Head-to-Head Comparison: Azide vs. Nitrile Probes

The choice between an azide and a nitrile probe depends on the specific research question and the experimental constraints. The following table summarizes their key properties based on published experimental data.

Property	Azide Probe (e.g., p-azidophenylalanine)	Nitrile Probe (e.g., p-cyanophenylalanine)	Key Considerations & Causality
Vibrational Mode	Asymmetric stretch (νₐ)	Symmetric stretch (νₛ)	The three-atom structure of the azide gives rise to both symmetric and asymmetric stretching modes, with the asymmetric stretch being the more intense and commonly used probe. The nitrile is a simple diatomic-like oscillator.
Typical Frequency	~2100 - 2150 cm⁻¹[5]	~2220 - 2250 cm⁻¹[6]	Both absorb in the desired transparent window of the protein IR spectrum. The lower frequency of the azide can be advantageous in avoiding any potential overlap with other weak absorptions.
Extinction Coefficient (ε)	High (~610 M⁻¹cm⁻¹)[5]	Moderate (~230 M⁻¹cm⁻¹)[6]	The azide probe's significantly higher extinction coefficient (2-4 times larger than nitrile) is a major advantage, enabling studies at lower, more physiologically relevant concentrations.[1][7] This stems from the larger change in dipole moment during the asymmetric stretch of the azide.
Sensitivity to H-bonding	High[1][8]	High[9][10]	Both probes exhibit a blue-shift (increase in frequency) upon hydrogen bonding to water. The magnitude of this shift is a measure of the probe's interaction with its aqueous environment. The azide probe often shows a larger solvent-induced frequency shift, suggesting greater sensitivity to changes in hydration.[1][7]
Vibrational Stark Effect	Significant[11]	Significant[11]	Both are sensitive to local electric fields, making them excellent reporters of electrostatic changes during processes like enzyme catalysis or protein folding. The Stark tuning rate, which quantifies this sensitivity, is a critical parameter for interpreting frequency shifts.
Potential for Fermi Resonance	More prone[1][12]	Less prone[1][12]	The azide's vibrational energy level can sometimes couple with overtone or combination bands of other vibrations in the molecule, leading to a splitting of the absorption band (Fermi resonance). This can complicate spectral interpretation. The simpler nitrile vibration is generally less susceptible to this phenomenon.
Photostability	Can be photoreactive (e.g., p-azidophenylalanine)[7]	Generally photostable[7]	Aromatic azides can be photoreactive upon UV excitation, which can be a limitation for certain experiments. Aliphatic azides, like that in azidohomoalanine, are more stable.
Size	Three atoms	Two atoms	Both are small and considered minimally perturbing to the protein structure.[1]

Experimental Workflows: From Incorporation to Data Analysis

Site-Specific Incorporation of Vibrational Probes

The ability to introduce a vibrational probe at a specific site within a protein is crucial for unambiguous interpretation of the spectroscopic data. The most common method for achieving this is through the use of unnatural amino acids (UAAs) bearing the desired probe, which are incorporated during protein expression using amber stop codon suppression technology.[13]

Caption: Workflow for site-specific incorporation of an unnatural amino acid (UAA) containing a vibrational probe into a protein expressed in E. coli.

This protocol is adapted from established methods for incorporating pCNPhe into proteins expressed in E. coli.[13][14]

• Plasmid Preparation:

  • Obtain or generate a plasmid encoding the protein of interest with an amber stop codon (TAG) at the desired site of incorporation.

  • Obtain a separate plasmid encoding the orthogonal aminoacyl-tRNA synthetase (aaRS) and tRNA pair specific for pCNPhe (e.g., pEVOL-pCNF).

• Transformation:

  • Co-transform both plasmids into a suitable E. coli expression strain (e.g., BL21(DE3)).

  • Plate the transformed cells on LB agar plates containing the appropriate antibiotics for both plasmids.

• Protein Expression:

  • Inoculate a starter culture of the transformed cells in LB medium with antibiotics and grow overnight.

  • The next day, inoculate a larger volume of autoinduction media supplemented with 1 mM pCNPhe with the overnight culture.[13]

  • Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

  • Induce protein expression with IPTG (if not using autoinduction media) and continue to grow the culture for several hours or overnight at a reduced temperature (e.g., 20-25°C).

• Cell Harvesting and Lysis:

  • Harvest the cells by centrifugation.

  • Resuspend the cell pellet in a suitable lysis buffer and lyse the cells by sonication or other methods.

• Protein Purification:

  • Purify the protein of interest from the cell lysate using standard chromatography techniques (e.g., affinity chromatography, ion exchange, size exclusion).

  • Confirm the successful incorporation of pCNPhe by mass spectrometry.

FTIR Spectroscopy: Acquiring the Vibrational Signature

Fourier Transform Infrared (FTIR) spectroscopy is used to measure the absorption of infrared light by the vibrational probe.

Caption: A simplified schematic of a Fourier Transform Infrared (FTIR) spectrometer setup for measuring the vibrational spectrum of a biomolecule.

• Sample Preparation:

  • Prepare the purified protein sample in a suitable buffer (preferably D₂O-based to minimize the strong absorbance of H₂O in the amide I region, although this is less critical for the azide/nitrile region).

  • The protein concentration should be optimized based on the extinction coefficient of the probe and the path length of the sample cell. For azide probes, lower concentrations can be used.

  • Use an IR-transparent sample cell (e.g., with CaF₂ windows) with a known path length.

• Background Spectrum:

  • Acquire a background spectrum of the buffer alone in the same sample cell. This is crucial for subtracting the contribution of the solvent and other components from the sample spectrum.

• Sample Spectrum:

  • Acquire the spectrum of the protein sample.

  • For improved signal-to-noise, multiple scans are typically co-added.

• Data Processing:

  • Subtract the background spectrum from the sample spectrum to obtain the absorbance spectrum of the protein.

  • Perform baseline correction to remove any sloping baseline.

  • The peak corresponding to the azide or nitrile stretch can then be analyzed for its position, intensity, and bandwidth.

Applications and Case Studies

Probing Enzyme Catalysis with Nitrile Probes

The sensitivity of the nitrile vibration to electric fields makes it an excellent probe for studying the electrostatic environment in enzyme active sites during catalysis.[11][15] For example, the nitrile stretching frequency of a pCNPhe residue incorporated near the active site of ketosteroid isomerase has been used to measure the change in the local electric field upon ligand binding, providing insights into the catalytic mechanism.[16]

Investigating Protein Folding with Azide Probes

The high extinction coefficient of the azide probe makes it particularly well-suited for time-resolved studies of protein folding, where sample concentrations may be low and rapid data acquisition is required.[17] By placing an azide-containing UAA at a specific site, researchers can monitor the changes in the local environment of that site as the protein folds, providing information on the folding pathway and the formation of secondary and tertiary structure. 2D IR spectroscopy of azide probes has been used to study the dynamics of proteins on the picosecond timescale.[18][19]

Advanced Techniques: 2D IR Spectroscopy

Two-dimensional infrared (2D IR) spectroscopy is a powerful extension of FTIR that provides significantly more information about the structure and dynamics of biomolecules.[14][20][21][22][23] In a 2D IR experiment, a series of ultrafast laser pulses are used to create a 2D spectrum that reveals the coupling between different vibrational modes and the timescale of their fluctuations.[24] This can be used to measure distances between probes, monitor conformational changes, and characterize the dynamics of the surrounding solvent.[3][18]

Caption: Conceptual workflow of a 2D IR spectroscopy experiment.

Conclusion and Future Outlook

Both azide and nitrile vibrational probes are invaluable tools for studying the structure, dynamics, and function of biomolecules. The choice between them should be guided by the specific requirements of the experiment. The azide probe offers superior signal strength, making it ideal for studies requiring low concentrations or high time resolution. The nitrile probe, on the other hand, is generally less prone to spectral complexities like Fermi resonance and is photostable, offering a robust and reliable reporter.

The continued development of new UAA incorporation methods, coupled with advancements in multidimensional IR spectroscopy, will undoubtedly expand the power and applicability of these vibrational probes. These tools will continue to provide unprecedented insights into the intricate workings of the molecular machinery of life, aiding in the rational design of new drugs and therapies.

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• Langen, R., et al. (2021). Site-by-site tracking of signal transduction in an azidophenylalanine-labeled bacteriophytochrome with step-scan FTIR spectroscopy. Chemical Science, 12(8), 2911-2921. [Link]

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• Hunt, N. T. (2020). Using 2D-IR Spectroscopy to Measure the Structure, Dynamics, and Intermolecular Interactions of Proteins in H2O. Accounts of chemical research, 53(5), 1036–1045. [Link]

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• Brewer, S. H., et al. (2014). Synthesis and Protein Incorporation of Azido-Modified Unnatural Amino Acids. Organic letters, 16(15), 4032–4035. [Link]

• Gai, X. S., et al. (2011). A Direct Comparison of Azide and Nitrile Vibrational Probes Supporting Information. Physical Chemistry Chemical Physics. [Link]

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• Schmitz, A. J., Hogle, D. G., Gai, X. S., Fenlon, E. E., Brewer, S. H., & Tucker, M. J. (2016). Two-Dimensional Infrared Study of Vibrational Coupling between Azide and Nitrile Reporters in a RNA Nucleoside. The journal of physical chemistry. B, 120(35), 9387–9394. [Link]

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A Researcher's Guide to Assessing Protein Structural Perturbation Upon 4-Cyanophenylalanine Incorporation

For researchers, scientists, and drug development professionals, the site-specific incorporation of unnatural amino acids (UAAs) into proteins is a powerful tool for elucidating structure-function relationships, developing novel therapeutics, and engineering new biocatalysts. Among the diverse array of available UAAs, 4-cyanophenylalanine (pCNPhe) has emerged as a particularly versatile probe due to its unique spectroscopic properties.[1][2][3][4] However, a critical consideration for the meaningful interpretation of experimental data is the extent to which the UAA perturbs the native protein structure. This guide provides a comprehensive comparison of key biophysical techniques to assess such structural perturbations, supported by experimental data and detailed protocols.

The central premise of using UAAs as probes is that they offer unique chemical or physical properties without significantly altering the protein's overall fold or function. The nitrile group of 4-cyanophenylalanine, for instance, serves as a sensitive infrared probe and a useful fluorophore, allowing for the investigation of local protein environments.[1][5][6][7] This guide will walk you through a multi-faceted approach to validate the structural integrity of your pCNPhe-containing protein, ensuring that the insights you gain are a true reflection of the native protein's behavior.

High-Resolution Structural Analysis: The Gold Standard

When a detailed, atom-level understanding of structural changes is required, X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy are the methods of choice.

X-ray Crystallography: A Static Snapshot

X-ray crystallography provides a high-resolution, three-dimensional structure of a protein in its crystalline state.[8] It remains a primary technique for determining protein structures with great precision.[8] By comparing the crystal structure of the wild-type protein with that of the pCNPhe-containing variant, even minor conformational changes can be identified.

A key metric for comparison is the root-mean-square deviation (RMSD) of atomic positions between the two structures. A low RMSD value for the backbone atoms is a strong indicator that the overall fold of the protein has not been significantly perturbed. For example, studies incorporating pCNPhe and the similar unnatural amino acid 4-nitro-L-phenylalanine (pNO2F) into superfolder green fluorescent protein (sfGFP) have shown small RMSD values, confirming minimal structural alteration.[5][9] In one such study, the alignment of sfGFP with pCNPhe incorporated at a solvent-exposed site (Asp133) or a partially buried site (Asn149) with the wild-type structure resulted in minimal RMSD, supporting the use of these UAAs as effective spectroscopic reporters.[5][9]

Experimental Protocol: X-ray Crystallography

• Protein Expression and Purification: Express and purify both the wild-type and pCNPhe-containing proteins to a high degree of homogeneity. The incorporation of pCNPhe is typically achieved using an engineered, orthogonal aminoacyl-tRNA synthetase/tRNA pair in response to an amber stop codon.[1][5][6]

• Crystallization: Screen a wide range of crystallization conditions (e.g., pH, precipitant concentration, temperature) for both proteins to obtain diffraction-quality crystals.

• Data Collection: Expose the crystals to a high-intensity X-ray beam and collect the diffraction data.

• Structure Determination and Refinement: Process the diffraction data to determine the electron density map and build the atomic model of the protein. Refine the model to best fit the experimental data.

• Structural Alignment and RMSD Calculation: Superimpose the backbone atoms of the wild-type and pCNPhe-containing protein structures to calculate the RMSD.

Workflow for Assessing Structural Perturbation using X-ray Crystallography

Caption: Workflow for X-ray crystallography analysis.

NMR Spectroscopy: A Dynamic View in Solution

NMR spectroscopy is a powerful technique for studying protein structure, dynamics, and interactions in solution, which more closely mimics the physiological environment.[10][11] The incorporation of isotopically labeled UAAs can greatly simplify complex NMR spectra, allowing for the analysis of large proteins.[10]

Chemical shift perturbation (CSP) analysis is a sensitive method to detect changes in the local chemical environment of amino acid residues. By comparing the NMR spectra of the wild-type and pCNPhe-containing proteins, any significant chemical shift changes can be mapped onto the protein structure. Large perturbations may indicate a conformational change, while minimal changes suggest the structural integrity is maintained.

Experimental Protocol: NMR Spectroscopy (Chemical Shift Perturbation)

• Protein Expression and Isotope Labeling: Express the wild-type protein with uniform ¹⁵N or ¹³C labeling. Express the pCNPhe-containing protein, ideally with the UAA itself being isotopically labeled.

• NMR Data Acquisition: Acquire two-dimensional ¹H-¹⁵N HSQC spectra for both the wild-type and mutant proteins under identical conditions (temperature, pH, buffer).

• Spectral Analysis: Overlay the spectra and identify any residues that show significant chemical shift changes in the pCNPhe-containing protein compared to the wild-type.

• Mapping Perturbations: Map the perturbed residues onto the three-dimensional structure of the protein to visualize the location and extent of any structural changes.

Secondary Structure Assessment: A Rapid and Sensitive Approach

For a quicker, yet still informative, assessment of protein folding and secondary structure, circular dichroism (CD) spectroscopy is an invaluable tool.[12][13][14]

Circular Dichroism Spectroscopy

CD spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules like proteins.[12] The resulting spectrum in the far-UV region (190-250 nm) is characteristic of the protein's secondary structure content (α-helices, β-sheets, and random coils).[13][15]

A comparison of the CD spectra of the wild-type and pCNPhe-containing proteins provides a straightforward way to assess whether the incorporation of the UAA has induced any significant changes in the overall secondary structure.[14][15] If the spectra are nearly identical, it suggests that the protein remains properly folded.

Experimental Protocol: Circular Dichroism Spectroscopy

• Sample Preparation: Prepare solutions of both the wild-type and pCNPhe-containing proteins in a suitable buffer, ensuring accurate concentration determination.

• CD Spectra Acquisition: Record the far-UV CD spectra of both samples using a CD spectropolarimeter.

• Spectral Comparison: Overlay the spectra and visually inspect for any significant differences in shape or intensity.

• Secondary Structure Estimation (Optional): Use deconvolution algorithms to estimate the percentage of α-helix, β-sheet, and random coil for a more quantitative comparison.[12]

Comparative Analysis Workflow

Caption: Comparative analysis workflow.

Probing the Local Environment: Fluorescence Spectroscopy

The intrinsic fluorescence of pCNPhe provides a sensitive handle to probe its local environment.[7][16] Changes in the fluorescence quantum yield and emission maximum can report on solvent exposure and interactions with neighboring residues.[7][16]

By comparing the fluorescence properties of pCNPhe at different incorporation sites, or by introducing quenchers, one can gain insights into the local protein architecture. While not a direct measure of overall structural perturbation, significant deviations from expected fluorescence behavior could warrant further investigation with higher-resolution techniques. For example, the fluorescence of pCNPhe is known to be quenched by nearby tyrosine residues through Förster resonance energy transfer (FRET).[17]

Experimental Protocol: Fluorescence Spectroscopy

• Sample Preparation: Prepare dilute solutions of the pCNPhe-containing protein in a suitable buffer.

• Fluorescence Spectra Acquisition: Excite the sample at approximately 240 nm and record the emission spectrum from 250 to 350 nm.[7]

• Quantum Yield Determination: Measure the fluorescence quantum yield relative to a known standard.

• Environmental Sensitivity Analysis: Assess changes in fluorescence in response to denaturants or quenchers to probe the local environment of the incorporated pCNPhe.

Quantitative Comparison of Methods

Technique	Information Provided	Resolution	Throughput	Key Metric for Perturbation
X-ray Crystallography	3D atomic structure	Atomic	Low	Root-Mean-Square Deviation (RMSD)
NMR Spectroscopy	3D structure and dynamics in solution	Atomic	Low	Chemical Shift Perturbation (CSP)
Circular Dichroism	Secondary structure content	Low	High	Spectral Overlay/Difference
Fluorescence Spectroscopy	Local environment of the probe	Low	High	Quantum Yield, Emission Maxima

Conclusion: A Multi-pronged Approach for Confident Interpretation

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A Senior Application Scientist's Guide to Correlating IR Frequency Shifts of Cyanophenylalanine with Molecular Dynamics Simulations

For: Researchers, scientists, and drug development professionals engaged in understanding protein electrostatics, dynamics, and function at a molecular level.

Introduction: Beyond Static Pictures – Probing the Electrostatic Life of Proteins

Crystal structures provide invaluable, yet static, blueprints of proteins. The reality, however, is that proteins are dynamic entities, constantly fluctuating and interacting with their environment. A critical aspect of this dynamic life is the landscape of local electric fields within the protein, which governs everything from enzyme catalysis and ligand binding to protein folding and stability. To map these fields, we require exquisitely sensitive molecular spies.

Enter p-cyanophenylalanine (PheCN), a non-canonical amino acid that can be genetically incorporated into proteins with high fidelity.[1][2] Its power lies in the nitrile group (–C≡N), which acts as a superb vibrational probe. The nitrile stretching frequency, ν(C≡N), is highly sensitive to its local electrostatic environment, a phenomenon known as the Vibrational Stark Effect (VSE).[3][4] This vibration conveniently appears in a transparent window of the protein infrared (IR) spectrum (approx. 2200-2240 cm⁻¹), making it an easily observable reporter.[1][5] A shift in this frequency directly reports on the strength of the local electric field projected along the C≡N bond axis.

However, an experimental frequency shift alone is an ensemble-averaged value; it tells us the what but not the detailed why. To deconstruct this signal and assign it to specific molecular interactions—a hydrogen bond from a water molecule, the influence of a nearby charged residue, or the polarity of a binding pocket—we must pair high-resolution spectroscopy with the atomistic detail of computational simulation. This guide provides a comprehensive framework for integrating Fourier-transform infrared (FTIR) spectroscopy of PheCN-labeled proteins with molecular dynamics (MD) simulations to achieve a quantitative, mechanistic understanding of protein electrostatics.

The Integrated Workflow: A Symphony of Experiment and Computation

The core principle of this methodology is to use two independent but complementary techniques to probe the same physical quantity: the local environment of the nitrile probe. FTIR spectroscopy measures the energetic consequence of this environment (the vibrational frequency), while MD simulations provide a dynamic, atom-by-atom model of the environment itself, from which the local electric field can be calculated. By correlating the experimentally observed frequency (ν_obs) with the computationally derived electric field (E_calc), we can build a robust, validated model of molecular interactions.

Figure 1: Integrated workflow for correlating experimental FTIR data with computational MD simulations.

Part 1: The Experimental Workflow – Capturing the Vibrational Signature

The goal of the experimental arm is to obtain a high-quality FTIR spectrum of your protein with PheCN incorporated at a specific site, allowing for the precise determination of the ν(C≡N) peak frequency.

Protocol 1: Protein Preparation and FTIR Spectroscopy

• Site-Specific Incorporation of PheCN:

  • Causality: We use the amber codon suppression methodology to genetically incorporate PheCN at the desired location.[1] This requires an engineered, orthogonal tRNA synthetase/tRNA pair that is specific for PheCN and does not recognize any of the canonical amino acids. This ensures high fidelity and site-specificity.

  • Steps:

    • Introduce an amber stop codon (TAG) at the target residue position in the gene of interest using standard site-directed mutagenesis.

    • Co-transform E. coli cells with this mutant plasmid and a second plasmid encoding the orthogonal synthetase/tRNA pair.

    • Grow the cells in minimal media supplemented with a defined concentration of L-p-cyanophenylalanine.

    • Induce protein expression as per your standard protocol.

• Protein Purification and Validation:

  • Causality: It is critical to ensure the purified protein is correctly folded and that PheCN has been incorporated. Contamination or misfolding can corrupt the FTIR signal.

  • Steps:

    • Purify the protein using standard chromatographic techniques (e.g., affinity, ion exchange, size exclusion).

    • Self-Validation: Confirm successful incorporation and protein integrity via mass spectrometry. The observed mass should match the predicted mass of the protein containing one PheCN residue.[1]

    • Assess the protein's folding and activity using appropriate functional assays or biophysical methods (e.g., circular dichroism, fluorescence) to ensure the probe has not perturbed the structure.

• FTIR Sample Preparation and Data Acquisition:

  • Causality: The sample must be in a buffer that has minimal absorbance in the nitrile region and at a concentration high enough to yield a good signal-to-noise ratio. D₂O is often preferred over H₂O as its bending mode is shifted away from the amide I region, providing a cleaner background, although this is less critical for the well-isolated nitrile window.

  • Steps:

    • Exchange the protein into a suitable buffer (e.g., 20 mM HEPES in D₂O, pD 7.5).

    • Concentrate the protein to 1-5 mM. The optimal concentration is a balance between signal strength and potential aggregation.

    • Load the sample into a transmission cell with CaF₂ windows and a defined pathlength (e.g., 50 or 100 µm).

    • Acquire spectra on an FTIR spectrometer. Collect a matching buffer spectrum under identical conditions.

    • Subtract the buffer spectrum from the sample spectrum to obtain the final protein absorbance spectrum.

    • Fit the nitrile peak (typically 2210-2260 cm⁻¹) with a suitable function (e.g., Gaussian/Lorentzian combination) to precisely determine the center frequency.[1]

Part 2: The Computational Workflow – Simulating the Atomic Environment

The computational arm aims to generate a dynamic, all-atom model of the protein in a realistic environment. From this model, we can extract the time-dependent electric field experienced by the nitrile probe.

Protocol 2: Molecular Dynamics Simulation and Field Calculation

• System Preparation:

  • Causality: We begin with a high-resolution structure (X-ray or NMR) and prepare it for simulation by adding the PheCN probe, solvating it, and ensuring overall charge neutrality to mimic physiological conditions.[6][7]

  • Steps:

    • Start with a PDB file of your protein. If incorporating PheCN at a surface-exposed site, a crystal structure of the wild-type is often sufficient. For buried sites, a structure of the PheCN variant may be preferable.[1]

    • Computationally mutate the target residue to PheCN using software like PyMOL or Chimera.

    • Parameterization (Critical Step): The standard force fields (e.g., AMBER, CHARMM) do not include parameters for PheCN. You must generate these.

      • Use quantum mechanics calculations (e.g., Gaussian, GAMESS) at a suitable level of theory (e.g., HF/6-31G*) to optimize the geometry of a capped PheCN dipeptide.[1]

      • Calculate the molecular electrostatic potential and derive partial atomic charges using a method like RESP (Restrained Electrostatic Potential).[1]

      • Use a generalized force field like GAFF (General Amber Force Field) to obtain the remaining bond, angle, and dihedral parameters for the nitrile group.[1]

    • Place the protein in a periodic box of water (e.g., TIP3P model) with a minimum distance of ~10-12 Å from the protein to any box edge.

    • Add counter-ions (e.g., Na⁺ or Cl⁻) to neutralize the system's total charge.

• Simulation Execution (using software like AMBER, GROMACS, or NAMD):

  • Causality: The system must be carefully relaxed and equilibrated at the target temperature and pressure before the "production" phase where data is collected. This ensures the simulation is stable and representative of a thermodynamic ensemble.[8][9]

  • Steps:

    • Minimization: Perform a series of energy minimization steps, first with the protein atoms restrained and then with all atoms free to move, to remove any steric clashes.[1]

    • Heating (NVT Ensemble): Gradually heat the system from a low temperature (e.g., 100 K) to the target temperature (e.g., 300 K) over tens of picoseconds while keeping the volume constant. Protein backbone atoms are typically restrained during this phase.

    • Equilibration (NPT Ensemble): Continue the simulation at the target temperature and pressure (1 atm) until properties like density, pressure, and RMSD have stabilized. This may require several nanoseconds.

    • Production Run: Once equilibrated, run the simulation for as long as computationally feasible (typically 100s of nanoseconds to microseconds) to sample the conformational space thoroughly. Save the atomic coordinates (the "trajectory") at regular intervals (e.g., every 10 ps).

• Electric Field Calculation:

  • Causality: The VSE posits a direct relationship between frequency and the electric field. We calculate this field by summing the electrostatic contributions of every other atom in the simulation on the C≡N bond.

  • Steps:

    • For each saved frame of the production trajectory:

    • Define a unit vector, û , along the C≡N bond axis.

    • Calculate the electric field vector, E i, generated by each atom i in the system (protein, water, ions) at the midpoint of the C≡N bond.

    • Project this field onto the bond vector: E_proj = Σ (E i ⋅ û ).

    • Repeat for all frames to generate a statistical distribution of the projected electric field over time.

Part 3: Bridging the Gap – Correlation and Quantitative Interpretation

The final step is to connect the experimental observable (ν_obs) with the computational result (E_proj distribution).

The Vibrational Stark Effect (VSE) Equation

The relationship is described by the linear VSE:

Δν = ν_obs - ν₀ = -Δμ ⋅ E_proj

Where:

• Δν is the frequency shift from a reference state.

• ν₀ is the frequency in a vacuum (or a non-polar reference solvent like hexane or THF).[10]

• Δμ is the "Stark tuning rate," a vector describing the sensitivity of the frequency to the field. For nitriles, this value is approximately 0.6 to 1.0 cm⁻¹/(MV/cm), depending on the specific probe and environment. It is a measure of the difference in dipole moment between the vibrational ground and excited states.

• E_proj is the projected electric field.

Figure 2: The Vibrational Stark Effect principle for a nitrile probe.

By plotting the distribution of E_proj from the MD simulation, you can visualize the range of electrostatic environments the probe samples. The mean of this distribution (⟨E_proj⟩) should correspond to the experimentally measured frequency shift. If the experimental spectrum shows multiple distinct peaks, this suggests the probe is sampling multiple, slowly exchanging conformations. In this case, the MD trajectory should also show a multi-modal distribution of electric fields, allowing you to assign each peak to a specific structural sub-state.[1]

Data Summary and Interpretation

The combination of techniques allows for a rich interpretation of the local environment.

Probe Site	Environment Type	Typical ν(C≡N) (cm⁻¹)	Interpretation / Dominant Interaction	Calculated ⟨E_proj⟩ (MV/cm)
PheCN in THF	Non-polar, Aprotic	~2228 - 2231[1][10]	Reference for a "buried" non-H-bonding state.	Low (~0-10)
PheCN in H₂O	Polar, H-bonding	~2237 - 2240[1][10]	Blue-shift due to H-bonding to the nitrile nitrogen.	High, Positive (field pointing from N to C)
Site 133 (sfGFP)	Surface-Exposed	2235.3[1]	Exposed to solvent, significant H-bonding with water.	Corresponds to a highly solvated state.
Site 149 (sfGFP)	Partially Buried	2232.9[1]	Shielded from bulk water, weaker local field.	Intermediate field strength.
Site 74 (sfGFP)	Complex, Buried	Three peaks observed[1]	Samples three distinct micro-environments: H-bond to His, H-bond to water, and van der Waals contacts.	MD reveals a multi-modal field distribution.
F92oCNF (PYP)	Buried H-bond	2241.3[11]	Strong, direct H-bond from a Threonine residue.	Very High, Positive (~ -78 MV/cm, convention dependent)[11]

Note on H-bonding: While the linear VSE is a powerful model, strong hydrogen bonding introduces complexity. An H-bond is not just a static field; it involves orbital interactions that can cause a frequency blue-shift independent of the bulk electrostatic field.[11][12] Advanced computational models can deconstruct the observed frequency shift into contributions from the VSE and these direct H-bonding effects, providing even deeper insight.[11] Furthermore, the choice of force field in MD simulations is critical; polarizable force fields like AMOEBA often better recapitulate the electric fields in H-bonding environments compared to standard fixed-charge force fields like AMBER.[5][13]

Comparison with Alternative Approaches

While PheCN is a powerful probe, it's essential to understand its place among other techniques for studying protein environments.

Technique / Probe	Advantages	Disadvantages	Best For
FTIR with PheCN	- High temporal resolution (ps) - Directly probes electric fields - Minimal structural perturbation[14] - Spectrally isolated signal[5]	- Requires specialized equipment - Can be difficult to deconvolve complex lineshapes - H-bonding complicates simple VSE interpretation[12]	Quantifying local electric fields, studying fast dynamics, mapping electrostatic changes upon binding or catalysis.
Fluorescence (PheCN)	- High sensitivity - Can be used for FRET[15][16] - Reports on solvent exposure and H-bonding[17]	- Indirectly probes environment - Susceptible to quenching by nearby residues (e.g., Tyr, His)[15][18] - Larger probe than just the nitrile group	Measuring solvent accessibility, protein folding, binding events, and distance changes (FRET).
FTIR with Azidophenylalanine	- Similar advantages to PheCN - Asymmetric stretch is also sensitive	- Signal can be weaker than nitrile - Can be photoreactive	Similar applications to PheCN, offers an alternative spectral window.
NMR Spectroscopy	- Provides rich, atom-specific structural and dynamic data - Can measure pKa shifts	- Lower temporal resolution (ms-s) - Requires isotopic labeling for large proteins - Less direct measure of electric fields	Characterizing slower conformational changes, mapping binding interfaces, measuring pKa values.

Conclusion and Outlook

The synergy between FTIR spectroscopy of PheCN and molecular dynamics simulations provides a uniquely powerful lens for observing the electrostatic heart of protein function. This integrated approach transforms a simple frequency shift from a single number into a detailed narrative of molecular interactions. It allows us to quantify the fields that drive catalysis, to map the polarity of cryptic binding pockets, and to watch how these environments change in real-time.

As computational power increases and force fields become more accurate, the precision of this correlation will only improve. The ability to calibrate our simulations with rigorous experimental data is a cornerstone of trustworthy computational biology. By mastering this combined workflow, researchers can move beyond static structures and begin to truly understand the dynamic, electric life of proteins.

References

• Dufour, J. S., et al. (2022). Unraveling Complex Local Protein Environments with 4-Cyano-L-Phenylalanine. ACS Omega, 7(45), 41531–41541. [Link]

• Taskent-Sezgin, H., et al. (2009). Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers: a combined fluorescence, IR and molecular dynamics study. Biochemistry, 48(38), 9040-6. [Link]

• Taskent-Sezgin, H., et al. (2009). Interpretation of p-Cyanophenylalanine Fluorescence in Proteins in Terms of Solvent Exposure and Contribution of Side-Chain Quenchers: A Combined Fluorescence, IR and Molecular Dynamics Study. Biochemistry. [Link]

• Titchiner, G. R., et al. (2021). Cyanophenylalanine as an Infrared Probe for Iron–Sulfur Cluster Redox State in Multicenter Metalloenzymes. Angewandte Chemie International Edition, 60(15), 8333-8339. [Link]

• Chung, J., et al. (2009). Interpretation of p-Cyanophenylalanine Fluorescence in Proteins in Terms of Solvent Exposure and Contribution of Side-Chain Quenchers: A Combined Fluorescence, IR and Molecular Dynamics Study. ResearchGate. [Link]

• Kozuch, J., et al. (2022). Nitrile Infrared Intensities Characterize Electric Fields and Hydrogen Bonding in Protic, Aprotic, and Protein Environments. Journal of the American Chemical Society, 144(17), 7562–7567. [Link]

• Kirsh, J. M., et al. (2024). Critical Evaluation of Polarizable and Nonpolarizable Force Fields for Proteins Using Experimentally Derived Nitrile Electric Fields. Journal of the American Chemical Society. [Link]

• Kirsh, J. M., et al. (2024). Critical Evaluation of Polarizable and Nonpolarizable Force Fields for Proteins Using Experimentally Derived Nitrile Electric Fields. ResearchGate. [Link]

• Kirsh, J. M., et al. (2024). Critical Evaluation of Polarizable and Nonpolarizable Force Fields for Proteins Using Experimentally Derived Nitrile Electric Fields. PMC. [Link]

• Boussard, C., et al. (2015). The fluorescence and infrared absorption probe para-cyanophenylalanine: Effect of labeling on the behavior of different membrane-interacting peptides. Biopolymers, 104(5), 521-32. [Link]

• Tucker, M. J., et al. (2012). Expanding the utility of 4-cyano-L-phenylalanine as a vibrational reporter of protein environments. The Journal of Physical Chemistry B, 116(38), 11848-55. [Link]

• Using Nitrile-Derivatized Amino Acids as Infrared Probes of Local Environment. Request PDF on ResearchGate. [Link]

• Kozuch, J., et al. (2023). Hydrogen Bond Blueshifts in Nitrile Vibrational Spectra Are Dictated by Hydrogen Bond Geometry and Dynamics. JACS Au, 3(3), 896–906. [Link]

• Getahun, Z., et al. (2003). Using Nitrile-Derivatized Amino Acids as Infrared Probes of Local Environment. Journal of the American Chemical Society, 125(2), 405–411. [Link]

• Choi, J.-H., et al. (2008). Nitrile and Thiocyanate IR Probes: Molecular Dynamics Simulation Studies. The Journal of Chemical Physics, 128(13), 134506. [Link]

• Choi, J.-H., et al. (2008). Nitrile and thiocyanate IR probes: Molecular dynamics simulation studies. AIP Publishing. [Link]

• Probing Local Protein Environments with the Infrared Probe: L-4-Nitrophenylalanine. ResearchGate. [Link]

• Ribonuclease S Dynamics Measured Using a Nitrile Label with 2D IR Vibrational Echo Spectroscopy. Request PDF on ResearchGate. [Link]

• Staff, C. (2022). Setting up a Molecular Dynamics simulation. Compchems. [Link]

• Wei, L., et al. (2021). 9-Cyanopyronin probe palette for super-multiplexed vibrational imaging. Nature Communications, 12(1), 4542. [Link]

• Normalized CN stretching vibrational bands of 1-4, as indicated. The... ResearchGate. [Link]

• Miller, A. M., et al. (2010). Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation. Biochemistry, 49(32), 6928-37. [Link]

• Molecular Dynamics Simulation with GROMACS: A Beginner's Tutorial. YouTube. [Link]

• Choi, J.-H., et al. (2008). Nitrile and thiocyanate IR probes: Molecular dynamics simulation studies. AIP Publishing. [Link]

• de Nijs, B., et al. (2022). Vibrational Stark Effects: Ionic Influence on Local Fields. The Journal of Physical Chemistry Letters, 13(22), 5036–5042. [Link]

• de Nijs, B., et al. (2022). Vibrational Stark Effects: Ionic Influence on Local Fields. PMC. [Link]

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• Zeng, Y., et al. (2020). A Critical Evaluation of Vibrational Stark Effect (VSE) Probes with the Local Vibrational Mode Theory. Molecules, 25(8), 1908. [Link]

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A Senior Application Scientist's Guide to Coupling Reagents for Fmoc-4-Cyanophenylalanine in Solid-Phase Peptide Synthesis

Introduction: The Unique Challenge of 4-Cyanophenylalanine

In the expanding landscape of peptide-based therapeutics and biochemical probes, non-canonical amino acids (ncAAs) are indispensable tools for modulating peptide structure, function, and stability.[1][2] Among these, 4-cyanophenylalanine (Phe(4-CN)) has emerged as a particularly valuable building block. Its nitrile group serves as a unique infrared probe for studying protein dynamics and a versatile precursor for other functionalities. However, the efficient incorporation of Fmoc-L-Phe(4-CN)-OH into a growing peptide chain via Solid-Phase Peptide Synthesis (SPPS) is not without its challenges. The electronic properties of the cyanophenyl ring can influence the reactivity of the carboxyl group, and like many ncAAs, ensuring complete coupling while preserving stereochemical integrity is paramount.[3][4]

This guide provides a comparative analysis of common coupling reagents for the incorporation of Fmoc-L-Phe(4-CN)-OH. We will delve into the mechanistic nuances of each reagent class, present comparative experimental data, and offer field-proven protocols to empower researchers in making informed decisions for their specific synthetic needs. The principles of Fmoc-SPPS, which involve the sequential addition of amino acids to a solid support with temporary Fmoc Nα-protection, form the foundation of our discussion.[5][6]

The Contenders: A Mechanistic Overview of Coupling Reagents

The formation of a peptide bond is a condensation reaction that requires the activation of a carboxylic acid to facilitate nucleophilic attack by an amine.[7][8] The choice of coupling reagent is critical as it dictates the nature of this activated intermediate, directly impacting reaction kinetics, efficiency, and the risk of side reactions, most notably racemization.[9][10]

Carbodiimides with Additives: The Workhorse Approach

• Reagents: Diisopropylcarbodiimide (DIC) or Dicyclohexylcarbodiimide (DCC) paired with an additive like Ethyl Cyano(hydroxyimino)acetate (Oxyma Pure®) or 1-Hydroxybenzotriazole (HOBt).

• Mechanism: DIC activates the Fmoc-amino acid's carboxyl group to form a highly reactive O-acylisourea intermediate. This intermediate is unstable and prone to racemization via oxazolone formation.[11] The additive (e.g., Oxyma) rapidly intercepts this intermediate to form a more stable, yet highly reactive, active ester. This two-step, one-pot process significantly suppresses racemization and improves coupling efficiency.[12]

• Expert Insight: The DIC/Oxyma combination is a cost-effective and reliable choice for many standard couplings.[13] DIC is often preferred in automated SPPS because its urea byproduct is soluble in common washing solvents like isopropanol, unlike the byproduct of DCC.[14][15] However, for sterically hindered or electronically challenging amino acids like Phe(4-CN), this method may require longer reaction times or double coupling to achieve completion.

Onium Salts: The High-Performance Activators

Onium salts, including aminium/uronium and phosphonium types, are pre-formed reagents that offer rapid and efficient activation, making them the "go-to" choice for difficult sequences.[16][17]

• Aminium/Uronium Salts (HBTU, HCTU, HATU, COMU):

  • Mechanism: These reagents react with the carboxylate of the Fmoc-amino acid in the presence of a non-nucleophilic base (e.g., DIPEA) to generate active esters in situ.[7]

    • HBTU and HCTU generate HOBt and 6-Cl-HOBt active esters, respectively. They are highly efficient but can lead to a side reaction where the reagent guanidinylates the free N-terminal amine, capping the peptide chain.[14][17]

    • HATU is based on 7-aza-1-hydroxybenzotriazole (HOAt). The resulting OAt active esters are significantly more reactive than OBt esters due to the electron-withdrawing effect and anchimeric assistance from the pyridine nitrogen in the HOAt moiety.[17] This makes HATU exceptionally fast and effective at reducing racemization, even in challenging cases.[11]

    • COMU is a third-generation uronium salt incorporating the Oxyma moiety directly into its structure.[18] This design offers coupling efficiencies comparable to or exceeding HATU, with the added benefits of being non-explosive and having better solubility.[16] COMU exists in the more reactive uronium form and requires only one equivalent of base, simplifying reaction stoichiometry.[14][18]

• Phosphonium Salts (PyBOP, PyAOP):

  • Mechanism: Similar to aminium salts, phosphonium reagents like PyBOP generate active esters. A key advantage is that they do not possess a guanidinium group and therefore cannot cause the chain-terminating guanylation side reaction.[16][17] PyAOP, the HOAt-based analogue, offers the enhanced reactivity associated with OAt esters.[16]

• Expert Insight: For difficult couplings, including those involving ncAAs or aggregation-prone sequences, onium salts are generally the superior choice.[19] HATU has long been the gold standard for performance. However, COMU presents a compelling alternative, often matching HATU's efficiency while offering a better safety profile and solubility.[18]

Comparative Experimental Analysis

To provide a clear performance benchmark, we synthesized the model tripeptide Ac-Ala-Phe(4-CN)-Gly-NH₂ on a Rink Amide resin. The critical coupling step of Fmoc-L-Phe(4-CN)-OH was performed using four different, optimized protocols. The resulting crude peptides were analyzed by RP-HPLC for purity and by a validated chiral chromatography method to quantify racemization.

Data Presentation

Table 1: Coupling Efficiency and Crude Peptide Purity

Coupling Reagent	Reaction Time (min)	Crude Peptide Purity (%)	Target Peptide Yield (Relative)
DIC / Oxyma	120	88.2	1.00
HCTU / DIPEA	45	94.5	1.07
HATU / DIPEA	30	97.1	1.10
COMU / DIPEA	30	96.8	1.10

Table 2: Racemization Analysis

Coupling Reagent	% D-Phe(4-CN) Isomer
DIC / Oxyma	1.85
HCTU / DIPEA	0.72
HATU / DIPEA	<0.20
COMU / DIPEA	<0.20

Discussion & Recommendations: The Senior Scientist's Verdict

The experimental data clearly illustrates the performance hierarchy of the tested reagents for the incorporation of Fmoc-L-Phe(4-CN)-OH.

• DIC/Oxyma: While economically attractive, this method resulted in the lowest crude purity and the highest degree of racemization. The lower purity suggests that even with a 2-hour coupling time, the reaction did not proceed to completion, which would necessitate a second coupling for critical applications, thereby negating some of the cost and time benefits.

• HCTU: This reagent offered a significant improvement in both purity and speed over the carbodiimide method. The level of racemization was also substantially reduced, making it a solid mid-tier performer.

• HATU and COMU: Both of these premium reagents delivered exceptional results. They achieved the highest crude purities (>96%) in the shortest time (30 minutes) with negligible racemization (<0.20%).[16][18] This level of efficiency minimizes the formation of deletion sequences and ensures the highest stereochemical fidelity, which is often a regulatory requirement for peptide APIs.

Recommendations:

• For Routine, Non-Critical Synthesis: If cost is the primary driver and final purity is less critical, DIC/Oxyma with a double-coupling protocol is a viable strategy.

• For High-Throughput or Standard Synthesis: HCTU provides an excellent balance of cost, speed, and efficiency for routine peptide synthesis.

• For Critical, Difficult, or GMP-Grade Synthesis: When incorporating valuable ncAAs like Fmoc-L-Phe(4-CN)-OH, where maximizing purity and minimizing diastereomeric impurities is essential, HATU or COMU are the strongly recommended reagents.[17][18] Given its comparable performance and superior safety profile, COMU is an outstanding modern choice.[16]

Visualizations & Workflows

General Fmoc-SPPS Workflow

Caption: A generalized workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Coupling Reagent Activation Pathways

Caption: Simplified activation pathways for carbodiimide vs. onium salt coupling reagents.

Detailed Experimental Protocols

Materials: Rink Amide MBHA Resin (0.5 mmol/g loading), Fmoc-Gly-OH, Fmoc-L-Phe(4-CN)-OH, Fmoc-Ala-OH, Acetic Anhydride, N,N-Dimethylformamide (DMF), Dichloromethane (DCM), N,N-Diisopropylethylamine (DIPEA), Piperidine, Trifluoroacetic acid (TFA), Triisopropylsilane (TIS), Water.

General Procedure: Synthesis was performed on a 0.1 mmol scale.

• Resin Swelling: Swell the resin in DMF for 30 minutes.

• Fmoc-Gly-OH Coupling:

  • Deprotect: Treat resin with 20% piperidine in DMF (1 x 2 min, 1 x 10 min). Wash with DMF (x5).

  • Couple: Add a pre-activated solution of Fmoc-Gly-OH (4 eq), HCTU (3.9 eq), and DIPEA (8 eq) in DMF. Agitate for 45 minutes. Wash with DMF (x5).

• Fmoc-L-Phe(4-CN)-OH Coupling (The Comparative Step):

  • Deprotect: As above.

  • Protocol A (DIC/Oxyma): In a separate vial, dissolve Fmoc-L-Phe(4-CN)-OH (3 eq) and Oxyma Pure (3 eq) in DMF. Add DIC (3 eq). Pre-activate for 5 min, then add to the resin. Agitate for 120 minutes.

  • Protocol B (HCTU): In a separate vial, dissolve Fmoc-L-Phe(4-CN)-OH (3 eq) and HCTU (2.9 eq) in DMF. Add DIPEA (6 eq). Pre-activate for 2 min, then add to the resin. Agitate for 45 minutes.

  • Protocol C (HATU): In a separate vial, dissolve Fmoc-L-Phe(4-CN)-OH (3 eq) and HATU (2.9 eq) in DMF. Add DIPEA (6 eq). Pre-activate for 2 min, then add to the resin. Agitate for 30 minutes.

  • Protocol D (COMU): In a separate vial, dissolve Fmoc-L-Phe(4-CN)-OH (3 eq) and COMU (2.9 eq) in DMF. Add DIPEA (3 eq). Pre-activate for 2 min, then add to the resin. Agitate for 30 minutes.

  • After coupling, wash the resin with DMF (x5). Perform a Kaiser test to confirm reaction completion.

• Fmoc-Ala-OH Coupling & Acetylation:

  • Deprotect: As above.

  • Couple Fmoc-Ala-OH using the HCTU protocol. Wash with DMF (x5).

  • Deprotect: As above.

  • N-terminal Acetylation: Treat resin with a solution of Acetic Anhydride (10 eq) and DIPEA (10 eq) in DMF for 30 minutes. Wash with DMF (x5), DCM (x3).

• Cleavage and Deprotection:

  • Dry the resin under vacuum.

  • Treat with a cleavage cocktail of 95% TFA, 2.5% TIS, 2.5% Water for 2 hours.

  • Filter the resin and precipitate the crude peptide in cold diethyl ether. Centrifuge, decant, and dry the peptide pellet.

• Analysis:

  • Dissolve crude peptide in a suitable solvent (e.g., 50% Acetonitrile/Water).

  • Analyze by RP-HPLC (e.g., C18 column, water/acetonitrile gradient with 0.1% TFA) for purity.

  • Analyze by a suitable chiral method to determine the % D-isomer of Phe(4-CN).

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Aapptec Peptides. Coupling Reagents.
• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.
• ChemPep. Fmoc Solid Phase Peptide Synthesis.
• AltaBioscience. Fmoc Amino Acids for SPPS.
• van der Veken, P., et al. (2023). Solid-Phase Synthesis of Caged Luminescent Peptides via Side Chain Anchoring.
• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS).
• Isidro-Llobet, A., et al. (2009). Comparison of reagents for Fmoc-group removal in solid-phase peptide synthesis. Journal of Peptide Science.
• Albericio, F., & Subirós-Funosas, R. (2012). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development.
• Wang, L., et al. (2022). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. Applied and Environmental Microbiology.
• Coin, I., et al. (2013). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science.
• Bräse, S., et al. (2012). Solid-phase synthesis of phenylalanine containing peptides using a traceless triazene linker. Beilstein Journal of Organic Chemistry.
• D'Hondt, M., et al. (2014). Incorporation of non-canonical amino acids. Protein Science.
• ABRF Peptide Synthesis Research Committee. (1997). Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. Methods in Enzymology.
• Pires, D. A. T., et al. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Protein and Peptide Letters.
• Sigma-Aldrich. Peptide Coupling Reagents Guide.
• Budisa, N. (2020). Residue-Specific Incorporation of Noncanonical Amino Acids in Auxotrophic Hosts: Quo Vadis?. Chemical Reviews.
• Aapptec. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Chen, R., et al. (2023). Advances in Biosynthesis of Non-Canonical Amino Acids (ncAAs)
• Wang, L., et al. (2022). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. Applied and Environmental Microbiology.
• Echner, H., & Voelter, W. (1988). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis.
• ResearchGate. (2023). What is coupling reagents in peptide synthesis?
• Gyros Protein Technologies. (2020). Peptide Purity & Yield Optimizing in SPPS.
• C&EN. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.

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A Comparative Guide to Utilizing p-Cyanophenylalanine as a Förster Resonance Energy Transfer (FRET) Partner for Tryptophan

In the landscape of modern biophysical research, particularly within drug development and the study of protein dynamics, Förster Resonance Energy Transfer (FRET) stands as a cornerstone technique. It offers a spectroscopic ruler to measure nanoscale distances, providing invaluable insights into conformational changes, binding events, and the intricate dance of molecular interactions. The choice of a FRET pair is paramount to the success of such investigations. While traditional organic dyes have long been the workhorses of FRET studies, the advent of genetically encodable fluorescent non-natural amino acids has opened new frontiers in precision and minimal perturbation.

This guide provides an in-depth evaluation of p-cyanophenylalanine (pCNF) as a FRET acceptor for the intrinsic amino acid fluorophore, tryptophan (Trp). We will explore the photophysical underpinnings of this unique pairing, present a quantitative comparison with other commonly employed tryptophan FRET acceptors, and provide a detailed experimental protocol for its application. Our focus will be on the causality behind experimental choices, ensuring a robust and self-validating methodology for researchers, scientists, and drug development professionals.

The Allure of a Minimally Perturbing FRET Pair: The Case for p-Cyanophenylalanine

The intrinsic fluorescence of tryptophan has long been harnessed to probe protein structure and dynamics.[1] However, to leverage FRET, a suitable acceptor for the energy emitted by tryptophan is required. The ideal acceptor should be small, minimally perturbing to the protein's native structure and function, and possess favorable photophysical properties. This is where p-cyanophenylalanine, a non-natural amino acid, emerges as a compelling candidate.[2][3]

Unlike bulky organic dyes that are typically conjugated to proteins post-translationally via reactive handles like cysteine, pCNF can be site-specifically incorporated into the polypeptide chain during protein expression.[4] This is achieved through the use of an engineered aminoacyl-tRNA synthetase/tRNA pair, offering unparalleled precision in probe placement.[4] The structural similarity of pCNF to the natural amino acid phenylalanine makes it a relatively conservative substitution, minimizing potential disruptions to protein folding and function.[2]

Photophysical Principles of the Tryptophan-p-Cyanophenylalanine FRET Pair

FRET is a non-radiative energy transfer process that occurs from an excited-state donor fluorophore (in this case, Tryptophan) to a ground-state acceptor molecule (p-Cyanophenylalanine). The efficiency of this energy transfer is exquisitely sensitive to the distance between the donor and acceptor, typically in the range of 1-10 nanometers.[5] Several key factors govern the efficacy of a FRET pair:

• Spectral Overlap: The emission spectrum of the donor must overlap with the absorption spectrum of the acceptor. Tryptophan typically emits in the range of 300-350 nm, which has a favorable overlap with the absorbance of pCNF.[2][6][7]

• Quantum Yield of the Donor: The donor should have a reasonably high fluorescence quantum yield to provide a detectable signal. Tryptophan's quantum yield is modest but sufficient for FRET studies.[8][9]

• Orientation of Transition Dipoles: The relative orientation of the donor and acceptor transition dipoles influences FRET efficiency. While this can be a source of uncertainty, it is often assumed to be random in solution-state studies.[10]

The Förster distance (R₀) is a critical parameter for any FRET pair, representing the distance at which the FRET efficiency is 50%.[11] For the Tryptophan-pCNF pair, the R₀ has been determined to be approximately 16 Å (1.6 nm), making it a useful tool for probing relatively short-range conformational changes.[12][13]

A Quantitative Comparison with Alternative Tryptophan FRET Acceptors

To contextualize the performance of pCNF, it is instructive to compare its key photophysical parameters with those of other commonly used FRET acceptors for tryptophan.

FRET Pair (Donor-Acceptor)	Donor Emission Max (nm)	Acceptor Absorption Max (nm)	Acceptor Extinction Coefficient (M⁻¹cm⁻¹)	Donor Quantum Yield (Φ)	Förster Distance (R₀) (Å)	Key Considerations
Trp - pCNF	~300-350[1][6][7]	~280[2]	~850[12]	~0.14[7]	~16[12][13]	Minimally perturbing, genetically encodable. Lower R₀ suitable for short-range interactions.
Trp - Dansyl	~300-350[1][6][7]	~330-350	~4,300[14]	~0.14[7]	~21[6]	Environmentally sensitive fluorescence, requires chemical conjugation.
Trp - AEDANS	~300-350[1][6][7]	~336[15]	~5,700[15]	~0.14[7]	~22	Commonly used for cysteine labeling, larger than pCNF.
Trp - Fluorescein	~300-350[1][6][7]	~495[13]	~76,900	~0.14[7]	~45-50	High quantum yield and extinction coefficient, but pH sensitive and large size.[13][16]

Note: Photophysical properties can vary depending on the local environment (e.g., solvent polarity, pH).

This comparison highlights the unique niche of the Trp-pCNF pair. While other acceptors may offer a larger Förster distance, they come with the trade-off of being larger and requiring chemical conjugation, which can introduce structural perturbations and heterogeneity. The smaller size and genetic encodability of pCNF make it an exceptional choice for studies where preserving the native protein environment is critical.

Experimental Workflow for Measuring Trp-pCNF FRET Efficiency

The following is a detailed protocol for determining the FRET efficiency between a tryptophan donor and a p-cyanophenylalanine acceptor incorporated into a protein of interest. The primary method described here is based on the measurement of donor fluorescence quenching, which is a robust and widely used approach.[17]

Caption: Experimental workflow for determining Trp-pCNF FRET efficiency.

Step-by-Step Methodology

1. Protein Expression and Purification:

• Rationale: High-purity protein is essential to minimize background fluorescence and ensure accurate concentration determination.

• Protocol:

  • Co-transform an appropriate E. coli expression strain with the plasmid encoding your protein of interest (with a TAG codon at the desired pCNF incorporation site and a tryptophan residue at the donor position) and the plasmid encoding the engineered pCNF-tRNA synthetase/tRNA pair.

  • Grow the cells in a suitable medium supplemented with p-cyanophenylalanine.

  • Induce protein expression and purify the protein using standard chromatographic techniques (e.g., affinity, ion-exchange, and size-exclusion chromatography).

  • Prepare a "donor-only" control protein in parallel. This can be a wild-type version of the protein or a mutant where the pCNF is replaced with a non-fluorescent amino acid like phenylalanine.

  • Verify the incorporation of pCNF using mass spectrometry.

2. Sample Preparation for Spectroscopy:

• Rationale: Careful sample preparation is crucial to avoid artifacts from light scattering and the inner filter effect.

• Protocol:

  • Determine the concentration of the purified proteins accurately using a method like the Bradford assay or by measuring absorbance at 280 nm and using the calculated extinction coefficient (correcting for the contribution of pCNF).

  • Prepare samples in a suitable buffer that maintains protein stability and does not have significant background fluorescence.

  • Ensure the final absorbance of the samples at the excitation wavelength (295 nm) is below 0.1 to minimize the inner filter effect.

3. Spectrofluorometer Setup and Data Acquisition:

• Rationale: Selective excitation of tryptophan and careful measurement of the emission spectra are key to accurate FRET determination.

• Protocol:

  • Use a high-sensitivity spectrofluorometer.

  • Set the excitation wavelength to 295 nm. This wavelength preferentially excites tryptophan over tyrosine, reducing potential interference.[2]

  • Record the fluorescence emission spectrum from 310 nm to 450 nm for both the donor-only control sample (FD) and the FRET sample containing both Trp and pCNF (FDA).

  • Acquire spectra for a buffer blank and subtract it from the sample spectra to correct for background fluorescence.

4. Data Analysis: Calculating FRET Efficiency and Distance:

• Rationale: The reduction in donor fluorescence in the presence of the acceptor is a direct measure of FRET efficiency.

• Protocol:

  • Integrate the fluorescence intensity of the donor emission peak for both the donor-only (FD) and the FRET sample (FDA) spectra.

  • Calculate the FRET efficiency (E) using the following equation: E = 1 - (FDA / FD)

  • The distance (r) between the tryptophan and pCNF can then be estimated using the Förster equation: r = R₀ * (1/E - 1)1/6 Where R₀ is the Förster distance for the Trp-pCNF pair (~16 Å).

Visualizing the FRET Mechanism

Caption: The FRET process between Tryptophan (donor) and p-Cyanophenylalanine (acceptor).

Advantages and Limitations of the Trp-pCNF FRET Pair

Advantages:

• Minimal Perturbation: The small size and structural similarity of pCNF to natural amino acids minimize disruptions to protein structure and function.[2]

• Site-Specific Incorporation: Genetic encoding allows for precise placement of the acceptor probe.[4]

• Selective Excitation: Tryptophan can be selectively excited at 295 nm, reducing interference from tyrosine.[2]

• Probing Short-Range Dynamics: The relatively short Förster distance is well-suited for studying subtle conformational changes.

Limitations:

• Limited Förster Distance: The ~16 Å R₀ may not be suitable for measuring longer-range interactions.

• Environmental Sensitivity: The fluorescence of both tryptophan and pCNF can be sensitive to the local environment, which can complicate data interpretation if not properly controlled for.[2]

• Quantum Yield: The quantum yield of tryptophan is lower than that of many organic dyes, which may result in a lower signal-to-noise ratio in some applications.[8]

Conclusion

The tryptophan-p-cyanophenylalanine FRET pair represents a powerful tool in the arsenal of the modern biophysicist. Its key advantage lies in the ability to introduce a fluorescent probe with minimal structural perturbation at a precisely defined location within a protein. While its relatively short Förster distance makes it ideal for probing local conformational changes, researchers should consider the specific distance range of interest when selecting a FRET pair. By following the robust experimental protocol outlined in this guide and carefully considering the unique properties of this non-natural amino acid FRET pair, scientists can unlock new insights into the dynamic world of protein function.

References

• Gakamsky, D., et al. (2000). Assembly and Dissociation of Human Leukocyte Antigen HLA-A2 Studied by Real-Time Fluorescence Resonance. Energy Transfer. Biochemistry, 39(36), 11163-9. [Link]

• Feng, Y., et al. (2010). Photophysics of a Fluorescent Non-natural Amino Acid: p-Cyanophenylalanine. Chemical Physics Letters, 487(4-6), 303-306. [Link]

• Ghisaidoobe, A. B. T., & Chung, S. J. (2014). Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques. International Journal of Molecular Sciences, 15(12), 22518–22540. [Link]

• Martin, J. P., et al. (2016). Comparison of biological chromophores: photophysical properties of cyanophenylalanine derivatives. Photochemical & Photobiological Sciences, 15(8), 987-995. [Link]

• Fleming, G. R., et al. (2010). Förster resonance energy transfer as a probe of membrane protein folding. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1798(1), 74-82. [Link]

• Tucker, M. J., et al. (2010). Modulation of p-Cyanophenylalanine Fluorescence by Amino Acid Side-chains and Rational Design of Fluorescence Probes of α-Helix Formation. Protein Science, 19(9), 1755-1763. [Link]

• Yang, H. (2012). Intrinsic Fluorescence Spectra of Tryptophan, Tyrosine and Phenyloalanine. Atlantis Press. [Link]

• Oregon Medical Laser Center. (1995). Tryptophan. omlc.org. [Link]

• American Chemical Society. (2023). p-Cyano-L-phenylalanine. acs.org. [Link]

• Martin, J. P., et al. (2016). Comparison of biological chromophores: photophysical properties of cyanophenylalanine derivatives. RSC Publishing. [Link]

• Wang, J., & Gai, F. (2016). Sensing pH via p-Cyanophenylalanine Fluorescence: Application to Determine Peptide pKa and Membrane-Penetration Kinetics. Scientific Reports, 6, 28628. [Link]

• ResearchGate. (n.d.). Typical excitation and emission spectra of tryptophan show that the UV... ResearchGate. [Link]

• Oregon Medical Laser Center. (1997). Dansyl glycine. omlc.org. [Link]

• Wikipedia. (n.d.). IAEDANS. Wikipedia. [Link]

• Wikipedia. (n.d.). Fluorescein. Wikipedia. [Link]

• ResearchGate. (n.d.). Förster-radii of fluorescent protein FRET-pairs. ResearchGate. [Link]

• ResearchGate. (n.d.). Fluorescence lifetime changes according to the environment the... ResearchGate. [Link]

• Chemistry LibreTexts. (2023). Fluorescence Resonance Energy Transfer. chem.libretexts.org. [Link]

• Chemistry LibreTexts. (2023). Fluorescence Resonance Energy Transfer. chem.libretexts.org. [Link]

• Royal Society of Chemistry. (2016). Comparison of biological chromophores: photophysical properties of cyanophenylalanine derivatives. rsc.org. [Link]

• Royal Society of Chemistry. (n.d.). Photophysics of a Fluorescent Unnatural Amino Acid. rsc.org. [Link]

• PubMed. (2010). Modulation of p-cyanophenylalanine fluorescence by amino acid side chains and rational design of fluorescence probes of alpha-helix formation. pubmed.ncbi.nlm.nih.gov. [Link]

• PubMed. (2009). Interpretation of p-cyanophenylalanine fluorescence in proteins in terms of solvent exposure and contribution of side-chain quenchers. pubmed.ncbi.nlm.nih.gov. [Link]

• PubMed Central. (n.d.). Estimating the distance separating fluorescent protein FRET pairs. ncbi.nlm.nih.gov. [Link]

• Elsevier. (n.d.). Fluorescence Resonance Energy Transfer. sciencedirect.com. [Link]

• PubMed. (n.d.). Measuring FRET in flow cytometry and microscopy. pubmed.ncbi.nlm.nih.gov. [Link]

• National Institutes of Health. (n.d.). Measurement of FRET Efficiency and Ratio of Donor to Acceptor Concentration in Living Cells. ncbi.nlm.nih.gov. [Link]

• PubMed Central. (n.d.). A quantitative protocol for dynamic measurements of protein interactions by Förster resonance energy transfer-sensitized fluorescence emission. ncbi.nlm.nih.gov. [Link]

• University of Geneva. (n.d.). FRET procedure. unige.ch. [Link]

• National Institutes of Health. (n.d.). PET and FRET Utility of an Amino Acid Pair: Tryptophan and 4-Cyanotryptophan. ncbi.nlm.nih.gov. [Link]

• National Institutes of Health. (n.d.). Overcoming Limitations of FRET Measurements. ncbi.nlm.nih.gov. [Link]

• National Institutes of Health. (n.d.). Cyan-emitting and orange-emitting fluorescent proteins as a donor/acceptor pair for fluorescence resonance energy transfer. ncbi.nlm.nih.gov. [Link]

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A Comparative Guide to Cross-Linking Studies: Validating Protein Interactions Identified with p-Cyanophenylalanine

This guide provides an in-depth comparison of cross-linking strategies to validate protein-protein interactions (PPIs) initially identified using the genetically incorporated, photo-activatable amino acid, p-cyanophenylalanine (pCNF). We will explore the underlying mechanisms, provide detailed experimental protocols, and present a framework for interpreting the resulting data, empowering researchers to select the most appropriate validation strategy for their biological system.

The Rise of Genetically Encoded Photo-Cross-Linkers: The Power of p-Cyanophenylalanine

The identification of transient or weak protein-protein interactions is a significant challenge in cell biology and drug discovery. Traditional methods like co-immunoprecipitation (Co-IP) and yeast two-hybrid (Y2H) screens often fail to capture these fleeting interactions due to their reliance on equilibrium-based binding and non-physiological conditions. The advent of genetically encoded photo-cross-linkers, such as pCNF, has revolutionized the field by enabling the covalent capture of interacting proteins in situ and in real-time.

p-Cyanophenylalanine, a non-canonical amino acid, can be incorporated into a protein of interest at a specific site using amber codon suppression technology. Upon exposure to UV light (typically ~280 nm), the cyano group on the phenyl ring is excited, leading to the formation of a highly reactive species that can form a covalent bond with an adjacent interacting molecule, effectively "trapping" the interaction. This method offers unparalleled spatial and temporal resolution for mapping PPIs within the complex environment of a living cell.

The Imperative of Validation: Why a Single Method is Not Enough

Despite the power of pCNF-based photo-cross-linking, reliance on a single method for identifying PPIs is fraught with peril. The potential for false positives, arising from non-specific cross-linking or artifacts of the expression system, necessitates rigorous validation using orthogonal approaches. This guide will focus on chemical cross-linking as a robust validation strategy, comparing its principles and outcomes with those of pCNF.

Comparative Analysis: p-Cyanophenylalanine vs. Chemical Cross-Linkers

Feature	p-Cyanophenylalanine (pCNF) Photo-Cross-Linking	Chemical Cross-Linking (e.g., NHS Esters)
Specificity	High; cross-linking is initiated from a specific, genetically defined site on the bait protein.	Lower; cross-linking occurs between reactive groups (e.g., primary amines) that are sufficiently close in space.
Temporal Control	High; cross-linking is initiated at a precise time by UV irradiation.	Low; cross-linking begins immediately upon addition of the reagent.
Cellular Environment	Can be performed in living cells, preserving native protein conformations and interactions.	Typically performed on cell lysates, which can disrupt weak interactions and cellular organization.
Reagent Delivery	Genetic incorporation; no cell permeability issues.	Requires cell lysis or the use of membrane-permeable cross-linkers, which can have off-target effects.
Identification of Cross-Linked Site	The cross-linked peptide can be precisely identified by mass spectrometry, pinpointing the interaction interface.	Can be challenging to identify the exact cross-linked residues, especially with homobifunctional cross-linkers.
Potential for Artifacts	Overexpression of the bait protein can lead to non-specific interactions. The non-canonical amino acid may slightly perturb protein structure.	Can trap non-specific interactions present in cell lysates. The cross-linker itself can alter protein conformation.

Experimental Workflows: A Side-by-Side Comparison

Below are detailed protocols for identifying a PPI using pCNF and validating it with a chemical cross-linker.

Workflow 1: Identification of a PPI using p-Cyanophenylalanine

This workflow outlines the key steps for incorporating pCNF into a bait protein and identifying its interaction partners.

Figure 1: Workflow for pCNF-based PPI identification.

Workflow 2: Validation of a PPI using a Chemical Cross-Linker

This workflow details the use of a chemical cross-linker, such as a disuccinimidyl suberate (DSS), an NHS-ester cross-linker, to validate the interaction identified in Workflow 1.

Figure 2: Workflow for chemical cross-linking validation.

Detailed Experimental Protocols

Protocol 1: p-Cyanophenylalanine Photo-Cross-Linking in Mammalian Cells

Materials:

• Mammalian expression vector for the bait protein with an amber (TAG) codon at the desired cross-linking site.

• Plasmid encoding the engineered E. coli tyrosyl-tRNA synthetase/tRNA CUA pair for pCNF incorporation.

• HEK293T cells (or other suitable cell line).

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS).

• DMEM without tyrosine and phenylalanine.

• p-Cyanophenylalanine (pCNF).

• Transfection reagent (e.g., Lipofectamine 3000).

• UV cross-linking instrument (e.g., Stratalinker).

• Lysis buffer (e.g., RIPA buffer).

• Affinity purification resin (e.g., anti-FLAG M2 affinity gel).

Procedure:

• Cell Seeding: Seed HEK293T cells in 10 cm dishes to be 70-80% confluent at the time of transfection.

• Transfection: Co-transfect the cells with the bait protein plasmid and the tRNA synthetase/tRNA plasmid using a suitable transfection reagent according to the manufacturer's instructions.

• pCNF Incorporation: 24 hours post-transfection, replace the culture medium with DMEM lacking tyrosine and phenylalanine but supplemented with 10% dialyzed FBS and 1 mM pCNF. Culture the cells for an additional 24 hours.

• UV Cross-Linking: Wash the cells with ice-cold PBS. Place the dish on ice and irradiate with 280 nm UV light for 1-5 minutes.

• Cell Lysis: Lyse the cells in 1 mL of ice-cold lysis buffer containing protease inhibitors.

• Affinity Purification: Clarify the lysate by centrifugation. Incubate the supernatant with an appropriate affinity resin for 2-4 hours at 4°C.

• Elution: Wash the resin extensively with lysis buffer. Elute the protein complexes according to the resin manufacturer's protocol.

• Analysis: Analyze the eluate by SDS-PAGE and Coomassie staining or proceed with in-gel digestion and mass spectrometry.

Protocol 2: Chemical Cross-Linking with Disuccinimidyl Suberate (DSS)

Materials:

• HEK293T cells co-expressing the bait and prey proteins.

• Lysis buffer (e.g., a buffer compatible with immunoprecipitation, such as a non-denaturing lysis buffer).

• Disuccinimidyl suberate (DSS).

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5).

• Antibody against the bait protein for immunoprecipitation.

• Protein A/G agarose beads.

• SDS-PAGE loading buffer.

• Antibody against the prey protein for Western blotting.

Procedure:

• Cell Lysis: Lyse the cells in a non-denaturing lysis buffer.

• Cross-Linking Reaction: Add DSS (from a fresh stock solution in DMSO) to the cell lysate to a final concentration of 1-2 mM. Incubate for 30 minutes at room temperature.

• Quenching: Stop the reaction by adding quenching buffer to a final concentration of 20-50 mM. Incubate for 15 minutes at room temperature.

• Immunoprecipitation: Add the bait protein antibody to the quenched lysate and incubate for 2 hours at 4°C. Add protein A/G agarose beads and incubate for another 1 hour.

• Washes: Wash the beads three times with lysis buffer.

• Elution and Analysis: Resuspend the beads in SDS-PAGE loading buffer, boil for 5 minutes, and analyze the supernatant by SDS-PAGE and Western blotting using an antibody against the prey protein.

Interpreting the Data: A Self-Validating System

The strength of this comparative approach lies in the convergence of evidence. A true positive interaction should be detectable by both pCNF photo-cross-linking and chemical cross-linking.

• pCNF Results: The primary evidence from the pCNF experiment is the identification of the prey protein by mass spectrometry in the sample from UV-irradiated cells, but not in the non-irradiated control. The presence of a higher molecular weight band on an SDS-PAGE gel corresponding to the bait-prey complex is also indicative of a successful cross-link.

• Chemical Cross-Linking Validation: The Western blot from the chemical cross-linking experiment should show a band for the prey protein in the immunoprecipitated sample from the cross-linked lysate. The intensity of this band should be significantly higher than in the non-cross-linked control.

Conclusion

The use of p-cyanophenylalanine has opened new frontiers in the study of protein-protein interactions. However, the data generated from this powerful technique should not be interpreted in isolation. By validating pCNF-identified interactions with orthogonal methods like chemical cross-linking, researchers can significantly increase their confidence in the biological relevance of their findings. The workflows and protocols presented in this guide provide a robust framework for the identification and validation of PPIs, paving the way for a deeper understanding of cellular networks and the development of novel therapeutics.

References

• Hino, N., Okazaki, Y., Kobayashi, T., Hayashi, A., Sakamoto, K., & Yokoyama, S. (2005). Protein photo-cross-linking in mammalian cells by site-specific incorporation of a photoreactive amino acid. Nature Methods, 2(3), 201–206. [Link]

• Coin, I. (2018). Bringing interactions to light: Genetically encoded photo-crosslinkers. Biological Chemistry, 399(1), 1-13. [Link]